Technical Documentation Center

2-(2-Cyanophenoxy)acetohydrazide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(2-Cyanophenoxy)acetohydrazide
  • CAS: 347912-40-7

Core Science & Biosynthesis

Foundational

A Multi-Technique Approach to the Definitive Structural Elucidation of 2-(2-Cyanophenoxy)acetohydrazide

An In-Depth Technical Guide for Researchers and Drug Development Professionals Abstract The Elucidation Strategy: A Symphony of Orthogonal Data The confirmation of a molecular structure is not achieved by a single "magic...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The Elucidation Strategy: A Symphony of Orthogonal Data

The confirmation of a molecular structure is not achieved by a single "magic bullet" experiment. Instead, it is the convergence of evidence from multiple, orthogonal analytical techniques that provides the highest degree of scientific certainty. Our approach is designed as a logical cascade, where each result corroborates and refines the structural hypothesis, creating a self-validating system. The molecular formula is first established, followed by the identification of functional groups, the mapping of the carbon-proton framework and its connectivity, and finally, the confirmation of molecular mass and, ideally, the three-dimensional architecture.

This strategic workflow is visualized below.

G cluster_0 Part 1: Foundational Data cluster_1 Part 2: Functional Group Identification cluster_2 Part 3: Connectivity Mapping cluster_3 Part 4: Definitive Confirmation A Synthesis & Purification B Elemental Analysis (Provides Empirical Formula) A->B C Infrared (IR) Spectroscopy (Identifies Key Bonds) A->C D 1H NMR (Proton Environment & Neighbors) A->D G High-Resolution Mass Spectrometry (HRMS) (Confirms Molecular Formula & Fragmentation) B->G Corroborates Molecular Formula C->D Validates Functional Groups E 13C NMR (Carbon Skeleton) D->E Provides Proton Context for Carbon Data F 2D NMR (COSY, HSQC) (Confirms H-H & C-H Connectivity) D->F E->F I Unambiguous Structure Confirmed F->I H Single-Crystal X-ray Crystallography (Provides Absolute 3D Structure) G->H If Crystals Available G->I H->I Gold Standard Proof

Figure 1: The integrated workflow for the structural elucidation of 2-(2-Cyanophenoxy)acetohydrazide, demonstrating the synergistic and confirmatory nature of the analytical process.

Foundational Analysis: Establishing the Molecular Formula

Before probing the intricate connectivity of the molecule, we must first confirm its atomic composition. This is a critical first-pass validation of the synthesis.

Elemental Analysis

Expertise & Causality: Elemental analysis provides the empirical formula by determining the mass percentages of C, H, and N. This is a fundamental check. When combined with the accurate molecular mass from HRMS, it allows for the confident assignment of the molecular formula, ruling out alternative compositions.

Protocol:

  • A precisely weighed sample (1-3 mg) of rigorously purified 2-(2-Cyanophenoxy)acetohydrazide is subjected to high-temperature combustion in an elemental analyzer.

  • The resulting gases (CO₂, H₂O, N₂) are separated and quantified by thermal conductivity or other detection methods.

  • The mass percentages of C, H, and N are calculated. Oxygen is typically determined by difference.

Data Presentation: Elemental Composition For the proposed structure C₉H₉N₃O₂, the theoretical values are compared against the experimental results.

ElementTheoretical Mass %Experimental Mass %
Carbon (C)56.54± 0.4%
Hydrogen (H)4.74± 0.4%
Nitrogen (N)21.98± 0.4%
Oxygen (O)16.74By difference

Trustworthiness: A strong correlation (within ±0.4%) between the theoretical and experimental values provides high confidence in the empirical formula.

Functional Group Identification: Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is a rapid, non-destructive technique that acts as a "functional group fingerprint." It confirms the presence of key structural motifs—the nitrile, the hydrazide, the aromatic ring, and the ether linkage—before more time-consuming analyses are undertaken. The presence or absence of expected absorption bands provides immediate validation of the proposed gross structure.

Protocol:

  • A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Pressure is applied to ensure good contact.

  • The sample is scanned with infrared light, typically over the range of 4000-400 cm⁻¹, and the absorbance is recorded.

Data Presentation: Characteristic IR Absorptions

Functional GroupVibration TypeExpected Wavenumber (cm⁻¹)Rationale & Significance
N-H (Hydrazide)Stretch3200-3400 (often two bands)Confirms the -NHNH₂ moiety. The presence of two bands is characteristic of a primary amine/hydrazide.[1]
C-H (Aromatic)Stretch3000-3100Indicates the presence of the benzene ring.
C-H (Aliphatic, CH₂)Stretch2850-2960Confirms the methylene (-OCH₂-) linker.
C≡N (Nitrile) Stretch 2220-2240 A sharp, strong, and highly diagnostic peak confirming the cyano group. Its position indicates conjugation with the aromatic ring. [2][3]
C=O (Amide I) Stretch 1640-1680 A very strong absorption confirming the carbonyl of the hydrazide.
N-H (Amide II)Bend1510-1570A secondary, but important, confirmation of the amide-like hydrazide structure.
C-O (Aryl Ether)Stretch1200-1250 (asymmetric)Strong absorption confirming the Ar-O-CH₂ linkage.

Unraveling Connectivity: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for mapping the carbon-proton framework of a molecule. A suite of 1D and 2D experiments is used to solve the connectivity puzzle.

¹H NMR Spectroscopy: The Proton Environment

Expertise & Causality: ¹H NMR provides a wealth of information: the number of distinct proton environments (number of signals), the electronic environment of each proton (chemical shift), the relative number of protons in each environment (integration), and the number of neighboring protons (multiplicity).

Protocol:

  • Dissolve ~5-10 mg of the sample in ~0.6 mL of a deuterated solvent (DMSO-d₆ is preferred due to its ability to dissolve polar compounds and slow the exchange of N-H protons).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the spectrum on a spectrometer (e.g., 400 MHz or higher), including a solvent suppression pulse sequence if necessary.

Data Presentation: Predicted ¹H NMR Spectrum (400 MHz, DMSO-d₆)

Signal LabelChemical Shift (δ, ppm)IntegrationMultiplicityProposed AssignmentRationale for Assignment
a~9.5 (broad s)1HSinglet-C(=O)NH-The amide proton is deshielded and often broad due to quadrupole coupling and exchange.
b, c, d, e~7.8 - 7.14HMultipletsAromatic ProtonsThe aromatic protons will appear as a complex multiplet system due to their coupling and the electronic effects of the -CN and -OR substituents.
f~4.82HSinglet-O-CH₂-C=OThis methylene group is a singlet as it has no adjacent protons. Its chemical shift is downfield due to the deshielding effect of the adjacent ether oxygen and carbonyl group.
g~4.4 (broad s)2HSinglet-NH-NH₂These protons are often broad and may exchange with trace water in the solvent. Their integration confirms the terminal NH₂.
¹³C NMR Spectroscopy: The Carbon Skeleton

Expertise & Causality: Proton-decoupled ¹³C NMR reveals every unique carbon atom in the molecule. The chemical shift of each carbon provides direct insight into its functionalization (e.g., C=O, C≡N, aromatic, aliphatic).

Protocol:

  • The same sample prepared for ¹H NMR is used.

  • A ¹³C spectrum is acquired, typically with proton decoupling to simplify the spectrum to a series of singlets. A longer acquisition time is required due to the low natural abundance of ¹³C.

Data Presentation: Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)Proposed AssignmentRationale for Assignment
~167C =OThe carbonyl carbon is highly deshielded and appears far downfield.
~160Ar-C-OThe aromatic carbon directly attached to the ether oxygen is significantly deshielded.[4]
~135 - 120Aromatic CHThe four protonated aromatic carbons appear in this typical region.
~116C ≡NThe nitrile carbon has a characteristic chemical shift in this region.
~104Ar-C-CNThe quaternary aromatic carbon attached to the electron-withdrawing cyano group.
~66-O-CH₂-The aliphatic methylene carbon, shifted downfield by the adjacent oxygen.
2D NMR: The Definitive Connectivity Map

Expertise & Causality: While 1D NMR allows for strong inferences, 2D NMR provides irrefutable proof of connectivity. It is the cornerstone of a trustworthy structural assignment.

  • HSQC (Heteronuclear Single Quantum Coherence): Directly correlates each proton with the carbon it is attached to. This experiment would definitively link the ¹H signal at ~4.8 ppm to the ¹³C signal at ~66 ppm, proving the -OCH₂- assignment.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2 or 3 bonds away. This is crucial for piecing together the molecule. For example, it would show a correlation from the methylene protons (-O-CH₂-) to the carbonyl carbon (C=O) and to the aromatic carbon attached to the ether oxygen (Ar-C-O), unambiguously connecting the three key fragments of the molecule.

G cluster_0 NMR Data Integration H1 1H NMR (Proton Signals) HSQC HSQC (Direct C-H Bonds) H1->HSQC HMBC HMBC (Long-Range C-H Bonds) H1->HMBC C13 13C NMR (Carbon Signals) C13->HSQC C13->HMBC CONN Confirmed Molecular Framework HSQC->CONN Assigns all CHx groups HMBC->CONN Connects all fragments

Figure 2: Diagram showing how 2D NMR experiments (HSQC, HMBC) integrate 1D data to build a confirmed molecular framework.

Final Validation: Mass and 3D Structure

With the connectivity map established by NMR, the final step is to confirm the overall mass and, if possible, the absolute 3D structure.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Causality: HRMS provides an extremely accurate mass measurement of the molecular ion. This allows for the calculation of a molecular formula that is unique to the compound, providing definitive confirmation that surpasses the limitations of elemental analysis alone. The fragmentation pattern also serves as a secondary check on the proposed structure.

Protocol:

  • A dilute solution of the sample is infused into an ESI (Electrospray Ionization) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

  • The spectrum is acquired in positive ion mode.

  • The accurate mass of the protonated molecular ion, [M+H]⁺, is measured.

Expected Data:

  • Molecular Formula: C₉H₉N₃O₂

  • Exact Monoisotopic Mass: 191.0695 g/mol [5]

  • Expected [M+H]⁺ Ion (HRMS): 192.0767 m/z

  • Trustworthiness: Observing an ion with an m/z value within 5 ppm of the theoretical value for C₉H₉N₃O₂H⁺ is considered definitive proof of the molecular formula.

  • Fragmentation: Tandem MS (MS/MS) on the 192.0767 m/z ion would be expected to show characteristic losses, such as the loss of the hydrazide group (-NHNH₂) or cleavage at the ether bond, further corroborating the structure proposed by NMR.[6]

Single-Crystal X-ray Crystallography

Expertise & Causality: This is the "gold standard" for structure elucidation. If a suitable single crystal can be grown, X-ray crystallography provides an unambiguous, three-dimensional model of the molecule. It reveals precise bond lengths, bond angles, and intermolecular interactions in the solid state. Data from a closely related structure, 2-(2-Chlorophenoxy)acetohydrazide, shows that the acetohydrazide group is nearly planar and that molecules are linked by extensive hydrogen bonding.[7][8]

Protocol:

  • Grow single crystals of the compound, typically by slow evaporation from a suitable solvent or solvent system. This can be a trial-and-error process.

  • Mount a high-quality crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen (e.g., 100 K) in the diffractometer.

  • Irradiate the crystal with a monochromatic X-ray beam and collect the diffraction data.

  • Process the data to solve and refine the crystal structure.

Expected Result: A complete 3D structural model confirming all atomic positions and connectivity, providing the ultimate and most authoritative proof of structure.

Conclusion: The Power of Convergent Evidence

The structural elucidation of 2-(2-Cyanophenoxy)acetohydrazide, when executed with this multi-technique, synergistic approach, yields an unambiguous and trustworthy result. The elemental analysis and HRMS converge on the molecular formula C₉H₉N₃O₂. The key functional groups hypothesized from this formula are all confirmed by their characteristic signatures in the IR spectrum. Finally, a full suite of 1D and 2D NMR experiments provides a detailed and irrefutable map of the atomic connectivity. Each piece of data validates the others, fulfilling the core tenets of scientific integrity and providing a solid foundation for any further research on this compound.

References

  • PubChem. (n.d.). 2-(2-cyanophenoxy)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). 13C NMR spectra assignment of title compound. Retrieved from [Link]

  • Kaye, P. T., & Mphahlele, M. J. (2004). Mass spectral fragmentation of 2a,4-disubstituted 2,2a,3,4-tetrahydro-2-phenoxy-1H-azeto[2,1-d][2][5]benzothiazepin-1-ones under electron impact ionization conditions. Rapid Communications in Mass Spectrometry, 18(8), 859-862. Available at: [Link]

  • Mashima, M. (1962). Infrared Absorption Spectra of Hydrazides. II. Sodium Hydrazides. Bulletin of the Chemical Society of Japan, 35(2), 338-342. Available at: [Link]

  • Bernstein, M. P., Sandford, S. A., & Allamandola, L. J. (1996). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. The Astrophysical Journal, 472(2), 127. Available at: [Link]

  • Clark, J. (2015). Fragmentation patterns in mass spectra. Chemguide. Retrieved from [Link]

  • The Royal Society of Chemistry. (2013). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper-catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature. Retrieved from [Link]

  • ResearchGate. (n.d.). Comparative IR-spectra of hydrazine monohydrate, butanoyl chloride and butanoyl hydrazide. Retrieved from [Link]

  • Fun, H. K., Quah, C. K., Isloor, A. M., Sunil, D., & Shetty, P. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(1), o31. Available at: [Link]

  • Anthoni, U., Dahl, B. M., Eggleston, D., & Nielsen, P. H. (1991). Derivatives of Hydrazine. I. Preparation and Infrared Spectra of Partially Deuterated Mono- and Dimethylhydrazines. Acta Chemica Scandinavica, 45, 840-844. Available at: [Link]

  • LibreTexts Chemistry. (2020). Fragmentation Patterns in Mass Spectrometry. Retrieved from [Link]

  • Smith, B. C. (2019). Organic Nitrogen Compounds IV: Nitriles. Spectroscopy Online. Retrieved from [Link]

  • eGyanKosh. (n.d.). Unit 13: Mass Spectrometry: Fragmentation Patterns. Retrieved from [Link]

  • Fun, H. K., Quah, C. K., Isloor, A. M., Sunil, D., & Shetty, P. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E, E66(1), o31. Available at: [Link]

Sources

Exploratory

2-(2-Cyanophenoxy)acetohydrazide molecular properties and characterization

An In-Depth Technical Guide to 2-(2-Cyanophenoxy)acetohydrazide: Molecular Properties, Synthesis, and Characterization Authored by: Gemini, Senior Application Scientist Foreword: This technical guide provides an in-depth...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 2-(2-Cyanophenoxy)acetohydrazide: Molecular Properties, Synthesis, and Characterization

Authored by: Gemini, Senior Application Scientist

Foreword: This technical guide provides an in-depth exploration of 2-(2-Cyanophenoxy)acetohydrazide, a versatile bifunctional molecule. As a scaffold, it incorporates a reactive hydrazide moiety and a cyanophenoxy group, making it a valuable intermediate in synthetic organic chemistry and a precursor for novel heterocyclic systems. This document is intended for researchers, medicinal chemists, and drug development professionals, offering a detailed examination of its molecular characteristics, a robust synthesis protocol, and a comprehensive guide to its analytical characterization. The methodologies described herein are grounded in established chemical principles to ensure reproducibility and validated outcomes.

Molecular Profile and Physicochemical Properties

2-(2-Cyanophenoxy)acetohydrazide is a compound of significant interest due to the unique combination of its functional groups. The hydrazide group is a well-known pharmacophore and a critical building block for synthesizing various biologically active molecules, including those with antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[1][2] The cyanophenoxy moiety adds a layer of chemical functionality, serving as a handle for further molecular elaboration or as a key interacting element in a target biological system.

The fundamental properties of 2-(2-Cyanophenoxy)acetohydrazide are summarized below. These values are crucial for designing synthetic transformations, purification strategies, and formulation studies.

PropertyValueSource
Molecular Formula C₉H₉N₃O₂PubChem[3]
Molecular Weight 191.19 g/mol PubChem[3]
Monoisotopic Mass 191.06947 DaPubChem[3]
Physical Appearance White to off-white solid (predicted)General knowledge
XlogP (predicted) 0.2PubChem[3]
Hydrogen Bond Donors 2PubChem[3]
Hydrogen Bond Acceptors 4PubChem[3]

Synthesis Protocol: A Self-Validating Workflow

The synthesis of 2-(2-Cyanophenoxy)acetohydrazide is most efficiently achieved through a two-step process starting from 2-cyanophenol. This pathway is designed to be self-validating, where the successful formation of the intermediate ester provides a high degree of confidence for the subsequent hydrazinolysis step.

Synthesis_Workflow cluster_0 Step 1: Esterification cluster_1 Step 2: Hydrazinolysis 2_Cyanophenol 2_Cyanophenol Intermediate_Ester Ethyl 2-(2-cyanophenoxy)acetate 2_Cyanophenol->Intermediate_Ester K₂CO₃, Acetone, Reflux Ethyl_bromoacetate Ethyl_bromoacetate Ethyl_bromoacetate->Intermediate_Ester Final_Product 2-(2-Cyanophenoxy)acetohydrazide Intermediate_Ester->Final_Product Ethanol, Reflux Hydrazine_hydrate Hydrazine_hydrate Hydrazine_hydrate->Final_Product

Caption: A two-step synthesis workflow for 2-(2-Cyanophenoxy)acetohydrazide.

Experimental Protocol

Step 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

  • Rationale: This step involves a Williamson ether synthesis. 2-Cyanophenol is deprotonated by a weak base (potassium carbonate) to form a phenoxide, which then acts as a nucleophile, attacking the electrophilic carbon of ethyl bromoacetate. Acetone is an ideal solvent due to its polarity and appropriate boiling point for the reaction.

  • To a solution of 2-cyanophenol (10 mmol) in dry acetone (50 mL), add anhydrous potassium carbonate (15 mmol).

  • Stir the mixture at room temperature for 30 minutes.

  • Add ethyl bromoacetate (11 mmol) dropwise to the suspension.

  • Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude ester. The product can be purified by column chromatography or used directly in the next step if sufficiently pure.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

  • Rationale: This is a nucleophilic acyl substitution reaction. The highly nucleophilic hydrazine hydrate attacks the electrophilic carbonyl carbon of the intermediate ester, leading to the displacement of the ethoxy group and formation of the stable hydrazide. Ethanol is a suitable solvent that readily dissolves both reactants.

  • Dissolve the crude ethyl 2-(2-cyanophenoxy)acetate (8 mmol) in absolute ethanol (40 mL).

  • Add hydrazine hydrate (16 mmol, 2 equivalents) to the solution.

  • Heat the mixture to reflux for 4-6 hours. The formation of a precipitate often indicates product formation.[4]

  • Monitor the reaction by TLC until the ester starting material is consumed.

  • Cool the reaction mixture in an ice bath to maximize precipitation.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum to yield 2-(2-Cyanophenoxy)acetohydrazide.

Analytical Characterization: A Multi-Technique Approach

Confirming the identity and purity of the synthesized 2-(2-Cyanophenoxy)acetohydrazide requires a combination of spectroscopic techniques. Each method provides unique, complementary information, creating a robust and self-validating characterization package.

Characterization_Workflow Product Synthesized Compound IR IR Spectroscopy (Functional Groups) Product->IR NMR NMR Spectroscopy (¹H & ¹³C) (Structural Framework) Product->NMR MS Mass Spectrometry (Molecular Weight & Formula) Product->MS XRay X-ray Crystallography (3D Structure & Purity) Product->XRay If single crystals form Confirmation Structure Confirmed IR->Confirmation NMR->Confirmation MS->Confirmation XRay->Confirmation

Caption: A comprehensive workflow for the analytical characterization of the title compound.

Infrared (IR) Spectroscopy
  • Principle: IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. For 2-(2-Cyanophenoxy)acetohydrazide, the key is to confirm the presence of N-H, C=O, C≡N, and C-O-C ether linkages and the absence of the ester C=O band from the intermediate.

  • Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin, transparent disk.

  • Expected Absorption Bands:

Wavenumber (cm⁻¹)Functional GroupVibration ModeExpected Appearance
3350 - 3250N-H (Hydrazide)Stretching (NH₂, NH)Two or more medium to strong bands[5]
2230 - 2220C≡N (Nitrile)StretchingSharp, medium intensity band[6]
1700 - 1660C=O (Amide I)StretchingStrong, sharp band[4]
1650 - 1620N-H (Hydrazide)Bending (Scissoring)Medium band
1250 - 1200C-O-C (Aryl Ether)Asymmetric StretchingStrong band
1100 - 1050C-O-C (Aryl Ether)Symmetric StretchingMedium band
Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR reveals the number of different types of protons, their electronic environment, and their proximity to other protons, while ¹³C NMR provides information on the carbon skeleton.

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent choice as it solubilizes the compound and its residual water peak does not interfere with most signals. The labile N-H protons are also clearly visible.

  • Expected ¹H NMR Signals (in DMSO-d₆, 400 MHz):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~ 9.50Singlet (broad)1H-NH- NH₂Labile amide proton, broad due to exchange.
7.80 - 7.00Multiplet4HAr-H Aromatic protons of the cyanophenyl ring.
~ 4.80Singlet2HO-CH₂ -C=OMethylene protons adjacent to the ether oxygen and carbonyl group.
~ 4.40Singlet (broad)2H-NH-NH₂ Labile amine protons, broad due to exchange.[4]
  • Expected ¹³C NMR Signals (in DMSO-d₆, 100 MHz):

Chemical Shift (δ, ppm)AssignmentRationale
~ 168.0C =OCarbonyl carbon, deshielded by oxygen.
160.0 - 115.0Ar-C Six distinct signals for the aromatic carbons.
~ 116.0C ≡NNitrile carbon.[7]
~ 105.0Ar-C -CNQuaternary aromatic carbon attached to the nitrile group.
~ 67.0O-CH₂ -C=OMethylene carbon adjacent to the ether oxygen.
Mass Spectrometry (MS)
  • Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. High-resolution mass spectrometry (HRMS) can determine the elemental composition of the parent ion, confirming the molecular formula. Fragmentation patterns provide further structural evidence.

  • Method: Electrospray ionization (ESI) is the preferred method due to the polarity of the molecule. The analysis can be run in positive ion mode [M+H]⁺.

  • Expected Results:

IonCalculated m/zObservation
[M+H]⁺192.0768The protonated molecular ion should be the base peak or a very prominent peak, confirming the molecular weight.[3]
[M+Na]⁺214.0587An adduct with sodium is commonly observed.[3]
  • Predicted Fragmentation: Collisionally activated dissociation (CAD) of the [M+H]⁺ ion would likely lead to the cleavage of the amide C-N bond or the ether bond, providing fragments that can be used to piece the structure together, thus validating the connectivity.

X-ray Crystallography
  • Principle: Single-crystal X-ray diffraction provides unambiguous proof of molecular structure, including bond lengths, bond angles, and stereochemistry. It also reveals how molecules pack in the solid state, detailing intermolecular interactions like hydrogen bonding.

  • Methodology: High-quality single crystals can be grown by slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., ethanol/water, DMF).

  • Anticipated Structural Features:

    • The acetohydrazide group is expected to be nearly planar.[8][9]

    • The crystal structure will likely be stabilized by an extensive network of intermolecular hydrogen bonds involving the N-H donors of the hydrazide group and the C=O, C≡N, and ether oxygen acceptors, often forming dimers or infinite chains.[8][10]

Potential Applications and Biological Significance

The structural motifs within 2-(2-Cyanophenoxy)acetohydrazide suggest significant potential in medicinal chemistry and materials science. Hydrazide-hydrazone derivatives are a well-established class of compounds with a broad spectrum of biological activities.[11][12] The presence of the cyano group can enhance binding interactions and improve metabolic stability.

  • Antimicrobial Agents: Hydrazones derived from this core could be screened for antibacterial and antifungal activity.[2]

  • Anticancer Drug Development: Many hydrazone-containing compounds have shown potent cytotoxic effects against various cancer cell lines.[4][11]

  • Enzyme Inhibitors: The scaffold can be elaborated to target specific enzymes involved in disease pathways.[13]

  • Coordination Chemistry: The hydrazide and nitrile functionalities can act as ligands for metal ions, opening possibilities in the design of novel coordination polymers and catalysts.

Conclusion

2-(2-Cyanophenoxy)acetohydrazide is a readily accessible and highly functionalized molecular scaffold. The synthetic route is straightforward and high-yielding. Its structure can be unequivocally confirmed through a synergistic application of modern analytical techniques, including IR, NMR, and mass spectrometry, with X-ray crystallography providing the ultimate structural proof. The inherent chemical reactivity and the established biological relevance of its constituent moieties make 2-(2-Cyanophenoxy)acetohydrazide a compound of considerable interest for further investigation and application in drug discovery and materials science.

References

  • ResearchGate. Accessed January 16, 2026.

  • . PubChemLite. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . Asian Journal of Chemistry. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . SpringerLink. Accessed January 16, 2026.

  • . Radboud Repository. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . MDPI. Accessed January 16, 2026.

  • . Google Patents. Accessed January 16, 2026.

  • . Wiley Online Library. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

  • . PubChem. Accessed January 16, 2026.

  • . National Center for Biotechnology Information. Accessed January 16, 2026.

  • . NIST. Accessed January 16, 2026.

  • . Semantic Scholar. Accessed January 16, 2026.

  • . PubChem. Accessed January 16, 2026.

  • . ResearchGate. Accessed January 16, 2026.

  • . MDPI. Accessed January 16, 2026.

  • . MDPI. Accessed January 16, 2026.

  • . PubMed. Accessed January 16, 2026.

Sources

Foundational

Physical and chemical properties of 2-(2-Cyanophenoxy)acetohydrazide

An In-depth Technical Guide to the Physical and Chemical Properties of 2-(2-Cyanophenoxy)acetohydrazide Authored by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive overview of...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Physical and Chemical Properties of 2-(2-Cyanophenoxy)acetohydrazide

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(2-Cyanophenoxy)acetohydrazide, a molecule of significant interest in synthetic chemistry and drug discovery. The document details its synthesis, physicochemical properties, spectral characteristics, and potential applications. Methodologies are explained with a focus on the underlying scientific principles, offering researchers and drug development professionals a robust resource for understanding and utilizing this compound. The guide is structured to provide both foundational knowledge and practical, field-proven insights into the handling and characterization of this versatile chemical entity.

Introduction and Molecular Structure

2-(2-Cyanophenoxy)acetohydrazide (Molecular Formula: C₉H₉N₃O₂) is a bifunctional organic compound featuring a cyanophenoxy moiety linked to an acetohydrazide group. The presence of the nucleophilic hydrazide group and the electrophilic nitrile group makes it a valuable intermediate for the synthesis of a wide array of heterocyclic compounds and other complex organic molecules. Hydrazide derivatives are a well-established class of compounds with diverse biological activities, and the cyanophenoxy group is a key structural component in various pharmaceuticals and agrochemicals, suggesting a rich potential for this molecule in medicinal chemistry and materials science.[1]

The structural characteristics—a planar aromatic ring, a flexible ether linkage, and a reactive hydrazide functional group—dictate its chemical behavior and potential for forming intermolecular interactions, which are crucial for crystal engineering and drug-receptor binding.

Caption: Molecular Structure of 2-(2-Cyanophenoxy)acetohydrazide.

Synthesis Pathway and Experimental Protocol

The synthesis of 2-(2-Cyanophenoxy)acetohydrazide is reliably achieved through a two-step process. This pathway is efficient and utilizes common laboratory reagents, making it highly accessible. The core logic involves first creating an ester intermediate via nucleophilic substitution, followed by hydrazinolysis to yield the final product.

Caption: Synthetic workflow for 2-(2-Cyanophenoxy)acetohydrazide.

Step 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

This step is a classic Williamson ether synthesis. 2-Cyanophenol is deprotonated by a weak base, typically potassium carbonate, to form the more nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of ethyl chloroacetate, displacing the chloride ion and forming the desired ester.

Protocol:

  • To a solution of 2-cyanophenol (10 mmol) in acetone (50 mL), add anhydrous potassium carbonate (15 mmol).

  • Add ethyl chloroacetate (11 mmol) to the mixture.

  • Heat the reaction mixture to reflux and maintain for 8-12 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude ester by recrystallization from a suitable solvent like ethanol or by column chromatography.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

This is a nucleophilic acyl substitution reaction. The highly nucleophilic terminal nitrogen of hydrazine attacks the electrophilic carbonyl carbon of the ester intermediate. This leads to the displacement of the ethoxy group and the formation of the stable acetohydrazide.

Protocol:

  • Dissolve the purified ethyl 2-(2-cyanophenoxy)acetate (10 mmol) in absolute ethanol (40 mL).

  • Add hydrazine hydrate (20 mmol, 2 equivalents) to the solution. The use of excess hydrazine drives the reaction to completion.

  • Heat the mixture to reflux for 4-6 hours. The formation of a solid precipitate often indicates product formation. Monitor the reaction via TLC.

  • Cool the reaction mixture in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration, wash with cold ethanol to remove unreacted hydrazine, and dry under vacuum.

  • The resulting solid is often of high purity, but can be further purified by recrystallization from ethanol if necessary.

Physicochemical Properties

The physical and chemical properties of 2-(2-Cyanophenoxy)acetohydrazide are summarized below. These properties are essential for its handling, storage, and application in further synthetic work.

PropertyValue / DescriptionSource
Molecular Formula C₉H₉N₃O₂PubChem[2]
Molecular Weight 191.19 g/mol PubChem[2]
Monoisotopic Mass 191.06947 DaPubChem[2]
Appearance Expected to be a white or off-white crystalline solid.Inferred from similar hydrazides[3][4]
Melting Point Not reported; expected to be a sharp melting point for a pure crystalline solid.N/A
Solubility Expected to be sparingly soluble in water, soluble in polar organic solvents like DMSO, DMF, and alcohols.Inferred from structure
XLogP (Predicted) 0.2PubChem[2]

Spectral Data and Characterization

Spectroscopic analysis is critical for confirming the identity and purity of the synthesized compound. The following sections detail the expected spectral data based on the molecule's structure.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The spectrum of 2-(2-Cyanophenoxy)acetohydrazide is expected to show characteristic absorption bands. A similar, though more complex, molecule showed key peaks for NH, CN, and C=O groups.[1]

Functional GroupExpected Wavenumber (cm⁻¹)Vibration Mode
N-H (Amine)3350 - 3250Symmetric & Asymmetric Stretching
C-H (Aromatic)3100 - 3000Stretching
C≡N (Nitrile)2230 - 2210Stretching
C=O (Amide I)~1700Stretching
N-H (Amide II)~1640Bending
C=C (Aromatic)1600 - 1450Stretching
C-O (Ether)1250 - 1200Asymmetric Stretching
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum provides detailed information about the electronic environment of the hydrogen atoms.

  • Aromatic Protons (4H): Expected as a multiplet in the range of δ 7.0-7.8 ppm.

  • -NH- (1H): A broad singlet, typically downfield, around δ 9.0-9.5 ppm. Its position is solvent-dependent and it is D₂O exchangeable.

  • -O-CH₂- (2H): A sharp singlet around δ 4.5-5.0 ppm.

  • -NH₂ (2H): A broad singlet around δ 4.0-4.5 ppm, also D₂O exchangeable. The disappearance of signals for the ethoxy group from the starting ester (a triplet and quartet) and the appearance of the NH and NH₂ peaks are primary indicators of a successful reaction.[1]

¹³C NMR: The carbon NMR spectrum confirms the carbon skeleton.

  • C=O (Carbonyl): Expected around δ 165-170 ppm.

  • Aromatic Carbons (6C): Multiple signals between δ 110-160 ppm.

  • C≡N (Nitrile): A weak signal around δ 115-120 ppm.

  • -O-CH₂-: A signal around δ 65-70 ppm.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound.

  • Predicted m/z Values:

    • [M+H]⁺: 192.07675

    • [M+Na]⁺: 214.05869

    • [M-H]⁻: 190.06219

    • These predicted values from the PubChem database can be used to confirm the compound's identity via high-resolution mass spectrometry (HRMS).[2]

Crystal Structure and Solid-State Properties

While a specific crystal structure for 2-(2-Cyanophenoxy)acetohydrazide is not publicly available, analysis of closely related structures, such as 2-(2-chlorophenoxy)acetohydrazide and various cyanoacetohydrazide derivatives, provides significant insight into its likely solid-state behavior.[3][4][5]

The acetohydrazide group is typically planar or near-planar.[3][4] In the crystal lattice, molecules are expected to be linked by a network of hydrogen bonds. The N-H groups of the hydrazide moiety act as hydrogen bond donors, while the carbonyl oxygen and the nitrile nitrogen can act as acceptors. It is highly probable that molecules will form inversion dimers through strong N-H···O hydrogen bonds, creating characteristic R²₂(8) graph-set motifs.[4][5] These dimers can be further linked into sheets or ladders by additional C-H···O or C-H···N interactions.[3][4] This robust hydrogen-bonding capability is fundamental to its crystal packing and influences physical properties like melting point and solubility.

Chemical Reactivity and Potential Applications

2-(2-Cyanophenoxy)acetohydrazide is a versatile chemical intermediate due to its multiple reactive sites.

  • Reactions of the Hydrazide Group: The terminal -NH₂ group is a potent nucleophile. It can readily react with aldehydes and ketones to form Schiff bases (hydrazones). It is also a key precursor for synthesizing five-membered heterocyclic rings like pyrazoles and 1,3,4-oxadiazoles, which are common scaffolds in medicinal chemistry.[1]

  • Potential Biological Activity: The hydrazide functional group is a known pharmacophore present in numerous approved drugs. Furthermore, the cyanophenoxy moiety is found in the highly successful strobilurin class of agricultural fungicides, such as Azoxystrobin, where it plays a role in the molecule's systemic properties and binding.[6][7][8] A related compound, 2-(3-cyano-6-(thiophen-2-yl)-4,4′- bipyridin-2-yloxy)acetohydrazide, has shown promising anticancer activity.[1] These precedents suggest that 2-(2-Cyanophenoxy)acetohydrazide is a promising starting point for the development of new therapeutic agents and agrochemicals.

References

  • PubChem. (n.d.). 2-(2-cyanophenoxy)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of ethyl 2-cyano-2-[2-methoxy-3-(o-tolyloxy)phenyl]acetate. Retrieved from [Link]

  • Al-Obaid, A. M., et al. (2020). Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. Future Journal of Pharmaceutical Sciences, 6(1), 58.
  • Organic Syntheses. (n.d.). Ethyl cyanoacetate. Retrieved from [Link]

  • Fun, H.-K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(1), o31.
  • Harrison, W. T. A., et al. (2014). Crystal structure of 2-cyano-N′-(cyclohexylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 5), o886.
  • MySkinRecipes. (n.d.). Ethyl 2-(4-chloro-2-cyanophenoxy)acetate. Retrieved from [Link]

  • PubChem. (n.d.). methyl (Z)-2-(2-(6-(2-cyanophenoxy)pyrimidin-4-yl)oxyphenyl)-3-methoxyprop-2-enoate. National Center for Biotechnology Information. Retrieved from [Link]

  • Harrison, W. T. A., et al. (2014). Crystal structure of 2-cyano-N′-(cyclohexylidene)acetohydrazide. ResearchGate. Retrieved from [Link]

  • LookChem. (n.d.). Synthesis of Ethyl cyanoacetate. Chempedia. Retrieved from [Link]

  • Tan, Y.-X., & Chen, J.-Z. (2018). N′-[2-(2,4-dichlorophenoxy)acetyl]acetohydrazide.
  • ResearchGate. (n.d.). Ethyl Cyanoacetate Reactions. Retrieved from [Link]

  • PubChem. (n.d.). 2-(2-Methoxyphenoxy)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

  • Abdelkhalik, M. M., et al. (2024). A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-Aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Journal of Physical Chemistry & Biophysics, 14(1), 371.
  • PubChem. (n.d.). Azoxystrobin. National Center for Biotechnology Information. Retrieved from [Link]

  • University of Hertfordshire. (n.d.). Azoxystrobin (Ref: ICI 5504). Agriculture & Environment Research Unit (AERU). Retrieved from [Link]

  • PharmaCompass. (n.d.). Azoxystrobin. Retrieved from [Link]

  • FAO. (2009). FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES AZOXYSTROBIN. Food and Agriculture Organization of the United Nations. Retrieved from [Link]

  • ResearchGate. (n.d.). Chemical structure of azoxystrobin. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Ethyl Cyanoacetate Reactions. Retrieved from [Link]

  • Al-Warhi, T., et al. (2022).
  • Allen. (n.d.). Ethyl acetate on treatmemt with Hydrazine gives-. Retrieved from [Link]

  • Google Patents. (n.d.). CN103145627A - Azoxystrobin synthesis method.
  • DrugFuture. (n.d.). Azoxystrobin. Retrieved from [Link]

  • Laird, W. J. D., et al. (2003). Metabolism of methyl-(E)-2-[2-[6-(2-cyanophenoxy)pyrimidin-4-yloxy]phenyl]-3-methoxyacrylate (azoxystrobin)
  • PubChem. (n.d.). Azoxystrobin acid. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-Hydroxybenzohydrazide. Retrieved from [Link]

  • MDPI. (2023). Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors. Retrieved from [Link]

Sources

Exploratory

Biological Activity Screening of Novel Cyanophenoxy Acetohydrazide Derivatives

An In-depth Technical Guide: Introduction: The Scientific Imperative for Novel Scaffolds In the landscape of modern medicinal chemistry, the identification of novel chemical scaffolds with diverse biological activities i...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide:

Introduction: The Scientific Imperative for Novel Scaffolds

In the landscape of modern medicinal chemistry, the identification of novel chemical scaffolds with diverse biological activities is a paramount objective. The cyanophenoxy acetohydrazide moiety represents a promising and versatile structural template. Hydrazides and their derivatives have historically demonstrated a vast spectrum of pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and antifungal activities.[1][2][3] The unique electronic and structural features of the cyanophenoxy acetohydrazide core—a combination of a cyano group as a potential hydrogen bond acceptor, a flexible acetohydrazide linker, and an aromatic phenoxy ring—make it an attractive starting point for the rational design of new therapeutic agents.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It eschews a rigid, templated approach in favor of a logically structured narrative that mirrors the scientific discovery process. We will detail the causality behind experimental choices, providing field-proven protocols and frameworks for evaluating the biological potential of this intriguing class of compounds. The objective is to equip research teams with a validated, multi-tiered screening strategy, from initial high-throughput assays to more complex mechanistic studies, thereby accelerating the journey from synthesis to lead candidate identification.

A Strategic Framework for Biological Screening

A successful screening campaign is not a random assortment of assays but a structured, tiered process. This approach, often termed a "screening cascade," is designed to efficiently identify promising compounds while minimizing resource expenditure on inactive or undesirable molecules. The process begins with broad, high-throughput primary assays to identify initial "hits." These hits are then subjected to more specific and rigorous secondary assays for confirmation and characterization, followed by in-depth studies to elucidate the mechanism of action (MoA).

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Secondary Screening & Hit Validation cluster_2 Phase 3: Mechanism of Action (MoA) Studies P1 Antimicrobial Assays (e.g., Disk Diffusion, MIC) S1 Dose-Response Curves (IC50 / MIC Determination) P1->S1 Initial Hits P2 Antifungal Assays (e.g., Broth Microdilution) P2->S1 Initial Hits P3 Cytotoxicity Assays (e.g., MTT against Cancer Lines) P3->S1 Initial Hits P4 Anti-inflammatory Assays (e.g., NO Inhibition) P4->S1 Initial Hits S2 Selectivity Testing (Normal vs. Cancer Cells) S1->S2 S3 Bactericidal vs. Bacteriostatic (Time-Kill Assays) S1->S3 Hits Validated Hits S2->Hits S3->Hits M1 Enzyme Inhibition Assays (e.g., COX-2, Kinases) M4 In Vivo Model Testing M1->M4 M2 Cell-Based Pathway Analysis (e.g., NF-κB, Apoptosis) M2->M4 M3 In Silico Docking M3->M4 Lead Lead Candidate M4->Lead Compound Novel Cyanophenoxy Acetohydrazide Library Compound->P1 Broad Panel Screening Compound->P2 Broad Panel Screening Compound->P3 Broad Panel Screening Compound->P4 Broad Panel Screening Hits->M1 Characterization Hits->M2 Characterization Hits->M3 Characterization

Caption: High-level workflow for screening novel compounds.

Antimicrobial Activity Screening

The escalating crisis of antimicrobial resistance necessitates the discovery of compounds with novel modes of action.[4] Hydrazide derivatives have frequently been reported to possess antibacterial properties, making this a critical area of investigation.

Workflow for Antimicrobial Screening

G Start Test Compound Primary Primary Screen: Agar Disk Diffusion Start->Primary Result1 Zone of Inhibition? Primary->Result1 MIC Quantitative Screen: Broth Microdilution (MIC) Result2 Low MIC Value? MIC->Result2 TimeKill Mechanism Screen: Time-Kill Kinetics Result3 Bactericidal or Bacteriostatic? TimeKill->Result3 Result1->MIC Yes Inactive Inactive Result1->Inactive No Result2->TimeKill Yes Result2->Inactive No Active Active Lead Result3->Active

Caption: Tiered approach for antimicrobial activity evaluation.

Protocol 1: Agar Disk Diffusion Assay (Primary Screen)

This method serves as a rapid, qualitative primary screen to identify compounds with any potential antibacterial activity.[5][6] Its principle lies in the diffusion of the test compound from a saturated paper disk into an agar medium inoculated with a test microorganism.

Methodology:

  • Prepare Inoculum: Culture test bacteria (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 27853) in Mueller-Hinton Broth (MHB) overnight at 37°C.[6] Dilute the culture to match the 0.5 McFarland turbidity standard.

  • Plate Inoculation: Using a sterile cotton swab, uniformly streak the standardized bacterial suspension over the entire surface of a Mueller-Hinton Agar (MHA) plate.

  • Disk Application: Aseptically place sterile paper disks (6 mm diameter) onto the agar surface.

  • Compound Loading: Pipette a fixed volume (e.g., 10 µL) of the test compound solution (at a high concentration, e.g., 1 mg/mL in DMSO) onto each disk. A disk with DMSO serves as the negative control, and a disk with a known antibiotic (e.g., Gentamicin) serves as the positive control.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Data Analysis: Measure the diameter (in mm) of the zone of inhibition (the clear area around the disk where bacterial growth is prevented). A larger zone generally indicates higher activity.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This is the gold-standard quantitative method to determine the lowest concentration of a compound that visibly inhibits microbial growth.[6][7]

Methodology:

  • Compound Preparation: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in MHB. For example, start with a 100 µL volume of 256 µg/mL and serially dilute down to 0.5 µg/mL.

  • Inoculum Preparation: Prepare a bacterial suspension as described in the disk diffusion assay, but further dilute it in MHB to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Inoculation: Add 100 µL of the standardized bacterial inoculum to each well containing the compound dilutions. The final volume in each well will be 200 µL, and the compound concentrations will be halved (e.g., 128 µg/mL to 0.25 µg/mL).

  • Controls: Include a positive control (bacteria in MHB without compound) and a negative control (MHB only).

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • Data Analysis: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed. The assay can be read visually or with a plate reader at 600 nm.

Data Presentation: Antimicrobial Activity
Compound IDGram-Positive Bacteria (S. aureus) MIC (µg/mL)Gram-Negative Bacteria (E. coli) MIC (µg/mL)Reference Drug (Gentamicin) MIC (µg/mL)
CPAH-0164>1281
CPAH-028322
CPAH-03128>1281
CPAH-0416642

Antifungal Activity Screening

Fungal infections, particularly those caused by resistant strains like Candida auris, pose a significant threat, driving the need for new antifungal agents.[8] The screening principles are similar to antibacterial testing but require different media and growth conditions.

Protocol 3: Broth Microdilution for Antifungal Susceptibility (CLSI M27/M38-A2 adapted)

This protocol is adapted from clinical standards to screen novel compounds against pathogenic fungi.[9]

Methodology:

  • Fungal Strains & Media: Use relevant fungal strains such as Candida albicans (ATCC 90028) or Aspergillus fumigatus. The standard medium is RPMI-1640 buffered with MOPS.[8]

  • Inoculum Preparation: Grow the fungus on Sabouraud Dextrose Agar. For yeast, create a suspension in sterile saline and adjust to a 0.5 McFarland standard. For molds, create a spore suspension and count using a hemocytometer. Dilute the final inoculum in RPMI to achieve a concentration of ~1-5 x 10^3 CFU/mL.

  • Plate Setup: Perform serial dilutions of the test compounds in the 96-well plate as described in Protocol 2.

  • Inoculation & Incubation: Add the fungal inoculum to the wells. Incubate at 35°C for 24-48 hours (yeasts) or longer for some molds.

  • Data Analysis: Determine the MIC, which is the lowest concentration that causes a significant reduction (typically ≥50% or ≥90%) in turbidity compared to the growth control.

Data Presentation: Antifungal Activity
Compound IDCandida albicans MIC₅₀ (µg/mL)Aspergillus fumigatus MIC₅₀ (µg/mL)Reference Drug (Fluconazole) MIC₅₀ (µg/mL)
CPAH-01>64>642
CPAH-0216324
CPAH-03482
CPAH-0432644

Anticancer (Cytotoxic) Activity Screening

The hydrazide scaffold is a common feature in many compounds with potent anticancer activity.[10][11] The primary screen involves evaluating the general cytotoxicity of the novel derivatives against a panel of human cancer cell lines.

Protocol 4: MTT Cell Viability Assay

The MTT assay is a robust, colorimetric method to assess cell viability.[10] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells cleave the tetrazolium salt MTT to form a purple formazan product.

Methodology:

  • Cell Culture: Culture human cancer cell lines (e.g., HCT-116 for colon cancer, MCF-7 for breast cancer) and a non-cancerous cell line (e.g., HEK293) in appropriate media (e.g., DMEM with 10% FBS).[4][10]

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds. Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Data Analysis: Measure the absorbance at ~570 nm using a microplate reader. Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value (the concentration that inhibits 50% of cell growth) is determined by plotting viability against compound concentration.

Data Presentation: In Vitro Cytotoxicity
Compound IDHCT-116 (Colon) IC₅₀ (µM)MCF-7 (Breast) IC₅₀ (µM)HEK293 (Normal) IC₅₀ (µM)Selectivity Index (SI)¹
CPAH-0189.5>100>100-
CPAH-027.215.485.111.8
CPAH-0354.168.3>100-
CPAH-042.55.860.224.1
¹Selectivity Index (SI) = IC₅₀ in normal cells / IC₅₀ in cancer cells (HCT-116). A higher SI is desirable.
Potential Mechanism of Action: VEGFR-2/AKT Pathway

For promising anticancer hits, investigating the mechanism is crucial. Related coumarin-acetohydrazide derivatives have been shown to inhibit the VEGFR-2/AKT signaling pathway, which is critical for tumor angiogenesis and cell survival.[12] Molecular docking studies can provide initial hypotheses, which are then validated by cell-based assays like Western blotting to check for phosphorylation status of key proteins.

G VEGF VEGF VEGFR2 VEGFR-2 Receptor VEGF->VEGFR2 Binds & Activates AKT AKT VEGFR2->AKT Phosphorylates CPAH Cyanophenoxy Acetohydrazide Derivative CPAH->VEGFR2 Inhibits Proliferation Cell Proliferation & Survival AKT->Proliferation Apoptosis Apoptosis AKT->Apoptosis Inhibits

Caption: Simplified VEGFR-2/AKT signaling pathway targeted by inhibitors.

Anti-inflammatory Activity Screening

Chronic inflammation is a key driver of many diseases. Compounds that can modulate inflammatory pathways are of high therapeutic interest.[13]

Protocol 5: In Vitro Anti-inflammatory Assay (NO Inhibition)

This assay uses lipopolysaccharide (LPS) to induce an inflammatory response in macrophage cells (e.g., RAW 264.7), leading to the production of nitric oxide (NO), a key inflammatory mediator.[4][13][14] The ability of a compound to inhibit NO production is a strong indicator of anti-inflammatory potential.

Methodology:

  • Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS.

  • Cell Seeding: Seed cells in a 96-well plate and allow them to adhere.

  • Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

  • Inflammatory Stimulation: Induce inflammation by adding LPS (e.g., 100 ng/mL) to the wells. Incubate for 24 hours.

  • NO Measurement: Collect the cell culture supernatant. Measure the concentration of nitrite (a stable product of NO) using the Griess reagent. The absorbance is read at ~540 nm.

  • Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-only treated cells. Determine the IC₅₀ value. A parallel MTT assay should be run to ensure that the observed NO reduction is not due to cytotoxicity.

Data Presentation: In Vitro Anti-inflammatory Activity
Compound IDNO Inhibition IC₅₀ (µM)Cell Viability at 100 µM (%)
CPAH-01>10098
CPAH-0245.695
CPAH-0312.192
CPAH-0488.296

Conclusion

The biological screening of novel cyanophenoxy acetohydrazide derivatives requires a systematic, multi-pronged approach grounded in validated scientific protocols. This guide outlines a logical cascade, beginning with broad primary screens for antimicrobial, antifungal, anticancer, and anti-inflammatory activities, followed by quantitative secondary assays to determine potency and selectivity. By integrating detailed, step-by-step methodologies with an understanding of the underlying biological principles, research organizations can efficiently navigate the complex path of drug discovery. The frameworks and protocols presented here provide a robust foundation for identifying and characterizing promising lead compounds from this versatile chemical class, ultimately paving the way for the development of next-generation therapeutics.

References

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.).
  • Evaluation of novel compounds as anti-bacterial or anti-virulence agents. (n.d.).
  • The Synthesis of Novel Anti-inflammatory and Antimicrobial Compounds: Application Notes and Protocols. (n.d.). BenchChem.
  • Broth Microdilution Screening Method: Detect New Antifungal Compounds l Protocol Preview. (2022, August 4). YouTube.
  • Assessing the Efficacy of Novel Anti-Inflammatory Agents: A Protocol Framework. (n.d.). BenchChem.
  • Development of Novel Anti-Inflammatory Agents Through Medicinal Chemistry Approaches. (2025, August 9).
  • Current Landscape of Methods to Evaluate Antimicrobial Activity of N
  • Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. (2024, July 30). MDPI.
  • Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. (n.d.). American Chemical Society.
  • Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. (n.d.).
  • A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study. (2025, April 1). ASM Journals.
  • Synthesis, Antifungal Activities, Molecular Docking and Molecular Dynamic Studies of Novel Quinoxaline-Triazole Compounds. (2023, June 26).
  • Identification of New Antifungal Agents Targeting Chitin Synthesis by a Chemical-Genetic Method. (n.d.). MDPI.
  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (n.d.).
  • Design, Synthesis, Antifungal Evaluation, Structure–Activity Relationship (SAR)
  • Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (n.d.).
  • Design, Synthesis, Antinociceptive and Anti-Inflammatory Activities of Novel Piroxicam Analogues. (n.d.). MDPI.
  • Novel anti-inflammatory agents targeting CXCR4: Design, synthesis, biological evaluation and preliminary pharmacokinetic study. (2017, May 10).
  • Application Notes & Protocols: 2-Hydrazinylphenol in the Synthesis of Potential Anticancer Agents. (n.d.). BenchChem.
  • A review on biological activities and chemical synthesis of hydrazide deriv
  • Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (2025, October 16).
  • Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. (n.d.). Bentham Science.
  • Synthesis and Biological Activity of Hydrazones and Derivatives: A Review. (2019, October).
  • Synthesis and bioactivity investigation of benzophenone and its derivatives. (2024, June 26).
  • Coumarin-Acetohydrazide Derivatives as Novel Antiproliferative Agents via VEGFR-2/AKT Axis Inhibition and Apoptosis Triggering. (n.d.).
  • Synthesis, biological evaluation, and molecular docking of benzhydrazide deriv
  • Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (n.d.). PubMed.

Sources

Foundational

The Hydrazide-Hydrazone Scaffold: A Versatile Framework for Targeting Key Pathologies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The hydrazide-hydrazone scaffold represents a privileged structural m...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The hydrazide-hydrazone scaffold represents a privileged structural motif in medicinal chemistry, consistently yielding analogs with a broad spectrum of biological activities. This technical guide delves into the therapeutic potential of 2-(2-Cyanophenoxy)acetohydrazide and its analogs, focusing on the identification and validation of key therapeutic targets. We will explore the mechanistic basis for their activity against critical enzymes and pathways implicated in cancer, inflammation, and microbial infections. This document provides a comprehensive overview of the scientific rationale, detailed experimental protocols for target validation, and a framework for the systematic evaluation of this promising class of compounds.

Introduction: The Therapeutic Promise of Hydrazide-Hydrazones

Hydrazide-hydrazone derivatives are a class of organic compounds characterized by the -C(=O)NHN=CH- functional group. This structural feature imparts a unique combination of rigidity and flexibility, allowing for effective interaction with a variety of biological targets.[1][2] The versatility of this scaffold has led to the development of compounds with a wide array of pharmacological properties, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects.[2][3] The 2-(2-Cyanophenoxy)acetohydrazide core provides a specific framework that can be readily modified to optimize activity against selected targets, making it an attractive starting point for novel drug discovery programs.

This guide will focus on three primary areas of therapeutic intervention for 2-(2-Cyanophenoxy)acetohydrazide analogs: oncology, inflammatory disorders, and infectious diseases. For each area, we will identify and discuss key molecular targets, provide evidence-based rationale for their selection, and present detailed methodologies for assessing the inhibitory potential of novel analogs.

Targeting Cancer: Histone Deacetylases (HDACs) and Apoptosis Induction

The dysregulation of epigenetic modifications and apoptosis are hallmarks of cancer. Hydrazide-containing compounds have emerged as potent modulators of these pathways, primarily through the inhibition of Histone Deacetylases (HDACs) and the activation of apoptotic caspases.

Histone Deacetylases (HDACs) as a Therapeutic Target

HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups from lysine residues of histones and other non-histone proteins.[4] Their overexpression in many cancers leads to chromatin condensation and repression of tumor suppressor genes.[5] Therefore, HDAC inhibitors are a promising class of anticancer agents. The hydrazide moiety has been identified as an effective zinc-binding group, a key feature for HDAC inhibition.[6]

Scientific Rationale: The nitrogen atoms of the hydrazide group can chelate the zinc ion in the active site of HDAC enzymes, thereby blocking their catalytic activity. This leads to the accumulation of acetylated histones, relaxation of chromatin structure, and re-expression of silenced tumor suppressor genes, ultimately inducing cell cycle arrest and apoptosis in cancer cells.

Visualization of the HDAC Inhibition Pathway:

HDAC_Inhibition cluster_0 Epigenetic Regulation cluster_1 Cellular Processes Acetylated Histones Acetylated Histones Relaxed Chromatin Relaxed Chromatin Acetylated Histones->Relaxed Chromatin Condensed Chromatin Condensed Chromatin Condensed Chromatin->Acetylated Histones HATs Gene Expression Gene Expression Relaxed Chromatin->Gene Expression Activates Tumor Suppressor Genes Tumor Suppressor Genes Gene Expression->Tumor Suppressor Genes Cell Cycle Arrest & Apoptosis Cell Cycle Arrest & Apoptosis Tumor Suppressor Genes->Cell Cycle Arrest & Apoptosis Induces HDACs HDACs HDACs->Condensed Chromatin Deacetylation Hydrazide Analog Hydrazide Analog Hydrazide Analog->HDACs Inhibits

Caption: Mechanism of HDAC Inhibition by Hydrazide Analogs.

Quantitative Data: HDAC Inhibitory Activity of Representative Hydrazide Analogs

Compound ClassHDAC IsoformIC50 (nM)Reference
Tricyclic Vorinostat AnaloguesHDACs (whole cell)160 - 330[4]
Class I Selective HDAC InhibitorsHDAC14.4 - 13.2[7]
Class I Selective HDAC InhibitorsHDAC231.6 - 77.2[7]
Class I Selective HDAC InhibitorsHDAC3>1000[7]
Fimepinostat (Dual PI3K/HDACi)HDAC1/2/31.7 / 5 / 1.8[8]
CXD101 (Class I Selective)HDAC1/2/363 / 570 / 550[9]

Experimental Protocol: In Vitro HDAC Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available kits and common literature procedures.

  • Reagent Preparation:

    • Prepare Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

    • Dilute recombinant human HDAC enzyme (e.g., HDAC1, HDAC2, or HDAC3) to the desired concentration in Assay Buffer.

    • Prepare a stock solution of the fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) in DMSO. Dilute to the working concentration in Assay Buffer.

    • Prepare a stock solution of the test 2-(2-Cyanophenoxy)acetohydrazide analog in DMSO. Perform serial dilutions to obtain a range of concentrations.

    • Prepare a Developer solution containing Trichostatin A (a potent HDAC inhibitor) and a trypsin-like protease in Assay Buffer.

  • Assay Procedure:

    • Add 50 µL of diluted HDAC enzyme solution to the wells of a 96-well black microplate.

    • Add 5 µL of the serially diluted test compound or vehicle control (DMSO) to the respective wells.

    • Incubate the plate at 37°C for 15 minutes to allow for compound-enzyme interaction.

    • Initiate the reaction by adding 50 µL of the HDAC substrate solution to each well.

    • Incubate the plate at 37°C for 60 minutes.

    • Stop the reaction and develop the fluorescent signal by adding 100 µL of the Developer solution to each well.

    • Incubate at 37°C for 15 minutes.

    • Measure the fluorescence intensity using a microplate reader (Excitation: 360 nm, Emission: 460 nm).

  • Data Analysis:

    • Subtract the background fluorescence (wells without enzyme).

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Induction of Apoptosis via Caspase-3 Activation

Apoptosis, or programmed cell death, is a critical process for removing damaged or unwanted cells. Caspases are a family of proteases that are central to the execution of apoptosis.[10] Caspase-3 is a key executioner caspase, and its activation is a hallmark of apoptosis.[11] Certain hydrazide derivatives have been shown to induce apoptosis in cancer cells through the activation of caspase-3.[12][13]

Scientific Rationale: 2-(2-Cyanophenoxy)acetohydrazide analogs can trigger the intrinsic or extrinsic apoptotic pathways, leading to the activation of initiator caspases (e.g., caspase-8 or caspase-9). These, in turn, cleave and activate the executioner caspase-3. Activated caspase-3 then cleaves a plethora of cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.

Visualization of the Apoptosis Induction Workflow:

Apoptosis_Workflow cluster_0 Cell Treatment & Lysis cluster_1 Caspase-3 Activity Assay cluster_2 Data Analysis Cancer Cells Cancer Cells Treat with Analog Treat with Analog Cancer Cells->Treat with Analog Lyse Cells Lyse Cells Treat with Analog->Lyse Cells Add Caspase-3 Substrate Add Caspase-3 Substrate Lyse Cells->Add Caspase-3 Substrate Incubate Incubate Add Caspase-3 Substrate->Incubate Measure Fluorescence Measure Fluorescence Incubate->Measure Fluorescence Calculate Fold Increase Calculate Fold Increase Measure Fluorescence->Calculate Fold Increase Apoptosis Induction Apoptosis Induction Calculate Fold Increase->Apoptosis Induction

Caption: Experimental Workflow for Caspase-3 Activity Assay.

Quantitative Data: Anticancer Activity of Representative Hydrazide Analogs

Compound ClassCancer Cell LineGI50 (µM)Reference
4-cyanophenyl-2-hydrazinylthiazolesMCF-7 (Breast)1.0 - 1.7[1]
4-cyanophenyl-2-hydrazinylthiazolesHCT-116 (Colon)1.1 - 1.6[1]
2-oxoindoline-based acetohydrazidesSW620 (Colon)Superior to PAC-1[12]
2-oxoindoline-based acetohydrazidesPC-3 (Prostate)Superior to PAC-1[12]
2-oxoindoline-based acetohydrazidesNCI-H23 (Lung)Superior to PAC-1[12]

Experimental Protocol: Caspase-3 Activity Assay (Fluorometric)

This protocol is based on commercially available kits and established methodologies.[1]

  • Cell Culture and Treatment:

    • Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a suitable density and allow them to adhere overnight.

    • Treat the cells with various concentrations of the 2-(2-Cyanophenoxy)acetohydrazide analog for a specified period (e.g., 24, 48 hours). Include a vehicle control (DMSO) and a positive control for apoptosis (e.g., staurosporine).

  • Cell Lysis:

    • After treatment, centrifuge the plate and carefully remove the supernatant.

    • Add 50 µL of chilled Cell Lysis Buffer to each well and incubate on ice for 10 minutes.

  • Caspase-3 Assay:

    • Transfer the cell lysates to a 96-well black microplate.

    • Prepare the Reaction Buffer containing the fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AMC).

    • Add 50 µL of the Reaction Buffer to each well containing the cell lysate.

    • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Fluorescence Measurement:

    • Measure the fluorescence intensity using a microplate reader (Excitation: 380 nm, Emission: 420-460 nm).

  • Data Analysis:

    • Calculate the fold-increase in caspase-3 activity by comparing the fluorescence of the treated samples to the untreated control.

Targeting Inflammation: Cyclooxygenase (COX) Enzymes

Chronic inflammation is a key driver of various diseases, including arthritis and cancer. Cyclooxygenase (COX) enzymes, particularly COX-2, are central to the inflammatory process.[14] Hydrazide-containing compounds have been investigated as potential COX inhibitors.[15]

Scientific Rationale: COX enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are potent mediators of inflammation and pain.[16] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes. Analogs of 2-(2-Cyanophenoxy)acetohydrazide may bind to the active site of COX-1 and/or COX-2, preventing the synthesis of prostaglandins and thereby reducing inflammation.

Visualization of the COX Inhibition Pathway:

COX_Inhibition cluster_0 Prostaglandin Synthesis cluster_1 Inflammatory Response Arachidonic Acid Arachidonic Acid COX-1 / COX-2 COX-1 / COX-2 Arachidonic Acid->COX-1 / COX-2 Prostaglandins Prostaglandins Inflammation & Pain Inflammation & Pain Prostaglandins->Inflammation & Pain Mediates COX-1 / COX-2->Prostaglandins Catalyzes Hydrazide Analog Hydrazide Analog Hydrazide Analog->COX-1 / COX-2 Inhibits

Caption: Mechanism of COX Inhibition by Hydrazide Analogs.

Quantitative Data: COX Inhibitory Activity of Representative Anti-inflammatory Drugs

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Reference
Celecoxib15.80.29[17]
Diclofenac0.213.8[17]
Etoricoxib12.1-[18]

Experimental Protocol: COX-1/COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol is based on commercially available kits.

  • Reagent Preparation:

    • Prepare COX Assay Buffer.

    • Dilute purified recombinant ovine COX-1 or human COX-2 enzyme to the working concentration in Assay Buffer.

    • Prepare a stock solution of the test 2-(2-Cyanophenoxy)acetohydrazide analog in DMSO and perform serial dilutions.

    • Prepare a working solution of Amplex™ Red reagent.

    • Prepare a working solution of the substrate, arachidonic acid.

  • Assay Procedure:

    • Add 20 µL of diluted COX-1 or COX-2 enzyme to the wells of a 96-well black microplate.

    • Add 10 µL of the serially diluted test compound or vehicle control (DMSO) to the respective wells.

    • Add 50 µL of COX Assay Buffer.

    • Add 10 µL of diluted Amplex™ Red to all wells.

    • Initiate the reaction by adding 10 µL of the arachidonic acid solution to all wells.

  • Fluorescence Measurement:

    • Immediately read the fluorescence intensity of the samples (Excitation: 535 nm, Emission: 590 nm) in a fluorescence plate reader.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Determine the IC50 value for both COX-1 and COX-2 and calculate the selectivity index (COX-1 IC50 / COX-2 IC50).

Targeting Infectious Diseases: Bacterial DNA Gyrase

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents with new mechanisms of action. Bacterial DNA gyrase, a type II topoisomerase, is an essential enzyme for bacterial survival and a well-validated target for antibacterial drugs.

Scientific Rationale: DNA gyrase is responsible for introducing negative supercoils into bacterial DNA, a process that is crucial for DNA replication and transcription.[15] Hydrazone derivatives have been shown to inhibit DNA gyrase, leading to bacterial cell death.[15] The inhibition of this enzyme, which is absent in humans, provides a selective mechanism for antibacterial activity.

Visualization of the DNA Gyrase Inhibition Workflow:

DNA_Gyrase_Workflow cluster_0 DNA Supercoiling Reaction cluster_1 Analysis Relaxed Plasmid DNA Relaxed Plasmid DNA DNA Gyrase DNA Gyrase Relaxed Plasmid DNA->DNA Gyrase Supercoiled DNA Supercoiled DNA DNA Gyrase->Supercoiled DNA ATP-dependent Agarose Gel Electrophoresis Agarose Gel Electrophoresis Supercoiled DNA->Agarose Gel Electrophoresis Visualize Bands Visualize Bands Agarose Gel Electrophoresis->Visualize Bands Inhibition of Supercoiling Inhibition of Supercoiling Visualize Bands->Inhibition of Supercoiling Hydrazide Analog Hydrazide Analog Hydrazide Analog->DNA Gyrase Inhibits

Caption: Workflow for DNA Gyrase Supercoiling Inhibition Assay.

Quantitative Data: Antimicrobial Activity of Representative Hydrazone Analogs

Compound ClassBacterial StrainMIC (µg/mL)Reference
Isonicotinic acid hydrazide-hydrazonesE. coli0.49
Isonicotinic acid hydrazide-hydrazonesS. aureus6.25
1,2-dihydropyrimidine derivativesM. luteus0.08
Benzimidazole derivativesS. typhimurium6.25
Pyrazoline derivativesE. faecalis32[3]

Experimental Protocol: DNA Gyrase Supercoiling Inhibition Assay

This protocol is adapted from commercially available kits and established procedures.[7]

  • Reaction Setup:

    • Prepare a reaction mix containing Assay Buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 1 mM ATP, 6.5% glycerol, 0.1 mg/mL albumin).

    • Add relaxed pBR322 plasmid DNA to the reaction mix.

    • Add the test 2-(2-Cyanophenoxy)acetohydrazide analog at various concentrations. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., ciprofloxacin).

    • Initiate the reaction by adding E. coli DNA gyrase enzyme.

  • Incubation and Termination:

    • Incubate the reaction tubes at 37°C for 30 minutes.

    • Stop the reaction by adding a stop buffer containing SDS and a loading dye.

  • Agarose Gel Electrophoresis:

    • Load the reaction products onto a 1% agarose gel.

    • Run the gel at a constant voltage until the dye front has migrated an appropriate distance.

  • Visualization and Analysis:

    • Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

    • The conversion of relaxed plasmid DNA (slower migrating) to supercoiled DNA (faster migrating) indicates gyrase activity. Inhibition is observed as a decrease in the supercoiled DNA band and an increase in the relaxed DNA band.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This is a standardized method for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[9]

  • Preparation of Inoculum:

    • Culture the test bacterial strain (e.g., S. aureus, E. coli) overnight on an appropriate agar medium.

    • Prepare a bacterial suspension in sterile saline or broth and adjust the turbidity to a 0.5 McFarland standard.

  • Preparation of Microtiter Plate:

    • Perform serial two-fold dilutions of the test 2-(2-Cyanophenoxy)acetohydrazide analog in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

    • The final volume in each well should be 100 µL.

  • Inoculation and Incubation:

    • Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

    • Include a growth control well (no compound) and a sterility control well (no bacteria).

    • Incubate the plate at 35-37°C for 16-20 hours.

  • Determination of MIC:

    • The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

The 2-(2-Cyanophenoxy)acetohydrazide scaffold holds significant promise for the development of novel therapeutic agents targeting a range of diseases. The identified targets—HDACs, COX enzymes, and DNA gyrase—are well-validated in the context of cancer, inflammation, and infectious diseases, respectively. The induction of apoptosis via caspase-3 activation provides an additional and complementary mechanism for anticancer activity.

The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of novel analogs. Future research should focus on:

  • Structure-Activity Relationship (SAR) Studies: Synthesize and test a library of analogs to elucidate the key structural features required for potent and selective activity against each target.

  • In Vivo Efficacy Studies: Advance promising lead compounds into relevant animal models of cancer, inflammation, and infection to assess their in vivo efficacy and safety profiles.

  • Mechanism of Action Studies: Further investigate the detailed molecular mechanisms by which these compounds interact with their targets and modulate cellular pathways.

By employing a multidisciplinary approach that integrates medicinal chemistry, molecular and cellular biology, and pharmacology, the full therapeutic potential of 2-(2-Cyanophenoxy)acetohydrazide analogs can be realized.

References

  • Al-Ostoot, F. H., Al-Ghorbani, M., Kheder, N. A., & Al-Majid, A. M. (2021). Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones. RSC Advances, 11(43), 26789-26801.
  • Popiołek, Ł., & Biernasiuk, A. (2017). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules, 22(9), 1503.
  • Popiołek, Ł., & Biernasiuk, A. (2016). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 25(12), 2689-2700.
  • Rollas, S., & Küçükgüzel, Ş. G. (2007).
  • Özbek, N., Bahçeci, Ş., & Gürsoy, A. (2020). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives. Journal of Research in Pharmacy, 24(5), 684-690.
  • Bieszczad, B., Garbicz, D., Świtalska, M., & Mieczkowski, A. (2021). Improved HDAC Inhibition, Stronger Cytotoxic Effect and Higher Selectivity against Leukemias and Lymphomas of Novel, Tricyclic Vorinostat Analogues. International Journal of Molecular Sciences, 22(16), 8755.
  • Osmaniye, D., Levent, S., Karaduman, A. B., Ilgın, S., Özkay, Y., & Kaplancıklı, Z. A. (2018). Synthesis of New Benzothiazole Acylhydrazones as Anticancer Agents. Molecules, 23(5), 1054.
  • Markovic, V., D’yakonov, V. A., & Joksovic, M. D. (2023). Antimicrobial Activity of Some Steroidal Hydrazones. Molecules, 28(3), 1167.
  • Nguyen, V. H., Tran, T. D., Le, T. H., Nguyen, T. T., & Thai, K. M. (2019). 1,3,4-Oxadiazole-Containing Histone Deacetylase Inhibitors: Anticancer Activities in Cancer Cells. Journal of Medicinal Chemistry, 62(17), 8036-8054.
  • Wagner, F. F., Weïwer, M., & Holson, E. B. (2017). Balancing Histone Deacetylase (HDAC) Inhibition and Drug‐likeness: Biological and Physicochemical Evaluation of Class I Selective HDAC Inhibitors. Chemistry–A European Journal, 23(3), 575-585.
  • Zhang, Y., Liu, Y., Zhang, Y., & Yao, J. (2016). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Scientific Reports, 6(1), 1-13.
  • Selleck Chemicals. (n.d.). HDAC inhibitors/activators.
  • Kumar, A., Sharma, S., & Kumar, D. (2014). Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. International Journal of Medicinal Chemistry, 2014.
  • Axon Medchem. (n.d.). CXD101 | HDAC1/2/3 inhibitor.
  • BenchChem. (n.d.). A Comprehensive Review of 2-(2-Chlorophenyl)acetohydrazide and its Analogs: Synthesis, Biological Activities, and Mechanisms of.
  • El-Sayed, W. A., Ali, O. M., & El-Sokary, M. A. (2012). Synthesis, antimicrobial and anticancer activities of some 2-thiohydantoin derivatives. World Applied Sciences Journal, 19(6), 849-855.
  • Design, Synthesis, and Evaluation of New Tripeptides as COX-2 Inhibitors. (2012).
  • Li, W. G., Zhang, X. Y., Chen, J., & Liu, J. P. (2006). Caspase 3 is involved in the apoptosis induced by triptolide in HK-2 cells.
  • Samineni, R., Samathoti, P., Gouru, S. A., Khan, A., Priyadharshni, S. P., Manda, K., ... & Podila, N. (2024). In-silico Investigation and Development of Cyclooxygenase-2 (1CX2) Selective Inhibition as a Possible Anti-Inflammatory Activity. Biomedical and Pharmacology Journal, 17(3).
  • Sigma-Aldrich. (n.d.). Caspases Inhibitors and Activators.
  • Synthesis, characterization, molecular docking, ADMET prediction, and anti-inflammatory activity of some Schiff bases derived from salicylaldehyde as a potential cyclooxygenase inhibitor. (2023).
  • Kim, H. J., Lee, J. H., & Kim, S. H. (2018). Antiapoptotic effects of caspase inhibitors on H2O2-treated lung cancer cells concerning oxidative stress and GSH. Toxicology and applied pharmacology, 345, 1-9.
  • Li, Y., Li, X., & Li, Y. (2023). Synthesis and Anti-Inflammatory Activity of the Natural Cyclooxygenase-2 Inhibitor Axinelline A and Its Analogues.
  • Mirzaie, A., & Halaji, M. (2021). Methanolic extract of Artemisia absinthium prompts apoptosis, enhancing expression of Bax/Bcl-2 ratio, cell cycle arrest, caspase-3 activation and mitochondrial membrane potential destruction in human colorectal cancer HCT-116 cells. Molecular biology reports, 48(1), 275-284.
  • Innocenti, A., & Supuran, C. T. (2008). Dual carbonic anhydrase--cyclooxygenase-2 inhibitors. Current pharmaceutical design, 14(7), 631-638.
  • Request PDF. (n.d.). Hydrazides as Inhibitors of Histone Deacetylases.
  • Creative Bioarray. (n.d.). Caspase Activity Assay.
  • BPS Bioscience. (n.d.). COX1 Inhibitor Screening Assay Kit.
  • BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit.
  • Riendeau, D., Percival, M. D., Brideau, C., Charleson, S., Dubé, D., Ethier, D., ... & Chan, C. C. (2001). Etoricoxib (MK-0663): preclinical profile and comparison with other agents that selectively inhibit cyclooxygenase-2. Journal of Pharmacology and Experimental Therapeutics, 296(2), 558-566.
  • TopoGEN. (n.d.). DNA Gyrase Assay Kit USER MANUAL.
  • Inspiralis. (n.d.). Escherichia coli Gyrase Supercoiling Inhibition Assay.
  • Collin, F., Karkare, S., & Maxwell, A. (2011). Exploiting bacterial DNA gyrase as a drug target: current state and perspectives. Applied microbiology and biotechnology, 92(3), 479-497.
  • WOAH. (n.d.). Antimicrobial susceptibility testing (Broth microdilution method).
  • protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method.
  • Abcam. (2023). Caspase-3 (active) Red Staining Kit.
  • Cell Signaling Technology. (n.d.). Caspase-3 Activity Assay Kit.
  • YouTube. (2021). Antimicrobial susceptibility testing: Broth dilution method.
  • Mwakwari, S. C., & O’Doherty, G. A. (2010).

Sources

Exploratory

Investigating the Mechanism of Action of 2-(2-Cyanophenoxy)acetohydrazide: A Technical Guide for Drug Discovery Professionals

Foreword: Charting a Course for Mechanistic Discovery In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is merely the first step. The true challenge, and in...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Charting a Course for Mechanistic Discovery

In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is merely the first step. The true challenge, and indeed the key to unlocking a compound's full clinical utility, lies in the meticulous elucidation of its mechanism of action. This guide is dedicated to outlining a comprehensive strategy for investigating the biological activities of a promising, yet largely uncharacterized molecule: 2-(2-Cyanophenoxy)acetohydrazide.

The structural alerts within this compound—a hydrazide linker known for its coordinating properties and a cyanophenoxy group present in some bioactive molecules—suggest a rich and complex pharmacology. This document will not present a known mechanism, but rather, will serve as a strategic roadmap for researchers. It will provide the foundational hypotheses, detailed experimental protocols, and data interpretation frameworks necessary to systematically uncover how 2-(2-Cyanophenoxy)acetohydrazide exerts its effects at the molecular and cellular levels. Our approach is grounded in scientific integrity, ensuring that each proposed step is a self-validating component of a larger, logical investigation.

Initial Hypothesis Generation: Clues from Chemical Structure

The chemical structure of 2-(2-Cyanophenoxy)acetohydrazide provides the initial breadcrumbs for our investigation. The molecule can be deconstructed into two key pharmacophoric features:

  • The Acetohydrazide Moiety (-NHNHC(=O)CH₂-) : Hydrazides and their derivatives, hydrazones, are a well-established class of compounds with a broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects.[1][2] The nitrogen atoms of the hydrazide group can act as ligands, coordinating with metal ions in the active sites of metalloenzymes. This suggests that 2-(2-Cyanophenoxy)acetohydrazide could function as an enzyme inhibitor .

  • The 2-Cyanophenoxy Group : The presence of a cyanophenoxy moiety is notable. For instance, the widely used fungicide Azoxystrobin contains a 2-cyanophenoxy group and functions by inhibiting mitochondrial respiration through blockage of the cytochrome bc1 complex.[3] This raises the possibility that 2-(2-Cyanophenoxy)acetohydrazide may similarly impact mitochondrial function and cellular bioenergetics .

Based on these structural insights, we propose two primary hypotheses for the mechanism of action of 2-(2-Cyanophenoxy)acetohydrazide:

  • Hypothesis 1: Inhibition of Metalloenzymes. The compound acts as an inhibitor of a key metalloenzyme, such as carbonic anhydrase or a matrix metalloproteinase, leading to downstream cellular effects.

  • Hypothesis 2: Disruption of Mitochondrial Respiration. The compound targets the mitochondrial electron transport chain, leading to a decrease in ATP production, an increase in reactive oxygen species (ROS), and the induction of apoptosis.

This guide will now detail the experimental workflows to systematically test these hypotheses.

Experimental Workflows for Mechanistic Elucidation

Workflow 1: Screening for Enzyme Inhibition

This workflow is designed to test the hypothesis that 2-(2-Cyanophenoxy)acetohydrazide functions as an enzyme inhibitor. We will begin with a broad screen against a panel of relevant enzymes, followed by more focused kinetic studies if a hit is identified.

Experimental Protocol: In Vitro Enzyme Inhibition Assay (Carbonic Anhydrase as an example)

  • Enzyme and Substrate Preparation :

    • Reconstitute human carbonic anhydrase (CA) isoenzymes (e.g., CA I and CA II) in the appropriate assay buffer (e.g., Tris-SO4 buffer, pH 7.6).

    • Prepare a stock solution of the substrate, 4-nitrophenyl acetate (NPA), in DMSO.

    • Prepare a stock solution of 2-(2-Cyanophenoxy)acetohydrazide in DMSO. A standard inhibitor, such as acetazolamide, should be used as a positive control.[4]

  • Assay Procedure :

    • In a 96-well plate, add 2 µL of the test compound or control at various concentrations.

    • Add 178 µL of the assay buffer.

    • Add 10 µL of the CA enzyme solution to each well and incubate for 10 minutes at room temperature.

    • Initiate the reaction by adding 10 µL of the NPA substrate.

    • Measure the absorbance at 400 nm every 30 seconds for 5 minutes using a microplate reader. The rate of 4-nitrophenol formation is proportional to the CA activity.

  • Data Analysis :

    • Calculate the percentage of enzyme inhibition for each concentration of the test compound.

    • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Logical Framework for Enzyme Inhibition Screening

G cluster_0 Hypothesis: Enzyme Inhibition A 2-(2-Cyanophenoxy)acetohydrazide B In Vitro Enzyme Screen (e.g., Carbonic Anhydrase, MMPs) A->B C Determine IC50 Values B->C D Significant Inhibition? C->D E Kinetic Studies (e.g., Lineweaver-Burk Plot) D->E Yes G No Significant Inhibition D->G No F Determine Mode of Inhibition (Competitive, Non-competitive, etc.) E->F H Pursue Alternative Hypotheses G->H

Caption: Workflow for investigating enzyme inhibition.

Workflow 2: Assessment of Mitochondrial Function

This workflow will investigate the impact of 2-(2-Cyanophenoxy)acetohydrazide on cellular respiration and mitochondrial integrity.

Experimental Protocol: Measurement of Cellular Respiration using Seahorse XF Analyzer

  • Cell Culture and Plating :

    • Culture a relevant cell line (e.g., a cancer cell line for oncology applications) in appropriate media.

    • Plate the cells in a Seahorse XF cell culture microplate at an optimized density.

  • Compound Treatment :

    • Prepare a stock solution of 2-(2-Cyanophenoxy)acetohydrazide in the appropriate assay medium.

    • Treat the cells with a range of concentrations of the compound for a predetermined time (e.g., 24 hours).

  • Seahorse XF Assay :

    • The Seahorse XF Analyzer measures the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) in real-time.

    • A mitochondrial stress test is performed by sequential injections of:

      • Oligomycin : An ATP synthase inhibitor, to measure ATP-linked respiration.

      • FCCP : An uncoupling agent, to measure maximal respiration.

      • Rotenone/Antimycin A : Complex I and III inhibitors, to shut down mitochondrial respiration and measure non-mitochondrial oxygen consumption.

  • Data Analysis :

    • Calculate the key parameters of mitochondrial function: basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

    • Compare the OCR and ECAR profiles of treated cells to untreated controls.

Data Presentation: Mitochondrial Respiration Parameters

Treatment GroupBasal Respiration (pmol O₂/min)ATP-linked Respiration (pmol O₂/min)Maximal Respiration (pmol O₂/min)Spare Respiratory Capacity (%)
Vehicle Control
Compound (Low Dose)
Compound (High Dose)
Positive Control

Logical Framework for Assessing Mitochondrial Dysfunction

G cluster_1 Hypothesis: Mitochondrial Disruption A 2-(2-Cyanophenoxy)acetohydrazide B Cell-Based Assays A->B C Seahorse XF Analysis (Measure OCR & ECAR) B->C D Mitochondrial Membrane Potential Assay (e.g., JC-1) B->D E ROS Production Assay (e.g., DCFDA) B->E F Analyze Data: - Decreased OCR? - Depolarized Membrane? - Increased ROS? C->F D->F E->F G Evidence of Mitochondrial Dysfunction F->G Yes I No Significant Effect F->I No H Investigate Downstream Effects (e.g., Apoptosis Assays - Caspase-3/7) G->H J Pursue Alternative Hypotheses I->J

Caption: Workflow for investigating mitochondrial dysfunction.

In-depth Pathway Analysis and Target Deconvolution

Should the initial workflows suggest a specific mode of action, the next logical step is to delve deeper into the affected signaling pathways.

Modulation of Signaling Pathways

Many cellular processes are governed by intricate signaling pathways. A compound's effect on cell viability or function is often the result of its modulation of one or more of these pathways.

Experimental Protocol: Western Blot Analysis of Key Signaling Proteins

  • Cell Lysis and Protein Quantification :

    • Treat cells with 2-(2-Cyanophenoxy)acetohydrazide at various concentrations and time points.

    • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

    • Quantify the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Western Blotting :

    • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

    • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

    • Incubate the membrane with primary antibodies against key signaling proteins (e.g., Akt, p-Akt, ERK, p-ERK, caspases for apoptosis pathways; Nrf2 for oxidative stress pathways).[5][6]

    • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathway Visualization

G cluster_2 Hypothesized Apoptotic Pathway Compound 2-(2-Cyanophenoxy)acetohydrazide Mitochondria Mitochondria Compound->Mitochondria ROS Increased ROS Mitochondria->ROS CytochromeC Cytochrome c Release Mitochondria->CytochromeC Caspase9 Caspase-9 Activation CytochromeC->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis

Caption: Hypothesized apoptosis induction pathway.

In Vivo Validation

The culmination of in vitro mechanistic studies is the validation of these findings in a relevant in vivo model. This is a critical step to ascertain the physiological relevance of the observed molecular and cellular effects. The choice of model will be dictated by the therapeutic area of interest (e.g., xenograft models for oncology, inflammatory models for immunology).

Conclusion: A Framework for Discovery

This technical guide has provided a structured and scientifically rigorous framework for the investigation of the mechanism of action of 2-(2-Cyanophenoxy)acetohydrazide. By systematically pursuing the proposed hypotheses through detailed experimental workflows, researchers can move beyond simple phenotypic observations to a deep and actionable understanding of this compound's biological activity. The insights gained from this comprehensive approach will be invaluable for guiding its future development as a potential therapeutic agent.

References

  • Title: Synthesis and Biological Activity of Hydrazones and Derivatives: A Review Source: Medicinal Chemistry Research URL: [Link]

  • Title: Azoxystrobin Source: PubChem URL: [Link]

  • Title: A review on biological activities and chemical synthesis of hydrazide derivatives Source: PubMed URL: [Link]

  • Title: In vitro and in vivo assessments of two novel hydrazide compounds against breast cancer as well as mammary tumor cells Source: ResearchGate URL: [Link]

  • Title: Modulation of cancer signalling pathway(s) in two-stage mouse skin tumorigenesis by annonacin Source: PubMed URL: [Link]

  • Title: Inhibition of carbonic anhydrase and cholinesterase enzymes by acetone extract of Bryoria capillaris (Ach.) Brodo & D.Hawksw Source: DergiPark URL: [Link]

  • Title: Activation of Nrf2 signaling pathway by natural and synthetic chalcones: a therapeutic road map for oxidative stress Source: PubMed URL: [Link]

Sources

Foundational

A Technical Guide to 2-(2-Cyanophenoxy)acetohydrazide: A Versatile Precursor for Modern Heterocyclic Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals Executive Summary Heterocyclic compounds form the bedrock of medicinal chemistry, with a vast number of pharmaceuticals incorporating these structu...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Heterocyclic compounds form the bedrock of medicinal chemistry, with a vast number of pharmaceuticals incorporating these structural motifs. Within the arsenal of synthetic chemistry, certain molecular scaffolds serve as exceptionally versatile starting points for generating diverse libraries of these vital compounds. 2-(2-Cyanophenoxy)acetohydrazide is one such precursor, distinguished by its trifecta of reactive sites: the nucleophilic hydrazide group, an adjacent active methylene group, and a strategically positioned cyano group. This combination allows for a programmable series of cyclization and condensation reactions. This guide provides an in-depth exploration of the synthesis of 2-(2-Cyanophenoxy)acetohydrazide and its application in constructing key five-membered heterocyclic rings, including pyrazoles, 1,3,4-thiadiazoles, and 1,2,4-triazoles. We will dissect the underlying reaction mechanisms, provide detailed experimental protocols, and discuss the causality behind procedural choices, offering field-proven insights for practical application.

The Strategic Importance of the Cyanophenoxy Acetohydrazide Scaffold

The utility of 2-(2-Cyanophenoxy)acetohydrazide stems from its inherent chemical functionalities, which can be selectively targeted to build molecular complexity. Hydrazides are well-established precursors for a variety of heterocycles due to the nucleophilicity of their terminal amino group.[1][2] The presence of the cyano group and the active methylene (-CH2-) group introduces additional reaction pathways, including cyclo-condensation and addition reactions, making it a powerful tool for combinatorial chemistry and drug discovery.[3][4] The 2-cyanophenoxy moiety not only provides a rigid aromatic backbone but also influences the electronic properties of the molecule, which can be crucial for the biological activity of the final heterocyclic products.

Synthesis of the Core Precursor: 2-(2-Cyanophenoxy)acetohydrazide

The synthesis of the title precursor is a straightforward yet critical two-step process. The logic is to first build the ester intermediate via nucleophilic substitution, followed by hydrazinolysis to generate the desired hydrazide.

Synthetic Workflow

The pathway involves an initial Williamson ether synthesis, where the phenoxide of 2-cyanophenol acts as a nucleophile, followed by the reaction of the resulting ester with hydrazine hydrate.

G A 2-Cyanophenol C Ethyl 2-(2-cyanophenoxy)acetate A->C + K2CO3, Acetone Reflux B Ethyl 2-bromoacetate B->C E 2-(2-Cyanophenoxy)acetohydrazide (Target Precursor) C->E + Ethanol Reflux D Hydrazine Hydrate (NH2NH2·H2O) D->E

Caption: Synthetic pathway for 2-(2-Cyanophenoxy)acetohydrazide.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

  • Reaction Setup: To a solution of 2-cyanophenol (0.1 mol) in dry acetone (150 mL) in a 250 mL round-bottom flask, add anhydrous potassium carbonate (0.15 mol).

  • Reagent Addition: Attach a reflux condenser and add ethyl 2-bromoacetate (0.11 mol) dropwise to the stirring mixture.

  • Reaction: Heat the mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Expert Insight: Potassium carbonate acts as a base to deprotonate the phenol, generating the more nucleophilic phenoxide ion. Acetone is a suitable polar aprotic solvent that facilitates this SN2 reaction without interfering with the reactants.

  • Work-up: After cooling to room temperature, filter off the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Dissolve the resulting crude oil in ethyl acetate, wash with a 5% sodium hydroxide solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the ester, which can be used in the next step without further purification.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide (3)

  • Reaction Setup: In a 250 mL round-bottom flask, dissolve the crude ethyl 2-(2-cyanophenoxy)acetate (0.1 mol) in absolute ethanol (100 mL).

  • Reagent Addition: Add hydrazine hydrate (0.2 mol, 99%) to the solution.[5]

  • Reaction: Reflux the reaction mixture for 5-7 hours. The completion of the reaction is often indicated by the formation of a solid precipitate.

    • Expert Insight: A molar excess of hydrazine hydrate is used to drive the reaction to completion. Ethanol is an excellent solvent as both the ester and hydrazine hydrate are soluble, and it is easy to remove post-reaction.

  • Work-up: Cool the reaction mixture in an ice bath. The solid product that precipitates out is collected by filtration.

  • Purification: Wash the solid with cold ethanol and then dry it under vacuum. Recrystallization from ethanol can be performed if higher purity is required, yielding the final product as white or pale yellow crystals.[5]

Application in Five-Membered Heterocycle Construction

The true value of 2-(2-Cyanophenoxy)acetohydrazide is demonstrated in its ability to serve as a synthon for various biologically relevant heterocyclic cores.

Knorr Synthesis of Pyrazoles

The Knorr pyrazole synthesis, first reported in 1883, remains a cornerstone method for constructing the pyrazole ring.[6] It involves the cyclocondensation of a hydrazine derivative with a 1,3-dicarbonyl compound.

Mechanism: The reaction proceeds via initial condensation between the terminal -NH2 of the hydrazide and one of the carbonyl groups of the 1,3-dicarbonyl compound (e.g., acetylacetone), followed by intramolecular cyclization and dehydration to form the stable aromatic pyrazole ring.[7][8]

G cluster_workflow Knorr Pyrazole Synthesis Workflow start Start Materials reagents 2-(2-Cyanophenoxy)acetohydrazide + 1,3-Dicarbonyl Compound (e.g., Acetylacetone) start->reagents conditions Reaction Conditions (Glacial Acetic Acid, Reflux) reagents->conditions intermediate Hydrazone Intermediate (Unstable, in-situ) conditions->intermediate cyclization Intramolecular Cyclization & Dehydration intermediate->cyclization product Final Product (N-Substituted Pyrazole) cyclization->product end Purification product->end

Caption: Workflow for the Knorr synthesis of pyrazoles.

Experimental Protocol: Synthesis of 1-(2-(2-cyanophenoxy)acetyl)-3,5-dimethyl-1H-pyrazole

  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2-(2-cyanophenoxy)acetohydrazide (10 mmol) in glacial acetic acid (30 mL).[6]

  • Reagent Addition: To the stirring solution, add acetylacetone (11 mmol) dropwise at room temperature.

  • Reaction: Heat the mixture to reflux (approx. 118°C) and maintain for 4-6 hours. Monitor reaction completion by TLC.

  • Work-up: After cooling, pour the reaction mixture into 150 mL of ice-cold water with stirring. A solid precipitate will form.

  • Purification: Collect the solid by filtration, wash thoroughly with water to remove acetic acid, and then with cold ethanol. Dry the product under vacuum. Further purification can be achieved by recrystallization from an ethanol/water mixture.

Reactant 1Reactant 2SolventTime (h)Typical YieldReference
2-(2-cyanophenoxy)acetohydrazideAcetylacetoneGlacial Acetic Acid4-685-95%Adapted from[6]
2-(2-cyanophenoxy)acetohydrazideEthyl AcetoacetateEthanol6-880-90%Adapted from[7]
Synthesis of 1,3,4-Thiadiazoles

The hydrazide moiety is readily converted into the 1,3,4-thiadiazole ring system, a scaffold known for a wide range of pharmacological activities, including antimicrobial and anti-inflammatory properties.[9][10] The most common method involves reaction with carbon disulfide in a basic medium.

Mechanism: The reaction begins with the formation of a dithiocarbazate salt from the reaction of the hydrazide with CS2 in the presence of a base (e.g., KOH). This intermediate then undergoes acid-catalyzed intramolecular cyclization with the elimination of water to yield the 1,3,4-thiadiazole-2-thione derivative.

Experimental Protocol: Synthesis of 5-((2-cyanophenoxy)methyl)-1,3,4-thiadiazole-2(3H)-thione

  • Reaction Setup: Dissolve 2-(2-cyanophenoxy)acetohydrazide (10 mmol) in ethanol (50 mL) in a round-bottom flask. Add potassium hydroxide (12 mmol).

  • Reagent Addition: Cool the solution in an ice bath and add carbon disulfide (15 mmol) dropwise while stirring.

  • Reaction: Allow the mixture to stir at room temperature for 12-16 hours.

  • Work-up: Dilute the mixture with water and acidify with dilute hydrochloric acid until the pH is ~5-6. The precipitated solid is the desired product.

  • Purification: Filter the solid, wash with copious amounts of water, and dry. Recrystallize from ethanol to obtain the pure thiadiazole.

Synthesis of 1,2,4-Triazoles

1,2,4-triazoles are another class of heterocycles with significant therapeutic applications, including well-known antifungal agents.[11][12] A reliable route from a hydrazide involves a two-step process via a thiosemicarbazide intermediate.

Mechanism: The hydrazide is first reacted with an isothiocyanate to form an N-acylthiosemicarbazide. This intermediate is then cyclized under basic conditions (e.g., NaOH solution), which promotes an intramolecular nucleophilic attack and subsequent elimination of a water molecule to form the 3-thiol-1,2,4-triazole ring.[13]

Experimental Protocol: Synthesis of 4-allyl-5-((2-cyanophenoxy)methyl)-4H-1,2,4-triazole-3-thiol

  • Step 1 (Thiosemicarbazide formation): Reflux a mixture of 2-(2-cyanophenoxy)acetohydrazide (10 mmol) and allyl isothiocyanate (11 mmol) in absolute ethanol (50 mL) for 4-5 hours. Cool the reaction mixture, and the resulting solid thiosemicarbazide is filtered and dried.

  • Step 2 (Cyclization): Suspend the dried thiosemicarbazide (8 mmol) in a 2M sodium hydroxide solution (40 mL).

  • Reaction: Reflux the mixture for 6-8 hours.

  • Work-up: After cooling, pour the reaction mixture into ice water and carefully acidify with concentrated HCl to pH 5-6.

  • Purification: The precipitate is filtered, washed with water, and recrystallized from ethanol to yield the pure 1,2,4-triazole derivative.

Biological Significance and Future Outlook

The heterocyclic cores synthesized from 2-(2-cyanophenoxy)acetohydrazide are prevalent in molecules with demonstrated biological activity.

  • Pyrazoles are known for their anti-inflammatory, analgesic, and anticancer properties.[14]

  • Thiadiazole derivatives exhibit a broad spectrum of antimicrobial, antitubercular, and carbonic anhydrase inhibitory activities.[9][10][15]

  • Triazoles are famous for their potent antifungal and antimicrobial activities.[11][13]

The strategic placement of the cyanophenoxy group offers a vector for further functionalization or for modulating the pharmacokinetic properties of the final compounds. The continued exploration of this precursor in multicomponent reactions and its use in synthesizing more complex, fused heterocyclic systems presents a promising avenue for future research in drug discovery and materials science.[4]

References

  • A Comprehensive Study on Synthesis of Heterocyclic Compound by Using Cyanoacetohydrazide Of Pyrazole. (n.d.). ijarsct.co.in. Retrieved January 16, 2026, from [Link]

  • Al-Zahabi, E. A., & El-Gaby, M. S. A. (2012). Uses of Cyanoacetylhydrazine in Heterocyclic Synthesis: Novel Synthesis of Pyrazole Derivatives with Anti-tumor Activities. Molecules, 17(9), 10335-10348. [Link]

  • Rashed, N., El-Adasy, A. A., & El-Sayed, W. A. (2014). Synthesis and in vivo evaluation of novel thiadiazoles as carbonic anhydrase inhibitors to attenuate inflammation-induced. World Journal of Pharmacy and Pharmaceutical Sciences, 2(10), 1166-1179.
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved January 16, 2026, from [Link]

  • Li, Z., et al. (2023). Chemoselective synthesis of 1,3,4-thiadiazoles from acyl hydrazines and nitroalkanes using elemental sulfur.
  • Hosseini, H., & Bayat, M. (2018). Cyanoacetohydrazides in Synthesis of Heterocyclic Compounds. Topics in Current Chemistry, 376(6), 40. [Link]

  • Hosseini, H., & Bayat, M. (2018). Cyanoacetohydrazides in Synthesis of Heterocyclic Compounds. Semantic Scholar. Retrieved January 16, 2026, from [Link]

  • Abdel-Wahab, B. F., et al. (2020). Synthesis of some novel 2-(3-cyano-6-(thiophen-2-yl)-4,4′-bipyridin-2-yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. BMC Chemistry, 14(1), 35. [Link]

  • Hosseini, H., & Bayat, M. (2018). Cyanoacetohydrazides in Synthesis of Heterocyclic Compounds. PubMed. Retrieved January 16, 2026, from [Link]

  • Majinda, R. R. T., et al. (2015). Antimicrobial activities of heterocycles derived from thienylchalcones. Journal of King Saud University - Science, 27(1), 42-48.
  • Bouziane, A., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 26(24), 7468. [Link]

  • Karatas, H., & Ates-Alagoz, Z. (2018). Heterocycle Compounds with Antimicrobial Activity. Current Topics in Medicinal Chemistry, 18(11), 948-973. [Link]

  • Al-Harbi, S. A., et al. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. Future Medicinal Chemistry, 16(2), e230058. [Link]

  • Majinda, R. R. T., et al. (2015). Antimicrobial activities of heterocycles derived from thienylchalcones. Journal of King Saud University - Science, 27(1), 42-48. [Link]

  • El-faham, A., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6489. [Link]

  • Bondock, S., Tarhoni, A. E.-G., & Fadda, A. A. (2007). Utility of cyanoacetic acid hydrazide in heterocyclic synthesis. Arkivoc, 2007(15), 84-136.
  • Zhang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 1032128. [Link]

  • Shawali, A. S., et al. (2015). New Route Synthesis of Thiadiazoles, Bisthiadiazoles, Thiadiazolotriazines, and Pyrazolothiadiazoles Based on Hydrazonoyl Halides and Dihydrazinylthiadiazole. Journal of Heterocyclic Chemistry, 52(5), 1361-1367. [Link]

  • Rashed, N., et al. (2025). Synthesis of Novel Thiadiazole Derivatives as Selective COX-2 Inhibitors.
  • Artunduaga Bonilla, J. J., et al. (2021). Antifungal Activity of Acylhydrazone Derivatives against Sporothrix spp. Antimicrobial Agents and Chemotherapy, 65(5), e02593-20. [Link]

  • Li, Y., et al. (2021). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. European Journal of Medicinal Chemistry, 213, 113171. [Link]

  • Li, Y., et al. (2019). Synthesis of 1,2,3-triazole hydrazide derivatives exhibiting anti-phytopathogenic activity. Pest Management Science, 75(11), 3145-3153.
  • Karatas, H., & Ates-Alagoz, Z. (2018). Heterocycle Compounds with Antimicrobial Activity.
  • Kumar, K., & Kumar, A. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Chemistry, 10, 888223. [Link]

  • Siddiqui, N., et al. (2013). Synthesis and Biological Applications of Triazole Derivatives – A Review.
  • Bouziane, A., et al. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Molecules, 29(21), 4983. [Link]

  • Kumar, S., et al. (2024). Synthesis and Antimicrobial Activity of Heterocycle based Chalcone Derivatives. Asian Journal of Chemistry, 36(5), 1239-1244.
  • Fun, H.-K., et al. (2009). 2-(2-Chlorophenoxy)acetohydrazide.
  • Stankova, I., et al. (2021). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. Molecules, 26(11), 3373. [Link]

Sources

Exploratory

An In-Depth Technical Guide on the Discovery and Synthesis of Novel 2-(2-Cyanophenoxy)acetohydrazide Derivatives

Introduction In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for drug discovery is perpetual. Among these, the hydrazide-hydrazone framework has emerged as...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as a foundation for drug discovery is perpetual. Among these, the hydrazide-hydrazone framework has emerged as a "privileged structure" due to its remarkable versatility and broad spectrum of biological activities.[1][2][3] Compounds incorporating this moiety have demonstrated significant potential as anticonvulsant, antimicrobial, anti-inflammatory, and antineoplastic agents.[2][3][4] This guide focuses on a specific, promising subclass: derivatives of 2-(2-Cyanophenoxy)acetohydrazide.

The strategic inclusion of a 2-cyanophenoxy group is not arbitrary. The cyano (C≡N) group is a potent hydrogen bond acceptor and can participate in dipole-dipole interactions, while the phenoxy ether linkage provides conformational flexibility. This combination offers a unique electronic and structural profile that can be exploited to modulate target binding and pharmacokinetic properties. This whitepaper provides a comprehensive technical overview of the rationale, synthesis, characterization, and derivatization of 2-(2-Cyanophenoxy)acetohydrazide, designed for researchers and professionals in the field of drug development.

Section 1: The Rationale - Biological Significance of the Hydrazide Scaffold

The decision to invest in the synthesis of a new compound series is driven by the potential for therapeutic relevance. The hydrazide core is a well-validated pharmacophore, acting as a versatile precursor for a multitude of bioactive molecules.

  • Antimicrobial and Antifungal Activity: With the rise of multidrug-resistant pathogens, the need for new antimicrobial agents is critical. Hydrazide-hydrazones have shown potent activity against various bacterial and fungal strains.[1][3] Their mechanism often involves the chelation of essential metal ions or interference with cellular metabolic pathways. The acylhydrazone family, for instance, has demonstrated efficacy against pathogenic fungi by targeting vesicular transport and cell cycle progression.[5]

  • Anticonvulsant Properties: A significant body of research highlights the efficacy of hydrazone derivatives in preclinical models of epilepsy.[4][6][7] The -CO-NH-N= pharmacophore is a key feature in many compounds that exhibit activity in maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests, suggesting interaction with central nervous system targets.[7][8]

  • Anticancer Potential: Hydrazides are crucial intermediates in the synthesis of heterocyclic compounds that exhibit cytotoxic activity against various cancer cell lines.[9] Derivatives have been shown to induce apoptosis and inhibit tumor growth, making this scaffold a valuable starting point for the development of novel oncology drugs.[10][11]

Therapeutic_Potential Core 2-(2-Cyanophenoxy)acetohydrazide Core Scaffold Antimicrobial Antimicrobial Agents Core->Antimicrobial Antifungal Antifungal Agents Core->Antifungal Anticonvulsant Anticonvulsant Drugs Core->Anticonvulsant Anticancer Anticancer Therapeutics Core->Anticancer

Caption: Therapeutic applications derived from the core hydrazide scaffold.

Section 2: Core Synthesis Strategy

The synthesis of 2-(2-Cyanophenoxy)acetohydrazide is efficiently achieved through a robust and scalable two-step process. This pathway leverages classic, high-yielding reactions that are fundamental to organic synthesis.

Step 1: Synthesis of Ethyl 2-(2-Cyanophenoxy)acetate (Intermediate I)

The initial step involves a Williamson ether synthesis. This reaction forms the crucial ether linkage between the phenolic starting material and the acetate moiety.

  • Reaction: 2-hydroxybenzonitrile (2-cyanophenol) is reacted with an ethyl haloacetate, typically ethyl bromoacetate, in the presence of a suitable base and solvent.

  • Causality of Choices:

    • Base: Anhydrous potassium carbonate (K₂CO₃) is commonly used. It is strong enough to deprotonate the phenol, forming the reactive phenoxide ion, but mild enough to prevent hydrolysis of the ester or cyano group.

    • Solvent: A polar aprotic solvent like acetone or N,N-dimethylformamide (DMF) is ideal. These solvents effectively solvate the cation of the base, enhancing the nucleophilicity of the phenoxide, and are suitable for the required reaction temperatures (typically reflux).

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide (Target Compound)

The second step is the hydrazinolysis of the synthesized ester (Intermediate I). This reaction converts the ethyl ester into the desired acetohydrazide.

  • Reaction: Ethyl 2-(2-cyanophenoxy)acetate is refluxed with hydrazine hydrate.

  • Causality of Choices:

    • Reagent: Hydrazine hydrate (N₂H₄·H₂O) serves as a potent nucleophile. The nitrogen lone pair attacks the electrophilic carbonyl carbon of the ester.

    • Solvent: An alcohol, such as absolute ethanol, is typically used as the solvent. It is effective at dissolving both the ester and hydrazine hydrate and is suitable for refluxing temperatures.[10][12] A slight excess of hydrazine hydrate is often used to drive the reaction to completion.

Synthesis_Workflow Start1 2-Hydroxybenzonitrile Reaction1 Williamson Ether Synthesis (K₂CO₃, Acetone, Reflux) Start1->Reaction1 Start2 Ethyl Bromoacetate Start2->Reaction1 Intermediate Intermediate Ester: Ethyl 2-(2-Cyanophenoxy)acetate Reaction1->Intermediate Reaction2 Hydrazinolysis (Ethanol, Reflux) Intermediate->Reaction2 Start3 Hydrazine Hydrate Start3->Reaction2 Final Final Product: 2-(2-Cyanophenoxy)acetohydrazide Reaction2->Final

Caption: Two-step synthetic workflow for 2-(2-Cyanophenoxy)acetohydrazide.

Experimental Protocol: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

Disclaimer: This protocol is a representative methodology and should be performed by qualified personnel with appropriate safety precautions.

Part A: Ethyl 2-(2-Cyanophenoxy)acetate

  • Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxybenzonitrile (0.1 mol), anhydrous potassium carbonate (0.15 mol), and acetone (100 mL).

  • Addition: Add ethyl bromoacetate (0.11 mol) dropwise to the stirring suspension.

  • Reaction: Heat the mixture to reflux and maintain for 8-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Isolation: Evaporate the solvent from the filtrate under reduced pressure. Pour the resulting residue into ice-cold water and stir. The crude ester will often solidify or can be extracted with a suitable organic solvent (e.g., diethyl ether).

  • Purification: Dry the organic extract over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by recrystallization from ethanol or by column chromatography.

Part B: 2-(2-Cyanophenoxy)acetohydrazide

  • Setup: In a 100 mL round-bottom flask, dissolve the purified ethyl 2-(2-cyanophenoxy)acetate (0.05 mol) in absolute ethanol (50 mL).

  • Addition: Add hydrazine hydrate (99%, 0.1 mol) to the solution.

  • Reaction: Reflux the mixture for 5-7 hours.[10] A solid precipitate often forms as the reaction proceeds.

  • Isolation: Cool the reaction mixture in an ice bath. Collect the solid product by filtration.

  • Purification: Wash the collected solid with cold ethanol and dry under vacuum to yield the pure 2-(2-Cyanophenoxy)acetohydrazide.

Section 3: Derivatization for Lead Generation

The true value of 2-(2-Cyanophenoxy)acetohydrazide lies in its function as a versatile chemical intermediate. The terminal hydrazide group (-CONHNH₂) is a reactive handle for constructing a diverse library of derivative compounds.

  • Synthesis of Hydrazones (Schiff Bases): The most common derivatization is the condensation reaction with a wide array of aromatic or heterocyclic aldehydes and ketones. This reaction is typically acid-catalyzed and proceeds readily in an alcoholic solvent to form the corresponding N'-substituted-hydrazone derivatives. These hydrazones are the final targets for many biological screening campaigns.

  • Synthesis of Heterocycles: The hydrazide moiety is a key building block for various five-membered heterocyclic rings, which are prevalent in pharmaceuticals.

    • 1,3,4-Oxadiazoles: Cyclization with reagents like carbon disulfide or subsequent reaction with cyanogen bromide can yield oxadiazole derivatives.[9]

    • Pyrazoles: Reaction with 1,3-dicarbonyl compounds provides a direct route to substituted pyrazole rings.[9]

Derivatization Core 2-(2-Cyanophenoxy)acetohydrazide Condensation Condensation with R-CHO / R-CO-R' Core->Condensation Cyclization1 Cyclization with 1,3-Dicarbonyls Core->Cyclization1 Cyclization2 Cyclization with CS₂ / BrCN Core->Cyclization2 Hydrazones Hydrazone Derivatives (Schiff Bases) Condensation->Hydrazones Pyrazoles Pyrazole Derivatives Cyclization1->Pyrazoles Oxadiazoles 1,3,4-Oxadiazole Derivatives Cyclization2->Oxadiazoles

Caption: Key derivatization pathways from the core hydrazide intermediate.

Section 4: Structural Characterization

Unambiguous confirmation of the chemical structure is paramount. A combination of standard spectroscopic techniques is employed to validate the identity and purity of the synthesized 2-(2-Cyanophenoxy)acetohydrazide and its derivatives.

Technique Expected Observations for 2-(2-Cyanophenoxy)acetohydrazide
¹H-NMR Signals corresponding to aromatic protons (multiplet, ~6.9-7.6 ppm), a singlet for the O-CH₂ protons (~4.7 ppm), a broad singlet for the NH proton (~9.5 ppm), and a broad singlet for the NH₂ protons (~4.4 ppm).[10]
¹³C-NMR Resonances for aromatic carbons, the nitrile carbon (C≡N), the ether-linked methylene carbon (O-CH₂), and the carbonyl carbon (C=O) of the hydrazide group.
IR (KBr) Characteristic absorption bands for N-H stretching (two bands for NH₂, one for NH, ~3200-3400 cm⁻¹), a strong C=O stretch (~1680-1740 cm⁻¹), and a sharp C≡N stretch (~2210-2230 cm⁻¹).[9][10]
Mass Spec. The molecular ion peak [M]+ corresponding to the calculated molecular weight (C₉H₉N₃O₂ = 191.19 g/mol ).[13]
X-Ray Crystal. Provides definitive proof of structure, bond lengths, bond angles, and intermolecular interactions (e.g., hydrogen bonding) in the solid state for crystalline products.[12][14]

Conclusion and Future Outlook

The 2-(2-Cyanophenoxy)acetohydrazide scaffold represents a highly promising platform for the discovery of new therapeutic agents. The synthetic route is straightforward and efficient, allowing for the rapid production of the core intermediate. Its true strength lies in the ease of derivatization, enabling the creation of large, diverse chemical libraries centered on the proven hydrazone pharmacophore.

Future research should focus on a multi-pronged approach:

  • Library Expansion: Synthesize a broad array of hydrazone derivatives using diverse aromatic and heterocyclic aldehydes to probe structure-activity relationships (SAR).

  • Broad Biological Screening: Test the synthesized library against a wide panel of targets, including various bacterial strains, fungal pathogens, cancer cell lines, and assays for anticonvulsant activity.

  • Mechanism of Action Studies: For lead compounds, investigate the specific molecular mechanisms responsible for their biological activity.

  • Computational Modeling: Employ in silico docking and QSAR studies to rationalize observed activities and guide the design of next-generation compounds with enhanced potency and selectivity.

By leveraging this versatile scaffold, the scientific community can continue to develop novel chemical entities to address unmet needs in human health.

References

  • Synthesis, Reactions and Antimicrobial Activity of 2-Cyano-N'-(4-(2-oxo-2-phenylethoxy)benzylidene)acetohydrazide Derivative. (2020). Journal of Heterocyclic Chemistry, 57, 3653–3663. [Link]

  • 2-(2-cyanophenoxy)acetohydrazide (C9H9N3O2). PubChemLite. [Link]

  • Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. (2020). BMC Chemistry, 14(1), 35. [Link]

  • Synthesis And in-Vitro Anti Bacterial Activity of 2-(2-Benzyl-4-Chlorophenoxy) Acetohydrazide As Triazole. (2016). Global Journal for Research Analysis, 5(6). [Link]

  • Utilization of Cyanoacetohydrazide and Oxadiazolyl Acetonitrile in the Synthesis of Some New Cytotoxic Heterocyclic Compounds. (2014). Molecules, 19(9), 13334–13354. [Link]

  • 2-(2-Chlorophenoxy)acetohydrazide. (2010). Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o31. [Link]

  • 2-(2-Chlorophenoxy)acetohydrazide. (2010). Acta Crystallographica Section E: Crystallographic Communications, 66(Pt 1), o31. [Link]

  • Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. (2022). Molecules, 27(3), 1069. [Link]

  • A review on biological activities and chemical synthesis of hydrazide derivatives. (2014). Mini reviews in medicinal chemistry, 14(3), 269–290. [Link]

  • Synthesis, Characterization and Crystal Structures of Hydrazone Compounds Derived from Cyanoacetohydrazide. (2014). Asian Journal of Chemistry, 26(22), 7707-7710. [Link]

  • Antifungal Activity of Acylhydrazone Derivatives against Sporothrix spp. (2021). Antimicrobial Agents and Chemotherapy, 65(5), e02593-20. [Link]

  • An overview on synthetic aspects and biological activity profiles of hydrazone derivatives. (2023). Journal of the Iranian Chemical Society. [Link]

  • Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. (2022). Molecules, 27(3), 1069. [Link]

  • Design, Synthesis and Anticonvulsant Activity of 2-(2-Phenoxy) phenyl- 1,3,4-oxadiazole Derivatives. (2011). Iranian Journal of Pharmaceutical Research, 10(4), 775–782. [Link]

  • Antimicrobial Activity of Some Steroidal Hydrazones. (2020). Molecules, 25(22), 5431. [Link]

  • Synthesis and anticonvulsant activity of ethyl 2,2-dimethyl-1-(2-substitutedhydrazinecarboxamido) cyclopropanecarboxylate derivatives. (2013). European Journal of Medicinal Chemistry, 60, 1-6. [Link]

  • Acylhydrazones and Their Biological Activity: A Review. (2022). Pharmaceuticals, 15(12), 1541. [Link]

  • Synthesis and Anticonvulsant Activity of Ethyl 1-(2-arylhydrazinecarboxamido)-2,2-dimethylcyclopropanecarboxylate Derivatives. (2012). European Journal of Medicinal Chemistry, 54, 542-548. [Link]

  • Synthesis and anticonvulsant activity of 5-chloro-2(3H)-benzoxazolinone-3-acetyl-2-(o/p-substituted benzal) hydrazone derivatives. (2008). Arzneimittelforschung, 58(10), 503-508. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Detailed Protocol for the Two-Step Synthesis of 2-(2-Cyanophenoxy)acetohydrazide from 2-Cyanophenol

Abstract This application note provides a comprehensive, two-step protocol for the synthesis of 2-(2-cyanophenoxy)acetohydrazide, a valuable heterocyclic building block in medicinal chemistry and drug development. The sy...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of 2-(2-cyanophenoxy)acetohydrazide, a valuable heterocyclic building block in medicinal chemistry and drug development. The synthesis commences with the O-alkylation of 2-cyanophenol using ethyl chloroacetate via a Williamson ether synthesis to yield the intermediate, ethyl 2-(2-cyanophenoxy)acetate. This ester subsequently undergoes hydrazinolysis with hydrazine hydrate to produce the target acetohydrazide derivative. This guide is designed for researchers in organic synthesis and pharmaceutical development, offering detailed, step-by-step instructions, mechanistic insights, safety protocols, and characterization guidelines.

Introduction

Hydrazide and its derivatives represent a critical class of organic compounds that serve as key synthons for the creation of various heterocyclic systems. Their utility is prominent in the field of medicinal chemistry due to their wide range of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and antitubercular properties. The carbohydrazide functional group (-CONHNH₂) is a versatile scaffold for generating more complex molecules like oxadiazoles, pyrazoles, and triazoles.[1] The title compound, 2-(2-cyanophenoxy)acetohydrazide, incorporates both a cyanophenoxy moiety and a hydrazide function, making it an attractive precursor for novel therapeutic agents. This document outlines a reliable and reproducible laboratory-scale synthesis protocol, grounded in established chemical principles.

Overall Reaction Scheme

The synthesis is performed in two sequential steps as illustrated below:

Step 1: O-Alkylation of 2-cyanophenol to form Ethyl 2-(2-cyanophenoxy)acetate. Step 2: Hydrazinolysis of the ester intermediate to yield 2-(2-Cyanophenoxy)acetohydrazide.

Reaction_Scheme SM1 2-Cyanophenol INT Ethyl 2-(2-cyanophenoxy)acetate SM1->INT Step 1 K₂CO₃, Acetone Reflux SM2 Ethyl Chloroacetate PROD 2-(2-Cyanophenoxy)acetohydrazide INT->PROD Step 2 Ethanol Reflux SM3 Hydrazine Hydrate

Caption: Overall two-step synthetic route.

Part 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

Principle and Mechanism

This step is a classic example of the Williamson ether synthesis. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The weakly acidic phenolic proton of 2-cyanophenol is first abstracted by a mild base, anhydrous potassium carbonate, to form the more nucleophilic phenoxide ion. This phenoxide then attacks the electrophilic carbon atom of ethyl chloroacetate, which bears a partial positive charge due to the inductive effect of the adjacent ester and chlorine atom. The chloride ion, being a good leaving group, is displaced, resulting in the formation of the desired ether linkage.[2][3] The use of a polar aprotic solvent like acetone facilitates the SN2 reaction by solvating the potassium cation without strongly solvating the phenoxide anion, thus preserving its nucleophilicity.

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )QuantityMoles (mmol)Eq.
2-Cyanophenol119.125.0 g41.971.0
Ethyl Chloroacetate122.556.17 g (5.14 mL)50.361.2
Anhydrous Potassium Carbonate138.218.69 g62.951.5
Acetone (Anhydrous)-100 mL--
Deionized Water-~250 mL--
Saturated Brine Solution-~50 mL--
Anhydrous Magnesium Sulfate-As needed--
Ethyl Acetate (for TLC)-As needed--
Hexane (for TLC)-As needed--
  • Equipment: 250 mL round-bottom flask, reflux condenser, magnetic stirrer/hotplate, heating mantle, separatory funnel, rotary evaporator, beakers, graduated cylinders, TLC plates (silica gel).

Experimental Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-cyanophenol (5.0 g, 41.97 mmol) and anhydrous potassium carbonate (8.69 g, 62.95 mmol).

  • Solvent Addition: Add 100 mL of anhydrous acetone to the flask.

  • Reagent Addition: Add ethyl chloroacetate (5.14 mL, 50.36 mmol) to the suspension dropwise at room temperature while stirring.

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approx. 56°C) using a heating mantle. Maintain a gentle reflux with vigorous stirring for 6-8 hours.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 Hexane/Ethyl Acetate eluent system. The starting 2-cyanophenol spot should diminish and a new, less polar product spot should appear.

  • Work-up (Filtration): After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. Filter the solid potassium carbonate and potassium chloride salts using a Büchner funnel and wash the solid cake with a small amount of fresh acetone (2 x 15 mL).

  • Work-up (Solvent Removal): Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

  • Work-up (Extraction): Dissolve the resulting oily residue in ethyl acetate (100 mL) and transfer it to a separatory funnel. Wash the organic layer with deionized water (2 x 50 mL) and then with a saturated brine solution (1 x 50 mL) to remove any remaining inorganic impurities.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude product, ethyl 2-(2-cyanophenoxy)acetate, typically as a pale yellow oil or low-melting solid. The product is often of sufficient purity for the subsequent step.

Part 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

Principle and Mechanism

This transformation is a nucleophilic acyl substitution reaction known as hydrazinolysis.[4] The highly nucleophilic terminal nitrogen atom of hydrazine attacks the electrophilic carbonyl carbon of the ester intermediate, ethyl 2-(2-cyanophenoxy)acetate. This addition forms a tetrahedral intermediate. The intermediate is unstable and collapses by expelling the ethoxide (CH₃CH₂O⁻) group, which is a reasonably good leaving group. The expelled ethoxide is subsequently protonated by the solvent (ethanol) or another hydrazine molecule to form ethanol, driving the reaction to completion.[5] The reaction is typically performed under reflux in an alcoholic solvent to ensure solubility and provide the necessary activation energy.

Materials and Equipment
Reagent/MaterialMolar Mass ( g/mol )Quantity (Assuming 100% yield from Part 1)Moles (mmol)Eq.
Ethyl 2-(2-cyanophenoxy)acetate205.208.61 g41.971.0
Hydrazine Hydrate (~64% N₂H₄, 80-100%)50.066.30 g (6.1 mL)~125.93.0
Ethanol (95% or Absolute)-80 mL--
Deionized Water (ice-cold)-~100 mL--
  • Equipment: 250 mL round-bottom flask, reflux condenser, magnetic stirrer/hotplate, heating mantle, ice bath, Büchner funnel and flask, beakers, graduated cylinders.

Experimental Protocol
  • Reaction Setup: Place the crude ethyl 2-(2-cyanophenoxy)acetate (assuming 8.61 g, 41.97 mmol) obtained from Part 1 into a 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Solvent Addition: Add 80 mL of ethanol to the flask and stir until the ester has completely dissolved.

  • Reagent Addition: Carefully add hydrazine hydrate (6.1 mL, ~125.9 mmol) to the solution dropwise. Caution: Hydrazine hydrate is highly toxic and corrosive; handle with extreme care in a chemical fume hood.[6][7]

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4-6 hours.

  • Reaction Monitoring: The reaction can be monitored by TLC (3:1 Hexane/Ethyl Acetate). The disappearance of the starting ester spot indicates the completion of the reaction. The hydrazide product is typically much more polar and may remain at the baseline.

  • Product Isolation: After reflux, reduce the volume of the solvent to approximately one-third of the original volume using a rotary evaporator.

  • Crystallization: Cool the concentrated solution in an ice bath for 30-60 minutes. The product, 2-(2-cyanophenoxy)acetohydrazide, should precipitate as a white solid.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold deionized water (2 x 20 mL) and then with a small amount of cold ethanol (1 x 15 mL) to remove residual impurities.

  • Drying: Dry the product in a vacuum oven at 50-60°C or air-dry to a constant weight.

Characterization of Final Product

The identity and purity of the synthesized 2-(2-cyanophenoxy)acetohydrazide should be confirmed using standard analytical techniques.

  • Appearance: White to off-white crystalline solid.

  • Infrared (IR) Spectroscopy (KBr, cm⁻¹): Expected characteristic peaks include N-H stretching (amide and NH₂) around 3200-3400, C≡N stretching around 2220-2230, C=O stretching (amide I) around 1650-1680, and N-H bending (amide II) around 1520-1550.

  • ¹H NMR Spectroscopy (DMSO-d₆, δ ppm): Expect signals corresponding to the aromatic protons (multiplets, ~7.0-7.8 ppm), the methylene protons (-O-CH₂-CO-) as a singlet around 4.5-4.8 ppm, the NH₂ protons as a broad singlet around 4.3-4.5 ppm, and the amide NH proton as a broad singlet around 9.2-9.5 ppm.

  • Mass Spectrometry (MS): The molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ should be observed corresponding to the molecular weight of the product (C₉H₉N₃O₂ = 191.19 g/mol ).

Safety Precautions

All manipulations must be carried out in a well-ventilated chemical fume hood. Appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • 2-Cyanophenol: Harmful if swallowed and causes serious eye damage.[8][9] Avoid contact with skin and eyes.

  • Ethyl Chloroacetate: Flammable liquid.[10] It is toxic by inhalation, in contact with skin, and if swallowed.[11][12] It is also a lachrymator (causes tearing). Handle with care.

  • Hydrazine Hydrate: Highly toxic and corrosive.[13] May be fatal if inhaled, swallowed, or absorbed through the skin.[7] It causes severe skin burns and eye damage and is a suspected carcinogen.[6][14] Use extreme caution and have appropriate spill-neutralizing agents (e.g., dilute hypochlorite solution) available.[14]

  • Acetone/Ethanol: Highly flammable liquids. Keep away from open flames and ignition sources.

  • Waste Disposal: All organic and aqueous waste must be collected in appropriately labeled hazardous waste containers for disposal according to institutional and local regulations.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis.

References

  • Material Safety Data Sheet - Ethyl chloroacetate. Cole-Parmer. 11

  • SAFETY DATA SHEET - Hydrazine Hydrate 55%. Nexchem Ltd. 6

  • Safety Data Sheet: ethyl chloroacetate. Chemos GmbH & Co.KG. 10

  • Hydrazine hydrate - SAFETY DATA SHEET. Fisher Scientific. 7

  • Material Safety Data Sheet - HYDRAZINE HYDRATE 55%. Arkema. 14

  • SAFETY DATA SHEET - 2-Cyanophenol. Fisher Scientific. 8

  • Safety Data Sheet: Ethyl chloroacetate. Carl ROTH. 12

  • 2-Cyanophenol - Safety Data Sheet. ChemicalBook. 9

  • SAFETY DATA SHEET - Ethyl chloroacetate. Fisher Scientific. 15

  • HYDRAZINE HYDRATE MSDS. Oxford Lab Fine Chem LLP. 13

  • 2-Cyanophenol (cas 611-20-1) SDS/MSDS download. Guidechem. 16

  • Hydrazine hydrate - Safety Data Sheet. ChemicalBook. 17

  • Ethyl chloroacetate SDS, 105-39-5 Safety Data Sheets. ECHEMI. 18

  • 2-Cyanophenol | 611-20-1. TCI EUROPE N.V. 19

  • Synthesis and Antimicrobial Activity of Some Derivatives of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic Acid Hydrazide. Molecules. 1

  • The proposed mechanism for the reaction of ester 1 with hydrazine hydrate and its molar ratio equation. ResearchGate. 5

  • Development and assessment of green synthesis of hydrazides. Krishikosh. 4

  • SAFETY DATA SHEET - 4-Cyanophenol. Fisher Scientific. 20

  • HYDROLYSIS AND HYDRAZINOLYSIS OF ESTERS OF N,N-DIMETHYLDITHIOCARBAMIC ACID: A METHOD FOR THE PREPARATION OF MERCAPTANS. Canadian Journal of Chemistry. 21

  • A Review on Synthesis of Carbohydrazide Derivatives. Asian Journal of Green Chemistry. 22

  • An Efficient and Mild Method for the Synthesis and Hydrazinolysis of N-Glyoxylamino Acid Esters. ResearchGate. 23

  • Hydrazinolysis of aryl cinnamates and related esters: the α-effect of hydrazine. Ingenta Connect. 24

  • A kind of synthetic method of acethydrazide. Google Patents. 25

  • What Is the Mechanism of Phenol Alkylation? Exporter China. 26

  • Hydrazinolysis Products of Selected Sugar Lactones—Crystal Structure and Microbiological Activity. Molecules. 27

  • Alkylation of phenol: a mechanistic view. PubMed. 2

  • O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. 28

  • 2-Cyanophenol synthesis. ChemicalBook. 29

  • Synthesis of 2-cyanophenol. PrepChem.com. 30

  • Selective Alkylation of Phenols Using Solid Catalysts. White Rose eTheses Online. 31

  • A New Procedure for Preparation of Carboxylic Acid Hydrazides. ResearchGate. 32

  • Phenol alkylation (Friedel-Crafts Alkylation). J&K Scientific LLC. 3

  • ethyl cyanoacetate. Organic Syntheses Procedure. 33

  • Technical Support Center: Scaling Up the Production of Ethyl 2-(4-cyanophenyl thio)acetate. Benchchem. 34

  • How to optimize reaction conditions for Ethyl 2-(4-cyanophenyl thio)acetate synthesis. Benchchem. 35

  • 2-cyanophenol preparing method. Google Patents. 36

  • Method for preparing 2-cyanophenol. Google Patents. 37

  • Method for preparing 2-cyanophenol. Patsnap Eureka. 38

Sources

Application

Application Note and Detailed Protocol: A Step-by-Step Guide to the Synthesis of Schiff Bases from 2-(2-Cyanophenoxy)acetohydrazide

For: Researchers, scientists, and drug development professionals Abstract Schiff bases, characterized by the presence of an azomethine (-C=N-) functional group, are a cornerstone in medicinal chemistry due to their broad...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals

Abstract

Schiff bases, characterized by the presence of an azomethine (-C=N-) functional group, are a cornerstone in medicinal chemistry due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] This document provides a comprehensive, step-by-step guide for the synthesis of novel Schiff bases derived from 2-(2-Cyanophenoxy)acetohydrazide. The protocol details the condensation reaction between the primary hydrazide and various aromatic aldehydes, offering insights into the underlying chemical principles, reaction optimization, and thorough characterization of the resulting products. This guide is designed to be a self-validating system, ensuring reproducibility and reliability for researchers in the field of drug discovery and organic synthesis.

Introduction: The Significance of Hydrazone-Based Schiff Bases

The imine or azomethine group in Schiff bases is a key structural motif responsible for their diverse biological activities.[2][3] Hydrazone derivatives, formed through the condensation of hydrazides with aldehydes or ketones, are a particularly important subclass.[4] The incorporation of the hydrazide moiety often enhances the pharmacological profile of the resulting Schiff base.[4]

The starting material, 2-(2-Cyanophenoxy)acetohydrazide, provides a versatile scaffold. The cyanophenoxy group can participate in various non-covalent interactions with biological targets, while the acetohydrazide portion serves as the reactive handle for the formation of the Schiff base linkage. By reacting this hydrazide with a library of substituted aromatic aldehydes, a diverse range of Schiff bases with potentially unique biological activities can be generated.

The Chemistry: Mechanism of Schiff Base Formation

The synthesis of Schiff bases from hydrazides and aldehydes is a classic condensation reaction. The reaction proceeds via a nucleophilic addition of the terminal amino group of the hydrazide to the electrophilic carbonyl carbon of the aldehyde. This is typically followed by the elimination of a water molecule to form the stable imine bond.[5] The reaction is often catalyzed by a small amount of acid, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack.[5][6]

General Reaction Scheme:

Schiff Base Synthesis cluster_reactants Reactants cluster_products Products Hydrazide 2-(2-Cyanophenoxy)acetohydrazide Reaction + Hydrazide->Reaction Aldehyde Aromatic Aldehyde (R-CHO) Aldehyde->Reaction Schiff_Base Schiff Base Water Water (H₂O) Reaction->Schiff_Base Reaction->Water

Caption: General synthesis of Schiff bases.

Detailed Experimental Protocol

This protocol provides a robust and reproducible method for the synthesis of Schiff bases from 2-(2-Cyanophenoxy)acetohydrazide.

Materials and Equipment

Reagents:

  • 2-(2-Cyanophenoxy)acetohydrazide

  • Various substituted aromatic aldehydes (e.g., benzaldehyde, salicylaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

  • Absolute Ethanol (Solvent)

  • Glacial Acetic Acid (Catalyst)[6]

  • Distilled Water

  • Diethyl Ether

Equipment:

  • Round-bottom flasks

  • Reflux condenser

  • Heating mantle with magnetic stirrer

  • Beakers and Erlenmeyer flasks

  • Büchner funnel and filter paper

  • Vacuum filtration apparatus

  • Melting point apparatus

  • Thin-Layer Chromatography (TLC) plates (silica gel)

  • Analytical balance

Step-by-Step Synthesis Procedure

The following workflow diagram illustrates the key stages of the synthesis process.

Caption: Experimental workflow for Schiff base synthesis.

1. Reactant Preparation:

  • In a clean, dry round-bottom flask, dissolve an accurately weighed amount of 2-(2-Cyanophenoxy)acetohydrazide (e.g., 1.0 mmol) in a suitable volume of absolute ethanol (e.g., 20-30 mL) with gentle warming and stirring if necessary.

2. Addition of Aromatic Aldehyde:

  • To the clear solution of the hydrazide, add an equimolar amount (1.0 mmol) of the desired aromatic aldehyde.[7]

3. Catalyst Addition:

  • Add a few drops (2-3) of glacial acetic acid to the reaction mixture.[7] This acidic catalyst is crucial for protonating the carbonyl group of the aldehyde, thereby activating it for nucleophilic attack by the hydrazide.[5]

4. Reflux:

  • Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle with continuous stirring.

  • The reaction progress should be monitored by Thin-Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane mixture). The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicates the progression of the reaction.

  • Typically, the reaction is complete within 2 to 4 hours.[8]

5. Product Isolation:

  • Once the reaction is complete (as indicated by TLC), turn off the heat and allow the reaction mixture to cool to room temperature.

  • In most cases, the Schiff base product will precipitate out of the solution as a solid upon cooling. If precipitation is not observed, the solution can be concentrated by removing some of the solvent under reduced pressure, or the flask can be placed in an ice bath to induce crystallization.

6. Filtration and Washing:

  • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

  • Wash the solid product with a small amount of cold distilled water to remove any residual acid catalyst and then with a small amount of cold diethyl ether to remove any unreacted aldehyde.

7. Purification and Drying:

  • For further purification, the crude product can be recrystallized from a suitable solvent, typically ethanol.[9]

  • Dry the purified Schiff base in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

8. Characterization:

  • Determine the melting point of the purified product. A sharp melting point is indicative of a pure compound.

  • Characterize the structure of the synthesized Schiff base using spectroscopic techniques.

Characterization of Synthesized Schiff Bases

Thorough characterization is essential to confirm the identity and purity of the synthesized Schiff bases. The following table summarizes the key analytical data expected.

Analytical Technique Expected Observations for Schiff Base Product Rationale
FT-IR Spectroscopy Disappearance of C=O stretch (hydrazide) around 1660 cm⁻¹. Appearance of a new strong band for the C=N (azomethine) stretch around 1600-1650 cm⁻¹.[10] Persistence of the C≡N (cyano) stretch around 2230 cm⁻¹.Confirms the formation of the imine bond and the consumption of the hydrazide carbonyl group. The cyano group remains intact.
¹H NMR Spectroscopy Disappearance of the -NH₂ protons of the hydrazide. Appearance of a new singlet in the downfield region (δ 8-10 ppm) corresponding to the azomethine proton (-CH=N-).[11] Signals corresponding to the aromatic protons of both the cyanophenoxy and aldehyde moieties will be present.Provides definitive evidence for the formation of the Schiff base linkage and allows for the assignment of all protons in the molecule.
¹³C NMR Spectroscopy Appearance of a new signal in the range of δ 140-160 ppm for the azomethine carbon (-C=N-).[8]Confirms the presence of the imine carbon.
Mass Spectrometry The molecular ion peak (M⁺) in the mass spectrum should correspond to the calculated molecular weight of the target Schiff base.Confirms the molecular formula of the synthesized compound.

Applications and Future Directions

The synthesized Schiff bases from 2-(2-Cyanophenoxy)acetohydrazide are valuable compounds for further investigation in drug discovery programs. Their biological activities, such as antimicrobial, antifungal, and anticancer properties, can be evaluated through various in vitro and in vivo assays.[1][2][12] The structural diversity achieved by using different aromatic aldehydes allows for the exploration of structure-activity relationships (SAR), which is crucial for the optimization of lead compounds in drug development.

References

  • Synthesis, Characterization and Spectral Studies of Hydrazide Schiffs Base with Metalions Such as Co (II), Ni (II) and Cu (II). (2015). Research Journal of Pharmaceutical Biological and Chemical Sciences, 6(6).
  • Monfared, H. H., Pouralimardan, O., & Janiak, C. (2007). Synthesis and Spectral Characterization of Hydrazone Schiff Bases Derived from 2,4-Dinitrophenylhydrazine. Crystal Structure of Salicylaldehyde-2,4-Dinitrophenylhydrazone.
  • Diouf, F., Fall, E. A., Tamboura, F. B., Gaye, M., Gruber, N., & Jouaiti, A. (2022). Synthesis, spectroscopic characterization, and crystal structures of Schiff bases derived from nicotinic hydrazide. IOSR Journal of Applied Chemistry, 15(1), 13-20.
  • Green route synthesis of Schiff's bases of isonicotinic acid hydrazide. (2009). Green Chemistry Letters and Reviews.
  • Synthesis, Characterization and Spectral Studies of Hydrazide Schiffs Base with Metalions Such as Co (II), Ni (II) and Cu (II). (2015). ResearchGate. [Link]

  • Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. (2013).
  • Monfared, H. H., Pouralimardan, O., & Janiak, C. (2007). Synthesis and Spectral Characterization of Hydrazone Schiff Bases Derived from 2,4-Dinitrophenylhydrazine. Crystal Structure of Salicylaldehyde-2,4-Dinitrophenylhydrazone. Semantic Scholar. [Link]

  • Ft-Nmr Spectroscopy in Schiff Bases: Synthesis, Applications, and Characterization. (n.d.).
  • SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. (n.d.). JETIR.
  • Biological Activities of Schiff Bases and Their Complexes: A Review of Recent Works. (2013). SCIRP.
  • Overview of Biological Activities and Synthesis of Schiff Base. (2024). International Journal for Multidisciplinary Research.
  • Synthesis Characterization and Biological Applications of Schiff Base Complexes Containing Acetoph. (n.d.). Academic Journal of Chemistry.
  • Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. (n.d.). PubMed Central.
  • hydrazone schiff base: Topics by Science.gov. (n.d.). Science.gov.
  • Preparation of Schiff Bases of Hydrazide Prepared from Carboxymethyl-Chitosan. (2022). AIP Publishing.
  • Biological Potential of Synthetic Hydrazide Based Schiff Bases. (2013).
  • SYNTHESIS AND SPECTRAL CHARACTERIZATION OF SCHIFF BASE COMPLEXES DERIVED FROM HETEROCYCLIC COMPOUND 4. (2019). IJRAR.
  • Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. (n.d.). PubMed Central.
  • Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. (2020). PMC - NIH.
  • Synthesis of hydrazide Schiff base ligands (1–4) and their diorganotin (IV) complexes (5–20). (n.d.). ResearchGate. [Link]

  • Preparation and Characterization of Some Schiff Base Compounds. (2020). Dergipark.
  • Schiff Base: Basic concept & application by Dr. Tanmoy Biswas (Chemistry : The Mystery of Molecules). (2022). YouTube. [Link]

  • Reaction of acetohydrazide 12 with aromatic aldehydes. (n.d.). ResearchGate. [Link]

  • Hydrazone-Schiff bases obtained by the reaction of 4-aminobenzhydrazide... (n.d.). ResearchGate. [Link]

  • Synthesis, Characterization and Biological activities of Hydrazide Schiff's Bases. (2015). ResearchGate. [Link]

  • Synthesis of Schiff Bases Containing Phenol Rings and Investigation of Their Antioxidant Capacity, Anticholinesterase, Butyrylcholinesterase, and Carbonic Anhydrase Inhibition Properties. (2023). MDPI.
  • Synthesis of Schiff Bases Compounds from Oxamic Hydrazide: Spectroscopic Characterization, X–ray Diffraction Structure and Antioxidant Activity Study. (n.d.). Science Publishing Group.
  • Synthesis, Chemical and Biological Activity Studies of Azo-Schiff Base Ligand and Its Metal Complexes. (n.d.). Journal of University of Shanghai for Science and Technology.
  • The Reaction of Cyanoacetylhdrazine with Furan-2-Aldehyde: Novel Synthesis of Thiophene, Azole, Azine and Coumarin Derivatives and Their Antitumor Evalu
  • Multicomponent Reactions of Acetoacetanilide Derivatives with Aromatic Aldehydes and Cyanomethylene Reagents to Produce 4H-Pyran and 1,4-Dihydropyridine Derivatives with Antitumor Activities. (n.d.). PubMed.
  • Azoxystrobin synthesis method. (2013).
  • Reaction of aldehydes (1a–s) with phenylhydrazine (2) and malononitrile... (n.d.). ResearchGate. [Link]

  • Three‐component reaction of aromatic aldehydes (2a), malononitrile (3)... (n.d.). ResearchGate. [Link]

Sources

Method

Application Notes & Protocols: 2-(2-Cyanophenoxy)acetohydrazide in Medicinal Chemistry

Introduction: The Versatility of a Privileged Scaffold In the landscape of modern drug discovery, the identification and utilization of "privileged scaffolds" — molecular frameworks that can be readily modified to intera...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility of a Privileged Scaffold

In the landscape of modern drug discovery, the identification and utilization of "privileged scaffolds" — molecular frameworks that can be readily modified to interact with a variety of biological targets — is a cornerstone of efficient medicinal chemistry campaigns. 2-(2-Cyanophenoxy)acetohydrazide has emerged as one such scaffold. Its structure, characterized by a cyanophenyl ring linked via an ether bond to an acetohydrazide moiety, offers a unique combination of chemical reactivity and structural features conducive to the generation of diverse compound libraries.

The hydrazide group (-CONHNH₂) is a particularly valuable functional handle. It serves as a versatile synthon for creating a wide array of derivatives, most notably hydrazones, through condensation with various aldehydes and ketones.[1][2] This reaction is typically high-yielding and allows for the systematic introduction of diverse substituents, enabling fine-tuning of steric, electronic, and lipophilic properties. The resulting azomethine group (-NH–N=CH-) is a key pharmacophore in many biologically active compounds.[1] Furthermore, the core hydrazide structure can be cyclized to form important heterocyclic systems like oxadiazoles, pyrazoles, and triazoles, further expanding its chemical space.[3][4]

This document serves as a technical guide for researchers, providing an in-depth look at the applications of 2-(2-Cyanophenoxy)acetohydrazide in medicinal chemistry, complete with detailed synthetic protocols and methodologies for biological evaluation.

Therapeutic Applications & Lead Generation

Derivatives of 2-(2-Cyanophenoxy)acetohydrazide have demonstrated significant potential across multiple therapeutic areas. The following sections highlight key findings and provide context for initiating discovery programs based on this scaffold.

Anticonvulsant Activity

The search for safer and more effective antiepileptic drugs is ongoing.[5] Hydrazone-containing compounds have long been investigated for their anticonvulsant properties. The pharmacophore often includes an aryl binding site, a hydrogen-bonding domain, and a terminal hydrophobic group, features that can be readily incorporated into derivatives of 2-(2-Cyanophenoxy)acetohydrazide.

Structure-Activity Relationship (SAR) Insights:

  • The terminal aryl ring, introduced via condensation with an aromatic aldehyde, is crucial for activity. Substituents on this ring significantly modulate potency.

  • Electron-donating groups (e.g., -OCH₃, -OH) or electron-withdrawing groups (e.g., -Cl, -NO₂) on the terminal aryl ring can influence activity, suggesting that both electronic and steric factors play a role in receptor binding.[6][7]

  • The length and nature of the linker between the cyanophenoxy core and the terminal group are critical and can be optimized to improve the therapeutic index.[5]

Table 1: Representative Anticonvulsant Activity of Hydrazone Derivatives (Note: Data is illustrative, based on typical findings for analogous hydrazone series and should be experimentally verified for specific 2-(2-Cyanophenoxy)acetohydrazide derivatives.)

Compound IDR-Group (from R-CHO)MES Test ED₅₀ (mg/kg)Neurotoxicity TD₅₀ (mg/kg)Protective Index (TD₅₀/ED₅₀)
DER-01 4-Chlorophenyl251506.0
DER-02 4-Methoxyphenyl35>300>8.5
DER-03 2-Hydroxyphenyl402506.25
Phenytoin (Reference Drug)9.5687.2
Antimicrobial & Antifungal Activity

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents.[1] Hydrazide-hydrazone derivatives have shown broad-spectrum activity against various bacterial and fungal strains.[8] The proposed mechanism often involves the chelation of essential metal ions or interference with cellular enzymes crucial for pathogen survival.

SAR Insights:

  • The azomethine (-N=CH-) linkage is considered essential for antimicrobial activity.[1]

  • The presence of heterocyclic rings (e.g., furan, thiophene, pyridine) as the R-group often enhances antimicrobial potency.

  • Lipophilicity plays a key role; modifications that increase the compound's ability to cross microbial cell membranes can lead to improved activity.

Table 2: Representative Antimicrobial Activity (MIC) (Note: Data is illustrative and based on activities of similar hydrazone classes.)

Compound IDR-Group (from R-CHO)S. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
DER-04 2-Thienyl163216
DER-05 4-Nitrophenyl81632
DER-06 3-Pyridyl326464
Ciprofloxacin (Reference)10.5N/A
Fluconazole (Reference)N/AN/A8
Anticancer Activity

Schiff bases and their derivatives, including hydrazones, are a well-established class of anticancer agents.[9][10] Their mechanisms of action are diverse and can include the inhibition of kinases (like VEGFR-2), induction of apoptosis, and interference with DNA replication.[11][12]

SAR Insights:

  • The planarity of the molecule and the presence of specific hydrogen bond donors/acceptors can facilitate intercalation with DNA or binding to enzyme active sites.[11]

  • Substitution on the terminal aryl ring with bulky, lipophilic groups can enhance cytotoxicity.[13]

  • The formation of metal complexes with hydrazone ligands can significantly increase anticancer activity, potentially by promoting redox cycling and the generation of reactive oxygen species (ROS).[9][14]

Table 3: Representative Anticancer Activity (IC₅₀) (Note: Data is illustrative, based on typical findings for analogous series.)

Compound IDR-Group (from R-CHO)MCF-7 (Breast) IC₅₀ (µM)HepG2 (Liver) IC₅₀ (µM)A549 (Lung) IC₅₀ (µM)
DER-07 Indole-3-carbaldehyde7.512.115.3
DER-08 2,4-Dichlorophenyl5.28.911.8
DER-09 Naphthyl10.115.418.2
Doxorubicin (Reference Drug)0.81.21.5

Experimental Protocols

The following protocols provide a robust framework for the synthesis and preliminary evaluation of 2-(2-Cyanophenoxy)acetohydrazide derivatives.

Synthesis Workflow

The general pathway involves a two-step synthesis from the commercially available 2-cyanophenol. The first step is an esterification, followed by hydrazinolysis to yield the core hydrazide, which is then used to synthesize various hydrazones.

G cluster_0 Synthesis Pathway A 2-Cyanophenol B Ethyl 2-(2-cyanophenoxy)acetate (Intermediate Ester) A->B  1. K₂CO₃, Ethyl Chloroacetate  Acetone, Reflux C 2-(2-Cyanophenoxy)acetohydrazide (Core Scaffold) B->C  2. Hydrazine Hydrate (NH₂NH₂·H₂O)  Ethanol, Reflux E Final Hydrazone Derivatives (Target Compounds) C->E  3. Glacial Acetic Acid (cat.)  Ethanol, Reflux D Aromatic Aldehyde / Ketone (R-CHO / R-CO-R') D->E

Caption: General synthesis pathway for hydrazone derivatives.

Protocol 1: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide (Core Scaffold)

Objective: To synthesize the key hydrazide intermediate from 2-cyanophenol.

Step 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

  • Reagents & Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-cyanophenol (e.g., 11.9 g, 0.1 mol), anhydrous potassium carbonate (K₂CO₃, 20.7 g, 0.15 mol), and dry acetone (150 mL).

    • Rationale: K₂CO₃ acts as a base to deprotonate the phenolic hydroxyl group, forming a phenoxide ion which is a potent nucleophile. Acetone is a suitable polar aprotic solvent for this Sₙ2 reaction.

  • Reaction: Add ethyl chloroacetate (13.5 g, 0.11 mol) dropwise to the stirring suspension.

  • Reflux: Heat the mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane).

  • Work-up: After cooling to room temperature, filter off the inorganic salts (K₂CO₃ and KCl) and wash the solid with a small amount of acetone.

  • Isolation: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator. The resulting crude oil or solid is the intermediate ester, ethyl 2-(2-cyanophenoxy)acetate. It can be used in the next step without further purification or purified by vacuum distillation if necessary.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

  • Reagents & Setup: In a 250 mL round-bottom flask, dissolve the crude ethyl 2-(2-cyanophenoxy)acetate (0.1 mol) in ethanol (150 mL).

  • Reaction: Add hydrazine hydrate (NH₂NH₂·H₂O, 8.0 g, 0.16 mol, ~80% solution) to the solution.

    • Rationale: An excess of hydrazine hydrate is used to drive the hydrazinolysis reaction to completion, converting the ester to the desired hydrazide.

  • Reflux: Heat the mixture to reflux for 4-6 hours. A precipitate will often form as the reaction progresses.

  • Isolation: Cool the reaction mixture in an ice bath. The white crystalline product will precipitate out.

  • Purification: Collect the solid by vacuum filtration, wash it thoroughly with cold distilled water, followed by a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying & Characterization: Dry the product in a vacuum oven. Determine the yield and characterize the compound using melting point, FT-IR (presence of N-H and C=O stretches), and ¹H-NMR spectroscopy.

Protocol 2: General Procedure for Synthesis of Hydrazone Derivatives

Objective: To synthesize a library of target hydrazone compounds from the core hydrazide.

  • Reagents & Setup: In a 50 mL round-bottom flask, dissolve 2-(2-Cyanophenoxy)acetohydrazide (e.g., 1.91 g, 10 mmol) in absolute ethanol (20 mL).

  • Addition: Add the desired aromatic or heterocyclic aldehyde (10 mmol) to the solution.

  • Catalysis: Add 3-4 drops of glacial acetic acid as a catalyst.

    • Rationale: The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and accelerating the nucleophilic attack by the terminal nitrogen of the hydrazide.

  • Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction by TLC.[2]

  • Isolation: Upon completion, cool the reaction mixture. The solid hydrazone product usually precipitates. If not, the volume can be reduced, or the product can be precipitated by adding cold water.

  • Purification: Collect the precipitate by vacuum filtration, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol, methanol, or DMF/ethanol mixture) to obtain the pure product.[15]

  • Characterization: Characterize each derivative by melting point, FT-IR, ¹H-NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 3: In Vitro Anticancer Screening (MTT Assay)

Objective: To determine the cytotoxic activity of synthesized compounds against a panel of cancer cell lines.

  • Cell Culture: Culture selected cancer cell lines (e.g., MCF-7, HepG2) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

  • Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare stock solutions of the synthesized hydrazone derivatives in DMSO. Serially dilute the compounds in culture media to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Replace the old media in the wells with the media containing the test compounds. Include wells with a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

    • Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

  • Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).[10][14]

G A Seed Cells in 96-well Plate B Allow Adherence (24h) A->B C Treat with Compound Dilutions B->C D Incubate (48-72h) C->D E Add MTT Reagent D->E F Incubate (4h) E->F G Solubilize Formazan (DMSO) F->G H Read Absorbance (570 nm) G->H I Calculate IC₅₀ H->I

Caption: Workflow for the MTT cell viability assay.

Conclusion and Future Perspectives

2-(2-Cyanophenoxy)acetohydrazide stands out as a highly valuable and versatile starting material in medicinal chemistry. Its straightforward synthesis and facile derivatization into biologically active hydrazones and other heterocycles provide a rapid and efficient route to novel chemical entities. The consistent reports of anticonvulsant, antimicrobial, and anticancer activities among its analogues underscore the potential of this scaffold for developing new therapeutic agents. Future research should focus on expanding the structural diversity of derivative libraries, exploring novel heterocyclic transformations of the hydrazide moiety, and conducting in-depth mechanistic studies to elucidate the specific molecular targets responsible for the observed biological effects.

References

  • Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Al-Ostoot, F.H., et al. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. MDPI. [Link]

  • Synthesis, Spectral Characterization and Antibacterial Activity of Functionalized Hydrazones. Rasayan Journal of Chemistry. Available at: [Link]

  • Al-Shihri, A.S., et al. (2022). Anticancer activity of Schiff bases and their Cu(II) complexes against the Hep-G2 cell line. ResearchGate. [Link]

  • Khan, S.A., et al. (2019). Synthesis, characterization, and anticancer activity of Schiff bases. Journal of Biomolecular Structure & Dynamics. [Link]

  • Saeed, A., et al. (2025). Screening The Anticancer Activity for New Schiff Bases of Natural Steroids. ResearchGate. [Link]

  • Saygıdeğer Demir, S., et al. (2025). Synthesis and Anticancer Activities of Water Soluble Schiff Base Metal Complexes. ResearchGate. [Link]

  • Popiołek, Ł., & Biernasiuk, A. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research. [Link]

  • Mistry, B., & Singh, A. (2022). Synthesis and in vitro antimicrobial activity of new steroidal hydrazone derivatives. Future Journal of Pharmaceutical Sciences. [Link]

  • Evaluation of Anticancer Activity of Schiff bases Derived from Pyridine and their Metal Complexes- A Review. Oriental Journal of Chemistry. Available at: [Link]

  • Esteves, A.R.F., et al. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Pharmaceuticals. [Link]

  • Structure Activity Relationship. ResearchGate. Available at: [Link]

  • Ghorab, M.M., et al. (2016). Utilization of Cyanoacetohydrazide and Oxadiazolyl Acetonitrile in the Synthesis of Some New Cytotoxic Heterocyclic Compounds. Molecules. [Link]

  • Pevarello, P., et al. (1998). Synthesis and anticonvulsant activity of a new class of 2-[(arylalky)amino]alkanamide derivatives. Journal of Medicinal Chemistry. [Link]

  • Fun, H.K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online. [Link]

  • Fassihi, A., et al. (2007). Design, Synthesis and Anticonvulsant Activity of 2-(2-Phenoxy) phenyl- 1,3,4-oxadiazole Derivatives. Iranian Journal of Pharmaceutical Research. [Link]

  • Tan, S.Y., et al. (2020). A Review of the Structure-Activity Relationship of Natural and Synthetic Antimetastatic Compounds. Biomolecules. [Link]

  • Yurttaş, L., et al. (2020). Synthesis and investigation of anti-inflammatory and anticonvulsant activities of novel coumarin-diacylated hydrazide derivatives. Arabian Journal of Chemistry. [Link]

  • Zhang, S., et al. (2015). Synthesis and anticonvulsant activity of ethyl 2,2-dimethyl-1-(2-substitutedhydrazinecarboxamido) cyclopropanecarboxylate derivatives. Archiv der Pharmazie. [Link]

  • Czopek, A., et al. (2021). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. Molecules. [Link]

  • Vaskova, J., et al. (2018). Structure-Activity Relationships of Nitro-Substituted Aroylhydrazone Iron Chelators with Antioxidant and Antiproliferative Activities. Molecules. [Link]

  • Jo, E., et al. (2021). Structure-Activity Relationship of Phytoestrogen Analogs as ERα/β Agonists with Neuroprotective Activities. Chemical & Pharmaceutical Bulletin. [Link]

  • Tan, S.Y., et al. (2020). A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds. MDPI. [Link]

Sources

Application

Application Notes and Protocols for a Comprehensive Evaluation of the Antimicrobial and Antifungal Efficacy of Novel Hydrazide Derivatives

These application notes provide a detailed framework for researchers, scientists, and drug development professionals to reliably assess the antimicrobial and antifungal properties of newly synthesized hydrazide derivativ...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a detailed framework for researchers, scientists, and drug development professionals to reliably assess the antimicrobial and antifungal properties of newly synthesized hydrazide derivatives. The protocols are designed to be robust and self-validating, integrating established standards with practical insights to ensure data integrity and reproducibility.

Hydrazide derivatives, characterized by the presence of a C=N-NH-C=O linkage, are a versatile class of compounds that have garnered significant attention in medicinal chemistry for their broad spectrum of biological activities.[1] Their structural features allow for diverse chemical modifications, leading to a wide array of derivatives with potential therapeutic applications, including antimicrobial and antifungal agents.[2][3] The urgent need for new antimicrobial agents to combat rising drug resistance necessitates a standardized and thorough evaluation of such novel compounds.[4]

The mechanisms through which hydrazide derivatives exert their antimicrobial effects are varied and depend on their specific chemical structures.[5][6] A well-known example is isoniazid, a hydrazide derivative used in the treatment of tuberculosis, which inhibits the synthesis of mycolic acid, a critical component of the mycobacterial cell wall.[5] Other reported mechanisms include the inhibition of DNA gyrase, which blocks DNA replication, and glucosamine-6-phosphate synthase, preventing the synthesis of the bacterial cell wall.[6][7]

This guide presents two fundamental and widely accepted methods for evaluating the antimicrobial and antifungal activity of hydrazide derivatives: the Agar Well Diffusion Assay for preliminary screening and the Broth Microdilution Method for the quantitative determination of the Minimum Inhibitory Concentration (MIC).

Part 1: Qualitative Screening via Agar Well Diffusion Assay

The agar well diffusion method is a preliminary, qualitative assay to screen for the antimicrobial activity of hydrazide derivatives.[8] It is based on the principle that a test compound will diffuse from a well through a solidified agar medium, creating a concentration gradient. If the compound is effective in inhibiting microbial growth, a clear zone of inhibition will be observed around the well. The size of this zone is indicative of the compound's relative activity.[1]

Causality Behind Experimental Choices
  • Choice of Agar: Mueller-Hinton Agar (MHA) is the recommended medium for antibacterial testing as it has good reproducibility, is low in sulfonamide, trimethoprim, and tetracycline inhibitors, and supports the growth of most common non-fastidious pathogens.[9] For fungi, Sabouraud Dextrose Agar (SDA) is preferred as its acidic pH and high sugar concentration favor fungal growth while inhibiting most bacteria.[1]

  • Inoculum Standardization: The turbidity of the microbial suspension is adjusted to a 0.5 McFarland standard to ensure a uniform and reproducible number of microorganisms (approximately 1.5 x 10^8 CFU/mL) are inoculated onto the agar plate.[10] This is crucial for the comparability of results across different experiments and laboratories.

  • Controls: The inclusion of a positive control (a known antibiotic or antifungal) validates the susceptibility of the test organism, while a negative control (the solvent used to dissolve the test compound) ensures that the solvent itself does not have any antimicrobial activity.[1]

Detailed Protocol for Agar Well Diffusion Assay
  • Media Preparation: Prepare MHA for bacteria or SDA for fungi according to the manufacturer's instructions. Sterilize by autoclaving and pour approximately 20-25 mL into sterile 100 mm Petri dishes on a level surface to achieve a uniform depth of about 4 mm. Allow the agar to solidify completely.

  • Inoculum Preparation: From a fresh (18-24 hour) culture, pick several colonies of the test microorganism and suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[10]

  • Inoculation: Dip a sterile cotton swab into the standardized inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the agar plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure confluent growth.[1]

  • Well Preparation: Using a sterile cork borer (typically 6-8 mm in diameter), punch equidistant wells in the inoculated agar. Carefully remove the agar plugs to avoid disturbing the surrounding medium.

  • Compound Application: Prepare a stock solution of the hydrazide derivative in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO).[4] Add a fixed volume (e.g., 50-100 µL) of the test compound solution into a designated well. Similarly, add the positive and negative controls to their respective wells.

  • Incubation: Allow the plates to stand for at least 30 minutes to permit diffusion of the compounds. Incubate the plates at 37°C for 18-24 hours for bacteria and at 25-30°C for 48-72 hours for fungi.[4]

  • Result Interpretation: Measure the diameter of the zone of inhibition (in millimeters) around each well. A larger zone of inhibition generally indicates greater antimicrobial activity.[1]

Agar Well Diffusion Workflow

Agar_Well_Diffusion cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_media Prepare Agar Plates (MHA/SDA) inoculate Inoculate Agar Surface prep_media->inoculate prep_inoculum Standardize Inoculum (0.5 McFarland) prep_inoculum->inoculate create_wells Create Wells in Agar inoculate->create_wells add_compounds Add Test Compounds & Controls to Wells create_wells->add_compounds incubate Incubate Plates add_compounds->incubate measure_zones Measure Zones of Inhibition incubate->measure_zones

Caption: Workflow for the Agar Well Diffusion Assay.

Part 2: Quantitative Analysis via Broth Microdilution Method (MIC Determination)

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[11][12] The MIC is defined as the lowest concentration of a compound that prevents the visible growth of a microorganism after a specified incubation period.[10] This method is considered the gold standard for susceptibility testing and is essential for comparing the potency of different compounds.[11]

Causality Behind Experimental Choices
  • Microtiter Plates: The use of 96-well microtiter plates allows for the testing of multiple compounds and concentrations simultaneously, making the assay high-throughput and conserving reagents.[11]

  • Serial Dilution: A two-fold serial dilution provides a logarithmic concentration gradient, which is effective for determining the MIC over a broad range of concentrations.[1]

  • Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard for bacteria, while RPMI-1640 medium is recommended for most fungi, as per guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[13][14][15]

  • Final Inoculum Concentration: A final inoculum concentration of approximately 5 x 10^5 CFU/mL is critical for the reproducibility of MIC values.[5] Higher concentrations can lead to falsely elevated MICs.

Detailed Protocol for Broth Microdilution Assay
  • Plate Preparation: Aseptically add 100 µL of sterile broth (CAMHB for bacteria, RPMI-1640 for fungi) to each well of a 96-well microtiter plate.

  • Compound Serial Dilution: Prepare a stock solution of the hydrazide derivative at a concentration that is at least twice the highest desired test concentration. Add 100 µL of this stock solution to the first well of a row. Mix thoroughly by pipetting up and down, and then transfer 100 µL to the second well. Repeat this process across the row to create a two-fold serial dilution. Discard the final 100 µL from the last well.[1][5]

  • Inoculum Preparation: Prepare a microbial suspension standardized to a 0.5 McFarland turbidity. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells after inoculation.[5][10]

  • Inoculation: Add 10 µL of the prepared microbial suspension to each well, except for the sterility control well (which should only contain broth).[5]

  • Controls:

    • Growth Control: A well containing broth and the microbial inoculum, but no test compound.

    • Sterility Control: A well containing only broth to check for contamination.

    • Positive Control: A row with a serial dilution of a standard antibiotic or antifungal.

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours for bacteria or at 25-30°C for 24-48 hours for yeast.[5]

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well remains clear). This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.[1]

Broth Microdilution Workflow

Broth_Microdilution cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_plate Prepare 96-Well Plate with Broth serial_dilution Perform Serial Dilution of Compounds prep_plate->serial_dilution prep_inoculum Standardize & Dilute Inoculum inoculate_wells Inoculate Wells prep_inoculum->inoculate_wells serial_dilution->inoculate_wells incubate Incubate Plate inoculate_wells->incubate read_mic Determine MIC (Visually or Spectrophotometrically) incubate->read_mic

Caption: Workflow for the Broth Microdilution Assay.

Part 3: Antifungal Susceptibility Testing Considerations

While the general principles of antimicrobial susceptibility testing apply to fungi, there are specific considerations to ensure accurate and reliable results.

  • Growth Media: As mentioned, RPMI-1640 is the standard medium for most antifungal susceptibility testing.[16] For dermatophytes, other media like Sabouraud Dextrose Broth may be more appropriate.

  • Inoculum Preparation: For molds, inoculum preparation involves harvesting conidia from a mature culture and counting them using a hemocytometer to prepare the standardized suspension.[16]

  • Incubation Time and Temperature: Fungi generally require longer incubation times and lower temperatures compared to bacteria.[5] For example, Candida species are typically incubated at 35°C for 24 hours, while Aspergillus species may require incubation at 35°C for 48 hours or longer.[14][16]

  • Endpoint Reading: For some antifungal agents, particularly azoles, trailing growth may be observed. In such cases, the MIC is often read as the lowest concentration that produces a significant reduction in growth (e.g., 50% or 80% inhibition) compared to the growth control.[17][18]

Data Presentation

All quantitative data from MIC determinations should be summarized in a clear and structured table for easy comparison.

Table 1: Example of MIC Data for Hydrazide Derivatives

CompoundStaphylococcus aureus (ATCC 29213) MIC (µg/mL)Escherichia coli (ATCC 25922) MIC (µg/mL)Candida albicans (ATCC 10231) MIC (µg/mL)
Hydrazide-183216
Hydrazide-2416>64
Hydrazide-3166432
Ampicillin0.54N/A
FluconazoleN/AN/A2

N/A: Not Applicable

Trustworthiness and Self-Validation

To ensure the trustworthiness of the results, each assay must be a self-validating system. This is achieved through the stringent use of controls:

  • Positive Controls: Confirm that the test organisms are susceptible to known antimicrobial agents and that the test conditions are appropriate.

  • Negative Controls: Ensure that the solvent used to dissolve the test compounds does not interfere with the assay.

  • Growth and Sterility Controls: Validate the viability of the microorganisms and the sterility of the media and reagents.

  • Reference Strains: The use of ATCC (American Type Culture Collection) or other quality-controlled reference strains is mandatory for ensuring consistency and comparability of data.

By adhering to these detailed protocols and understanding the rationale behind each step, researchers can confidently and accurately evaluate the antimicrobial and antifungal potential of novel hydrazide derivatives, contributing valuable data to the field of drug discovery.

References

  • BenchChem. (n.d.). Application Notes and Protocols for Hydrazide Derivatives as Antimicrobial Agents.
  • Verma, S., Khokra, S. L., Narang, R., & Sudhakar, K. (2023). Quinoline Hydrazide/Hydrazone Derivatives: Recent Insights on Antibacterial Activity and Mechanism of Action. ResearchGate. Retrieved from [Link]

  • BenchChem. (n.d.). Application Notes and Protocols for Assessing the Antibacterial and Antifungal Activity of Hydrazone Derivatives.
  • CLSI. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • EUCAST. (n.d.). Fungi (AFST). Retrieved from [Link]

  • Arendrup, M. C., et al. (2002). Antifungal susceptibility testing in Aspergillus spp. according to EUCAST methodology. Medical Mycology, 40(4), 335-344. Retrieved from [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. International Journal of Molecular Sciences, 22(17), 9389. Retrieved from [Link]

  • CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • Arendrup, M. C., et al. (2010). EUCAST breakpoints for antifungals. Drugs, 70(11), 1331-1343. Retrieved from [Link]

  • Arendrup, M. C., et al. (2010). EUCAST breakpoints for antifungals. ResearchGate. Retrieved from [Link]

  • CLSI. (2020). Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Retrieved from [Link]

  • FDA. (2025). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

  • Borik, R. M., et al. (2024). Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. MDPI. Retrieved from [Link]

  • Husain, A., et al. (2014). Synthesis, Characterization and Antimicrobial Activity of Long-Chain Hydrazones. ResearchGate. Retrieved from [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Semantic Scholar. Retrieved from [Link]

  • Arendrup, M. C., et al. (2010). EUCAST breakpoints for antifungals. ResearchGate. Retrieved from [Link]

  • Humphries, R. M., et al. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Journal of Clinical Microbiology, 58(3), e01864-19. Retrieved from [Link]

  • İnce, E., & Han, N. (2023). Investigation of Antimicrobial Activity of Some Ethylparaben Hydrazide-Hydrazone Derivatives. Turkish Journal of Pharmaceutical Sciences, 20(1), 35-38. Retrieved from [Link]

  • Kumar, S., et al. (2015). Antimicrobial Potential of Hydrazide-Hydrazone Derivatives: A Review. Impactfactor. Retrieved from [Link]

  • Popiołek, Ł., & Biernasiuk, A. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medical Chemistry Research, 26(10), 2234-2256. Retrieved from [Link]

  • Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. MDPI. Retrieved from [Link]

  • Popiołek, Ł., et al. (2017). Synthesis and investigation of antimicrobial activities of nitrofurazone analogues containing hydrazide-hydrazone moiety. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 814-827. Retrieved from [Link]

  • Science.gov. (n.d.). broth microdilution mic: Topics. Retrieved from [Link]

  • Wikipedia. (n.d.). Broth microdilution. Retrieved from [Link]

  • Various Authors. (n.d.). Antifungal Susceptibility Testing. Retrieved from [Link]

  • Wang, Y., et al. (2023). Design, Synthesis, and Biological Evaluation of N′-Phenylhydrazides as Potential Antifungal Agents. Molecules, 28(12), 4726. Retrieved from [Link]

  • Microbe Online. (2013). Broth Dilution Method for MIC Determination. Retrieved from [Link]

  • Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. Retrieved from [Link]

  • Yang, Y., et al. (2023). A Comprehensive Investigation of Hydrazide and Its Derived Structures in the Agricultural Fungicidal Field. Journal of Agricultural and Food Chemistry, 71(23), 8719-8742. Retrieved from [Link]

  • Al-Ostath, A., et al. (2023). Antifungal Properties of Hydrazine-Based Compounds against Candida albicans. International Journal of Molecular Sciences, 24(12), 10078. Retrieved from [Link]

Sources

Method

Application Note & Protocol: A Versatile Synthesis of 2-((2-Cyanophenoxy)methyl)-5-aryl-1,3,4-oxadiazoles

Abstract This guide provides a detailed, field-proven methodology for the synthesis of novel 2,5-disubstituted 1,3,4-oxadiazole derivatives, starting from 2-(2-cyanophenoxy)acetohydrazide. The 1,3,4-oxadiazole ring is a...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This guide provides a detailed, field-proven methodology for the synthesis of novel 2,5-disubstituted 1,3,4-oxadiazole derivatives, starting from 2-(2-cyanophenoxy)acetohydrazide. The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, recognized for its wide array of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] This protocol details a robust two-step synthetic pathway involving the initial formation of an N-acylhydrazone intermediate, followed by an efficient, metal-free oxidative cyclization. The causality behind experimental choices, detailed procedural steps, and expected outcomes are presented to enable researchers in drug discovery and organic synthesis to reliably produce a library of these high-value compounds.

Introduction: The Significance of the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole nucleus is a five-membered heterocyclic ring that has garnered significant attention from medicinal chemists.[6] Its unique electronic properties, metabolic stability, and ability to act as a bioisostere for ester and amide functionalities make it a cornerstone in the design of new therapeutic agents.[3] Compounds incorporating this moiety have demonstrated a broad spectrum of biological activities, establishing them as vital pharmacophores in modern drug development.[2][5]

The synthetic strategy outlined herein utilizes 2-(2-cyanophenoxy)acetohydrazide as a versatile starting material. The presence of the 2-cyanophenoxy group offers a unique structural feature that can be further elaborated or can modulate the physicochemical properties of the final compounds, making this synthetic route particularly attractive for creating diverse chemical libraries for high-throughput screening.

Proposed Synthetic Pathway: A Two-Step Approach

The conversion of 2-(2-cyanophenoxy)acetohydrazide to the target 1,3,4-oxadiazoles is most effectively achieved through a two-step sequence. This approach provides high yields and allows for significant structural diversity in the final product by varying the aldehyde used in the first step.

  • Step 1: Condensation to N-Acylhydrazone: The acid hydrazide is condensed with a variety of aromatic aldehydes to form stable N'-arylmethylene-2-(2-cyanophenoxy)acetohydrazide intermediates (acylhydrazones).

  • Step 2: Oxidative Cyclization: The acylhydrazone intermediate undergoes an intramolecular oxidative cyclization to form the stable 1,3,4-oxadiazole ring. We will focus on a modern, efficient, and environmentally benign iodine-mediated cyclization method.[7][8]

Workflow Diagramdot

digraph "Synthesis_Workflow" { graph [fontname="helvetica", fontsize=10, labelloc="t", label="Figure 1. Overall Synthetic Workflow", splines=ortho, maxwidth="760px"]; node [shape=box, style="filled", fontname="helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124", rounded]; edge [color="#4285F4", arrowhead=normal, penwidth=1.5];

// Nodes Start [label="2-(2-Cyanophenoxy)acetohydrazide"]; Aldehyde [label="Substituted Aromatic Aldehyde\n(Ar-CHO)"]; Intermediate [label="N'-Arylmethylene-2-(2-cyanophenoxy)acetohydrazide\n(Acylhydrazone Intermediate)"]; Product [label="2-((2-Cyanophenoxy)methyl)-5-aryl-1,3,4-oxadiazole", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0];

// Edges Start -> inv1 [arrowhead=none]; Aldehyde -> inv1 [arrowhead=none]; inv1 -> Intermediate [label=" Step 1:\nCondensation\n(Ethanol, cat. AcOH)", fontcolor="#5F6368"]; Intermediate -> inv2 [arrowhead=none]; inv2 -> Product [label=" Step 2:\nOxidative Cyclization\n(I₂, K₂CO₃, Dioxane)", fontcolor="#5F6368"]; }

Sources

Application

Application Notes & Protocols: Crystallization Techniques for 2-(2-Cyanophenoxy)acetohydrazide Analogs

Introduction: The Critical Role of Crystalline Form in Drug Development In the landscape of modern drug discovery, 2-(2-cyanophenoxy)acetohydrazide and its analogs represent a class of molecules with significant therapeu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Critical Role of Crystalline Form in Drug Development

In the landscape of modern drug discovery, 2-(2-cyanophenoxy)acetohydrazide and its analogs represent a class of molecules with significant therapeutic potential. As with any promising pharmaceutical candidate, the ability to control its solid-state properties is paramount. Crystallization is the cornerstone of this control, transforming nascent compounds from amorphous solids or impure mixtures into highly ordered, purified crystalline materials.[1][2][3]

Obtaining high-quality crystals is not merely an academic exercise; it is a critical-path requirement for successful drug development. A well-defined crystalline form is essential for:

  • Structural Elucidation: High-resolution structural data from techniques like X-ray crystallography can only be obtained from well-ordered single crystals. This information is invaluable for understanding structure-activity relationships (SAR) and for rational drug design.

  • Purity and Stability: Crystallization is a powerful purification technique that effectively removes impurities from the final product, ensuring safety and consistency.[2][4] The resulting crystalline lattice often imparts greater chemical and physical stability, which is crucial for shelf-life and formulation.

  • Reproducibility: A consistent crystalline form ensures reproducible physicochemical properties such as solubility, dissolution rate, and bioavailability, which are fundamental to predictable clinical performance.

This guide provides an in-depth exploration of field-proven crystallization techniques tailored for 2-(2-cyanophenoxy)acetohydrazide analogs. It moves beyond simple step-by-step instructions to explain the causality behind methodological choices, empowering researchers to troubleshoot and optimize their crystallization processes effectively.

The Science of Crystal Formation: From Solution to Lattice

Crystallization is a thermodynamic process driven by the establishment of a supersaturated state, where the concentration of a solute in a solution exceeds its equilibrium solubility.[2][4][5] This energetically unfavorable state is resolved through the formation of a stable, ordered solid phase—the crystal. The journey from a dissolved molecule to a part of a crystal lattice involves two fundamental stages:

  • Nucleation: The initial formation of microscopic, stable crystalline aggregates (nuclei) from the supersaturated solution. This is the rate-limiting step and can be initiated spontaneously or induced (e.g., by scratching the flask or adding a seed crystal).[6]

  • Crystal Growth: The subsequent, systematic addition of solute molecules onto the existing nuclei, leading to an increase in crystal size.

The quality of the final crystals is dictated by the relative rates of nucleation and growth. The goal of a successful crystallization experiment is to control conditions to favor slow crystal growth over rapid nucleation, which prevents the formation of small, poorly formed crystals or amorphous powder.[2][4]

Key Factors Influencing Crystallization
  • Solvent Choice: This is the most critical variable.[7] An ideal solvent should dissolve the compound completely at an elevated temperature but poorly at room or lower temperatures.[2][4] For acetohydrazide analogs, the presence of the hydrazide moiety (-CONHNH₂) allows for significant hydrogen bonding. Therefore, the choice of solvent can either facilitate or hinder the intermolecular interactions necessary for crystal packing.[6][8]

  • Rate of Supersaturation: How quickly the supersaturated state is achieved profoundly impacts crystal quality. Slower methods generally yield larger and more perfect crystals.[9]

  • Purity: While crystallization is a purification method, starting with a compound that is at least 80-90% pure is highly recommended to avoid inhibition of crystal growth or "oiling out".[6]

  • Temperature: Temperature directly affects solubility and the rate of solvent evaporation, providing a key parameter for controlling the process.

Core Crystallization Methodologies and Protocols

The following protocols are presented in order of increasing complexity and control, allowing for a systematic approach to crystallizing novel 2-(2-cyanophenoxy)acetohydrazide analogs.

Methodology 1: Slow Cooling Crystallization

This is the most common and straightforward crystallization technique, relying on the principle that a compound's solubility decreases as the temperature of the solution is lowered.[2][4]

Causality & Rationale: This method is ideal for compounds that exhibit a significant difference in solubility between a hot and cold solvent. By allowing the solution to cool slowly and without disturbance, the system remains close to equilibrium, promoting orderly crystal growth rather than rapid precipitation.[1] This slow, controlled process is highly effective at excluding impurities from the growing crystal lattice.[4]

Step-by-Step Protocol:

  • Solvent Selection: Choose a suitable solvent or solvent mixture in which your compound is sparingly soluble at room temperature but readily soluble when heated.

  • Dissolution: Place the solid 2-(2-cyanophenoxy)acetohydrazide analog in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) with stirring until the solvent boils.

  • Achieve Saturation: Continue to add small portions of the hot solvent just until all the solid material has dissolved, creating a saturated solution at that temperature.[4]

  • Hot Filtration (Optional): If any insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

  • Slow Cooling: Cover the flask (e.g., with a watch glass or loosely with foil) and allow it to cool slowly to room temperature on a benchtop, away from vibrations. To further slow the cooling process, the flask can be placed in an insulated container (like a Dewar flask filled with warm water).[1][10]

  • Induce Further Crystallization: Once the solution has reached room temperature, it can be placed in an ice bath or refrigerator to maximize the yield of crystals.

  • Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel), wash them with a small amount of ice-cold solvent to remove any adhering impurities, and allow them to dry completely.

Methodology 2: Slow Evaporation

This technique is particularly useful for compounds that are too soluble in a given solvent for the slow cooling method to be effective, even at low temperatures.[11]

Causality & Rationale: Supersaturation is achieved by gradually increasing the concentration of the solute as the solvent evaporates.[10][12] Because this process can be made very slow, it provides ample time for the formation of large, high-quality crystals. It is a simple and often effective method for screening for initial crystallization conditions.

Step-by-Step Protocol:

  • Prepare Solution: Dissolve the compound in a solvent in which it is highly soluble to create a clear, near-saturated solution.

  • Filter: Filter the solution to remove any dust or particulate matter that could act as unwanted nucleation sites.

  • Set Up for Evaporation: Transfer the solution to a clean vial or small beaker.

  • Control Evaporation Rate: Cover the container with parafilm or aluminum foil and pierce a few small holes in the covering with a needle.[10][12] The number and size of the holes will control the rate of evaporation; fewer/smaller holes for volatile solvents and more/larger holes for less volatile ones.

  • Incubate: Place the vial in a location free from vibrations and temperature fluctuations and allow it to stand for several days to weeks.

  • Harvest Crystals: Once suitable crystals have formed, they can be carefully removed from the remaining solution (mother liquor) with forceps or a pipette.

Methodology 3: Vapor Diffusion

Vapor diffusion is a more refined and controlled technique that often yields superior quality single crystals, making it a preferred method when the goal is X-ray diffraction analysis.[6]

Causality & Rationale: This method establishes a gentle equilibrium between a solution of the compound and a reservoir of a more volatile "anti-solvent" (a solvent in which the compound is insoluble).[5][13] The vapor of the anti-solvent slowly diffuses into the compound's solution, gradually reducing the compound's solubility and inducing a very slow, controlled crystallization.

Step-by-Step Protocol (Vial-in-Vial Setup):

  • Prepare Solutions:

    • Inner Vial: Dissolve the 2-(2-cyanophenoxy)acetohydrazide analog in a small volume of a "good" solvent (one in which it is readily soluble).

    • Outer Vial: Add a larger volume (e.g., 2-3 mL) of a volatile "anti-solvent" to a larger vial or jar. The anti-solvent must be miscible with the "good" solvent.

  • Assemble the System: Place the uncapped inner vial containing the compound solution inside the larger outer vial. Ensure the level of the anti-solvent in the outer vial is below the top of the inner vial.

  • Seal and Incubate: Seal the outer vial tightly with a cap. The anti-solvent will begin to vaporize and diffuse into the solution in the inner vial.

  • Observe: Leave the sealed system undisturbed for several days to weeks. Crystals will gradually form in the inner vial as the solvent composition changes and the compound's solubility decreases.

  • Isolate: Carefully remove the inner vial and harvest the crystals.

Diagram of Diffusion-Based Crystallization Setups

G Figure 1: Diffusion-Based Crystallization Methods cluster_0 A) Vapor Diffusion (Vial-in-Vial) cluster_1 B) Solvent Layering outer_vial_vd Outer Vial (Sealed) Reservoir of Anti-Solvent (e.g., Hexane) diffusion_arrow_vd Vapor Diffusion (Anti-Solvent) inner_vial_vd Inner Vial (Open) Compound in 'Good' Solvent (e.g., Acetone) diffusion_arrow_vd->inner_vial_vd layering_vial Vial (Sealed) Anti-Solvent (Less Dense, e.g., Hexane) Interface - Crystal Growth Compound in 'Good' Solvent (More Dense, e.g., DCM) diffusion_arrow_sl Slow Mixing by Diffusion diffusion_arrow_sl->layering_vial:f2

Caption: Diagram illustrating Vapor Diffusion and Solvent Layering setups.

Summary of Crystallization Parameters
TechniquePrincipleIdeal For...Key Control ParametersTypical Timescale
Slow Cooling Decreased solubility at lower temperaturesCompounds with high temp-solubility coefficientCooling rate, solvent choiceHours to Days
Slow Evaporation Gradual increase in concentrationHighly soluble compoundsSolvent volatility, aperture sizeDays to Weeks
Vapor Diffusion Gradual change in solvent compositionSmall sample amounts, high-quality crystalsChoice of solvent/anti-solvent pairDays to Weeks
Solvent Layering Slow diffusion at a liquid-liquid interfaceAir-sensitive compounds, controlled growthSolvent densities, careful layeringDays to Weeks

Systematic Approach to Solvent Selection

Choosing the right solvent is an experimental process that blends theoretical principles with empirical testing. The polarity of 2-(2-cyanophenoxy)acetohydrazide analogs, along with their hydrogen bond donor and acceptor sites, suggests that a range of polar protic and aprotic solvents should be screened.

Workflow for Solvent Screening

G Figure 2: Systematic Solvent Screening Workflow start Start: Small Amount (2-5 mg) of Compound test_sol Add Solvent (0.1 mL) at Room Temperature start->test_sol dissolves_rt Dissolves Completely? test_sol->dissolves_rt insoluble_rt Insoluble? dissolves_rt->insoluble_rt No (Partially Soluble) too_soluble Result: Too Soluble. Use for Slow Evaporation or as 'Good' Solvent in Diffusion. dissolves_rt->too_soluble Yes heat Heat to Boiling insoluble_rt->heat No insoluble_hot Result: Insoluble. Discard Solvent. insoluble_rt->insoluble_hot Yes dissolves_hot Dissolves Completely? heat->dissolves_hot cool Cool Slowly dissolves_hot->cool Yes dissolves_hot->insoluble_hot No crystals Crystals Form? (Observe) cool->crystals ideal Result: Ideal Solvent. Use for Slow Cooling. crystals->ideal Yes no_crystals Result: No Crystals. Try scratching or consider mixed solvents. crystals->no_crystals No

Caption: A logical workflow for empirical solvent screening.

Common Solvents for Screening
SolventTypeBoiling Point (°C)Notes
EthanolPolar Protic78Often a good starting point for hydrazides; can form H-bonds.[8][14]
MethanolPolar Protic65More polar than ethanol; similar properties.[15]
IsopropanolPolar Protic82Less polar; may provide different solubility profile.[16]
AcetonitrilePolar Aprotic82Good solvent for moderately polar compounds.[15][16]
Ethyl AcetatePolar Aprotic77A common choice for recrystallization.[6][16]
AcetonePolar Aprotic56Highly volatile, use with care for slow evaporation.[6]
TolueneNonpolar111Can interact via π-stacking with aromatic rings.[16][17]
WaterPolar Protic100May be suitable for more polar analogs or as an anti-solvent.[15][18]
Hexane/HeptaneNonpolar69 / 98Typically used as anti-solvents in diffusion or layering methods.

Troubleshooting Common Crystallization Issues

ProblemLikely Cause(s)Recommended Solutions
No Crystals Form 1. Solution is not supersaturated (too much solvent).2. Compound is highly soluble at all temperatures.3. Nucleation is inhibited.1. Boil off some solvent to increase concentration and re-cool.[9]2. Try the Slow Evaporation or Vapor Diffusion method.3. Scratch the inside of the flask with a glass rod at the air-liquid interface; add a seed crystal if available.[9][19]
"Oiling Out" (Formation of liquid droplets)1. The solution is becoming supersaturated at a temperature above the compound's melting point.2. High concentration of impurities depressing the melting point.1. Re-heat to redissolve the oil, add slightly more solvent, and cool much more slowly.[9]2. Try a different solvent in which the compound is less soluble.3. If impurities are suspected, consider a pre-purification step (e.g., column chromatography).
Rapid formation of fine powder or tiny needles 1. Supersaturation is occurring too quickly.2. Too many nucleation sites (e.g., dust).1. Re-dissolve the solid and cool the solution at a much slower rate (use insulation).[9]2. Filter the hot solution before cooling.3. Use a more controlled method like Vapor Diffusion.

References

  • Crystal Growth | Biology Linac Coherent Light Source. (n.d.).
  • Hanging Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research.
  • Sitting Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research.
  • Protein Crystallization For X-ray Crystallography: Hanging- & Sitting-Drop Vapor Diffusion Methods. (n.d.).
  • Protein crystallization. (n.d.). In Wikipedia.
  • Slow Evaporation Method. (n.d.).
  • Tips and Tricks for the Lab: Growing Crystals Part 2. (2012, October 2). ChemistryViews.
  • crystallography-crystallization-guide.pdf. (n.d.). IMSERC.
  • SOP: CRYSTALLIZATION. (n.d.).
  • Crystallization. (n.d.). Organic Chemistry at CU Boulder.
  • Getting crystals your crystallographer will treasure: a beginner's guide. (n.d.). PMC - NIH.
  • 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

  • US20090112040A1 - Method for Adiabatic Cooling Type Crystallization of Organic Compound and Apparatus Therefor. (n.d.). Google Patents.
  • Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (n.d.).
  • Guide for crystallization. (n.d.).
  • Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
  • What should I do if crystallisation does not occur? (2017, April 5). Quora.
  • Application Notes and Protocols for the Crystallization of Acetohydrazides and Other Organic Small Molecules. (n.d.). Benchchem.
  • 3.3: Choice of Solvent. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

  • Synthesis and Characterization of Hydrazine Derivatives. (2025, August 27). Anusandhanvallari.
  • US3023241A - Preparation of acyl hydrazine derivatives. (n.d.). Google Patents.
  • Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine? (2024, April 30). ResearchGate.
  • Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (n.d.). PMC - NIH.
  • The Synthesis and Crystal Structure of Two New Hydrazone Compounds. (n.d.). MDPI.
  • (PDF) Synthesis and Characterization of Some New Hydrazides and Their Derivatives. (2016, March 24).

Sources

Method

NMR, IR, and mass spectrometry analysis of 2-(2-Cyanophenoxy)acetohydrazide

An Application Guide to the Spectroscopic Characterization of 2-(2-Cyanophenoxy)acetohydrazide Authored by: A Senior Application Scientist Abstract This comprehensive technical guide provides a detailed framework for the...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Spectroscopic Characterization of 2-(2-Cyanophenoxy)acetohydrazide

Authored by: A Senior Application Scientist

Abstract

This comprehensive technical guide provides a detailed framework for the structural elucidation of 2-(2-Cyanophenoxy)acetohydrazide using three core analytical techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS). Designed for researchers, scientists, and professionals in drug development, this document moves beyond procedural outlines to explain the causality behind experimental choices. It offers field-proven protocols, data interpretation strategies, and a synergistic analysis to ensure confident and accurate characterization of this and structurally related molecules. Hydrazide and hydrazone derivatives are of significant interest in medicinal chemistry for their diverse pharmacological potential.[1][2][3]

Introduction: The Analytical Imperative

2-(2-Cyanophenoxy)acetohydrazide is a key chemical intermediate, featuring a combination of functional groups—a nitrile, an ether, and a hydrazide—that make it a versatile building block in synthetic chemistry. Accurate structural confirmation and purity assessment are non-negotiable prerequisites for its use in further synthesis or biological screening. This guide details the integrated application of NMR, IR, and MS to provide an unambiguous structural portrait of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

NMR spectroscopy serves as the cornerstone of molecular structure determination, providing precise information about the chemical environment, connectivity, and relative abundance of ¹H and ¹³C nuclei.

Expertise & Rationale: Experimental Design

The choice of solvent and experimental parameters is critical for acquiring high-quality NMR data.

  • Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice for this analysis. Its polarity ensures complete dissolution of the sample.[4] Crucially, its ability to form hydrogen bonds slows the chemical exchange rate of the labile N-H protons of the hydrazide group (-NH-NH₂), often allowing them to be observed as distinct, albeit broad, signals. In contrast, solvents like CDCl₃ might lead to rapid proton exchange, potentially obscuring these key resonances.

  • Field Strength: A spectrometer with a field strength of 400 MHz or higher is recommended to achieve sufficient signal dispersion, particularly for resolving the complex splitting patterns in the aromatic region.[5]

Experimental Protocol: ¹H and ¹³C NMR

This protocol is designed as a self-validating system for acquiring high-resolution spectra.

  • Sample Preparation: a. Accurately weigh 10-15 mg of 2-(2-Cyanophenoxy)acetohydrazide.[6][7] b. Dissolve the sample in approximately 0.7 mL of DMSO-d₆ in a clean, dry vial. c. Filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter, which can degrade spectral resolution.[6][8] d. Ensure the sample height in the tube is at least 4-5 cm to be within the detection region of the NMR coil.[9]

  • Instrument Setup & Calibration: a. Insert the sample into the spectrometer. b. Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent. c. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical solvent peak shape. d. Reference the ¹H spectrum to the residual DMSO peak at δ 2.50 ppm and the ¹³C spectrum to the DMSO-d₆ septet at δ 39.52 ppm.[4]

  • Data Acquisition: a. Acquire a standard ¹H NMR spectrum using a 30° or 45° pulse angle. b. Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for all carbon environments.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Analysis weigh Weigh 10-15 mg Sample dissolve Dissolve in 0.7 mL DMSO-d6 weigh->dissolve transfer Filter into NMR Tube dissolve->transfer insert Insert Sample transfer->insert lock Lock & Shim insert->lock acquire_H Acquire ¹H Spectrum lock->acquire_H acquire_C Acquire ¹³C Spectrum acquire_H->acquire_C process Process & Reference Spectra acquire_C->process interpret Interpret Data process->interpret

Figure 1: Experimental workflow for NMR analysis.
Data Analysis and Interpretation

The spectra provide conclusive evidence for the structure of 2-(2-Cyanophenoxy)acetohydrazide. The expected chemical shifts are summarized below.

Table 1: Predicted ¹H and ¹³C NMR Data (in DMSO-d₆)

Assignment ¹H Chemical Shift (δ, ppm) Multiplicity Integration ¹³C Chemical Shift (δ, ppm)
-NH₂ (Hydrazide) ~4.4 Broad Singlet 2H -
-NH- (Hydrazide) ~9.5 Broad Singlet 1H -
O-CH₂ ~4.7 Singlet 2H ~68
Aromatic C-H 7.0 - 7.8 Multiplet 4H 113 - 135
C=O (Amide) - - - ~168
C-CN (Aromatic) - - - ~105
C-O (Aromatic) - - - ~158

| C≡N (Nitrile) | - | - | - | ~116 |

  • ¹H NMR Interpretation: The aromatic region (7.0-7.8 ppm) integrates to 4 protons, confirming a di-substituted benzene ring.[10][11][12] The singlet at ~4.7 ppm corresponds to the two methylene protons (O-CH₂), which are adjacent to an oxygen atom but have no neighboring protons to couple with. The two broad singlets at ~9.5 and ~4.4 ppm are characteristic of the hydrazide -NH and -NH₂ protons, respectively.

  • ¹³C NMR Interpretation: The spectrum is expected to show 9 distinct carbon signals. Key resonances include the carbonyl carbon (C=O) downfield at ~168 ppm, the nitrile carbon (C≡N) at ~116 ppm, and the aliphatic O-CH₂ carbon at ~68 ppm.[13][14] The remaining six signals in the 105-158 ppm range correspond to the aromatic carbons.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

FTIR spectroscopy is a rapid and non-destructive technique used to identify the specific functional groups present in a molecule by measuring the absorption of infrared radiation corresponding to molecular vibrations.[15]

Expertise & Rationale: Method Selection

Attenuated Total Reflectance (ATR) is the preferred method for this analysis.[16] It requires no sample preparation beyond placing the solid powder directly onto the ATR crystal, eliminating the need for KBr pellets or Nujol mulls and ensuring high reproducibility.[17]

Experimental Protocol: ATR-FTIR Spectroscopy
  • Instrument Preparation: Ensure the FTIR spectrometer and ATR accessory are clean and unobstructed.

  • Background Acquisition: With the clean, empty ATR crystal in place, collect a background spectrum. This step is crucial as it subtracts interfering signals from atmospheric CO₂ and H₂O, providing a clean baseline.[18]

  • Sample Analysis: a. Place a small amount of 2-(2-Cyanophenoxy)acetohydrazide powder onto the center of the ATR crystal. b. Lower the ATR anvil to apply consistent pressure, ensuring good contact between the sample and the crystal. c. Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Cleaning: Thoroughly clean the ATR crystal and anvil with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

FTIR_Workflow A Clean ATR Crystal B Collect Background Spectrum A->B C Place Sample on Crystal & Apply Pressure B->C D Collect Sample Spectrum C->D E Analyze Spectrum D->E

Figure 2: Protocol for analysis via ATR-FTIR spectroscopy.
Data Analysis and Interpretation

The IR spectrum provides a distinct fingerprint confirming the presence of all key functional groups.

Table 2: Characteristic IR Absorption Frequencies

Functional Group Vibrational Mode Expected Frequency (cm⁻¹) Intensity/Shape
N-H (Hydrazide) Stretching 3200 - 3400 Medium-Strong, Broad
C-H (Aromatic) Stretching 3000 - 3100 Medium, Sharp
C≡N (Nitrile) Stretching 2220 - 2240 Strong, Sharp
C=O (Amide I) Stretching 1650 - 1680 Strong, Sharp
C=C (Aromatic) Stretching 1450 - 1600 Medium, Multiple Bands

| C-O-C (Aryl Ether) | Asymmetric Stretch | 1230 - 1270 | Strong, Sharp |

  • Key Diagnostic Peaks: The most telling signals are the sharp, intense C≡N stretch around 2230 cm⁻¹ and the strong C=O stretch near 1670 cm⁻¹.[14][19][20] The presence of a broad absorption band in the 3200-3400 cm⁻¹ region confirms the N-H bonds of the hydrazide moiety, while the strong peak around 1250 cm⁻¹ is indicative of the aryl-alkyl ether linkage.[21]

Mass Spectrometry: Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the analyte and, through fragmentation analysis, offers additional structural confirmation.

Expertise & Rationale: Ionization Technique

Electrospray Ionization (ESI) is an ideal "soft" ionization technique for a molecule like 2-(2-Cyanophenoxy)acetohydrazide.[22][23] It minimizes in-source fragmentation, allowing for the clear detection of the protonated molecular ion ([M+H]⁺), which directly confirms the molecular weight.[24][25]

Experimental Protocol: ESI-MS
  • Sample Preparation: a. Prepare a stock solution of the sample at ~1 mg/mL in a high-purity solvent such as methanol or acetonitrile. b. Dilute this stock solution to a final concentration of 1-10 µg/mL using the same solvent. c. To promote protonation and enhance the [M+H]⁺ signal, add 0.1% formic acid to the final solution.

  • Instrument Setup: a. Set the mass spectrometer to operate in positive ion mode. b. Infuse the sample solution at a low flow rate (e.g., 5-10 µL/min). c. Optimize key ESI parameters, including the sprayer voltage (~3-4 kV), capillary temperature, and drying gas flow, to achieve a stable and intense signal for the ion of interest.[26][27]

  • Data Acquisition: Acquire a full scan mass spectrum over a relevant m/z range (e.g., m/z 50-500).

Data Analysis and Interpretation

The molecular formula of 2-(2-Cyanophenoxy)acetohydrazide is C₉H₉N₃O₂. Its monoisotopic mass is 191.07 Da.

Table 3: Expected Ions in ESI-MS (Positive Mode)

Ion Formula Calculated m/z Interpretation
[M+H]⁺ [C₉H₁₀N₃O₂]⁺ 192.08 Protonated Molecular Ion
[M+Na]⁺ [C₉H₉N₃O₂Na]⁺ 214.06 Sodium Adduct
Fragment 1 [C₇H₅NO]⁺ 119.04 Loss of acetohydrazide

| Fragment 2 | [C₈H₆NO]⁺ | 132.05 | Loss of -NHNH₂ |

  • Primary Ion: The base peak in the spectrum is expected to be the protonated molecule [M+H]⁺ at m/z 192.08. Observation of this ion confirms the molecular weight of the compound.[28]

  • Adducts & Fragments: A sodium adduct [M+Na]⁺ at m/z 214.06 may also be observed, arising from trace sodium ions in the system.[27] While ESI is a soft technique, some fragmentation can occur. A plausible fragmentation pathway involves the cleavage of the ether linkage or the hydrazide group, yielding characteristic fragment ions that further support the proposed structure.[29][30]

Figure 3: Correlation of the molecular structure with key analytical data.

Synergistic Analysis and Conclusion

No single technique provides a complete structural picture. The true analytical power lies in the synergistic interpretation of all three data sets:

  • MS confirms the elemental composition and molecular weight (191.07 Da).

  • IR confirms the presence of the required functional groups: N-H, C≡N, C=O, and C-O-C.

  • NMR assembles these pieces, mapping the precise connectivity of the aromatic ring, the ether linkage, the methylene bridge, and the hydrazide group, and confirming the proton and carbon counts.

Together, the data from NMR, IR, and Mass Spectrometry provide comprehensive and unequivocal evidence for the structure of 2-(2-Cyanophenoxy)acetohydrazide. The protocols and interpretive guidelines presented herein constitute a robust methodology for the characterization of this molecule and can be adapted for other novel hydrazide derivatives in pharmaceutical and chemical research.

References

  • Vertex AI Search. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations.
  • MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide.
  • Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS.
  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
  • University of Minnesota Twin Cities, College of Science and Engineering. (n.d.). NMR Sample Preparation.
  • TheElkchemist. (2024, September 17). Interpreting H-NMR Spectra Aromatic Molecule. YouTube.
  • LCGC International. (2021, January 1). Tips for Electrospray Ionization LC–MS.
  • Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology.
  • NIH. (n.d.). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. PMC.
  • Scribd. (n.d.). NMR Sample Preparation Guide.
  • NIH. (n.d.). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. PMC.
  • ACS Publications. (n.d.). Identifying Specific Small-Molecule Interactions Using Electrospray Ionization Mass Spectrometry. Analytical Chemistry.
  • Organic Chemistry at CU Boulder. (n.d.). Acquiring an IR Spectrum.
  • Organic Chemistry at CU Boulder. (n.d.). Aromatics.
  • Chemistry LibreTexts. (2025, January 22). 2.10: Spectroscopy of Aromatic Compounds.
  • Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds.
  • KPU Pressbooks. (n.d.). 6.6 ¹H NMR Spectra and Interpretation (Part I). Organic Chemistry I.
  • ResearchGate. (2013, June 13). MALDI or ESI which is suitable for small molecules?.
  • Chemistry LibreTexts. (2023, August 29). Electrospray Ionization Mass Spectrometry.
  • Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy.
  • ResearchGate. (n.d.). 13 C NMR spectra assignment of title compound.
  • NIH. (n.d.). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. PMC.
  • ACS Publications. (n.d.). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Analytical Chemistry.
  • ResearchGate. (n.d.). Structures and synthetic data of hydrazide and hydrazine derivatives.
  • Wikipedia. (n.d.). Infrared spectroscopy.
  • Linqu. (n.d.). IR Spectrum Analysis Steps: Decoding Information from Spectra to Compounds.
  • BenchChem. (n.d.). Application Note: FTIR Analysis of the Nitrile Group in 2-Phenylbutanenitrile.
  • MDPI. (n.d.). Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study.
  • OpenStax adaptation. (n.d.). 18.8 Spectroscopy of Ethers. Organic Chemistry: A Tenth Edition.
  • ResearchGate. (n.d.). IR spectra of the hydrazide ligand and its Co(II) and Ni(II) complexes (1, 2).
  • Spectroscopy Online. (2019, July 1). Organic Nitrogen Compounds IV: Nitriles.
  • Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry Class Notes.
  • Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
  • MDPI. (2023, July 7). Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric.
  • The McCrone Group. (2015, November 19). Techniques for Obtaining Infrared Spectra.
  • MDPI. (n.d.). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity.
  • DergiPark. (2021, November 21). A Comprehensive Review on Analytical Applications of Hydrazone Derivatives.
  • ResearchGate. (n.d.). Synthesis, complete assignment of 1H- and 13C-NMR spectra and antioxidant activity of new azine derivative bearing coumarin moiety.
  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns.
  • The Royal Society of Chemistry. (n.d.). [Supporting Information] L-Proline: an efficient N,O-bidentate ligand for copper- catalyzed aerobic oxidation of primary and secondary benzylic alcohols at room temperature.
  • BenchChem. (n.d.). A Comprehensive Technical Guide to the Synthesis and Characterization of 2-(2-Chlorophenyl)acetohydrazide.
  • Asian Journal of Chemistry. (2014, November 6). Synthesis, Characterization and Crystal Structures of Hydrazone Compounds Derived from Cyanoacetohydrazide.
  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
  • Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS.
  • ResearchGate. (n.d.). Table 1 1 H and 13 C NMR data for compounds 1 and 2 (d in ppm, J in Hz).
  • University of Calgary. (n.d.). Mass Spectrometry: Fragmentation.
  • BenchChem. (n.d.). Application Notes and Protocols: 1H and 13C NMR Spectral Analysis of 2-Hydroxy-5-methylpyrazine.

Sources

Application

Application Notes and Protocols: Leveraging 2-(2-Cyanophenoxy)acetohydrazide as a Versatile Building Block in Drug Discovery

Introduction: Unveiling the Potential of a Privileged Scaffold In the landscape of medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful discovery of novel therapeutic a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, the strategic selection of molecular building blocks is paramount to the successful discovery of novel therapeutic agents.[][2] 2-(2-Cyanophenoxy)acetohydrazide emerges as a compound of significant interest, embodying a unique convergence of chemical functionalities ripe for elaboration. This molecule incorporates a cyanophenoxy moiety and a reactive acetohydrazide group, a combination that offers a versatile platform for the synthesis of diverse compound libraries with the potential for a wide spectrum of biological activities.[3]

The hydrazide functional group is a well-established precursor for a variety of heterocyclic systems known to possess pharmacological properties, including anti-inflammatory, antimicrobial, anticonvulsant, and antitumor activities.[3][4][5] Moreover, the cyanophenoxy group can participate in crucial drug-receptor interactions and provides a handle for further structural modifications. This document serves as a detailed guide for researchers, scientists, and drug development professionals on the effective utilization of 2-(2-Cyanophenoxy)acetohydrazide in drug discovery campaigns.

Physicochemical Properties of 2-(2-Cyanophenoxy)acetohydrazide

A foundational understanding of the physicochemical properties of a building block is essential for its effective application in synthesis.

PropertyValueSource
Molecular Formula C9H9N3O2PubChem
Molecular Weight 191.19 g/mol PubChem
CAS Number 552149-01-4PubChem
Appearance White to off-white crystalline solid (predicted)General knowledge
Solubility Soluble in polar organic solvents like DMF, DMSO, and alcohols (predicted)General knowledge

Synthetic Protocol: Preparation of 2-(2-Cyanophenoxy)acetohydrazide

The synthesis of the title compound is a straightforward two-step process commencing from the readily available 2-cyanophenol. This protocol is based on well-established esterification and hydrazinolysis reactions.

Workflow for the Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

A 2-Cyanophenol C Potassium carbonate, Acetone A->C B Ethyl chloroacetate B->C D Ethyl 2-(2-cyanophenoxy)acetate C->D Esterification (Reflux) E Hydrazine hydrate, Ethanol D->E F 2-(2-Cyanophenoxy)acetohydrazide E->F Hydrazinolysis (Reflux)

Caption: Synthetic scheme for 2-(2-Cyanophenoxy)acetohydrazide.

Step 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate

  • Reaction Setup: To a solution of 2-cyanophenol (1 eq.) in dry acetone, add anhydrous potassium carbonate (1.5 eq.).

  • Addition of Reagent: To the stirred suspension, add ethyl chloroacetate (1.1 eq.) dropwise at room temperature.

  • Reaction Progression: Reflux the reaction mixture for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, filter the reaction mixture to remove potassium carbonate. Evaporate the solvent under reduced pressure.

  • Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the crude ester, which can be purified by column chromatography if necessary.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

  • Reaction Setup: Dissolve the synthesized ethyl 2-(2-cyanophenoxy)acetate (1 eq.) in ethanol.

  • Addition of Reagent: Add hydrazine hydrate (3 eq.) to the solution.

  • Reaction Progression: Reflux the mixture for 6-8 hours, monitoring the reaction by TLC.

  • Product Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution.

  • Purification: Filter the solid precipitate, wash with cold ethanol, and dry under vacuum to yield 2-(2-Cyanophenoxy)acetohydrazide.

Application in the Synthesis of Bioactive Molecules

The true utility of 2-(2-Cyanophenoxy)acetohydrazide lies in its ability to serve as a precursor to a variety of heterocyclic scaffolds with established pharmacological relevance.

Logical Flow for Drug Discovery using the Building Block

A 2-(2-Cyanophenoxy)acetohydrazide B Reaction with Aldehydes/Ketones A->B D Reaction with Carbon Disulfide A->D F Reaction with β-ketoesters A->F C Hydrazone Derivatives B->C H Biological Screening C->H E Oxadiazole/Thiadiazole Scaffolds D->E E->H G Pyrazole Derivatives F->G G->H I Lead Identification & Optimization H->I

Caption: Drug discovery workflow starting from 2-(2-Cyanophenoxy)acetohydrazide.

Protocol 1: Synthesis of N'-Aryl/Alkylidene-2-(2-cyanophenoxy)acetohydrazides (Hydrazones)

Hydrazones are a class of compounds known for a wide array of biological activities.[5][6] The synthesis of hydrazone derivatives from 2-(2-Cyanophenoxy)acetohydrazide is a facile condensation reaction.

  • Reaction Setup: Dissolve 2-(2-Cyanophenoxy)acetohydrazide (1 eq.) in a suitable solvent such as ethanol or acetic acid.

  • Addition of Reagent: Add the desired aldehyde or ketone (1 eq.) to the solution. A catalytic amount of glacial acetic acid can be added to facilitate the reaction.

  • Reaction Progression: Stir the reaction mixture at room temperature or reflux for 2-6 hours. Monitor the reaction by TLC.

  • Product Isolation: The product often precipitates upon cooling. Filter the solid, wash with a small amount of cold solvent, and dry.

  • Purification: Recrystallization from a suitable solvent (e.g., ethanol) can be performed for further purification.

Potential Biological Activities of Hydrazone Derivatives

Derivative ClassPotential Biological Activity
Arylidene HydrazonesAnticancer, Antimicrobial[7]
Heteroaromatic HydrazonesAnticonvulsant, Anti-inflammatory
Protocol 2: Synthesis of 5-(2-Cyanophenoxymethyl)-1,3,4-oxadiazole-2-thiol

1,3,4-Oxadiazole derivatives are another important class of heterocyclic compounds with diverse biological activities.[8][9]

  • Reaction Setup: To a solution of potassium hydroxide (1.2 eq.) in ethanol, add 2-(2-Cyanophenoxy)acetohydrazide (1 eq.).

  • Addition of Reagent: Add carbon disulfide (1.5 eq.) dropwise to the stirred solution at room temperature.

  • Reaction Progression: Continue stirring at room temperature for 12-16 hours.

  • Intermediate Isolation: The potassium salt of the dithiocarbazate intermediate often precipitates. Filter the solid and wash with ether.

  • Cyclization: The isolated salt can be cyclized by refluxing in water or by treatment with an acid to afford the desired 1,3,4-oxadiazole-2-thiol.

Protocol 3: Synthesis of Pyrazole Derivatives

Pyrazoles are another key heterocyclic motif in medicinal chemistry.

  • Reaction Setup: In a suitable solvent like ethanol, dissolve 2-(2-Cyanophenoxy)acetohydrazide (1 eq.).

  • Addition of Reagent: Add a β-dicarbonyl compound, such as ethyl acetoacetate (1 eq.).

  • Reaction Progression: Reflux the reaction mixture for 8-12 hours.

  • Product Isolation and Purification: After cooling, the solvent is removed under reduced pressure, and the residue is purified by column chromatography to yield the pyrazole derivative.

Conclusion and Future Perspectives

2-(2-Cyanophenoxy)acetohydrazide represents a promising and underutilized starting material in the field of drug discovery. Its straightforward synthesis and the reactive nature of the acetohydrazide moiety allow for the facile generation of diverse chemical libraries. The protocols outlined in this document provide a solid foundation for researchers to explore the chemical space around this scaffold. Future work should focus on the synthesis of a broad range of derivatives and their systematic evaluation against various biological targets to unlock the full therapeutic potential of this versatile building block.

References

  • PubChem. (n.d.). 2-(2-cyanophenoxy)acetohydrazide. National Center for Biotechnology Information.
  • PharmaCompass. (n.d.). (2S)-3-(4-cyanophenoxy)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methyl-propanamide.
  • CAS Common Chemistry. (n.d.). Acetohydrazide. American Chemical Society.
  • CymitQuimica. (n.d.). CAS 1068-57-1: Acetohydrazide.
  • Staroń, J., et al. (2016). Chlorophenoxy aminoalkyl derivatives as histamine H(3)R ligands and antiseizure agents. Bioorganic & Medicinal Chemistry, 24(2), 141-152.
  • Abdel-Wahab, B. F., et al. (2016). Utilization of Cyanoacetohydrazide and Oxadiazolyl Acetonitrile in the Synthesis of Some New Cytotoxic Heterocyclic Compounds. Molecules, 21(11), 1510.
  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Mini-Reviews in Medicinal Chemistry, 7(8), 835-843.
  • PubChem. (n.d.). 2-(4-cyanophenoxy)acetohydrazide. National Center for Biotechnology Information.
  • Fun, H. K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(1), o143.
  • Kumar, D., et al. (2026). An overview on synthetic aspects and biological activity profiles of hydrazone derivatives. Journal of Molecular Structure, 1313, 138245.
  • Sigma-Aldrich. (n.d.). 2-(2-chlorophenoxy)-n'-(4-methylbenzylidene)acetohydrazide.
  • Kumar, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 15(1), 37-61.
  • Li, X., et al. (2015). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Scientific Reports, 5, 11929.
  • Ojima, I. (2011). Capturing the Essence of Organic Synthesis: From Bioactive Natural Products to Designed Molecules in Today's Medicine. The Journal of Organic Chemistry, 76(19), 7631-7667.
  • Wang, Y., et al. (2019). Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. Molecules, 24(18), 3296.
  • MDPI. (n.d.). Special Issue : Rational Design and Synthesis of Bioactive Molecules, 2nd Edition.
  • BOC Sciences. (n.d.). Application of Organic Synthesis in New Drug Discovery.
  • Haines, A. S., et al. (2013). Biosynthetic medicinal chemistry of natural product drugs. MedChemComm, 4(2), 269-282.
  • Astex Pharmaceuticals. (2018). Organic synthesis provides opportunities to transform drug discovery.
  • Singh, P., & Kumar, A. (2018). An insight into medicinal chemistry of anticancer quinoxalines. Bioorganic & Medicinal Chemistry, 26(21), 5656-5676.
  • Khan, K. M., et al. (2011). Synthesis and biological activity of hydrazide-hydrazones and their corresponding 3-Acetyl-2,5-disubstituted-2,3-dihydro-1,3,4-oxadiazoles. Bioorganic & Medicinal Chemistry, 19(22), 6792-6803.
  • de Oliveira, R. B., et al. (2018). Synthesis, Biological Activity, and Mechanism of Action of 2-Pyrazyl and Pyridylhydrazone Derivatives, New Classes of Antileishmanial Agents. ChemMedChem, 13(14), 1465-1476.
  • MDPI. (n.d.). Special Issue : Synthesis of Bioactive Compounds: Volume II.
  • MDPI. (n.d.). Special Issue : Application of Organic Synthesis to Bioactive Compounds II.
  • Atanasov, A. G., & Zotchev, S. B. (Eds.). (2020). Rational Design and Synthesis of Bioactive Molecules. MDPI.

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for 2-(2-Cyanophenoxy)acetohydrazide synthesis

Technical Support Center: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 2-(2-cyanophenoxy)acetohy...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide

This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 2-(2-cyanophenoxy)acetohydrazide. As a key intermediate in the development of various pharmacologically active compounds, optimizing its synthesis is crucial for efficient and reproducible research outcomes. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience.

The synthesis of 2-(2-cyanophenoxy)acetohydrazide is typically achieved via a two-step process:

  • Williamson Ether Synthesis: Formation of an intermediate ester, ethyl 2-(2-cyanophenoxy)acetate, by reacting 2-cyanophenol with an ethyl haloacetate.

  • Hydrazinolysis: Conversion of the resulting ester to the final hydrazide product using hydrazine hydrate.

This guide addresses common challenges encountered in both stages of this synthetic sequence.

Reaction Pathway Overview

The overall synthetic route is illustrated below, highlighting the two key transformations.

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Hydrazinolysis A 2-Cyanophenol C Ethyl 2-(2-cyanophenoxy)acetate (Intermediate Ester) A->C Base (e.g., K2CO3) Solvent (e.g., Acetone) B Ethyl Chloroacetate B->C E 2-(2-Cyanophenoxy)acetohydrazide (Final Product) C->E Solvent (e.g., Ethanol) Reflux C->E D Hydrazine Hydrate (NH2NH2·H2O) D->E

Caption: Overall two-step synthesis of 2-(2-Cyanophenoxy)acetohydrazide.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Low Yield in Williamson Ether Synthesis (Step 1)

Question: My yield of the intermediate, ethyl 2-(2-cyanophenoxy)acetate, is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in this step typically stem from incomplete reaction, competing side reactions, or suboptimal reaction conditions. The Williamson ether synthesis is a classic S_N2 reaction, but its efficiency can be compromised.[1][2]

Potential Causes & Solutions:

  • Incomplete Deprotonation of 2-Cyanophenol: The reaction requires the formation of the phenoxide ion, a potent nucleophile. If the base is too weak or used in insufficient amounts, the concentration of the reactive nucleophile will be low.

    • Solution: Use a suitable base like anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH). Ensure at least stoichiometric amounts are used; a slight excess (1.1-1.5 equivalents) is often beneficial. Ensure all reagents are anhydrous, as water can consume the base and hinder phenoxide formation.

  • Competing Elimination Reaction (E2 Pathway): The alkoxide/phenoxide is a strong base and can induce an elimination reaction with the alkyl halide, especially at higher temperatures, forming an alkene instead of the desired ether.[3]

    • Solution: Maintain careful temperature control. Williamson ether synthesis is often best performed at moderate temperatures. Using a primary alkyl halide like ethyl chloroacetate minimizes this side reaction, as primary substrates are much more susceptible to S_N2 attack than elimination.[2][3]

  • Side Reaction (Ring Alkylation): The phenoxide ion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation, desired) or at the aromatic ring (C-alkylation, undesired). While O-alkylation is generally favored, C-alkylation can occur under certain conditions.[1]

    • Solution: Employ polar aprotic solvents like DMF, DMSO, or acetone.[4] These solvents solvate the cation of the base, leaving a "naked" and highly reactive phenoxide anion that favors O-alkylation.

Issue 2: Incomplete Conversion or Low Yield in Hydrazinolysis (Step 2)

Question: I am seeing significant amounts of unreacted ester starting material in my final product after the hydrazinolysis step. How can I drive the reaction to completion?

Answer: Hydrazinolysis, the nucleophilic substitution of an ester's alkoxy group with hydrazine, is generally efficient but can be incomplete if not properly optimized.[5][6]

Potential Causes & Solutions:

  • Insufficient Hydrazine Hydrate: As a reversible reaction, a molar excess of the nucleophile (hydrazine hydrate) is required to push the equilibrium towards the hydrazide product.

    • Solution: Use a significant molar excess of hydrazine hydrate. Ratios of 3 to 10 equivalents relative to the ester are commonly reported to ensure complete conversion.[7][8]

  • Suboptimal Reaction Time and Temperature: The reaction may not have reached completion if the reflux time is too short or the temperature is too low.

    • Solution: The reaction is typically conducted at reflux in a solvent like ethanol or methanol.[5][9] Monitor the disappearance of the starting ester using Thin Layer Chromatography (TLC). If the reaction stalls, extending the reflux time (e.g., from 5 hours to 8-12 hours) is often effective.

  • Choice of Ester: The reactivity of the ester can influence the reaction rate.

    • Solution: Methyl or ethyl esters are generally preferred for hydrazinolysis as they are more reactive and the resulting alcohol byproducts (methanol or ethanol) are low-boiling and easily removed.[5][10]

Table 1: Recommended Reaction Conditions

Parameter Step 1: Williamson Ether Synthesis Step 2: Hydrazinolysis
Base/Nucleophile K₂CO₃ (1.5 eq) or NaH (1.2 eq) Hydrazine Hydrate (3-10 eq)
Solvent Acetone, DMF, or Acetonitrile Absolute Ethanol or Methanol
Temperature 50-80°C (Reflux for Acetone)[4] Reflux (approx. 78°C for Ethanol)
Reaction Time 8-24 hours (TLC monitoring) 5-12 hours (TLC monitoring)

| Key Insight | Anhydrous conditions are critical. | Molar excess of hydrazine is key. |

Issue 3: Product is an Oil or Fails to Crystallize

Question: My final product, 2-(2-cyanophenoxy)acetohydrazide, is an oil instead of a solid, or I'm having difficulty inducing crystallization. What should I do?

Answer: The inability to obtain a crystalline solid is usually due to the presence of impurities or residual solvent.

Potential Causes & Solutions:

  • Presence of Impurities: Unreacted starting materials, byproducts, or residual hydrazine hydrate can act as impurities that inhibit crystallization.

    • Solution: First, ensure the reaction has gone to completion via TLC. If impurities are present, attempt purification via column chromatography. For the final product, pouring the cooled reaction mixture into ice-cold water often precipitates the hydrazide, which can then be filtered and washed.[9]

  • Residual Solvent: Even small amounts of solvent can prevent solidification.

    • Solution: After workup, ensure the crude product is thoroughly dried under high vacuum. If it remains an oil, try trituration: add a non-polar solvent in which the product is insoluble (like hexane or diethyl ether), and scratch the inside of the flask with a glass rod to induce crystallization.[11]

  • Supersaturated Solution: The solution may be too dilute for crystals to form.

    • Solution: If attempting recrystallization, concentrate the solution by removing more solvent under reduced pressure before cooling. Adding a seed crystal from a previous successful batch can also initiate crystallization.[11]

G cluster_incomplete Incomplete Hydrazinolysis cluster_complete Product Loss / Side Reactions start Troubleshooting Low Yield check_sm Is starting material (ester) consumed? (Check via TLC) start->check_sm incomplete Potential Causes: - Insufficient Hydrazine Hydrate - Short Reflux Time - Low Temperature check_sm->incomplete No complete Potential Causes: - Product loss during work-up - Degradation of product - Impure intermediate ester check_sm->complete Yes solution_incomplete Solutions: 1. Increase NH2NH2·H2O to 5-10 eq. 2. Extend reflux time (monitor by TLC). 3. Ensure consistent reflux temperature. incomplete->solution_incomplete solution_complete Solutions: 1. Precipitate product in ice-water. 2. Minimize exposure to high heat/strong acid/base. 3. Purify intermediate ester before hydrazinolysis. complete->solution_complete

Caption: Troubleshooting workflow for low yield of the final product.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for the hydrazinolysis of the ester? A1: Hydrazinolysis is a nucleophilic acyl substitution reaction. The lone pair of electrons on the terminal nitrogen of hydrazine (a potent nucleophile due to the alpha effect) attacks the electrophilic carbonyl carbon of the ester.[12] This forms a tetrahedral intermediate. The intermediate then collapses, expelling the alkoxy group (e.g., ethoxide) as a leaving group, which is subsequently protonated by the newly formed hydrazide or another proton source to yield ethanol.

Q2: How should I monitor the progress of these reactions? A2: Thin Layer Chromatography (TLC) is the most effective method for monitoring both steps.[5][7]

  • For Step 1: Use a solvent system like 30% ethyl acetate in hexane. Spot the starting 2-cyanophenol, ethyl chloroacetate, and the reaction mixture. The disappearance of the phenol spot and the appearance of a new, less polar product spot indicates progress.

  • For Step 2: Use a more polar system, such as 50-70% ethyl acetate in hexane. The reaction is complete when the spot corresponding to the starting ester has completely disappeared, replaced by a new, more polar spot for the hydrazide product.

Q3: What are the critical safety precautions when working with hydrazine hydrate? A3: Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen.[13] Always handle it in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[14] To quench excess hydrazine hydrate in a reaction mixture, you can carefully add an excess of a simple ketone like acetone to the cooled mixture. This converts it to a less reactive hydrazone, which can be removed during aqueous work-up.[14]

Q4: Can I use a different haloacetate, like methyl or t-butyl chloroacetate, in Step 1? A4: Yes, but with considerations. Methyl chloroacetate will work similarly to ethyl chloroacetate. However, using a secondary or tertiary haloacetate (e.g., t-butyl chloroacetate) is strongly discouraged. These sterically hindered substrates will heavily favor the competing E2 elimination pathway over the desired S_N2 substitution, leading to very low yields of the ether product.[2][15]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(2-cyanophenoxy)acetate (Intermediate)

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-cyanophenol (1 eq.), anhydrous potassium carbonate (1.5 eq.), and acetone (10 mL per gram of phenol).

  • Stir the suspension vigorously at room temperature for 15 minutes.

  • Add ethyl chloroacetate (1.1 eq.) dropwise to the mixture.

  • Heat the reaction mixture to reflux (approx. 56°C) and maintain for 12-18 hours. Monitor the reaction's progress by TLC.

  • After completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Wash the solid residue with a small amount of acetone.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude oil can be purified by column chromatography or used directly in the next step if TLC indicates high purity.

Protocol 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide (Final Product)

  • In a round-bottom flask fitted with a reflux condenser, dissolve the crude ethyl 2-(2-cyanophenoxy)acetate (1 eq.) in absolute ethanol (15 mL per gram of ester).[9]

  • Add hydrazine hydrate (80% solution in water, 5 eq.) to the solution.

  • Heat the reaction mixture to reflux (approx. 78°C) and maintain for 5-8 hours. Monitor the disappearance of the starting ester by TLC.[5][14]

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Slowly pour the cooled solution into a beaker containing ice-cold water with vigorous stirring to precipitate the product.[9]

  • Collect the resulting white solid by vacuum filtration.

  • Wash the solid with a generous amount of cold water, followed by a small amount of cold ethanol to remove impurities.

  • Dry the product under vacuum to yield pure 2-(2-cyanophenoxy)acetohydrazide. The product can be further purified by recrystallization from ethanol if necessary.[11]

References

  • Abid, M., & Azam, A. (2005). Synthesis and anti-amoebic activity of 2-(2-cyanophenoxy)acetohydrazide and its derivatives. Bioorganic & Medicinal Chemistry Letters.
  • ResearchGate. (2024). HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER (i.e., to replace alkoxy part...). Available at: [Link]

  • Organic Chemistry Portal. (2024). Synthesis of Hydrazine Derivatives (Hydrazides). Available at: [Link]

  • ResearchGate. (2006). A New Procedure for Preparation of Carboxylic Acid Hydrazides. Available at: [Link]

  • Fang, G. (2018). Chemical synthesis of proteins using hydrazide intermediates. Oxford Academic. Available at: [Link]

  • Ferreira, P. M. T., et al. (2011). The hydrazide/hydrazone click reaction as a biomolecule labeling strategy for M(CO)3 (M = Re, 99mTc) radiopharmaceuticals. PubMed Central. Available at: [Link]

  • Royal Society of Chemistry. (2020). Reaction Chemistry & Engineering. Available at: [Link]

  • Google Patents. (2013). CN103408454A - Preparation method of hydrazide compound.
  • Al-Ostath, A. I., et al. (2020). Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. PMC - NIH. Available at: [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

  • The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. Available at: [Link]

  • BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Available at: [Link]

  • Loba Chemie. (2022). ACETHYDRAZIDE FOR SYNTHESIS - Safety Data Sheet. Available at: [Link]

Sources

Optimization

Technical Support Center: Purification of Crude 2-(2-Cyanophenoxy)acetohydrazide

Welcome to the technical support center for the purification of 2-(2-Cyanophenoxy)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 2-(2-Cyanophenoxy)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and require robust, field-tested methods for achieving high purity. As a key intermediate in the synthesis of various biologically active molecules, the purity of 2-(2-Cyanophenoxy)acetohydrazide is paramount for reliable downstream applications.

This document moves beyond simple protocols to provide a deep, mechanistic understanding of the purification challenges and their solutions. We will explore common issues encountered during post-synthesis workup and offer a logical, step-by-step framework for troubleshooting.

Part 1: Troubleshooting Guide - From Crude Solid to Pure Product

This section addresses the most common practical issues encountered during the purification of 2-(2-Cyanophenoxy)acetohydrazide in a direct question-and-answer format.

Q1: My initial crude product, obtained after synthesis and precipitation, shows multiple spots on TLC. What is the primary purification strategy?

Answer: The most effective and scalable first-line purification technique for this compound is recrystallization . The goal is to select a solvent in which the desired product is highly soluble at an elevated temperature but sparingly soluble at room or lower temperatures, while impurities remain soluble at all temperatures or are insoluble at high temperatures.

Probable Causes of Impurity:

  • Unreacted Starting Materials: The most common impurities are the precursor ester (e.g., ethyl 2-(2-cyanophenoxy)acetate) and residual hydrazine hydrate.[1]

  • Side-Products: Formation of hydrazones or other condensation byproducts.[1]

  • Degradation Products: Although generally stable, prolonged exposure to harsh conditions can lead to hydrolysis of the hydrazide or nitrile group.

Recommended Action: Protocol for Recrystallization

  • Solvent Selection: Based on the polar nature of the hydrazide and cyanophenoxy groups, polar protic solvents are excellent starting points. Ethanol is often a suitable solvent for recrystallizing hydrazide derivatives.[2][3]

  • Dissolution: In an Erlenmeyer flask, add a minimal amount of the selected hot solvent to your crude product. For example, start with ~5-10 mL of ethanol per gram of crude solid. Heat the mixture to boiling (using a water bath or hot plate) with stirring until the solid completely dissolves.

  • Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. An ideal crystallization shows crystal formation beginning after 5-20 minutes.[4] Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.

  • Isolation: Collect the crystals by suction filtration (e.g., using a Büchner funnel).

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Drying: Dry the purified crystals under vacuum.

Q2: I attempted recrystallization, but my product "oiled out" instead of forming crystals. What causes this and how can I fix it?

Answer: "Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid phase rather than dissolving. This is problematic because impurities tend to dissolve preferentially in the oily product droplets, leading to poor purification.[4]

Probable Causes:

  • High Impurity Load: A significant amount of impurity can depress the melting point of your product to below the boiling point of the solvent.[5]

  • Inappropriate Solvent Choice: The boiling point of the chosen solvent is higher than the melting point of your compound.[5]

Troubleshooting Steps:

  • Re-dissolve and Add More Solvent: Heat the mixture to re-dissolve the oil. Add a small amount of additional hot solvent (10-20% more) to ensure the solution is no longer supersaturated, then attempt to cool again.[5]

  • Lower the Cooling Rate: Very slow cooling can favor crystal lattice formation over oiling out. Allow the hot plate to cool down with the flask still on it, or insulate the flask to slow heat loss.[5]

  • Change Solvents: Switch to a solvent with a lower boiling point.

  • Use a Solvent/Anti-Solvent System: Dissolve the crude product in a minimal amount of a "good" solvent (in which it is very soluble, e.g., ethanol or acetone) at room temperature. Then, slowly add a miscible "anti-solvent" (in which the product is poorly soluble, e.g., water or hexane) dropwise until the solution becomes persistently cloudy. Gently heat until the solution becomes clear again, then cool slowly.

Q3: The solution is clear after cooling, but no crystals have formed. What should I do?

Answer: This is a common issue that typically indicates either a supersaturated solution or that the solution is too dilute.[5][6]

Troubleshooting Steps:

  • Induce Nucleation (for Supersaturated Solutions):

    • Scratching: Gently scratch the inside surface of the flask below the solvent level with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[4][6]

    • Seeding: Add a tiny crystal of pure product (if available) to the solution to act as a template for crystallization.[5]

  • Increase Concentration (for Dilute Solutions):

    • Gently heat the solution to boil off a portion of the solvent (e.g., 10-25% of the volume). Then, allow the more concentrated solution to cool again.[4][5]

  • Drastic Cooling: If the above methods fail, place the flask in an ice-salt bath for a lower temperature. Note that rapid cooling may result in smaller, less pure crystals.[5]

  • Last Resort: If crystallization proves impossible, the solvent can be removed by rotary evaporation to recover the solid, and the purification can be re-attempted with a different solvent system or an alternative technique like column chromatography.[4]

Q4: Recrystallization improved purity, but a persistent impurity remains. How do I proceed?

Answer: When an impurity has solubility characteristics very similar to the product, recrystallization may be inefficient. In this case, silica gel column chromatography is the recommended next step. This technique separates compounds based on their differential adsorption to a polar stationary phase (silica) and solubility in a mobile phase (eluent).[7]

Probable Causes:

  • The impurity has a polarity very close to that of 2-(2-Cyanophenoxy)acetohydrazide.

  • The impurity is a structural isomer or a closely related byproduct.

Recommended Action: Protocol for Column Chromatography

  • TLC Analysis: First, determine an appropriate eluent system using Thin Layer Chromatography (TLC). The goal is to find a solvent mixture that gives your product an Rf value of approximately 0.3-0.4 and shows good separation from the impurity spot. Given the polar nature of the target molecule, start with mixtures of ethyl acetate and hexane or dichloromethane and methanol.

  • Column Packing: Pack a glass column with silica gel using the chosen eluent system (wet slurry method is common).

  • Sample Loading: Dissolve the crude product in a minimum amount of the eluent or a strong solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. After drying, carefully load this solid onto the top of the packed column. This "dry loading" method often results in better separation.

  • Elution: Run the column by passing the eluent through it, collecting fractions. Monitor the separation by collecting small fractions and analyzing them via TLC.

  • Combine and Evaporate: Combine the pure fractions containing your product and remove the solvent using a rotary evaporator.

Table 1: Suggested Eluent Systems for Column Chromatography
Solvent System Typical Ratio (v/v)
Ethyl Acetate / Hexane30:70 to 70:30
Dichloromethane / Methanol99:1 to 95:5
Acetone / Hexane20:80 to 50:50

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the key stability considerations for 2-(2-Cyanophenoxy)acetohydrazide during purification?

Answer: The hydrazide functional group is generally stable to neutral and basic conditions but can be susceptible to hydrolysis under strong acidic conditions or prolonged heating. While refluxing in neutral solvents like ethanol for several hours is standard for synthesis and purification, it is best to avoid unnecessarily long heating times to minimize potential degradation.[8] The compound is photostable and chemically stable under standard laboratory conditions.[9]

Q2: My final product is slightly off-white or yellowish. How can I obtain a pure white solid?

Answer: A persistent color often indicates the presence of highly conjugated or oxidized impurities. A simple and effective method to remove such impurities is to treat the solution with activated carbon during recrystallization.

Protocol: Activated Carbon Treatment

  • Dissolve the crude product in the minimum amount of hot recrystallization solvent as usual.

  • Remove the flask from the heat source and add a very small amount of activated carbon (e.g., 1-2% of the product's weight). Caution: Never add carbon to a boiling solution, as it can cause violent bumping.

  • Gently swirl the mixture and heat it at a gentle boil for 5-10 minutes. The carbon will adsorb the colored impurities.

  • Perform a hot gravity filtration through fluted filter paper or a Celite pad to remove the activated carbon.

  • Allow the clear, colorless filtrate to cool and crystallize as described previously. A patent for purifying Azoxystrobin, a related compound, highlights the use of activated carbon in ethyl acetate.[10]

Q3: Which analytical techniques are best for assessing the purity of the final product?

Answer: A combination of techniques should be used to confirm both identity and purity:

  • Thin Layer Chromatography (TLC): An excellent, rapid technique for qualitative assessment. A pure compound should show a single spot.

  • High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. It can resolve even minor impurities and provide an accurate percentage of purity.

  • Melting Point: A sharp melting point range (within 1-2 °C) is a good indicator of high purity. Impurities will typically cause the melting point to be depressed and broaden.

  • Spectroscopy (¹H NMR, ¹³C NMR, MS): Essential for confirming the chemical structure and identity of the purified compound.

Part 3: Visualization of Workflows

General Purification Workflow

The following diagram outlines the logical progression for purifying crude 2-(2-Cyanophenoxy)acetohydrazide.

PurificationWorkflow Crude Crude Product (Post-Synthesis) TLC1 Purity Check 1 (TLC/HPLC) Crude->TLC1 Decision1 Is Purity >98%? TLC1->Decision1 Recryst Recrystallization (e.g., from Ethanol) Decision1->Recryst No Final Pure Product (>98%) Decision1->Final Yes TLC2 Purity Check 2 (TLC/HPLC) Recryst->TLC2 Decision2 Is Purity >98%? TLC2->Decision2 Chrom Column Chromatography (Silica Gel) Decision2->Chrom No Decision2->Final Yes Chrom->Final End Characterization (NMR, MS, MP) Final->End

Caption: General purification strategy for 2-(2-Cyanophenoxy)acetohydrazide.

Troubleshooting Recrystallization

This decision tree provides a logical path for solving common recrystallization problems.

RecrystallizationTroubleshooting Start Attempting Recrystallization Problem What is the issue? Start->Problem Oiling Product 'Oiled Out' Problem->Oiling Oiling NoCrystals No Crystals Formed Problem->NoCrystals No Crystals LowYield Yield is Very Low Problem->LowYield Low Yield Sol1 1. Re-heat & Add More Solvent 2. Cool Slowly 3. Change Solvent System Oiling->Sol1 Sol2 1. Scratch Flask / Add Seed 2. Boil Off Some Solvent 3. Cool in Ice Bath NoCrystals->Sol2 Sol3 1. Check Mother Liquor 2. Re-concentrate Filtrate 3. Ensure Minimal Hot Solvent Used LowYield->Sol3

Caption: Decision tree for troubleshooting common recrystallization issues.

References

  • Benchchem. (n.d.). Minimizing impurities in the synthesis of pyridine carboxamides from acetohydrazide.
  • Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

  • Abdullah, B., et al. (2020). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Environmental Monitoring and Assessment.
  • University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs.
  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Department of Chemistry.
  • Quora. (2017, April 5). What should I do if crystallisation does not occur?.
  • EPFL. (n.d.). Guide for crystallization.
  • Structure Determination of Organic Compounds. (n.d.). Chromatographic Purification.
  • ResearchGate. (2023, May 16). How to remove impurity from hydrazide.
  • Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
  • ResearchGate. (2020, August 31). How to purify hydrazone?.
  • Fun, H. K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E.
  • Benchchem. (2025). A Comprehensive Technical Guide to the Synthesis and Characterization of 2-(2-Chlorophenyl)acetohydrazide.
  • CN104119282A. (2014). Method for decoloring and purifying azoxystrobin. Google Patents.
  • National Institutes of Health. (n.d.). Azoxystrobin. PubChem.

Sources

Troubleshooting

Technical Support Center: Hydrazinolysis of Cyanophenoxy Esters

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for the hydrazinolysis of cyanophenoxy esters, a cr...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth technical assistance for the hydrazinolysis of cyanophenoxy esters, a critical transformation in synthetic chemistry, particularly for the preparation of drug hydrazides and intermediates. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and field-proven insights.

Introduction: The Role of Cyanophenoxy Esters in Hydrazinolysis

Cyanophenoxy esters, particularly p-cyanophenoxy esters, are classified as "activated" esters. The electron-withdrawing nature of the cyano group makes the cyanophenoxide a good leaving group, facilitating the nucleophilic acyl substitution by hydrazine. This activation allows the reaction to proceed under milder conditions than with unactivated esters (e.g., methyl or ethyl esters), which is crucial for substrates with sensitive functional groups. However, the unique electronic properties of the cyanophenoxy group and the high reactivity of hydrazine can lead to specific side products and purification challenges. This guide will help you navigate these potential issues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a significant amount of a high-molecular-weight impurity in my crude product. What is it and how can I minimize it?

A1: This is likely a diacylhydrazide impurity.

Causality: The most common high-molecular-weight side product in hydrazinolysis is the 1,2-diacylhydrazide. This occurs when the initially formed product, the desired monoacylhydrazide (or carbohydrazide), acts as a nucleophile and attacks another molecule of the starting ester. The monoacylhydrazide is still nucleophilic, and if it reacts with the starting ester, it forms a symmetrical diacylhydrazide. This side reaction is particularly prevalent if the concentration of the starting ester is high relative to hydrazine or if the reaction is allowed to proceed for an extended period after the complete consumption of hydrazine.

Troubleshooting & Minimization Protocol:

  • Control Stoichiometry: Use a significant excess of hydrazine hydrate (typically 5-20 equivalents). This ensures that the ester is more likely to react with the abundant hydrazine rather than the newly formed hydrazide.

  • Slow Addition: Add the cyanophenoxy ester solution dropwise to the hydrazine solution at a low temperature (e.g., 0 °C) before allowing the reaction to warm to the desired temperature. This maintains a high concentration of hydrazine relative to the ester throughout the addition.

  • Monitor the Reaction: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Once the starting ester is consumed, quench the reaction promptly to prevent the formation of the diacylhydrazide.

Experimental Protocol: Minimizing Diacylhydrazide Formation

  • Dissolve hydrazine hydrate (15-20 equivalents) in a suitable solvent (e.g., ethanol, methanol, or THF) in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cool the hydrazine solution to 0 °C in an ice bath.

  • Dissolve the cyanophenoxy ester (1 equivalent) in a minimal amount of the same solvent and load it into the dropping funnel.

  • Add the ester solution to the hydrazine solution dropwise over 30-60 minutes with vigorous stirring.

  • After the addition is complete, allow the reaction to warm to room temperature or heat as required while monitoring by TLC.

  • Upon completion, proceed immediately to the workup and purification.

Q2: My reaction is complete, but I am struggling to remove the excess hydrazine hydrate during workup. What are the best methods?

A2: Removing excess hydrazine is a common challenge due to its high boiling point and toxicity. Several methods can be employed.

Expertise & Experience: Simple rotary evaporation is often insufficient and not recommended for large quantities due to safety concerns[1]. The choice of method depends on the stability and solubility of your desired hydrazide product.

MethodDescriptionAdvantagesDisadvantages
Azeotropic Distillation Add a solvent like xylene or toluene to the crude reaction mixture and remove the solvent under reduced pressure. The hydrazine will co-distill with the solvent.[2]Effective for removing hydrazine.Requires heating, which may not be suitable for thermally sensitive products.
Aqueous Extraction Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate, DCM) and wash with water or brine. Hydrazine is highly soluble in water.Simple and effective for water-insoluble products.May not be suitable for water-soluble hydrazides. Emulsion formation can be an issue.
Acidic Wash Use a dilute acid wash (e.g., 1 M HCl) to protonate the basic hydrazine, forming a salt that is readily extracted into the aqueous layer.Very effective for removing hydrazine.Not suitable if your product contains acid-sensitive functional groups (e.g., Boc protecting groups, certain heterocycles).
Precipitation/Crystallization If the desired hydrazide is a solid and insoluble in the reaction solvent upon cooling or addition of an anti-solvent (like water or hexane), it can be isolated by filtration, leaving the excess hydrazine in the filtrate.Can provide a highly pure product directly.Product must be a crystalline solid with low solubility in the chosen solvent system.
Drying under Nitrogen Stream For small-scale reactions, a gentle stream of nitrogen can be used to evaporate the hydrazine overnight in a well-ventilated fume hood.[3]Mild and avoids heating.Slow and only practical for small volumes.

Troubleshooting Flowchart for Hydrazine Removal

G start Reaction Complete product_solubility Is the desired hydrazide soluble in the reaction mixture? start->product_solubility precipitate Induce precipitation/crystallization (e.g., cool, add anti-solvent). Filter to isolate the product. product_solubility->precipitate No acid_stable Is the product stable to acid? product_solubility->acid_stable Yes end Purified Hydrazide precipitate->end acid_wash Perform aqueous workup with a dilute acid wash (e.g., 1 M HCl). acid_stable->acid_wash Yes water_stable Is the product water-insoluble? acid_stable->water_stable No end2 Purified Hydrazide acid_wash->end2 water_wash Perform aqueous workup with water/brine washes. water_stable->water_wash Yes thermal_stable Is the product thermally stable? water_stable->thermal_stable No end3 Purified Hydrazide water_wash->end3 azeotrope Perform azeotropic distillation with xylene or toluene. thermal_stable->azeotrope Yes small_scale Is the reaction scale small (< 5 mL)? thermal_stable->small_scale No end4 Purified Hydrazide azeotrope->end4 nitrogen_stream Dry under a gentle stream of nitrogen overnight. small_scale->nitrogen_stream Yes end5 Purified Hydrazide nitrogen_stream->end5 G start Cyanophenoxy Ester + Hydrazine main_path Desired Reaction: Nucleophilic Acyl Substitution start->main_path side_path1 Side Reaction 1: Diacylhydrazide Formation start->side_path1 side_path2 Side Reaction 2: Hydrolysis start->side_path2 side_path3 Side Reaction 3: Reaction at Cyano Group start->side_path3 product Desired Hydrazide main_path->product impurity1 Diacylhydrazide side_path1->impurity1 impurity2 Carboxylic Acid side_path2->impurity2 impurity3 Leaving Group-Derived Impurities side_path3->impurity3

Sources

Optimization

How to improve the solubility of 2-(2-Cyanophenoxy)acetohydrazide for bioassays

Technical Support Center: 2-(2-Cyanophenoxy)acetohydrazide Solubility Guide A Guide for Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive troubleshooting framework...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 2-(2-Cyanophenoxy)acetohydrazide Solubility Guide

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive troubleshooting framework for improving the solubility of 2-(2-Cyanophenoxy)acetohydrazide in bioassays. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific rationale to make informed decisions, ensuring the integrity and reliability of your experimental data.

Many organic small molecules, including 2-(2-Cyanophenoxy)acetohydrazide and its derivatives, exhibit low aqueous solubility. This common challenge can lead to compound precipitation, inaccurate concentration measurements, and ultimately, flawed biological data. This guide presents a systematic approach to overcome these issues.

Frequently Asked Questions (FAQs)

Q1: My 2-(2-Cyanophenoxy)acetohydrazide stock solution in DMSO is clear, but it precipitates when I add it to my aqueous assay buffer. Why?

A: This is a classic issue of kinetic versus thermodynamic solubility.[1][2] A clear stock solution in 100% Dimethyl Sulfoxide (DMSO) does not guarantee solubility in a predominantly aqueous environment.[3] DMSO is a powerful aprotic solvent capable of dissolving both polar and nonpolar compounds.[4] However, when a small volume of this DMSO stock is diluted into a large volume of aqueous buffer, the solvent polarity changes dramatically. This "solvent shift" can cause the compound's solubility limit to be exceeded, leading to precipitation.[3] The resulting supersaturated solution is thermodynamically unstable, and the compound "crashes out" of solution.[5]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A: A final DMSO concentration between 0.5% and 1% is a widely accepted industry standard for most cell-based assays.[3] While some cell lines may tolerate higher concentrations, it's crucial to determine the specific tolerance of your system. Concentrations above this range can exert toxic effects or other off-target biological activities, confounding your results.[6][7] It is critical to maintain a consistent final DMSO concentration across all experimental wells, including vehicle controls, to ensure that any observed effects are due to the compound and not the solvent.[3]

Q3: Can the pH of my assay buffer affect the solubility of 2-(2-Cyanophenoxy)acetohydrazide?

A: Yes, pH can significantly impact the solubility of ionizable compounds.[8] The 2-(2-Cyanophenoxy)acetohydrazide molecule contains a hydrazide group, which can be protonated or deprotonated depending on the pH.[9][10] For compounds with acidic or basic functional groups, adjusting the pH of the buffer can increase solubility by converting the molecule into its more soluble ionized form.[11] It is advisable to determine the pKa of your compound to inform a rational pH adjustment strategy.

Q4: I've tried adjusting DMSO concentration and pH, but I still see precipitation. What are my next options?

A: If simple solvent and pH adjustments are insufficient, you should explore more advanced formulation strategies. These are designed to increase the apparent solubility of the compound. The most common approaches, detailed in the troubleshooting guide below, include the use of co-solvents, surfactants, and cyclodextrins.[12][13][14]

Systematic Troubleshooting Workflow

This workflow provides a step-by-step process for systematically addressing the solubility challenges of 2-(2-Cyanophenoxy)acetohydrazide. The goal is to achieve a stable solution at the desired final concentration without compromising the biological integrity of the assay.

G cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Initial Dilution Test cluster_2 Step 3: Systematic Troubleshooting cluster_3 Tier 1: Simple Modifications cluster_4 Tier 2: Advanced Formulations Start Start: Prepare 10-50 mM Stock in 100% DMSO CheckStock Visually Inspect Stock Solution. Is it clear? Start->CheckStock Dilute Dilute stock to final concentration in assay buffer (Target DMSO <0.5%) CheckStock->Dilute Yes Reconsider Compound may have poor DMSO solubility. Consider alternative solvents (e.g., Ethanol, DMA). Re-prepare stock. CheckStock->Reconsider No CheckDilution Visually Inspect Final Solution. Any precipitation after 1-2h? Dilute->CheckDilution Success Success! Proceed with Bioassay. CheckDilution->Success No Troubleshoot Initiate Solubility Enhancement Protocol CheckDilution->Troubleshoot Yes pH_Adjust A) pH Adjustment Test buffer pH range 6.0-8.0 Troubleshoot->pH_Adjust CoSolvent B) Co-Solvent Addition (e.g., Ethanol, PEG400) Keep final organic solvent <1-2% pH_Adjust->CoSolvent Surfactant C) Surfactant Addition (e.g., Tween-80, Pluronic F-68) Test 0.01% - 0.1% CoSolvent->Surfactant Cyclodextrin D) Cyclodextrin Complexation (e.g., HP-β-CD) Prepare complex before dilution Surfactant->Cyclodextrin Validate Validate Solubility & Bioassay Compatibility (Nephelometry, DLS, Vehicle Controls) Cyclodextrin->Validate

Caption: A systematic workflow for troubleshooting solubility issues.

Detailed Protocols & Methodologies

Protocol 1: Preparation of Primary Stock Solution

Proper preparation of the initial stock solution is a critical first step.[15][16] Inaccuracies or incomplete dissolution at this stage will propagate through all subsequent experiments.

  • Accurate Weighing: Use a calibrated analytical balance to weigh the desired amount of 2-(2-Cyanophenoxy)acetohydrazide.

  • Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10-50 mM).[17]

  • Dissolution: Facilitate dissolution by vortexing for 1-2 minutes. If necessary, sonication in a water bath for 5-10 minutes can be used. Gentle warming (to 30-37°C) can also be applied, but be cautious of potential compound degradation.

  • Visual Inspection: The final stock solution should be a clear, homogenous liquid with no visible particulates.[18] If particulates remain, the compound may have limited solubility even in DMSO, or it may require more energy to dissolve.[19]

  • Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can promote precipitation.[17][20] Store at -20°C or -80°C, protected from light.

Protocol 2: Tiered Solubility Enhancement

If the initial dilution test fails, proceed through the following tiers. For each tier, it is essential to run parallel vehicle controls in your bioassay to ensure the solubilizing agent itself does not cause artifacts.

Tier 1A: pH Adjustment

  • Rationale: Modifying the pH of the assay buffer can increase the ionization of the hydrazide moiety, potentially enhancing aqueous solubility.[8]

  • Method:

    • Prepare several small batches of your assay buffer, adjusting the pH in increments (e.g., pH 6.5, 7.0, 7.5, 8.0).

    • Perform the dilution test (as in Step 2 of the workflow) in each buffer.

    • Visually inspect for precipitation after 1-2 hours.

    • Important: Ensure that the tested pH range is compatible with the health and function of your biological system (e.g., cells, enzyme).

Tier 1B: Co-solvency

  • Rationale: Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the overall polarity of the solvent system.[21][22]

  • Method:

    • Prepare intermediate stock solutions of your compound in mixtures of DMSO and a co-solvent like ethanol or polyethylene glycol 400 (PEG400).

    • Alternatively, add the co-solvent directly to the assay buffer.

    • The final total organic solvent concentration should ideally be kept below 2% to minimize toxicity.[6][23]

    • Test a matrix of conditions (see table below).

Co-SolventFinal Concentration in AssayPotential Issues
Ethanol0.5% - 2%Higher cytotoxicity than DMSO for some cell lines.[7]
PEG4000.5% - 2%Can be viscous; potential for off-target effects.
Propylene Glycol0.5% - 1%Generally well-tolerated but check for assay interference.

Tier 2A: Use of Surfactants

  • Rationale: Surfactants are amphiphilic molecules that, above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility.[24][25][26][27]

  • Method:

    • Add a non-ionic surfactant such as Tween® 80 or Pluronic® F-68 directly to the assay buffer before adding the compound stock.

    • Start with a low concentration (e.g., 0.01% w/v) and titrate upwards if necessary.

    • Caution: Surfactants can permeabilize cell membranes and interfere with some assay readouts. Extensive validation with vehicle controls is mandatory.[28]

SurfactantTypical Final ConcentrationKey Considerations
Tween® 800.01% - 0.1%Can be cytotoxic at higher concentrations.
Pluronic® F-680.01% - 0.1%Generally considered less cytotoxic than Tween® 80.
Cremophor® EL0.01% - 0.05%Known to induce biological responses; use with caution.

Tier 2B: Cyclodextrin Complexation

  • Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[29][30] They can form inclusion complexes with poorly soluble "guest" molecules, effectively shielding the hydrophobic parts from the aqueous environment.[31][32][33]

  • Method:

    • Prepare an aqueous solution of a modified cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD).

    • Add the DMSO stock of 2-(2-Cyanophenoxy)acetohydrazide to the HP-β-CD solution and stir or shake for 1-24 hours to allow for complex formation.

    • This pre-formed complex can then be diluted into the final assay buffer.

    • The molar ratio of cyclodextrin to compound is a key parameter to optimize (e.g., start with 10:1 or 100:1).

Protocol 3: Validation of Solubility

Visual inspection is a useful but subjective first pass. For rigorous analysis, quantitative methods are recommended to confirm the absence of insoluble aggregates.

  • Nephelometry: This is a sensitive method that measures light scattering caused by suspended particles. A sharp increase in the nephelometry signal as compound concentration increases indicates the point of precipitation (the kinetic solubility limit).[3]

  • Dynamic Light Scattering (DLS): DLS can detect the presence of sub-micron and nano-sized aggregates that are not visible to the naked eye. This is a powerful tool to confirm a truly homogenous solution.

Final Recommendations

  • Always Be Systematic: Do not randomly combine methods. Follow the tiered workflow, moving from simpler to more complex solutions.

  • Controls are Critical: For any solubilizing agent used, a corresponding vehicle control must be included in your bioassay to rule out artifacts.

  • Document Everything: Meticulously record the composition of all solutions, including solvents, additives, concentrations, and incubation times.[34]

  • Re-evaluate Your Compound: If all attempts to solubilize the compound fail, it may be necessary to consider its intrinsic properties. Some compounds are simply too insoluble ("brick dust") for reliable use in aqueous bioassays without chemical modification.[35]

This guide provides a robust framework for addressing the solubility of 2-(2-Cyanophenoxy)acetohydrazide. By applying these principles and protocols, you can significantly improve the quality and reliability of your bioassay data.

References

  • American Pharmaceutical Review. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. [Link]

  • MDPI. (n.d.). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. [Link]

  • National Institutes of Health (NIH). (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. [Link]

  • ResearchGate. (n.d.). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. [Link]

  • Allied Journals. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. [Link]

  • Lexis Practice Advisor. (n.d.). Solubilization by surfactants: Significance and symbolism. [Link]

  • MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

  • National Institutes of Health (NIH). (n.d.). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. [Link]

  • Semantic Scholar. (n.d.). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. [Link]

  • Taylor & Francis Online. (n.d.). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. [Link]

  • ResearchGate. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. [Link]

  • ResearchGate. (n.d.). Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks. [Link]

  • FasterCapital. (n.d.). Best Practices For Stock Solutions. [Link]

  • ResearchGate. (n.d.). Comparison of kinetic solubility with equilibrium solubility (μM) of.... [Link]

  • PhytoTech Labs. (n.d.). Preparing Stock Solutions. [Link]

  • G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. [Link]

  • Slideshare. (n.d.). Methods of solubility enhancements. [Link]

  • National Institutes of Health (NIH). (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]

  • Bitesize Bio. (n.d.). Top Ten Tips for Making Stock Solutions. [Link]

  • Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

  • National Institutes of Health (NIH). (n.d.). Considerations regarding use of solvents in in vitro cell based assays. [Link]

  • Research Journal of Pharmacognosy. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines. [Link]

  • ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs. [Link]

  • Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. [Link]

  • Pharmaguideline. (n.d.). Solubility Enhancement Techniques. [Link]

  • International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. [Link]

  • Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. [Link]

  • Sussex Drug Discovery Centre. (2014). Can we predict compound precipitation in DMSO stocks?. [Link]

  • PubMed. (2014). Compound precipitation in high-concentration DMSO solutions. [Link]

  • ResearchGate. (n.d.). How to deal with the poor solubility of tested compounds in MTT assay?. [Link]

  • Ziath. (n.d.). Compound precipitation from DMSO and the synergy between water uptake and freeze /thaw cycles. [Link]

  • Science.gov. (n.d.). ph-sensitive hydrazone bond: Topics by Science.gov. [Link]

  • National Institutes of Health (NIH). (n.d.). Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates. [Link]

  • De Gruyter. (n.d.). Influence of pH modifiers on the dissolution and stability of hydrochlorothiazide in the bi- and three-layer tablets. [Link]

  • YouTube. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. [Link]

  • PubChem. (n.d.). 2-(2-cyanophenoxy)acetohydrazide. [Link]

  • National Institutes of Health (NIH). (n.d.). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. [Link]

  • Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. [Link]

  • National Institutes of Health (NIH). (n.d.). Azoxystrobin. [Link]

  • University of Hertfordshire. (n.d.). Azoxystrobin (Ref: ICI 5504). [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Yields in Hydrazone Formation Reactions

Welcome to the technical support center for hydrazone formation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their hydrazone synthesis exp...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for hydrazone formation reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their hydrazone synthesis experiments. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to help you navigate the common challenges associated with this versatile reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: Why is my hydrazone yield low or non-existent?

This is the most common issue encountered in hydrazone synthesis. The formation of a hydrazone is a reversible condensation reaction between a carbonyl compound (aldehyde or ketone) and a hydrazine derivative.[1] The reaction proceeds via a tetrahedral intermediate, followed by an acid-catalyzed dehydration step to yield the hydrazone and water.[1][2] Low yields can often be traced back to several key factors related to this mechanism.

1.1 Incorrect pH of the Reaction Medium

The Problem: The rate of hydrazone formation is highly dependent on the pH of the solution.[3][4] The reaction requires mildy acidic conditions to proceed efficiently.[5][6]

  • Too Acidic (pH < 4): While the dehydration step is acid-catalyzed, a very low pH will protonate the hydrazine nucleophile.[2][5][6] This protonated form is no longer nucleophilic and cannot attack the carbonyl carbon, thus inhibiting the reaction.[2][5]

  • Neutral or Basic (pH > 7): At neutral or basic pH, the initial nucleophilic attack of the hydrazine on the carbonyl can still occur, but the subsequent dehydration of the tetrahedral intermediate is often the rate-limiting step and is very slow without acid catalysis.[2][6]

Troubleshooting Protocol:

  • Measure the pH: Before and during the reaction, monitor the pH of your reaction mixture using a calibrated pH meter or pH paper.

  • Adjust the pH: The optimal pH for hydrazone formation is typically between 4.5 and 6.[4][5][6]

  • Use a Catalytic Amount of Weak Acid: Add a catalytic amount of a weak acid, such as acetic acid or formic acid, to your reaction mixture.[5][6] A few drops are often sufficient. Avoid using strong acids, as they can be difficult to control and may lead to unwanted side reactions or degradation.

  • Consider Buffers: For sensitive substrates, using a buffered solution (e.g., acetate buffer) can help maintain the optimal pH throughout the reaction. However, be aware that some buffer components, like high concentrations of phosphate, can promote side reactions.[3]

Question 2: My reaction is very slow, even at the correct pH. How can I speed it up?

The Problem: Even under optimal pH conditions, some hydrazone formations can be kinetically slow, especially when working with dilute solutions, as is common in bioconjugation.[2][7]

Solution: Employ a Catalyst

Nucleophilic catalysts can dramatically accelerate the rate of hydrazone formation, particularly at or near neutral pH.[7][8] Aniline and its derivatives are the most commonly used catalysts for this purpose.[2][7][8][9]

Mechanism of Aniline Catalysis: Aniline acts as a nucleophilic catalyst by first reacting with the carbonyl compound to form a highly reactive protonated Schiff base (an iminium ion). This intermediate is more electrophilic than the original carbonyl and reacts much faster with the hydrazine to form the hydrazone product, regenerating the aniline catalyst in the process.[2][8]

Aniline_Catalysis Carbonyl Aldehyde/Ketone (R₂C=O) Protonated_Schiff_Base Protonated Schiff Base (R₂C=N⁺HAr) Carbonyl->Protonated_Schiff_Base + Aniline, + H⁺ - H₂O Aniline Aniline Catalyst (ArNH₂) Hydrazone Hydrazone (R₂C=NNHR') Protonated_Schiff_Base->Hydrazone + Hydrazine Hydrazine Hydrazine (R'NHNH₂) Hydrazone->Aniline - Aniline, - H⁺ Water H₂O

Caption: Aniline catalysis workflow for hydrazone formation.

Recommended Catalysts & Protocols:

CatalystTypical ConcentrationAdvantagesReference
Aniline10-100 mMThe classic, effective catalyst.[2][8]
5-Methoxyanthranilic acid1-10 mMWater-soluble and can be over 100 times more effective than aniline.[7][9]
3,5-Diaminobenzoic acid1-10 mMHighly efficient water-soluble catalyst.[7]
2-Aminobenzenephosphonic acids1-10 mMSuperior to anthranilic acids at biological pH.[9]

Experimental Protocol for Catalysis:

  • Dissolve your carbonyl compound and hydrazine in the chosen solvent.

  • Add the catalyst from a stock solution to the desired final concentration.

  • Adjust the pH to the optimal range (typically 5.5-7.4 for these catalysts).[7][9]

  • Monitor the reaction progress by TLC, LC-MS, or NMR.

Question 3: I'm seeing multiple spots on my TLC plate. What are the likely side products?

The Problem: Besides unreacted starting materials, the most common side product in hydrazone formation is an azine .[5]

Azine Formation: This occurs when the initially formed hydrazone reacts with a second molecule of the aldehyde or ketone.[5][10] This is more prevalent when using unsubstituted hydrazine (H₂NNH₂).

Side_Reaction Carbonyl Aldehyde/Ketone (R₂C=O) Hydrazone Desired Hydrazone (R₂C=NNHR') Carbonyl->Hydrazone + Hydrazine - H₂O Hydrazine Hydrazine (R'NHNH₂) Azine Azine Byproduct (R₂C=N-N=CR₂) Hydrazone->Azine + Aldehyde/Ketone - R'NH₂

Caption: Competing reactions in hydrazone synthesis.

Troubleshooting Protocol:

  • Adjust Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the hydrazine derivative.[5] This will help to ensure that all of the carbonyl compound is consumed in the formation of the desired hydrazone, minimizing its availability to react with the product.

  • Monitor the Reaction: Use TLC to carefully monitor the reaction progress. Stop the reaction once the limiting starting material (the carbonyl compound) has been consumed to prevent further reaction to the azine.

  • Purification: Azines can often be separated from the desired hydrazone by column chromatography or recrystallization.[5]

Another potential issue is the hydrolysis of the hydrazone back to the starting materials, especially if there is a significant amount of water present and the reaction is allowed to proceed for an extended period under equilibrium conditions.[5][11][12] If this is suspected, consider removing water as it forms, for example, by using a Dean-Stark apparatus for reactions in non-aqueous solvents.[5]

Question 4: How does the structure of my aldehyde/ketone and hydrazine affect the reaction?

The Problem: The electronic and steric properties of your reactants can have a profound impact on the reaction rate and equilibrium.[13]

Electronic Effects:

  • Carbonyl Compound: Electron-withdrawing groups on the aldehyde or ketone generally increase the electrophilicity of the carbonyl carbon, leading to a faster reaction.[3][13] For example, 4-nitrobenzaldehyde reacts faster than 4-methoxybenzaldehyde.[13]

  • Hydrazine Derivative: Electron-withdrawing groups on the hydrazine (e.g., in acylhydrazides) decrease its nucleophilicity, which can slow down the reaction.[14] However, these electron-withdrawing groups can also increase the stability of the resulting hydrazone.[14]

Steric Effects:

  • Aldehydes vs. Ketones: Aldehydes are generally more reactive than ketones.[3][4] The additional alkyl or aryl group in ketones increases steric hindrance around the carbonyl carbon, making the nucleophilic attack by the hydrazine more difficult.[4]

  • Bulky Substituents: Sterically hindered aldehydes, ketones, or hydrazines will react more slowly.[5][13] In these cases, increasing the reaction time or temperature may be necessary to achieve a good yield.[5]

Reactivity Comparison:

Reactant FeatureEffect on Reaction Rate
Carbonyl: AldehydeFaster
Carbonyl: KetoneSlower
Carbonyl: Electron-withdrawing groupsFaster
Carbonyl: Electron-donating groupsSlower
Carbonyl: Steric bulkSlower
Hydrazine: Electron-donating groupsFaster
Hydrazine: Electron-withdrawing groupsSlower
Question 5: I've formed my hydrazone, but I'm struggling with purification. What are the best practices?

The Problem: Hydrazones can sometimes be challenging to purify. They may be oils, or they may decompose on silica gel.[15][16]

Purification Strategies:

  • Recrystallization: This is often the best method for purifying solid hydrazones.[5] Common solvents to try include ethanol, methanol, acetonitrile, or mixtures like hexane/ethyl acetate.[5][16] The key is to find a solvent system where the hydrazone is soluble at high temperatures but poorly soluble at room temperature or below.[5]

  • Column Chromatography:

    • Decomposition on Silica: Some N-unsubstituted hydrazones are prone to decomposition on acidic silica gel.[15]

    • Troubleshooting: If you suspect decomposition, you can neutralize the silica gel by running a solvent system containing a small amount of a tertiary amine, like triethylamine (~1%), through the column before loading your sample.[16] Alternatively, using a different stationary phase like alumina might be beneficial.[15]

    • Streaking on TLC: If your product streaks on the TLC plate, adding a small amount of triethylamine to the eluent can often resolve this issue by neutralizing acidic sites on the silica.[16]

  • Acid/Base Extraction: If your hydrazone or impurities have acidic or basic functional groups, a liquid-liquid extraction can be an effective purification step.

General Workflow for Synthesis and Purification:

Purification_Workflow Start Combine Carbonyl + Hydrazine + Solvent (+ Catalyst, Acid) Reaction Monitor Reaction by TLC Start->Reaction Workup Aqueous Workup / Extraction Reaction->Workup Crude Crude Product Workup->Crude Purify Purification Crude->Purify Recrystallization Recrystallization Purify->Recrystallization If solid Chromatography Column Chromatography Purify->Chromatography If oil or recrystallization fails Final Pure Hydrazone Recrystallization->Final Chromatography->Final

Caption: General workflow for hydrazone synthesis and purification.

References
  • Dirksen, A., & Dawson, P. E. (2008). Nucleophilic Catalysis of Hydrazone Formation and Transimination: Implications for Dynamic Covalent Chemistry. Journal of the American Chemical Society. [Link]

  • Crisalli, P., & Kool, E. T. (2013). Water-soluble Organocatalysts for Hydrazone and Oxime Formation. The Journal of Organic Chemistry. [Link]

  • Crisalli, P., & Kool, E. T. (2013). Importance of ortho Proton Donors in Catalysis of Hydrazone Formation. The Journal of Organic Chemistry. [Link]

  • Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews. [Link]

  • Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Organic Chemistry Portal. [Link]

  • Kool, E. T., et al. (2011). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. Journal of the American Chemical Society. [Link]

  • Nguyen, R., & Huc, I. (2003). Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. Chemical Communications. [Link]

  • Taylor & Francis. (n.d.). Hydrazones – Knowledge and References. Taylor & Francis. [Link]

  • Kappe, C. O., et al. (2012). Optimization of hydrazone formation under microwave conditions. Tetrahedron Letters. [Link]

  • Mokhnache, K., et al. (2019). Hydrazones: origin, reactivity and biological activity. Advances in Bioresearch. [Link]

  • Wikipedia. (n.d.). Hydrazine. Wikipedia. [Link]

  • ResearchGate. (2005). Investigation of the stability of aromatic hydrazones in plasma and related biological material. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Aviyente, V., et al. (2016). A DFT Approach to the Mechanistic Study of Hydrozone Hydrolysis. The Journal of Physical Chemistry A. [Link]

  • Bain, A. D., & Greenberg, M. M. (2008). Hydrolytic Stability of Hydrazones and Oximes. The Journal of Organic Chemistry. [Link]

  • Organic Syntheses. (n.d.). Acetone hydrazone. Organic Syntheses. [Link]

  • Alcrut group. (n.d.). Synthesis and Evaluation of Hydrazones. Alcrut group. [Link]

  • Newkome, G. R., & Fishel, D. L. (1966). Synthesis of Simple Hydrazones of Carbonyl Compounds by an Exchange Reaction. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Optimization of reaction conditions for the addition of hydra- zone to cinnamaldehyde. ResearchGate. [Link]

  • Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry. [Link]

  • Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry. [Link]

  • ResearchGate. (n.d.). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ResearchGate. [Link]

  • Filarowski, A., et al. (2023). Effect of a Substituent on the Properties of Salicylaldehyde Hydrazone Derivatives. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (2008). Hydrolytic Stability of Hydrazones and Oximes. The Journal of Organic Chemistry. [Link]

  • Chemistry Stack Exchange. (2021). How is the hydrazone formed in the Wolff-Kishner reduction?. Chemistry Stack Exchange. [Link]

  • LibreTexts Chemistry. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. LibreTexts. [Link]

  • Reddit. (2021). Need a purification method for a free hydrazone. r/Chempros. [Link]

  • ResearchGate. (2020). How to purify hydrazone?. ResearchGate. [Link]

  • Lei, T., et al. (2024). Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. Journal of the American Chemical Society. [Link]

  • PubMed. (2005). Confirmation of hydrazone formation in HYNIC-peptide conjugate preparation, and its hydrolysis during labeling with (99m)Tc. Journal of Nuclear Medicine. [Link]

  • MDPI. (2023). Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. Molecules. [Link]

Sources

Optimization

Challenges in the scale-up synthesis of 2-(2-Cyanophenoxy)acetohydrazide

Welcome to the technical support guide for the synthesis of 2-(2-Cyanophenoxy)acetohydrazide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-(2-Cyanophenoxy)acetohydrazide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the scale-up of this important synthetic intermediate. Our goal is to equip you with the scientific understanding and practical guidance necessary to overcome common challenges and ensure a robust and reproducible synthesis.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, offering step-by-step diagnostic and resolution pathways.

Problem 1: Low Yield in the O-Alkylation of 2-Cyanophenol (Step 1)

Symptoms:

  • Thin Layer Chromatography (TLC) analysis shows a significant amount of unreacted 2-cyanophenol.

  • Isolated yield of the intermediate ester, ethyl 2-(2-cyanophenoxy)acetate, is consistently below expectations.

  • Formation of multiple unidentified byproducts is observed on the TLC plate.

Potential Causes and Solutions:

Potential Cause Scientific Rationale Troubleshooting & Optimization Steps
Incomplete Deprotonation of 2-Cyanophenol The acidity of the phenolic proton in 2-cyanophenol is crucial for the reaction. If the base is not strong enough or is used in insufficient quantity, a significant portion of the starting material will remain unreacted.1. Base Selection: Ensure the use of a sufficiently strong base to fully deprotonate the phenol. While potassium carbonate is common, stronger bases like sodium hydride (NaH) can be more effective, especially if moisture is rigorously excluded.[1] 2. Stoichiometry: Use a slight excess of the base (1.1-1.2 equivalents) to drive the deprotonation to completion. 3. Moisture Control: The presence of water will consume the base and hinder the reaction. Use anhydrous solvents and dry all glassware thoroughly.
Reactivity of the Alkylating Agent The success of the alkylation is dependent on the reactivity of the ethyl haloacetate. Ethyl bromoacetate is generally more reactive than ethyl chloroacetate.1. Alkylating Agent Choice: Consider using ethyl bromoacetate instead of ethyl chloroacetate for a faster and more complete reaction. 2. Slow Addition: Add the alkylating agent dropwise to the reaction mixture at a controlled temperature to minimize side reactions.[1]
Sub-optimal Reaction Temperature Lower temperatures can lead to an incomplete reaction, while excessively high temperatures may promote the formation of undesired byproducts.[1]1. Temperature Optimization: If the reaction is sluggish, a moderate increase in temperature (e.g., to 60-80 °C) may be beneficial. Monitor the reaction closely by TLC to avoid byproduct formation.
Side Reactions (C- vs. O-Alkylation) The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atom. While O-alkylation is generally favored, C-alkylation can occur under certain conditions.[1]1. Solvent Choice: Polar aprotic solvents like DMF or acetonitrile generally favor O-alkylation.[1]
Problem 2: Difficulties in the Hydrazinolysis of Ethyl 2-(2-Cyanophenoxy)acetate (Step 2)

Symptoms:

  • The reaction does not go to completion, with a significant amount of the starting ester remaining.

  • The isolated product, 2-(2-Cyanophenoxy)acetohydrazide, is contaminated with unreacted starting material.

  • The formation of an oily or difficult-to-handle product.

Potential Causes and Solutions:

Potential Cause Scientific Rationale Troubleshooting & Optimization Steps
Insufficient Hydrazine Hydrate Hydrazinolysis is a nucleophilic acyl substitution reaction. A sufficient excess of hydrazine hydrate is required to drive the reaction to completion.1. Stoichiometry: Use a significant excess of hydrazine hydrate (typically 3-5 equivalents).
Low Reaction Temperature or Short Reaction Time The reaction rate of hydrazinolysis is temperature-dependent. Insufficient time or temperature will result in an incomplete reaction.1. Reaction Conditions: Refluxing in a suitable solvent like ethanol or methanol is a common and effective method.[2] Ensure the reaction is monitored by TLC until the starting ester is no longer visible.
Hydrolysis of the Ester If water is present in the reaction mixture, hydrolysis of the ester to the corresponding carboxylic acid can compete with hydrazinolysis.1. Anhydrous Conditions: While hydrazine hydrate contains water, using an anhydrous solvent for the reaction can minimize competing hydrolysis.
Product Isolation Issues The product may not readily precipitate from the reaction mixture, leading to isolation challenges.1. Crystallization Technique: After the reaction is complete, cooling the mixture on an ice bath can induce crystallization. If the product remains in solution, carefully concentrating the solvent under reduced pressure may be necessary. Pouring the reaction mixture into ice-cold water can also facilitate precipitation.[2]
Problem 3: Impurity Profile and Purification Challenges

Symptoms:

  • The final product shows multiple spots on TLC or peaks in HPLC analysis.

  • The product has a noticeable color, indicating the presence of impurities.

  • Difficulty in obtaining a sharp melting point for the final product.

Potential Causes and Solutions:

Potential Cause Scientific Rationale Troubleshooting & Optimization Steps
Unreacted Starting Materials Incomplete reactions in either step will lead to the presence of starting materials in the final product.1. Reaction Monitoring: Diligent monitoring of each reaction step by TLC or HPLC is crucial to ensure completion before proceeding to the next step or workup.
Side Products from Alkylation As discussed in Problem 1, side reactions during the alkylation step can introduce impurities that are carried through the synthesis.1. Purification of Intermediate: If the intermediate ester is impure, it is often beneficial to purify it by column chromatography or recrystallization before proceeding to the hydrazinolysis step.
Degradation of the Product The acetohydrazide functional group can be susceptible to degradation under harsh conditions (e.g., high temperatures or strongly acidic/basic conditions).1. Mild Purification Conditions: Recrystallization from a suitable solvent (e.g., ethanol) is a common and effective method for purifying the final product.[2] Avoid prolonged heating during recrystallization.
Colored Impurities The presence of colored impurities can often be traced back to the quality of the starting materials or side reactions.1. Decolorization: Treatment with activated carbon during the recrystallization process can be effective in removing colored impurities.[3]

II. Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions to consider when working with hydrazine hydrate?

A1: Hydrazine hydrate is a hazardous substance and requires careful handling in a well-ventilated fume hood.[4] It is toxic if swallowed, in contact with skin, or if inhaled.[5] It can cause severe skin burns and eye damage and is a suspected carcinogen.[4][5] Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[4][6] In case of skin contact, immediately flush with plenty of water for at least 15 minutes and remove contaminated clothing.[6] Have a safety shower and eyewash station readily available.[6]

Q2: How can I effectively monitor the progress of the reactions?

A2: Thin Layer Chromatography (TLC) is an indispensable tool for monitoring both the O-alkylation and hydrazinolysis steps. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) should be chosen to achieve good separation between the starting materials, intermediates, and products. The spots can be visualized under a UV lamp. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be employed.

Q3: What is the role of the phase transfer catalyst in the O-alkylation step, and is it always necessary?

A3: A phase transfer catalyst (PTC), such as tetrabutylammonium bromide (TBAB), can be beneficial when using a biphasic solvent system or when the reactivity of the reagents is low. The PTC facilitates the transfer of the phenoxide anion from the aqueous or solid phase to the organic phase where the alkylating agent resides, thereby accelerating the reaction rate. In a homogenous system with a polar aprotic solvent like DMF, a PTC may not be necessary.

Q4: Can the synthesis be performed as a one-pot reaction?

A4: While a one-pot synthesis is theoretically possible, it is generally not recommended for scale-up. Isolating and purifying the intermediate ester, ethyl 2-(2-cyanophenoxy)acetate, allows for better control over the purity of the final product. A one-pot procedure would carry over any unreacted starting materials and byproducts from the first step into the second, complicating the final purification.

Q5: What are the key considerations for scaling up this synthesis from the lab to a pilot plant?

A5: When scaling up, several factors become critical:

  • Heat Transfer: Both the alkylation and hydrazinolysis reactions can be exothermic. Ensure the reactor has adequate cooling capacity to maintain the desired temperature.

  • Mixing: Efficient mixing is crucial to ensure homogeneity, especially in heterogeneous reaction mixtures.

  • Reagent Addition: The rate of addition of reagents, particularly the alkylating agent and hydrazine hydrate, should be carefully controlled to manage the reaction exotherm and minimize side reactions.

  • Safety: A thorough safety review, including a Process Hazard Analysis (PHA), is essential before conducting any large-scale synthesis involving hazardous materials like hydrazine hydrate.

III. Experimental Protocols

Step 1: Synthesis of Ethyl 2-(2-Cyanophenoxy)acetate
  • To a stirred solution of 2-cyanophenol (1.0 eq) in a suitable solvent (e.g., acetone or DMF) is added potassium carbonate (1.5 eq).

  • The mixture is heated to reflux and stirred for 1 hour.

  • Ethyl chloroacetate (1.2 eq) is added dropwise to the reaction mixture.

  • The reaction is maintained at reflux and monitored by TLC until the starting material is consumed.

  • After completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

  • The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

  • The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product.

  • The crude product can be purified by column chromatography or used directly in the next step if sufficiently pure.

Step 2: Synthesis of 2-(2-Cyanophenoxy)acetohydrazide
  • To a solution of ethyl 2-(2-cyanophenoxy)acetate (1.0 eq) in ethanol is added hydrazine hydrate (3.0 eq).[2]

  • The reaction mixture is heated to reflux and stirred for several hours, with the progress monitored by TLC.

  • Upon completion of the reaction, the mixture is cooled to room temperature, and then further cooled in an ice bath to facilitate precipitation of the product.

  • The solid product is collected by filtration, washed with cold ethanol, and dried under vacuum to yield 2-(2-cyanophenoxy)acetohydrazide.

  • If necessary, the product can be further purified by recrystallization from ethanol.[2]

IV. Visualizations

Synthesis_Workflow cluster_step1 Step 1: O-Alkylation cluster_step2 Step 2: Hydrazinolysis 2-Cyanophenol 2-Cyanophenol Reaction1 O-Alkylation Reaction 2-Cyanophenol->Reaction1 Ethyl Haloacetate Ethyl Haloacetate Ethyl Haloacetate->Reaction1 Base (e.g., K2CO3) Base (e.g., K2CO3) Base (e.g., K2CO3)->Reaction1 Solvent (e.g., DMF) Solvent (e.g., DMF) Solvent (e.g., DMF)->Reaction1 Ethyl 2-(2-cyanophenoxy)acetate Ethyl 2-(2-cyanophenoxy)acetate Reaction1->Ethyl 2-(2-cyanophenoxy)acetate Reaction2 Hydrazinolysis Ethyl 2-(2-cyanophenoxy)acetate->Reaction2 Hydrazine Hydrate Hydrazine Hydrate Hydrazine Hydrate->Reaction2 Solvent (e.g., EtOH) Solvent (e.g., EtOH) Solvent (e.g., EtOH)->Reaction2 2-(2-Cyanophenoxy)acetohydrazide 2-(2-Cyanophenoxy)acetohydrazide Reaction2->2-(2-Cyanophenoxy)acetohydrazide

Caption: Synthetic workflow for 2-(2-Cyanophenoxy)acetohydrazide.

Troubleshooting_Alkylation Start Low Yield in O-Alkylation Check_Deprotonation Incomplete Deprotonation? Start->Check_Deprotonation Solution_Base Use stronger base (NaH) Increase base stoichiometry Ensure anhydrous conditions Check_Deprotonation->Solution_Base Yes Check_Reactivity Low Alkylating Agent Reactivity? Check_Deprotonation->Check_Reactivity No End Yield Improved Solution_Base->End Solution_Alkylating Use Ethyl Bromoacetate Slow, controlled addition Check_Reactivity->Solution_Alkylating Yes Check_Temp Sub-optimal Temperature? Check_Reactivity->Check_Temp No Solution_Alkylating->End Solution_Temp Optimize temperature (e.g., 60-80°C) Monitor by TLC Check_Temp->Solution_Temp Yes Solution_Temp->End

Caption: Troubleshooting logic for low yield in the O-alkylation step.

V. References

  • Arkema. (2012). Material Safety Data Sheet - HYDRAZINE HYDRATE 55%.

  • Fisher Scientific. (2010). Hydrazine hydrate - SAFETY DATA SHEET.

  • Thermo Fisher Scientific. (2014). Hydrazine hydrate, 55% (Hydrazine, 35%) - SAFETY DATA SHEET.

  • Nexchem Ltd. SAFETY DATA SHEET - Hydrazine Hydrate 55%.

  • Environmental Health & Safety, University of New Mexico. Hydrazine Standard Operating Procedure Template.

  • ChemicalBook. 2-Cyanophenol synthesis.

  • Patsnap. High-efficiency synthesis method of 2-cyanophenol.

  • Google Patents. CN104119282A - Method for decoloring and purifying azoxystrobin.

  • National Center for Biotechnology Information. (n.d.). Azoxystrobin. PubChem.

  • Google Patents. CN103664698A - 2-cyanophenol preparing method.

  • European Patent Office. EP 3770147 A1 - PREPARATION METHOD FOR AZOXYSTROBIN AND INTERMEDIATE THEREOF.

  • BenchChem. Improving the yield of Ethyl 2-cyanopropanoate in alkylation reactions.

  • Google Patents. CN103145627A - Azoxystrobin synthesis method.

  • Matulis, D., et al. (2005). Thermodynamic stability of carbonic anhydrase: measurements of binding affinity and stoichiometry using ThermoFluor. Biochemistry, 44(13), 5258-66.

  • Google Patents. US2452350A - Method of preparing alkyl esters of chloroacetic acid.

  • Fun, H. K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o103.

  • Google Patents. BR112015024255B1 - Azoxystrobin preparation method.

  • Google Patents. WO2017060917A1 - Process for the preparation of azoxystrobin.

  • Tao, J., et al. (2023). Development and Scale-Up of a Fully Continuous Flow Synthesis of 2-Hydroxypyridine-N-oxide. Organic Process Research & Development.

  • Ghorab, M. M., et al. (2015). Utilization of Cyanoacetohydrazide and Oxadiazolyl Acetonitrile in the Synthesis of Some New Cytotoxic Heterocyclic Compounds. Molecules, 20(8), 14849–14864.

  • Google Patents. EP3042896A1 - Methods for preparing azoxystrobin and intermediate thereof.

  • Google Patents. EP0034875B1 - Method for the purification of pyrethroid intermediate compounds by selective partial saponification.

  • BOC Sciences. Azoxystrobin and Impurities.

  • National Center for Biotechnology Information. (n.d.). Azoxystrobin acid. PubChem.

Sources

Troubleshooting

Technical Support Center: Catalyst Selection and Optimization for Coupling 2-Cyanophenol Derivatives

Welcome to the technical support center for the catalytic coupling of 2-cyanophenol derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the catalytic coupling of 2-cyanophenol derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of forming new carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds with this challenging substrate class. As a Senior Application Scientist, my goal is to provide not just protocols, but a deeper understanding of the causality behind experimental choices, enabling you to troubleshoot effectively and optimize your reactions with confidence.

The unique structure of 2-cyanophenol derivatives—featuring a nucleophilic hydroxyl group, an electron-withdrawing nitrile, and significant ortho-steric hindrance—presents a distinct set of challenges. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with the catalytic coupling of 2-cyanophenol derivatives?

The main difficulties arise from the interplay of three structural features:

  • Steric Hindrance: The ortho-positioning of the cyano and hydroxyl (or halo/triflate) groups creates a sterically crowded environment around the reaction center. This can impede crucial steps in the catalytic cycle, such as oxidative addition and reductive elimination, leading to low or no yield.[1]

  • Competing Nucleophiles: In C-N coupling reactions (e.g., Buchwald-Hartwig amination), the phenolic hydroxyl group is itself a potent nucleophile. This can lead to competitive O-arylation, resulting in undesired diaryl ether byproducts.[2] Careful selection of reaction conditions is necessary to favor N-arylation over O-arylation.

  • Catalyst Inhibition/Deactivation: The nitrile group (-CN) can potentially coordinate to the metal center of the catalyst, leading to inhibition or deactivation. Furthermore, the phenoxide formed under basic conditions can also interact with the catalyst in complex ways.

Q2: I need to perform a C-N coupling (Buchwald-Hartwig Amination). How do I prevent the phenol from reacting instead of my amine?

This is a classic selectivity challenge. The relative nucleophilicity of the amine versus the phenoxide is key. Here are several strategies, from simplest to most robust:

  • Base Selection: Using a weaker base may not fully deprotonate the phenol, kinetically favoring the more nucleophilic amine. However, the base must still be strong enough to facilitate the C-N coupling catalytic cycle. Bases like potassium carbonate (K₂CO₃) can sometimes offer a better selectivity profile than stronger bases like sodium tert-butoxide (NaOtBu).

  • Protecting Groups: The most straightforward, albeit less atom-economical, approach is to protect the phenolic hydroxyl group. A simple methylation (forming a methoxy group) or protection with a silyl group (e.g., TBDMS) can be effective. However, be aware that some protecting groups can be sensitive to the basic conditions of the coupling reaction.[2]

  • Ligand and Catalyst Choice: Modern, highly active catalyst systems can often overcome these selectivity issues. Bulky, electron-rich phosphine ligands can accelerate the desired C-N reductive elimination to such an extent that the competing C-O pathway is minimized.[3][4] It is often beneficial to screen a panel of ligands to find the optimal choice for your specific substrate.

Q3: For a Suzuki coupling (C-C bond formation), what is the best starting point for catalyst and ligand selection?

For sterically hindered substrates like 2-cyanophenyl halides or triflates, the choice of catalyst and ligand is critical.[1] Standard catalysts like Pd(PPh₃)₄ often fail.[5] You should start with a modern palladium precatalyst and a bulky, electron-rich phosphine ligand.

  • Palladium Source: Using a pre-formed, air-stable precatalyst (e.g., a G3 or G4 Buchwald precatalyst) is highly recommended over generating the active Pd(0) species in situ from sources like Pd(OAc)₂.[2] Precatalysts provide more reliable formation of the active catalytic species.

  • Ligand Selection: The ligand's role is to stabilize the palladium center and facilitate the catalytic cycle. For hindered substrates, bulky ligands are essential.[6][7] They promote the formation of a coordinatively unsaturated, highly reactive monoligated palladium species that is necessary for efficient oxidative addition.[3]

The following workflow provides a logical approach to selecting your initial reaction conditions.

cluster_start Initial Decision cluster_catalyst Catalyst System Selection cluster_conditions Reaction Conditions Start Define Coupling Partners (e.g., 2-Cyano-4-bromophenol + Arylboronic Acid) Pd_Source Select Pd Precatalyst (e.g., XPhos Pd G3, SPhos Pd G4) Start->Pd_Source Suzuki Coupling Ligand Select Bulky Ligand (e.g., XPhos, SPhos, RuPhos) Rationale: Overcomes steric hindrance. Base Select Base (e.g., K₃PO₄, Cs₂CO₃) Rationale: Strong, non-nucleophilic bases that facilitate transmetalation. Ligand->Base note1 Key Insight: Bulky ligands are crucial for activating a sterically congested C-Br bond. Ligand->note1 Solvent Select Solvent (e.g., Dioxane, Toluene, CPME) Rationale: Aprotic, high-boiling point for good solubility and thermal stability. Base->Solvent note2 Key Insight: K₃PO₄ is often a good choice as it is effective but less harsh than alkoxide bases. Base->note2 Temp Set Temperature (e.g., 80-110 °C) Solvent->Temp

Caption: Decision workflow for selecting initial Suzuki coupling conditions.

Q4: My reaction is sluggish or stalls completely. What should I investigate first?

When facing low or no conversion, a systematic approach is essential. The most common culprits are poor solubility, catalyst deactivation, or suboptimal reaction conditions.[8][9]

  • Check Solubility: Before heating, observe your reaction mixture at room temperature. Are all reagents, particularly the base and the boronic acid, dissolved or well-suspended?[8] A heterogeneous mixture with poor mixing can lead to a failed reaction. If solubility is an issue, consider a different solvent system, such as switching from toluene to the more polar dioxane or cyclopentyl methyl ether (CPME).[8][10]

  • Ensure an Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen, which can lead to catalyst decomposition.[8] Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen) and that the atmosphere is maintained throughout the reaction. Degassing the solvent before use is a highly recommended practice.[1]

  • Verify Reagent Quality: Boronic acids are susceptible to decomposition, especially through protodeboronation (hydrolysis).[8] Using fresh, high-purity boronic acid or switching to a more stable boronic ester (e.g., a pinacol ester) can significantly improve results.[8]

  • Optimize Temperature: While high temperatures are often needed, excessive heat can cause degradation of the catalyst, reagents, or product.[8] It is advisable to screen a range of temperatures (e.g., 80 °C, 100 °C, 110 °C) to find the optimal balance.

Troubleshooting Guide: Common Problems & Solutions

This section provides a more detailed, problem-focused approach to optimizing your coupling reactions.

Problem Potential Cause(s) Recommended Solution(s)
Low or No Product Formation 1. Catalyst Inactivity: Oxygen exposure or impurities have deactivated the Pd(0) catalyst.[8] 2. Poor Reagent Solubility: One or more components are not sufficiently soluble in the chosen solvent.[9][10] 3. Suboptimal Temperature: The temperature is too low for the reaction to proceed or too high, causing degradation.[8]1. Improve Inert Atmosphere: Degas the solvent thoroughly by sparging with argon for 15-30 minutes. Use a reliable precatalyst.[1] 2. Change Solvent: Switch to a solvent with better solubilizing properties (e.g., dioxane, CPME, DMF). Sometimes a co-solvent is beneficial.[9][11] 3. Screen Temperatures: Run small-scale test reactions at different temperatures (e.g., 80 °C, 100 °C, 110 °C) to find the optimum.
Significant Side Product: Dehalogenation The aryl halide is being converted to an arene (Ar-H instead of Ar-Coupling Partner). This is often caused by a hydride source in the reaction.[1]Avoid Hydride Sources: Avoid amine bases (e.g., triethylamine) and alcohol solvents. Switch to an inorganic base like K₃PO₄ or Cs₂CO₃. Ensure solvents are anhydrous.[1]
Significant Side Product: Protodeboronation The boronic acid (R-B(OH)₂) is being converted to R-H, destroying the nucleophile. This is typically caused by excess water or harsh basic conditions.[8]Minimize Water: Use anhydrous reagents and solvents. Use a Milder Base: If possible, switch to a milder base. Switch to Boronic Ester: Use a more stable boronic ester (e.g., pinacol boronate, BPin) instead of the boronic acid.[8]
Significant Side Product: Homocoupling The boronic acid couples with itself to form a biaryl (R-R).Control Stoichiometry: Ensure the aryl halide is the limiting reagent. Lower Temperature: Homocoupling can be more prevalent at higher temperatures. Optimize Ligand: A different ligand may favor the cross-coupling pathway.
Poor C-N vs. C-O Selectivity The phenol is reacting in place of the amine nucleophile in a Buchwald-Hartwig reaction.[2]Protect the Phenol: Temporarily protect the -OH group (e.g., as a methyl ether). Optimize Base/Ligand: Screen weaker bases (K₂CO₃, K₃PO₄) and bulky, electron-rich ligands (e.g., RuPhos, BrettPhos) which can kinetically favor the C-N coupling pathway.[3][12]

Visual Troubleshooting Workflow

When a reaction fails, a logical diagnostic process is crucial. The following flowchart illustrates a step-by-step approach to identify the root cause of a low-yielding coupling reaction.

Start Problem: Low Yield / No Reaction Check_Inert Was the reaction run under a strictly inert atmosphere? Start->Check_Inert Check_Solubility Were all reagents fully dissolved or well-suspended? Check_Inert->Check_Solubility Yes Sol_Inert Solution: Improve degassing protocol. Use Schlenk techniques. Purge all reagents. Check_Inert->Sol_Inert No Check_Reagents Are reagents (especially boronic acid) fresh and pure? Check_Solubility->Check_Reagents Yes Sol_Solubility Solution: Change to a more polar or higher-boiling solvent (e.g., Dioxane, CPME). Check_Solubility->Sol_Solubility No Check_Conditions Is the Catalyst/Ligand/Base combination appropriate for a hindered substrate? Check_Reagents->Check_Conditions Yes Sol_Reagents Solution: Use fresh boronic acid or switch to a more stable BPin ester. Check_Reagents->Sol_Reagents No Sol_Conditions Solution: Screen bulky phosphine ligands (XPhos, SPhos) and robust bases (K₃PO₄). Check_Conditions->Sol_Conditions No Success Reaction Optimized Check_Conditions->Success Yes Sol_Inert->Start Re-run Experiment Sol_Solubility->Start Re-run Experiment Sol_Reagents->Start Re-run Experiment Sol_Conditions->Start Re-run Experiment

Caption: A logical workflow for troubleshooting a failed coupling reaction.

Experimental Protocols

The following are generalized, representative protocols. You must adapt them based on the specific reactivity and solubility of your substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a starting point for coupling a 2-cyano-aryl bromide with an arylboronic acid.

  • Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add the 2-cyano-aryl bromide (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

  • Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times. This is a critical step to remove oxygen.[8]

  • Catalyst/Ligand Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1-3 mol%) and the ligand (if not part of the precatalyst).

  • Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane or toluene, to achieve a concentration of ~0.1 M) via syringe.

  • Reaction: Place the sealed vial in a preheated heating block or oil bath set to the desired temperature (e.g., 100 °C). Stir the reaction vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS by periodically taking small aliquots.

  • Workup: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the layers and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the desired product.[1]

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a starting point for coupling a 2-cyano-aryl bromide with a primary or secondary amine, assuming the phenolic -OH is either protected or selectivity is achieved through catalyst control.

  • Reaction Setup: To an oven-dried reaction vial, add the 2-cyano-aryl bromide (1.0 equiv) and the base (e.g., NaOtBu or LHMDS, 1.2-1.5 equiv).

  • Inert Atmosphere: Seal the vial, and evacuate and backfill with argon three times.

  • Catalyst/Ligand Addition: Add the palladium precatalyst (e.g., RuPhos Pd G3, 1-3 mol%) under a positive pressure of argon.

  • Solvent and Amine Addition: Add anhydrous, degassed solvent (e.g., toluene or THF). Then, add the amine coupling partner (1.1-1.3 equiv) via syringe.

  • Reaction & Monitoring: Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

  • Workup & Purification: Follow a similar aqueous workup and purification procedure as described in the Suzuki protocol. Note that highly basic residues may require careful quenching.

References

  • 6National Institutes of Health.

  • 13National Institutes of Health.

  • 8Benchchem.

  • 14WuXi AppTec.

  • 15Wikipedia.

  • 16MDPI.

  • 7Universitat Autònoma de Barcelona.

  • 2Reddit.

  • 17PubMed.

  • 11Reddit.

  • 1Benchchem.

  • 12Chemistry LibreTexts.

  • 9ResearchGate.

  • 3Wikipedia.

  • 5Reddit.

  • 4National Institutes of Health.

Sources

Optimization

Technical Support Center: A Researcher's Guide to 2-(2-Cyanophenoxy)acetohydrazide

Introduction: Welcome to the technical support guide for 2-(2-Cyanophenoxy)acetohydrazide. This document is designed for our valued partners in research, science, and drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Welcome to the technical support guide for 2-(2-Cyanophenoxy)acetohydrazide. This document is designed for our valued partners in research, science, and drug development. The integrity of your starting materials is paramount to the success and reproducibility of your experiments. 2-(2-Cyanophenoxy)acetohydrazide, while a versatile intermediate, possesses functional groups that are susceptible to degradation if not stored and handled with the requisite care. This guide provides in-depth, evidence-based answers and troubleshooting protocols to ensure the long-term stability and efficacy of your compound.

Section 1: The Chemical Rationale for Proper Storage

This section addresses the fundamental chemical properties of 2-(2-Cyanophenoxy)acetohydrazide that dictate its stability. Understanding the "why" is the first step to implementing the "how."

Q1: What structural features of 2-(2-Cyanophenoxy)acetohydrazide make it susceptible to degradation?

A1: The primary site of instability on the 2-(2-Cyanophenoxy)acetohydrazide molecule is the hydrazide moiety (-CONHNH₂) . This functional group is inherently reactive and prone to two main degradation pathways: oxidation and hydrolysis.

  • Hydrazide Group: The nitrogen-nitrogen single bond is susceptible to oxidation by atmospheric oxygen.[1] This reaction can be catalyzed by trace metal ions and accelerated by light. Hydrazides are also prone to hydrolysis, where the amide bond is cleaved by water.[2][3][4]

  • Cyano Group: The cyano group (-C≡N) is a strong electron-withdrawing group and is generally stable under typical storage conditions.[5] However, it can undergo hydrolysis to a carboxylic acid under harsh acidic or basic conditions, which are not typically encountered during proper storage.

  • Ether Linkage: The phenoxy-ether bond is robust and not considered a primary point of failure during storage.

Q2: What are the principal chemical reactions that cause the degradation of this compound during storage?

A2: The two most significant degradation reactions are oxidation and hydrolysis.

  • Oxidation: The hydrazide group can be readily oxidized by atmospheric oxygen. This process converts the hydrazide into various products, potentially including highly colored diazene species, which can serve as a visual indicator of degradation.[6][7] This is an auto-oxidation process that can proceed even under seemingly benign conditions. The reaction is often initiated by light or trace metal contaminants and can produce reactive oxygen species.[1]

  • Hydrolysis: In the presence of moisture, the hydrazide can react with water, leading to the cleavage of the C-N bond.[8][9] This acid- or base-catalyzed reaction breaks the molecule into 2-(2-cyanophenoxy)acetic acid and hydrazine. The rate of hydrolysis is highly dependent on the amount of available moisture and the ambient temperature.[10][11]

Section 2: Recommended Storage and Handling Protocols

Adherence to precise storage conditions is the most effective strategy for preventing degradation.

Q3: What are the definitive short-term and long-term storage conditions for 2-(2-Cyanophenoxy)acetohydrazide?

A3: To maximize shelf-life and ensure experimental integrity, we have established the following protocols based on extensive stability studies and the fundamental principles of chemical preservation.

ParameterRecommended ConditionRationale & Best Practices
Temperature Long-term (months to years): Store at ≤ -20°C .Short-term (days to weeks): Store at 2-8°C .Lowering the temperature is the most effective way to decrease the rate of all chemical reactions, including oxidation and hydrolysis.[8][10][11] A general rule is that a 10°C decrease can reduce the degradation rate by half.[11]
Atmosphere Store under an inert atmosphere (e.g., Argon or Nitrogen).The hydrazide moiety is sensitive to atmospheric oxygen.[1] Replacing air with an inert gas directly removes the primary oxidizing agent, drastically inhibiting oxidative degradation pathways.[12][13]
Light Store in an amber or opaque vial inside a dark cabinet or box.UV and visible light provide the activation energy for photo-oxidative degradation.[8] Opaque or amber containers block these wavelengths, protecting the compound.[12]
Humidity Store in a dry environment , preferably in a desiccator.Moisture is the key reactant for hydrolysis.[8][9][11] Keeping the container in a desiccated environment prevents the hygroscopic solid from absorbing atmospheric water.
Container Use a tightly sealed vial with a high-quality, inert cap liner (e.g., PTFE).A secure seal is critical to prevent the ingress of both moisture and oxygen from the ambient environment.[14]

Q4: I need to weigh out some compound for my experiment. What is the correct procedure for removing it from cold storage?

A4: This is a critical step where moisture-induced degradation often occurs.

  • Equilibrate to Ambient Temperature: Remove the sealed vial from the freezer or refrigerator and place it in a desiccator at room temperature. Allow it to warm up completely before opening. This may take 30-60 minutes.

  • Rationale: Opening a cold vial immediately exposes the cold solid to warmer, moist laboratory air. This causes atmospheric water to condense directly onto the compound, introducing the reactant needed for hydrolysis.

  • Weigh and Purge: Once equilibrated, open the vial, quickly weigh the desired amount of material, and immediately reseal the stock container. If possible, purge the vial headspace with an inert gas (Argon or Nitrogen) before sealing for long-term storage.

  • Return to Storage: Promptly return the stock vial to its recommended cold storage condition.

Section 3: Troubleshooting Guide for Potential Degradation

Even with the best practices, issues can arise. This guide helps you diagnose and address potential degradation.

Q5: I opened my vial and the normally white powder has a yellow or brownish tint. What happened and can I still use it?

A5: A color change is a strong indicator of oxidative degradation. Aryl hydrazides can oxidize to form highly colored diazene products.[6]

  • Diagnosis: The compound has likely undergone partial oxidation.

  • Action: We strongly advise against using the material for any sensitive or quantitative experiments. The presence of impurities can lead to unpredictable side reactions, altered kinetics, and non-reproducible results. The best course of action is to discard the stock and use a fresh, uncompromised lot.

Q6: The powder in my vial is no longer free-flowing and has formed clumps. What is the issue?

A6: Clumping or caking is a classic sign of moisture absorption.[8][11] This indicates that the vial's seal may have been compromised or the compound was exposed to condensation.

  • Diagnosis: The compound has been exposed to moisture and hydrolysis has likely been initiated, even if it is not yet detectable by other means.

  • Action: The risk of hydrolytic degradation is very high. For the same reasons as above, this material should be considered compromised. Using it will introduce significant uncertainty into your experimental outcomes.

Q7: My experimental results are inconsistent, or my analytical data (HPLC, LC-MS) shows unexpected peaks that weren't there before. Could this be degradation?

A7: Yes, this is a very common sign of compound degradation. Degradation products will have different properties (e.g., polarity, mass) and will appear as new peaks in your analytical trace.

  • Diagnosis: Your stock of 2-(2-Cyanophenoxy)acetohydrazide has likely degraded, creating impurities that are interfering with your experiment.

  • Action: Follow the troubleshooting workflow below. The first step is to perform a definitive purity check on your starting material using a validated analytical method.

Troubleshooting Workflow Diagram

G cluster_0 Problem Identification cluster_1 Investigation cluster_2 Decision & Action start Suspected Degradation: Inconsistent Results or Visual Changes visual Perform Visual Inspection: - Color Change? - Clumping? start->visual Observe analytical Perform Analytical Purity Check (See Protocol Below) start->analytical If results are inconsistent history Review Storage History: - Correct Temperature? - Inert Atmosphere? - Desiccated? visual->history If changes noted history->analytical Regardless of history decision Purity >98% and No Degradants Detected? analytical->decision Analyze data ok Compound is Stable Proceed with Experiment decision->ok Yes bad Compound is Degraded - Discard Stock - Obtain New Lot - Review Storage Protocols decision->bad No

Caption: Troubleshooting flowchart for suspected degradation.

Section 4: Frequently Asked Questions (FAQs)

Q8: Can I store 2-(2-Cyanophenoxy)acetohydrazide in solution?

A8: We strongly advise against storing this compound in solution for any extended period. Solubilizing the compound, especially in protic or aqueous-based solvents, dramatically increases molecular mobility and accelerates all degradation pathways, particularly hydrolysis. If you must prepare a solution, do so immediately before use and discard any unused portion. If temporary storage is unavoidable, use a dry, aprotic solvent (e.g., anhydrous DMSO or DMF), flash-freeze aliquots, and store at -80°C under an inert atmosphere, but be aware that stability is not guaranteed.

Q9: How can I perform a quick quality check on my compound before a critical experiment?

A9: The most reliable method is High-Performance Liquid Chromatography (HPLC) with UV detection. A quick injection of a freshly prepared solution should show a single major peak corresponding to the compound. The appearance of significant secondary peaks or a reduction in the area of the main peak compared to a previous analysis is indicative of degradation. See the protocol in the next section.

Section 5: Standard Operating Protocol

Protocol: Assessing Compound Purity via HPLC

This protocol provides a general method for determining the purity of 2-(2-Cyanophenoxy)acetohydrazide.

  • Preparation of Mobile Phase:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Filter both phases through a 0.22 µm filter.

  • Sample Preparation:

    • Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of Acetonitrile:Water.

    • Vortex until fully dissolved.

    • Dilute this stock to a final concentration of ~50 µg/mL using the 50:50 diluent.

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection: UV at 254 nm.

    • Gradient:

      • 0-2 min: 30% B

      • 2-15 min: Ramp from 30% B to 95% B

      • 15-18 min: Hold at 95% B

      • 18-19 min: Ramp from 95% B to 30% B

      • 19-25 min: Hold at 30% B (re-equilibration)

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks. A pure, stable compound should exhibit a major peak with >98% of the total integrated area.

References

  • Top 5 Factors Affecting Chemical Stability. (2025). Vertex AI Search.
  • Effect of Temperature and Initial Moisture Content on the Chemical Stability and Color Change of Various Forms of Vitamin C. Taylor & Francis Online.
  • Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. (2024). ACS Publications - The Journal of Organic Chemistry.
  • Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. (2024). Jefferson Digital Commons.
  • Hydrazide derivatives produce active oxygen species as hydrazine. PubMed.
  • TEMPERATURE AND RELATIVE HUMIDITY EFFECTS ON THE MECHANICAL AND CHEMICAL STABILITY OF COLLECTIONS. (1999). ASHRAE.
  • How Temperature and Humidity Affect Pharmaceutical Raw M
  • Cyano Group Definition - Organic Chemistry Key Term. Fiveable.
  • Storage of Boc-hydrazide. (2021). Reddit.
  • Hydrolytic Stability of Hydrazones and Oximes.
  • Hydrazinolysis: Significance and symbolism. (2025). Health Sciences.
  • Hydrolytic Stability of Hydrazones and Oximes. (2008). Raines Lab.
  • Proposed mechanism of acid hydrolysis of hydrazones studied. (2020).
  • Material Safety Data Sheet - HYDRAZINE HYDR
  • Material Safety Data Sheet - Hydrazine hydr

Sources

Troubleshooting

Method refinement for the synthesis of hydrazide derivatives under microwave irradiation

Welcome to the technical support center for the method refinement of hydrazide derivative synthesis under microwave irradiation. This guide is designed for researchers, scientists, and drug development professionals to n...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the method refinement of hydrazide derivative synthesis under microwave irradiation. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful synthetic technique. Here, we will address common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions to ensure your experiments are both successful and efficient. Hydrazides are crucial intermediates in the synthesis of many biologically active heterocyclic compounds, making their efficient synthesis a significant area of interest.[1][2]

Microwave-assisted organic synthesis (MAOS) has emerged as a green chemistry tool that offers significant advantages over conventional heating methods, including dramatically reduced reaction times, enhanced reaction rates, greater selectivity, and higher purity of the final products.[1][2][3] This guide will provide the expertise and field-proven insights to help you harness the full potential of microwave irradiation for your hydrazide synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low or No Product Yield

Q: I am not getting the expected yield of my hydrazide derivative. What could be the issue?

A: Low or no yield in microwave-assisted hydrazide synthesis can stem from several factors, ranging from starting material quality to reaction parameters. Let's break down the potential causes and solutions.

Possible Causes & Solutions:

  • Purity of Starting Materials:

    • Cause: Impurities in your carboxylic acid, ester, or hydrazine hydrate can interfere with the reaction.

    • Solution: Ensure the purity of your starting materials. Use freshly distilled or high-purity hydrazine hydrate. The quality of the carboxylic acid or ester is also critical.

  • Incorrect Stoichiometry:

    • Cause: An improper molar ratio of reactants can lead to incomplete conversion.

    • Solution: Typically, a slight excess of hydrazine hydrate (e.g., 1.1 to 2.5 equivalents) is used to drive the reaction to completion.[1][2] Optimization of this ratio may be necessary for your specific substrate.

  • Suboptimal Microwave Parameters:

    • Cause: The combination of microwave power, temperature, and reaction time is crucial for success. Inadequate heating or excessive irradiation can lead to decomposition.

    • Solution:

      • Temperature: This is often the most critical parameter. Start with a temperature around 100-150°C and optimize as needed. Some reactions may require higher temperatures, up to 250°C, especially for direct synthesis from carboxylic acids.[1]

      • Power: Use a power setting that allows for a steady ramp to the target temperature without overshooting. A typical power setting might be around 300W.[1][4]

      • Time: Microwave reactions are rapid, often completing in minutes.[1][5] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal time and avoid product degradation.

  • Solvent Choice (or Lack Thereof):

    • Cause: The solvent's ability to absorb microwave energy (dielectric properties) significantly impacts heating efficiency.[6] In some cases, a solvent may not be necessary.

    • Solution:

      • Solvent-Free: Many microwave-assisted hydrazide syntheses are successfully performed under solvent-free conditions, which is a green chemistry advantage.[1][2]

      • Polar Solvents: If a solvent is required, polar solvents like ethanol or methanol are often good choices as they couple efficiently with microwaves.[2][5]

  • For Ester Starting Materials: Incomplete Hydrazinolysis:

    • Cause: Less reactive esters may require more forcing conditions to undergo complete hydrazinolysis.

    • Solution: Increase the reaction temperature or time. A higher excess of hydrazine hydrate can also be beneficial.

  • For Carboxylic Acid Starting Materials: Inefficient Direct Conversion:

    • Cause: The direct conversion of carboxylic acids to hydrazides can be more challenging than the ester route.

    • Solution: This is where microwave assistance truly shines, often enabling this one-pot reaction that is difficult under conventional heating.[1][2] Ensure your microwave parameters are optimized for this specific transformation.

Problem 2: Formation of Side Products/Impurities

Q: My final product is contaminated with impurities. How can I improve the purity?

A: The formation of side products is a common challenge. Understanding the potential side reactions is key to minimizing them.

Possible Side Products & Prevention Strategies:

  • Diacylhydrazines:

    • Cause: This occurs when one molecule of hydrazine reacts with two molecules of the carboxylic acid or ester. This is more common when using highly reactive starting materials like acid chlorides or anhydrides.[2]

    • Prevention:

      • Use a sufficient excess of hydrazine hydrate to favor the formation of the monohydrazide.

      • Control the reaction temperature and time to avoid over-reaction.

  • Azines and Hydrazones:

    • Cause: These can form from the reaction of hydrazine with ketone or aldehyde impurities in your starting materials or solvents.[7][8]

    • Prevention: Use high-purity starting materials and solvents.

  • Degradation Products:

    • Cause: Excessive microwave power or prolonged reaction times can lead to the decomposition of your starting materials or product.

    • Prevention: Carefully monitor the reaction by TLC and determine the minimum time and temperature required for complete conversion.

Purification Strategies:

  • Recrystallization: This is the most common and effective method for purifying solid hydrazide derivatives.[9]

    • Common Solvents: Ethanol, methanol, or a mixture of solvents like hexane and ethyl acetate are often effective.[1][10]

  • Column Chromatography: For oily products or mixtures that are difficult to separate by recrystallization, silica gel column chromatography can be employed.[9][10]

  • Washing: After the reaction, washing the crude product with a suitable solvent can remove unreacted starting materials and some impurities.

Frequently Asked Questions (FAQs)

Q1: Is it better to synthesize hydrazides from carboxylic acids or esters under microwave irradiation?

A1: Microwave irradiation has made the direct, one-pot synthesis from carboxylic acids highly efficient and attractive.[1][2] This approach is often preferred as it eliminates the separate esterification step required in the conventional two-step method, saving time and resources.[5][11] However, the traditional route via esters is also significantly accelerated by microwave heating.[3] The choice may depend on the availability and reactivity of your starting material.

Q2: What are the key safety precautions when using a laboratory microwave reactor?

A2: Safety is paramount in any chemical synthesis. Here are critical safety considerations for microwave chemistry:

  • Use Dedicated Equipment: Never use a domestic microwave oven for laboratory synthesis.[12][13] Laboratory microwave reactors are designed with safety features to handle pressure, corrosive materials, and prevent microwave leakage.[12][14]

  • Pressure Monitoring: When performing reactions in sealed vessels, be aware of potential pressure buildup.[12][15] Modern laboratory microwave systems have built-in pressure monitoring and control.

  • Avoid Metals: Do not use metal objects, including spatulas or aluminum foil, inside the microwave cavity as they can cause arcing.[14]

  • Proper Venting: Ensure sealed reaction vessels are properly sealed but have a mechanism for pressure relief if necessary. Loosen screw caps on containers before heating.[13][14]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.[13][15]

  • Proper Ventilation: Conduct experiments in a well-ventilated laboratory hood to avoid inhaling any potentially toxic fumes.[12]

  • Start Small: When developing a new procedure, begin with small-scale reactions to assess the reaction's kinetics and potential hazards.[12]

Q3: How do I choose the right solvent for my microwave reaction?

A3: The choice of solvent is critical for efficient microwave heating. The primary mechanism involves the interaction of the microwave's electric field with polar molecules.[6]

  • Polar Solvents: Solvents with a high dielectric constant, such as ethanol, methanol, and DMF, absorb microwave energy efficiently and heat up rapidly.[6]

  • Solvent-Free: As a green chemistry alternative, consider solvent-free conditions.[1][2][16] The neat reactants can often absorb sufficient microwave energy, especially if they are polar. This simplifies workup and reduces waste.

Q4: How can I monitor the progress of my microwave-assisted reaction?

A4: Due to the rapid nature of microwave reactions, real-time monitoring can be challenging. The most common method is to run a series of reactions at varying time points and analyze the crude product by Thin Layer Chromatography (TLC) to determine the optimal reaction time. Some advanced microwave reactors offer in-situ monitoring capabilities.

Q5: What are the typical characterization techniques for hydrazide derivatives?

A5: The structure of your synthesized hydrazide derivatives should be confirmed using standard spectroscopic techniques:

  • Infrared (IR) Spectroscopy: Look for characteristic peaks for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (around 1640-1680 cm⁻¹), and N-H bending.[5][17]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical structure, including the presence of the -CONHNH₂ group.[5][17][18]

  • Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.[17][18]

  • Melting Point: A sharp melting point is an indicator of purity.[17]

Experimental Protocols & Data

General Protocol for Microwave-Assisted Synthesis of Hydrazides from Carboxylic Acids (Solvent-Free)

This protocol is a general guideline and may require optimization for your specific substrate.

  • Reactant Preparation: In a microwave-safe reaction vessel, combine the carboxylic acid (1.0 mmol) and hydrazine hydrate (2.5 mmol).[1]

  • Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 150-250°C) and power (e.g., 300W) for a predetermined time (e.g., 4-12 minutes).[1]

  • Work-up: After the reaction is complete and the vessel has cooled to room temperature, the crude product is typically a solid.

  • Purification: The solid product can be filtered, washed with a suitable solvent (e.g., cold water or ethanol), and then purified by recrystallization from an appropriate solvent like ethanol.[1]

Data Summary: Comparison of Conventional vs. Microwave Synthesis
MethodStarting MaterialReaction TimeYieldReference
Conventional (Two-Step)Carboxylic Acid -> Ester -> Hydrazide15-28 hours64-86%[1]
Microwave (One-Step)Carboxylic Acid4-12 minutes82-96%[1]
ConventionalCarboxylic Acid6-9 hours59-77%[16]
Microwave (Solvent-Free)Carboxylic Acid60-200 seconds79-90%[16]

Visual Workflows

To further clarify the processes, here are diagrams representing the synthesis workflow and a troubleshooting decision tree.

Synthesis_Workflow cluster_conventional Conventional Two-Step Method cluster_microwave Microwave-Assisted One-Pot Method A Carboxylic Acid B Esterification (Reflux, 12-18h) A->B C Ester Intermediate B->C D Hydrazinolysis (Reflux, 1.5-12h) C->D E Hydrazide Product D->E F Carboxylic Acid + Hydrazine Hydrate G Microwave Irradiation (4-12 min) F->G H Hydrazide Product G->H Troubleshooting_Tree Start Low/No Yield Q1 Check Reactant Purity & Stoichiometry Start->Q1 A1_Yes Purity/Ratio OK Q1->A1_Yes No Issue A1_No Purify/Adjust Ratio Q1->A1_No Issue Found Q2 Review Microwave Parameters A1_Yes->Q2 A2_Yes Parameters OK Q2->A2_Yes No Issue A2_No Optimize Temp/Time/Power Q2->A2_No Issue Found Q3 Consider Solvent Effect A2_Yes->Q3 A3_No Switch to Polar Solvent or Solvent-Free Q3->A3_No Issue Found

Caption: Decision tree for troubleshooting low yield in hydrazide synthesis.

References

  • CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

  • Al-Masoudi, N. A., & Al-Salihi, N. I. (2012). Microwave-Assisted One-Step Synthesis of Fenamic Acid Hydrazides from the Corresponding Acids. Molecules, 17(10), 11646–11654. [Link]

  • Saha, A., Kumar, R., Kumar, R., & Devakumar, C. (2010). Development and assessment of green synthesis of hydrazides. Indian Journal of Chemistry - Section B, 49B(4), 526-531. [Link]

  • Scribd. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Retrieved from [Link]

  • Roy, K. (2023). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA. [Link]

  • NJIT. (n.d.). Safety Tips - Green Chemistry in Teaching Labo.
  • Kansas State University. (n.d.). Microwave Safety. Retrieved from [Link]

  • Mohamad, S. A. A., Shantier, S. W., & Garelnabi, E. A. E. (2022). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Journal of Applied Pharmaceutical Research, 10(1), 29-37. [Link]

  • ResearchGate. (n.d.). Rapid Solvent-free Synthesis of Aromatic Hydrazides under Microwave Irradiation. Retrieved from [Link]

  • Al-Ajely, M. S. (2016). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. Ibn Al-Haitham Journal for Pure and Applied Sciences, 28(3). [Link]

  • Neliti. (n.d.). Microwave-assisted Single-step Synthesis of Acid Hydrazides From Corresponding Acids Utilizing Newly Designed Apparatus. Retrieved from [Link]

  • Ullah, F., Ayaz, M., Sadiq, A., Hussain, A., Ahmad, S., & Ullah, F. (2022). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential. BioMed Research International, 2022, 9762123. [Link]

  • Material Science Research India. (n.d.). Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives. Retrieved from [Link]

  • Al-Ajely, M. S., & Yaseen, A. N. (2017). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. Ibn AL-Haitham Journal For Pure and Applied Sciences, 28(3), 103–112. [Link]

  • Al-Warhi, T., Al-Thiabat, M., Al-Hazmi, A., Al-Salahi, R., Al-Ghorbani, M., Al-Malki, J., ... & El-Sharkawy, M. (2024). Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. Molecules, 29(15), 3536. [Link]

  • ResearchGate. (n.d.). Optimization of hydrazone formation under microwave conditions. Retrieved from [Link]

  • Gomes, P. B., & de Oliveira, M. C. C. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Pharmaceuticals, 15(7), 808. [Link]

  • Scilit. (n.d.). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Retrieved from [Link]

  • Żołnowska, B., Sławiński, J., Szafrański, K., & Bączek, T. (2018). Microwave-Assisted Synthesis, Lipophilicity and In Vitro Antimicrobial Activity of Hydrazide-Hydrazones of Phenylacetic Acid. Molecules, 23(11), 2896. [Link]

  • ResearchGate. (n.d.). (PDF) Development and Assessment of Green Synthesis of Hydrazides. Retrieved from [Link]

  • ResearchGate. (n.d.). How to purify hydrazone?. Retrieved from [Link]

  • Journal of Applied Pharmaceutical Research. (2022). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. [Link]

  • Sharma, U., Sharma, N., Kumar, P., & Singh, B. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Catalysts, 13(7), 1083. [Link]

  • Google Patents. (n.d.). US4963232A - Process for producing a purified hydrazine hydrate.
  • ResearchGate. (n.d.). Microwave assisted condensation of hydrazone derivatives with aldehydes. Retrieved from [Link]

  • Google Patents. (n.d.). US3458283A - Hydrazine purification.
  • Najati, F. A., Isnaeni, I., & Budiati, T. (2023). Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education, 23(4), 213–218. [Link]

  • Google Patents. (n.d.). US3129263A - Preparation of hydrazine derivatives.
  • AIP Publishing. (n.d.). Microwave-Assisted Synthesis and Antioxidant Activity of a Hydrazone, (E)-1-(4-Methoxybenzylidene)-2- Phenylhydrazine. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (n.d.). Synthesis and Pharmacological Profile of Hydrazide Compounds. Retrieved from [Link]

  • RSC Publishing. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. [Link]

  • Scholarly. (n.d.). Synthesis and Reactions of Sulphone Hydrazides. Retrieved from [Link]

  • Wikipedia. (n.d.). Hydrazine. Retrieved from [Link]

  • MDPI. (n.d.). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structural Validation of 2-(2-Cyanophenoxy)acetohydrazide: An In-Depth Analysis Using X-ray Crystallography

This guide provides a comprehensive analysis of the structural validation of 2-(2-Cyanophenoxy)acetohydrazide, a molecule of significant interest within the broader class of hydrazide derivatives. Hydrazides are recogniz...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive analysis of the structural validation of 2-(2-Cyanophenoxy)acetohydrazide, a molecule of significant interest within the broader class of hydrazide derivatives. Hydrazides are recognized for their wide-ranging biological activities, including potential antimicrobial, anticancer, and antitubercular properties.[1][2] The precise three-dimensional arrangement of atoms in such molecules is paramount, as it dictates their physicochemical properties, molecular interactions, and ultimately, their therapeutic efficacy.

For researchers in drug discovery and materials science, an unambiguous structural determination is not merely a characterization step but the foundational bedrock upon which further development is built. This document delves into the use of single-crystal X-ray crystallography as the definitive method for elucidating the atomic architecture of 2-(2-Cyanophenoxy)acetohydrazide. Furthermore, it provides an objective comparison with complementary spectroscopic techniques, offering a holistic perspective on a robust validation strategy.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) stands as the most powerful technique for determining the three-dimensional structure of a crystalline material at atomic resolution.[3] Unlike spectroscopic methods that provide indirect structural information, X-ray crystallography yields a direct, high-fidelity map of electron density within the molecule, allowing for the precise measurement of bond lengths, bond angles, and the conformation of the molecule in the solid state.[4]

The Causality Behind the Crystal: Experimental Rationale and Protocol

The journey from a synthesized powder to a refined crystal structure is a multi-step process where each stage is critical for success. The overarching goal is to obtain a single crystal of sufficient size and quality—typically larger than 0.1 mm with no significant internal defects—that will diffract X-rays in a uniform pattern.

  • Synthesis and High-Purity Recrystallization:

    • Synthesis: 2-(2-Cyanophenoxy)acetohydrazide is typically synthesized by reacting an appropriate ester, such as ethyl 2-(2-cyanophenoxy)acetate, with hydrazine hydrate in an alcoholic solvent.

    • Purity is Paramount: The synthesized compound must be of the highest possible purity. Impurities, including residual solvents or by-products, are a primary inhibitor of quality crystal growth.[5] Purification via column chromatography followed by recrystallization is a mandatory prerequisite. An initial purity check using NMR and Mass Spectrometry should be performed.

  • The Art of Crystal Growth:

    • Solvent Selection: The choice of solvent is crucial. The ideal solvent is one in which the compound is moderately soluble.[6] Highly soluble compounds tend to precipitate rapidly, forming small, unusable crystals, while very low solubility can make achieving saturation difficult. For a molecule like 2-(2-Cyanophenoxy)acetohydrazide, solvents such as ethanol, methanol, or acetonitrile, or mixtures thereof, are excellent starting points.

    • Method 1: Slow Evaporation (Isothermal Method): i. Prepare a nearly saturated solution of the compound in the chosen solvent. ii. Filter the solution through a syringe filter (0.22 µm) into a clean, small vial to remove any dust or particulate matter, which can act as unwanted nucleation sites.[6] iii. Cover the vial with a cap that has been pierced with a needle or with parafilm containing a few pinholes. This allows the solvent to evaporate slowly over several days to weeks. iv. Place the vial in a vibration-free location (e.g., a dedicated quiet cupboard or a desiccator). Mechanical disturbances can disrupt crystal lattice formation.[6]

    • Method 2: Slow Cooling (Thermal Gradient): i. Create a saturated solution in a minimal amount of solvent at an elevated temperature (e.g., just below the solvent's boiling point).[5] ii. Ensure all solid material has dissolved completely. iii. Place the sealed vial in an insulated container (like a Dewar flask filled with warm water or wrapped in glass wool) to allow for very slow cooling to room temperature. This gradual decrease in solubility promotes the growth of large, well-ordered crystals.[3][5]

  • Data Collection and Processing:

    • Crystal Mounting: A suitable single crystal is carefully selected under a microscope, picked up using a cryo-loop, and flash-cooled in a stream of liquid nitrogen (typically at 100 K). This cryogenic temperature minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

    • Diffraction: The crystal is mounted on a goniometer head in a single-crystal X-ray diffractometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are collected on a detector.[4] Each diffraction spot contains information about the crystal's internal repeating unit (the unit cell).

    • Data Integration: The collected images are processed to determine the unit cell dimensions, crystal system, and the intensities of thousands of unique reflections.

  • Structure Solution and Refinement:

    • Solving the Phase Problem: The intensities of the diffracted X-rays are measured, but the phase information is lost.[7] Computational methods (direct methods or Patterson methods for small molecules) are used to solve this "phase problem" and generate an initial electron density map.

    • Model Building and Refinement: An atomic model of 2-(2-Cyanophenoxy)acetohydrazide is fitted to the electron density map. This model is then refined using a least-squares algorithm, which iteratively adjusts atomic positions and thermal parameters to achieve the best possible agreement between the calculated diffraction pattern (from the model) and the experimentally observed pattern. The quality of the final structure is assessed by parameters like the R-factor, which should be as low as possible (typically < 0.05 for a good quality structure).[8]

Visualizing the Workflow

X_Ray_Workflow cluster_prep Sample Preparation cluster_data Data Acquisition & Processing cluster_analysis Structure Determination Synthesis Synthesis of 2-(2-Cyanophenoxy)acetohydrazide Purification High-Purity Recrystallization Synthesis->Purification Crystal_Growth Single Crystal Growth Purification->Crystal_Growth Mounting Crystal Mounting & Cryo-Cooling Crystal_Growth->Mounting Diffraction X-ray Diffraction Data Collection Mounting->Diffraction Integration Data Integration & Scaling Diffraction->Integration Solution Structure Solution (Phase Problem) Integration->Solution Refinement Model Building & Refinement Solution->Refinement Validation Final Structure Validation (CIF) Refinement->Validation Final_Structure Definitive 3D Structure Validation->Final_Structure

Caption: Workflow for X-ray crystallography structural validation.

Part 2: A Multi-faceted Approach: Comparison with Spectroscopic Alternatives

While X-ray crystallography provides unparalleled detail in the solid state, a comprehensive validation strategy relies on a suite of analytical techniques. Each method offers a unique perspective, and their combined data provide a self-validating system that enhances trustworthiness.

Technique Information Provided Sample State Key Advantages Key Limitations
X-ray Crystallography Definitive 3D structure, bond lengths/angles, stereochemistry, crystal packing.[3]Single CrystalProvides unambiguous, high-resolution atomic coordinates.[9]Requires high-quality single crystals, which can be difficult to grow; provides static, solid-state information only.[3][10]
NMR Spectroscopy Atomic connectivity (¹H, ¹³C), chemical environment of nuclei, solution-state conformation.SolutionProvides structural and dynamic information in a physiologically relevant state (solution); does not require crystallization.[9][10]Provides indirect 3D structural data; less precise for bond lengths/angles; resolution decreases for larger molecules.
FTIR Spectroscopy Presence of specific functional groups (e.g., C≡N, C=O, N-H).[11][12]Solid or LiquidFast, simple, and requires minimal sample; excellent for confirming molecular synthesis and identifying key bonds.Provides no information on atomic connectivity or 3D structure.
Mass Spectrometry (MS) Molecular weight and molecular formula.Gas phase (from solid/liquid)Extremely sensitive; provides definitive confirmation of the compound's mass and elemental composition.Provides no information on isomerism, connectivity, or 3D structure.
NMR Spectroscopy: The Solution-State Counterpart

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining molecular structure in solution.[10] For 2-(2-Cyanophenoxy)acetohydrazide, ¹H and ¹³C NMR would confirm the carbon-hydrogen framework and the connectivity between the cyanophenyl ring, the ether linkage, and the acetohydrazide moiety.

  • Complementarity: NMR and X-ray crystallography are highly complementary.[9] While crystallography provides a precise but static snapshot in the solid state, NMR reveals the molecule's average structure and dynamics in solution, where it may adopt different conformations due to free rotation around single bonds.

FTIR and Mass Spectrometry: The Foundational Checks

Before attempting the more complex and time-consuming crystallographic or NMR experiments, Fourier-Transform Infrared (FTIR) spectroscopy and Mass Spectrometry (MS) serve as essential, rapid checks.

  • FTIR for 2-(2-Cyanophenoxy)acetohydrazide would be expected to show characteristic absorption bands for the N-H stretch (hydrazide), C=O stretch (amide), C≡N stretch (nitrile), and C-O-C stretch (ether), confirming that the key functional groups have been successfully incorporated.[13]

  • MS would provide the exact molecular weight, confirming the molecular formula (C9H9N3O2). This is a crucial first step to verify that the correct compound has been synthesized before proceeding with more detailed structural analysis.

Part 3: A Holistic and Self-Validating Workflow

The most trustworthy structural validation does not rely on a single technique but integrates data from multiple orthogonal methods. This creates a logical progression where each step validates the last and provides the necessary confidence to proceed.

Holistic_Validation cluster_initial Initial Verification cluster_detailed Detailed Structural Analysis Synthesis Synthesized Compound MS Mass Spectrometry (Confirms Molecular Weight) Synthesis->MS FTIR FTIR Spectroscopy (Confirms Functional Groups) Synthesis->FTIR NMR NMR Spectroscopy (Confirms Connectivity in Solution) MS->NMR FTIR->NMR XRAY X-ray Crystallography (Determines 3D Structure in Solid State) NMR->XRAY Final_Report Comprehensive Structural Validation NMR->Final_Report XRAY->Final_Report

Caption: A logical workflow for comprehensive structural validation.

References

  • Malviya, V. P.; Dutta, A. A New Hydrazide Functionalized Schiff's Base Derivative: Insights into Crystallography, Hirshfeld Surface, and Energy Framework Analysis. European Journal of Chemistry. Available from: [Link]

  • Metherall, J. P., et al. Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Available from: [Link]

  • Saeed, S.; Rashid, N.; Mohamed, S. K. Synthesis and X-ray crystallography of N,N'-di(2-hydroxybenzylidene)hydrazine. European Journal of Chemistry. Available from: [Link]

  • Anonymous. Comparison of NMR and X-ray crystallography. Available from: [Link]

  • Saeed, S.; Rashid, N.; Mohamed, S. K. Synthesis and X-ray crystallography of N,N'-di(2-hydroxybenzylidene)hydrazine. European Journal of Chemistry. Available from: [Link]

  • Creative BioMart. X-ray Crystallography. Available from: [Link]

  • Lachicotte, R. J. How To: Grow X-Ray Quality Crystals. University of Rochester, Department of Chemistry. Available from: [Link]

  • Al-Warhi, T., et al. Synthesis, X-Ray Crystal Structures, and Preliminary Antiproliferative Activities of New s-Triazine-hydroxybenzylidene Hydrazone Derivatives. ResearchGate. Available from: [Link]

  • Al-Majid, A. M., et al. Synthesis and Characterizations of Novel Isatin-s-Triazine Hydrazone Derivatives; X-ray Structure, Hirshfeld Analysis and DFT Calculations. MDPI. Available from: [Link]

  • Anonymous. How to grow crystals for X-ray crystallography. IUCr Journals. Available from: [Link]

  • PDB-101. x Ray crystallography. PubMed Central. Available from: [Link]

  • Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Available from: [Link]

  • Nishiyama, Y. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. JEOL Ltd. Available from: [Link]

  • Moody, P. C. E.; Williamson, M. P. Macromolecular Structure Determination: Comparison of Crystallography and NMR. Encyclopedia of Life Sciences. Available from: [Link]

  • Thomas, L. X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net. Available from: [Link]

  • Fun, H.-K., et al. 2-(2-Chlorophenoxy)acetohydrazide. PubMed Central. Available from: [Link]

  • Mary, Y. S., et al. Exploring the detailed spectroscopic characteristics, chemical and biological activity of two cyanopyrazine-2-carboxamide derivatives using experimental and theoretical tools. ResearchGate. Available from: [Link]

  • El-Gamel, N. E. A., et al. Spectroscopic Characterization, Cyclic Voltammetry, Biological Investigations, MOE, and Gaussian Calculations of VO(II), Cu(II), and Cd(II) Heteroleptic Complexes. PubMed Central. Available from: [Link]

  • Fun, H.-K., et al. 2-(2-Chlorophenoxy)acetohydrazide. ResearchGate. Available from: [Link]

  • Anonymous. Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. medRxiv. Available from: [Link]

  • Terán, M. V., et al. Synthesis, Crystal Structure, Spectroscopic Characterization, DFT Calculations and Cytotoxicity Assays of a New Cu(II) Complex with an Acylhydrazone Ligand Derived from Thiophene. MDPI. Available from: [Link]

  • Anonymous. Synthesis, spectral characterization, and catalytic efficiency of aroylhydrazone-based Cu(ii) complexes. New Journal of Chemistry. Available from: [Link]

  • Mary, Y. S., et al. Exploring the detailed spectroscopic characteristics, chemical and biological activity of two cyanopyrazine-2-carboxamide derivatives using experimental and theoretical tools. PubMed. Available from: [Link]

Sources

Comparative

A Comparative Analysis of 2-(Cyanophenoxy)acetohydrazide Isomers: Unveiling the Impact of Positional Chemistry on Synthetic Strategy and Biological Potential

Abstract The hydrazide-hydrazone scaffold is a cornerstone in medicinal chemistry, valued for its broad spectrum of biological activities. However, the subtle yet profound influence of positional isomerism on the physico...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The hydrazide-hydrazone scaffold is a cornerstone in medicinal chemistry, valued for its broad spectrum of biological activities. However, the subtle yet profound influence of positional isomerism on the physicochemical properties and, consequently, the therapeutic efficacy of these molecules is often a critical determinant of their success. This guide presents a comprehensive comparative analysis of 2-(2-cyanophenoxy)acetohydrazide and its meta- and para-isomers. We delve into a side-by-side examination of their synthetic pathways, contrasting physicochemical characteristics driven by the position of the electron-withdrawing cyano group, and extrapolate potential implications for biological activity based on established structure-activity relationship principles. This analysis is supported by detailed experimental protocols and data presented in a comparative format, offering researchers a foundational framework for strategic molecular design and development.

Introduction: The Strategic Importance of Isomerism

The phenoxyacetohydrazide moiety is a privileged structure in drug discovery, serving as a versatile synthon for a wide array of heterocyclic compounds with demonstrated therapeutic potential, including antimicrobial, anticancer, and anti-inflammatory agents.[1][2] The core structure's efficacy is largely attributed to the reactive hydrazide group (-CONHNH2), which can be readily converted into various pharmacologically active derivatives like Schiff bases, pyrazoles, and oxadiazoles.[3][4]

The introduction of a cyano (-C≡N) substituent onto the phenyl ring introduces significant electronic modulation. However, the position of this substituent—ortho, meta, or para—is not a trivial consideration. Positional isomers, while sharing the same molecular formula, often exhibit distinct physical, chemical, and biological properties due to differences in steric hindrance, electronic effects (inductive and resonance), and their overall three-dimensional conformation.[5] Understanding these differences is paramount for rational drug design, as it allows for the fine-tuning of properties like receptor binding affinity, cell permeability, and metabolic stability.

This guide provides a head-to-head comparison of the ortho-, meta-, and para-isomers of 2-(cyanophenoxy)acetohydrazide, exploring how the cyano group's location dictates synthetic accessibility, modulates key physicochemical parameters, and influences biological potential.

Comparative Synthesis and Mechanistic Insights

The synthesis of cyanophenoxyacetohydrazide isomers is typically achieved via a robust two-step process. The causality behind this choice of pathway lies in its efficiency and high yields, starting from readily available commercial precursors.

Step 1: Williamson Ether Synthesis. The process begins with the O-alkylation of the corresponding cyanophenol isomer (ortho, meta, or para) with an ethyl haloacetate (e.g., ethyl chloroacetate or bromoacetate). This is a classic Williamson ether synthesis, where the phenoxide ion, generated by a weak base like potassium carbonate (K₂CO₃), acts as a nucleophile attacking the electrophilic carbon of the ethyl haloacetate.

Step 2: Hydrazinolysis. The resulting ethyl cyanophenoxyacetate ester is then subjected to hydrazinolysis. Hydrazine hydrate (NH₂NH₂·H₂O), a potent nucleophile, attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the ethoxy group and the formation of the desired acetohydrazide.

G cluster_0 Step 1: Williamson Ether Synthesis cluster_1 Step 2: Hydrazinolysis Cyanophenol o-, m-, or p-Cyanophenol Base K₂CO₃ / Acetone Cyanophenol->Base Deprotonation Ester Ethyl 2-haloacetate Intermediate Ethyl 2-(cyanophenoxy)acetate Ester->Intermediate Base->Intermediate Nucleophilic Attack Intermediate2 Ethyl 2-(cyanophenoxy)acetate Intermediate->Intermediate2 Hydrazine Hydrazine Hydrate / Ethanol Product 2-(Cyanophenoxy)acetohydrazide Isomer Hydrazine->Product Nucleophilic Acyl Substitution Intermediate2->Hydrazine

Figure 1: General Synthetic Workflow.
Protocol 1: General Synthesis of 2-(Cyanophenoxy)acetohydrazide Isomers

This protocol is a self-validating system; the successful formation of the intermediate ester can be monitored by Thin Layer Chromatography (TLC), and the final product's identity and purity can be confirmed by melting point determination and spectroscopic analysis (IR, NMR).

  • Esterification:

    • To a solution of the respective cyanophenol isomer (1.0 eq.) in dry acetone (15 mL/g of phenol), add anhydrous potassium carbonate (1.5 eq.) and ethyl chloroacetate (1.2 eq.).

    • Reflux the reaction mixture for 8-12 hours. The reaction progress should be monitored by TLC (e.g., using a 3:1 hexane:ethyl acetate mobile phase).

    • After completion, filter the mixture to remove inorganic salts and concentrate the filtrate under reduced pressure to obtain the crude ethyl 2-(cyanophenoxy)acetate. The product can be purified by recrystallization from ethanol if necessary.

  • Hydrazinolysis:

    • Dissolve the synthesized ester (1.0 eq.) in absolute ethanol (10 mL/g of ester).

    • Add hydrazine hydrate (80-99%, 1.5-2.0 eq.) dropwise to the solution at room temperature.

    • Reflux the mixture for 4-6 hours. Product precipitation is often observed during this time.

    • Cool the reaction mixture in an ice bath. Collect the precipitated solid by vacuum filtration.

    • Wash the solid with cold ethanol and dry it to yield the final 2-(cyanophenoxy)acetohydrazide product.[6]

Comparative Physicochemical Properties: The Electronic Influence

The position of the cyano group dramatically alters the electronic landscape of the phenyl ring, which in turn influences key physicochemical properties like acidity, lipophilicity, and hydrogen bonding potential. These properties are critical determinants of a molecule's pharmacokinetic and pharmacodynamic profile.

The cyano group is strongly electron-withdrawing due to both the inductive effect (-I) of the electronegative nitrogen atom and the resonance effect (-M or -R) where it can withdraw electron density from the ring via the π-system.

  • Ortho/Para Positions: The cyano group exerts both -I and -M effects, strongly withdrawing electron density and significantly increasing the acidity (lowering the pKa) of the parent phenol. The para-isomer typically has the strongest electron-withdrawing character due to the unhindered resonance effect.

  • Meta Position: The cyano group exerts only its strong -I effect, as the resonance effect does not extend to the meta position. Its electron-withdrawing capacity is therefore less pronounced than the ortho and para isomers.

Figure 2: Predicted Physicochemical Property Comparison.
Property2-(2-Cyanophenoxy)2-(3-Cyanophenoxy)2-(4-Cyanophenoxy)Rationale
Parent Phenol pKa ~7.98~8.61~7.95The o/p isomers are more acidic due to resonance stabilization of the phenoxide. The p-isomer is slightly more acidic than the o-isomer due to potential intramolecular H-bonding in the ortho-phenoxide.
Predicted Lipophilicity (logP) ModerateLowerHigherThe para-isomer's symmetry and strong dipole can lead to more efficient crystal packing and slightly higher lipophilicity. The meta-isomer is often the most polar.
Dipole Moment HighModerateHighestThe para-isomer has the largest dipole moment due to the direct opposition of the electron-donating ether oxygen and the electron-withdrawing cyano group.
Hydrogen Bonding Potential intramolecular H-bonding; acts as H-bond acceptor (C≡N ).Acts as H-bond acceptor (C≡N ).Acts as H-bond acceptor (C≡N ).The ability of the cyano nitrogen to accept hydrogen bonds is a key interaction point in biological systems. The accessibility of the nitrogen lone pair is greatest in the para-isomer.

Comparative Biological Activity and Structure-Activity Relationship (SAR)

While no studies directly compare the biological activities of these three specific isomers in a single panel, we can infer their potential from related, more complex molecules where these moieties are incorporated. The hydrazide-hydrazone class is well-known for a wide range of activities, including anticancer and antimicrobial effects.[7][8]

A prominent example incorporating the ortho-isomer is the broad-spectrum fungicide Azoxystrobin .[9] Its structure features a 2-cyanophenoxy group linked to a pyrimidine ring.[10] The specific ortho-positioning is crucial for its activity, as it helps lock the molecule into the correct conformation to bind to the Qo site of cytochrome bc1, inhibiting mitochondrial respiration in fungi.[9] This suggests that the ortho-isomer may be predisposed to forming structures with specific conformational requirements for enzyme inhibition.

Derivatives containing the para-cyanophenyl group have shown significant anticancer activity.[11] The para-position allows the cyano group to act as a potent and sterically unhindered hydrogen bond acceptor, a critical interaction in many enzyme active sites. Its linear geometry and strong electron-withdrawing nature can enhance π-π stacking interactions with aromatic residues in a binding pocket.

The meta-isomer is less commonly found in highly active compounds compared to its ortho and para counterparts. This is likely because it lacks the direct resonance effect, making its electronic influence less potent for activating or directing interactions within a receptor site.

Isomer MoietyObserved Biological Activity in DerivativesPotential SAR InterpretationRepresentative Compound Class
Ortho Fungicidal (Mitochondrial Respiration Inhibition)[9]The ortho-group can enforce a specific molecular conformation required for optimal binding to an enzyme's active site. Potential for chelation or intramolecular interactions.Strobilurin Fungicides (e.g., Azoxystrobin)[9][10]
Meta General Cytotoxicity[12]The meta-position provides moderate electronic withdrawal without the steric bulk of the ortho-isomer or the strong resonance of the para-isomer, potentially leading to less specific activity.Substituted Nicotinonitriles[12]
Para Anticancer (Cytotoxicity against MCF-7, HCT-116)[11]The para-cyano group is a strong, sterically accessible hydrogen bond acceptor and enhances π-stacking. This is ideal for interactions with flat, aromatic receptor sites.Thiazol-2-ylhydrazones[11]
Protocol 2: In Vitro Cytotoxicity Assessment (MTT Assay)

To quantitatively compare the anticancer potential of novel derivatives synthesized from these isomers, the MTT assay is a gold standard. It measures the metabolic activity of cells, which is proportional to cell viability.

  • Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer line) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.1 to 100 µM) in the culture medium. Replace the old medium in the wells with 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of the wells at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth).[7][13]

Conclusion and Future Outlook

This comparative analysis demonstrates that the seemingly minor change of moving a cyano group around a phenyl ring has profound consequences for the resulting 2-(cyanophenoxy)acetohydrazide isomer.

  • The ortho-isomer is a key component in conformationally constrained molecules like the fungicide Azoxystrobin, highlighting its utility where specific spatial arrangements are necessary for activity.

  • The para-isomer presents a sterically accessible and potent hydrogen-bond acceptor, making it a prime candidate for targeting enzymes and receptors where such interactions are paramount, as seen in various anticancer agents.

  • The meta-isomer , with its purely inductive electron-withdrawing effect, represents a more subtle electronic modification and may be useful where the potent resonance effects of the ortho/para positions are undesirable.

For researchers and drug development professionals, this guide underscores a critical principle: positional isomerism is not an afterthought but a primary strategic tool. The choice of the ortho-, meta-, or para-isomer as a starting material should be a deliberate, mechanism-driven decision based on the intended biological target and the desired physicochemical properties of the final compound. Future research should focus on the direct, side-by-side biological screening of these three core scaffolds and their simple derivatives to experimentally validate the structure-activity relationships postulated here.

References

  • Al-Sanea, M. M., et al. (2020). Synthesis of some novel 2-(3-cyano-6-(thiophen-2-yl)-4,4′-bipyridin-2-yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. National Institutes of Health (NIH). Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of cyanoacetohydrazide. ResearchGate. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2025). Reactivity of 2-((3-Cyano-4-(4-Fluorophenyl)-6-(Naphthalen-2-yl)Pyridin-2-yl)Oxy)Acetohydrazide Toward Some Reagents for Preparing a Promising Anticancer Agents and Molecular Docking Study. PubMed. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (n.d.). Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones. RSC Publishing. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. ResearchGate. Available at: [Link]

  • Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. PubMed. Available at: [Link]

  • Fun, H.-K., et al. (n.d.). 2-(2-Chlorophenoxy)acetohydrazide. ResearchGate. Available at: [Link]

  • Abdellattif, M. H., et al. (2018). Utilization of Cyanoacetohydrazide and Oxadiazolyl Acetonitrile in the Synthesis of Some New Cytotoxic Heterocyclic Compounds. National Institutes of Health (NIH). Available at: [Link]

  • Felczykowska, A., et al. (2022). Biological Activity and Stability of Aeruginosamides from Cyanobacteria. MDPI. Available at: [Link]

  • ResearchGate. (2017). Synthesis and biological activity of hydrazones of o- and p-hydroxybenzoic acids. Spatial structure of 5-Bromo-2-hydroxybenzylidene-4-hydroxybenzohydrazide. ResearchGate. Available at: [Link]

  • Hafez, H. N., et al. (2015). 2-{[3-Cyano-4-(furan-2-yl)-6-(naphthalen-1-yl)pyridin-2-yl]oxy}acetohydrazide as a synthon for Potent Anticancer Agents. ResearchGate. Available at: [Link]

  • ResearchGate. (2011). Synthesis and biological activity of hydrazide-hydrazones and their corresponding 3-Acetyl-2,5-disubstituted-2,3-dihydro-1,3,4-oxadiazoles. ResearchGate. Available at: [Link]

  • Farsa, O. (2012). Structural features which influence drug action. IS MUNI. Available at: [Link]

  • Stana, A., et al. (2023). Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. PubMed Central. Available at: [Link]

  • Mohareb, R. M., et al. (2009). The Reaction of Cyanoacetic Acid Hydrazide with 2-Acetylfuran: Synthesis of Coumarin, Pyridine, Thiophene and Thiazole Derivatives with Potential Antimicrobial Activities. MDPI. Available at: [Link]

  • Google Patents. (n.d.). Azoxystrobin synthesis method. Google Patents.
  • ResearchGate. (n.d.). Isomeric Properties of Organic Compounds. ResearchGate. Available at: [Link]

  • Taras, A., et al. (2022). Acylhydrazones and Their Biological Activity: A Review. MDPI. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 2-Hydroxybenzohydrazide. ResearchGate. Available at: [Link]

  • da Silva, A. C. S., et al. (2018). Synthesis, Biological Activity, and Mechanism of Action of 2-Pyrazyl and Pyridylhydrazone Derivatives, New Classes of Antileishmanial Agents. PubMed. Available at: [Link]

  • Priyadarshini, V., et al. (2021). SYNTHESIS, CHARACTERIZATION AND ANTI-OBESITY ACTIVITY OF N-ACETYLCYANOACETYL HYDRAZONE DERIVATIVE. IJBPAS. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Azoxystrobin acid. PubChem. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Azoxystrobin. PubChem. Available at: [Link]

Sources

Validation

Structure-activity relationship (SAR) studies of 2-(2-Cyanophenoxy)acetohydrazide analogs

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of 2-(2-Cyanophenoxy)acetohydrazide Analogs for Drug Discovery Professionals Authored by: [Your Name/Department] Publication Date: January 16, 2026 Intro...

Author: BenchChem Technical Support Team. Date: January 2026

A Comprehensive Guide to the Structure-Activity Relationship (SAR) of 2-(2-Cyanophenoxy)acetohydrazide Analogs for Drug Discovery Professionals

Authored by: [Your Name/Department]
Publication Date: January 16, 2026

Introduction: The Therapeutic Potential of Hydrazide-Hydrazone Scaffolds

The hydrazide-hydrazone scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities. These compounds, characterized by the azomethine group (-NH-N=CH-), have demonstrated a wide array of pharmacological effects, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties[1]. The core structure of 2-(2-Cyanophenoxy)acetohydrazide presents a unique starting point for the design of novel therapeutic agents. The cyanophenoxy moiety offers potential for specific interactions with biological targets, while the acetohydrazide linker provides a flexible backbone for further chemical modification.

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of hypothetical analogs derived from 2-(2-Cyanophenoxy)acetohydrazide. Drawing upon established principles from related hydrazone series, we will explore how structural modifications can influence biological activity. This document is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutics.

General Synthetic Pathway

The synthesis of 2-(2-Cyanophenoxy)acetohydrazide analogs typically follows a well-established, multi-step reaction sequence. The general pathway commences with the corresponding 2-cyanophenoxyacetic acid. This starting material undergoes esterification, followed by hydrazinolysis to yield the core 2-(2-Cyanophenoxy)acetohydrazide intermediate. Subsequent condensation of this intermediate with a variety of aromatic or heteroaromatic aldehydes or ketones affords the final hydrazone analogs[1][2]. Microwave-assisted synthesis can significantly reduce reaction times and improve yields[3].

G cluster_0 Step 1: Esterification cluster_1 Step 2: Hydrazinolysis cluster_2 Step 3: Condensation 2_Cyanophenoxyacetic_Acid 2-Cyanophenoxyacetic Acid Ester_Intermediate Ester Intermediate 2_Cyanophenoxyacetic_Acid->Ester_Intermediate Alcohol, Acid Catalyst Acetohydrazide_Core 2-(2-Cyanophenoxy)acetohydrazide Ester_Intermediate->Acetohydrazide_Core Ethanol, Reflux Hydrazine_Hydrate Hydrazine Hydrate Final_Analog Hydrazone Analog Acetohydrazide_Core->Final_Analog Glacial Acetic Acid, Reflux Aldehyde_Ketone Aromatic/Heteroaromatic Aldehyde or Ketone Aldehyde_Ketone->Final_Analog

Caption: General synthetic route for 2-(2-Cyanophenoxy)acetohydrazide analogs.

Structure-Activity Relationship Analysis

The biological activity of hydrazone derivatives is intricately linked to the nature and position of substituents on the aromatic rings and the core scaffold. The following sections dissect the probable SAR of 2-(2-Cyanophenoxy)acetohydrazide analogs based on data from structurally related compounds.

I. Modifications of the Terminal Aromatic Ring (from Aldehyde/Ketone)

The terminal aromatic ring, introduced via condensation, plays a pivotal role in modulating the biological activity. Substituents on this ring can influence potency and selectivity.

Anticancer Activity

Studies on various hydrazone series have shown that substitution on the terminal phenyl ring significantly impacts anticancer efficacy.

  • Pyrrole Moiety: The presence of a pyrrole ring can confer potent anticancer activity. For instance, a hydrazone derivative featuring a pyrrole ring demonstrated significant cytotoxicity against prostate (PC-3), breast (MCF-7), and colon (HT-29) cancer cell lines, with IC50 values of 1.32, 2.99, and 1.71 µM, respectively[4]. This analog was also shown to induce apoptosis through caspase-3 activation[4].

  • Nitro Group: A nitro-substituted hydrazone, NHAPI, has been reported to have selective antitumor activity[5]. Further derivatization of NHAPI revealed that naphthyl and biphenyl derivatives exhibited selective antiproliferative action, particularly against the MCF-7 breast cancer cell line[5].

  • Hydroxy Group: A 2-hydroxybenzylidene moiety has been associated with significant in vitro anti-proliferative effects on MDA-MB-231 and 4T1 breast cancer cells[6].

Table 1: Comparison of Anticancer Activity of Representative Hydrazone Analogs

Compound IDKey Structural FeatureCancer Cell LineIC50 (µM)Reference
3h Pyrrole ringPC-31.32[4]
MCF-72.99[4]
HT-291.71[4]
NHAPI derivative Biphenyl moietyMCF-7Not specified[5]
7k 2-hydroxybenzylideneMDA-MB-2317.73[6]
4T11.82[6]
II. Modifications of the 2-(2-Cyanophenoxy) Moiety

While direct SAR studies on the 2-(2-Cyanophenoxy)acetohydrazide scaffold are limited, the cyanophenoxy group is a key feature of the fungicide Azoxystrobin, which inhibits mitochondrial respiration[7]. This suggests that the 2-cyanophenoxy moiety could be crucial for biological activity.

  • Cyano Group: The electron-withdrawing nature of the cyano group can influence the electronic properties of the entire molecule, potentially affecting its binding to target proteins.

  • Phenoxy Ring Substituents: The addition of other substituents to the phenoxy ring could modulate activity. For example, the introduction of electron-donating or electron-withdrawing groups could alter the pharmacokinetic and pharmacodynamic properties of the analogs[8][9].

III. The Role of the Hydrazide-Hydrazone Linker

The acetohydrazide linker and the resulting hydrazone bridge are not merely spacers but are critical for the molecule's conformation and interaction with biological targets. The presence of the hydrazone moiety is often considered essential for the activity of this class of compounds[10].

Experimental Protocols

To ensure the reproducibility and validity of SAR studies, standardized experimental protocols are essential.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

  • Cell Seeding: Plate cancer cells (e.g., MCF-7, PC-3, HT-29) in 96-well plates at a density of 5 × 10^3 to 1 × 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized hydrazone analogs and incubate for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

G Start Start Cell_Seeding Seed Cancer Cells in 96-well plate Start->Cell_Seeding Incubation_24h Incubate 24h Cell_Seeding->Incubation_24h Compound_Treatment Treat with Hydrazone Analogs Incubation_24h->Compound_Treatment Incubation_48_72h Incubate 48-72h Compound_Treatment->Incubation_48_72h MTT_Addition Add MTT Reagent Incubation_48_72h->MTT_Addition Incubation_4h Incubate 4h MTT_Addition->Incubation_4h Solubilization Add Solubilizing Agent Incubation_4h->Solubilization Absorbance_Reading Read Absorbance Solubilization->Absorbance_Reading IC50_Calculation Calculate IC50 Absorbance_Reading->IC50_Calculation End End IC50_Calculation->End

Caption: Workflow for the MTT assay to determine anticancer activity.

In Vitro Antimicrobial Activity: Agar Disc Diffusion Method

This method is used to assess the antimicrobial activity of the synthesized compounds.

  • Culture Preparation: Spread a standardized inoculum of the test microorganism onto the surface of Mueller-Hinton agar plates.

  • Disc Application: Place sterile filter paper discs (6 mm in diameter) saturated with a known concentration of the test compound onto the agar surface.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Zone of Inhibition Measurement: Measure the diameter of the zone of inhibition (in mm) around each disc. A larger zone indicates greater antimicrobial activity.

Conclusion and Future Directions

The 2-(2-Cyanophenoxy)acetohydrazide scaffold holds considerable promise for the development of novel therapeutic agents. While direct SAR studies on this specific class of compounds are yet to be extensively reported, a comprehensive analysis of related hydrazone analogs provides valuable insights for future drug design. The terminal aromatic ring, introduced through condensation with aldehydes or ketones, is a critical determinant of biological activity, with substituents like pyrrole and nitro groups showing significant potential.

Future research should focus on the systematic synthesis and biological evaluation of a library of 2-(2-Cyanophenoxy)acetohydrazide analogs. This should include a diverse range of substituents on both the terminal aromatic ring and the cyanophenoxy moiety to establish a detailed and robust SAR. Further mechanistic studies, including enzyme inhibition assays and in vivo experiments, will be crucial to validate the therapeutic potential of the most promising candidates.

References

  • In Vitro and In Vivo Evaluation of the Effects of Drug 2c and Derivatives on Ovarian Cancer Cells. (n.d.). MDPI. Retrieved from [Link]

  • Structure Activity Relationship. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. (2024). Retrieved from [Link]

  • Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents. (2022). Acta Chimica Slovenica. Retrieved from [Link]

  • Synthesis, biological evaluation, and molecular docking of benzhydrazide derivatives. (2025). Retrieved from [Link]

  • Design, Synthesis, and Biological Evaluation of 2-Mercaptobenzoxazole Derivatives as Potential Multi-Kinase Inhibitors. (n.d.). MDPI. Retrieved from [Link]

  • A Review of the Structure-Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (2020). Biomolecules. Retrieved from [Link]

  • In vitro and in vivo assessments of two novel hydrazide compounds against breast cancer as well as mammary tumor cells. (n.d.). ResearchGate. Retrieved from [Link]

  • (PDF) Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. (2025). Retrieved from [Link]

  • Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. (2023). Molecules. Retrieved from [Link]

  • Antitumor activity studies of newly synthesized N-salicyloyl-N'-(p-hydroxybenzthioyl)hydrazine and its copper(II) complex both in vivo and in vitro. (1997). Bioorganic & Medicinal Chemistry. Retrieved from [Link]

  • In vitro and in silico studies of antioxidant activity of 2-thiazolylhydrazone derivatives. (2019). Journal of Molecular Graphics and Modelling. Retrieved from [Link]

  • Structure-Activity Relationships of Nitro-Substituted Aroylhydrazone Iron Chelators with Antioxidant and Antiproliferative Activities. (n.d.). PubMed. Retrieved from [Link]

  • Structure-Activity Relationship of Phytoestrogen Analogs as ERα/β Agonists with Neuroprotective Activities. (2021). Chemical and Pharmaceutical Bulletin. Retrieved from [Link]

  • A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (2020). Biomolecules. Retrieved from [Link]

  • methyl (Z)-2-(2-(6-(2-cyanophenoxy)pyrimidin-4-yl)oxyphenyl)-3-methoxyprop-2-enoate. (n.d.). PubChem. Retrieved from [Link]

  • Metabolism of methyl-(E)-2-[2-[6-(2-cyanophenoxy)pyrimidin-4-yloxy]phenyl]-3-methoxyacrylate (azoxystrobin) in rat. (2003). Xenobiotica. Retrieved from [Link]

  • Inhibition of carbonic anhydrase and cholinesterase enzymes by acetone extract of Bryoria capillaris (Ach.) Brodo & D.Hawksw. (n.d.). DergiPark. Retrieved from [Link]

  • Azoxystrobin. (n.d.). PubChem. Retrieved from [Link]

  • Azoxystrobin acid. (n.d.). PubChem. Retrieved from [Link]

Sources

Comparative

A Comparative Analysis of the Antimicrobial Efficacy of 2-(2-Cyanophenoxy)acetohydrazide Against Commercial Antibiotics

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative for novel antimicrobial agents has never been more critical. The relentless evolution of resistant pathogens necessitates a dep...

Author: BenchChem Technical Support Team. Date: January 2026

In an era defined by the escalating threat of antimicrobial resistance (AMR), the imperative for novel antimicrobial agents has never been more critical. The relentless evolution of resistant pathogens necessitates a departure from conventional antibiotic scaffolds and an exploration of new chemical entities. This guide presents a comparative evaluation of a novel synthetic compound, 2-(2-Cyanophenoxy)acetohydrazide, against established commercial antibiotics. Our objective is to provide researchers, scientists, and drug development professionals with a comprehensive framework for assessing its antimicrobial potential, grounded in rigorous, standardized methodologies and supported by illustrative experimental data.

Introduction: The Rationale for Novel Antimicrobial Exploration

The discovery of antibiotics was a watershed moment in human history, yet their efficacy is waning. Pathogens continuously develop resistance mechanisms, rendering many first-line treatments ineffective.[1] This has catalyzed a global search for new compounds that can circumvent existing resistance pathways. Hydrazide and hydrazone derivatives have emerged as a promising class of compounds, exhibiting a wide range of biological activities, including antimicrobial, antifungal, and antitubercular properties.[2][3] The unique structural features of 2-(2-Cyanophenoxy)acetohydrazide, incorporating a cyanophenoxy group and an acetohydrazide moiety, present a compelling case for its investigation as a potential antimicrobial lead compound.

This guide will detail the standardized protocols for evaluating its efficacy, compare its in vitro performance against representative Gram-positive and Gram-negative bacteria, and contextualize its activity against that of widely used antibiotics: Ciprofloxacin, Ampicillin, and Tetracycline.

Mechanisms of Action: The Established Benchmarks

To effectively compare a novel compound, it is essential to understand the mechanisms of the antibiotics used as controls. Antibiotics exert their effects by disrupting critical bacterial processes.[4][5]

  • Ampicillin (β-Lactam): Inhibits the biosynthesis of peptidoglycan, a crucial component of the bacterial cell wall. This disruption leads to cell lysis and death, making it a bactericidal agent.[6]

  • Tetracycline (Protein Synthesis Inhibitor): Binds to the 30S ribosomal subunit, preventing the attachment of aminoacyl-tRNA.[4] This effectively halts protein synthesis, inhibiting bacterial growth, and is thus considered bacteriostatic.[1]

  • Ciprofloxacin (Fluoroquinolone): Targets bacterial DNA synthesis by inhibiting two essential enzymes, DNA gyrase and topoisomerase IV.[7] This leads to DNA cleavage and rapid cell death, classifying it as a bactericidal agent.

Antibiotic_Mechanisms cluster_0 Bacterial Cell CellWall Cell Wall Synthesis (Peptidoglycan) ProteinSynthesis Protein Synthesis (Ribosomes) DNASynthesis DNA Replication (Gyrase/Topoisomerase) Ampicillin Ampicillin (β-Lactam) Ampicillin->CellWall Inhibits Tetracycline Tetracycline Tetracycline->ProteinSynthesis Inhibits Ciprofloxacin Ciprofloxacin (Fluoroquinolone) Ciprofloxacin->DNASynthesis Inhibits

Caption: Mechanisms of action for control antibiotics.

Experimental Design: A Framework for Antimicrobial Susceptibility Testing

The cornerstone of antimicrobial efficacy evaluation lies in standardized, reproducible testing. The methodologies outlined here are based on the globally recognized guidelines established by the Clinical and Laboratory Standards Institute (CLSI), which ensure that results are comparable across different studies and laboratories.[8][9][10][11]

The MIC is the most fundamental measure of an antimicrobial agent's potency. It is defined as the lowest concentration of the agent that prevents the visible in vitro growth of a microorganism.[12][13][14] The broth microdilution method is a precise and widely adopted technique for its determination.

Experimental Protocol: Broth Microdilution MIC Assay

  • Preparation of Inoculum: a. From a fresh (18-24 hour) agar plate, select 3-5 morphologically similar colonies of the test microorganism. b. Suspend the colonies in sterile saline or broth. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ Colony Forming Units (CFU)/mL.[13] d. Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Preparation of Microtiter Plate: a. Prepare a stock solution of 2-(2-Cyanophenoxy)acetohydrazide and each control antibiotic in a suitable solvent. b. Dispense 50 µL of sterile Mueller-Hinton Broth (MHB) into each well of a 96-well microtiter plate.[12][15] c. Add 50 µL of the highest concentration of the test compound to the first well of a row. d. Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing thoroughly, and continuing this process across the row. Discard the final 50 µL from the last well. This creates a gradient of decreasing compound concentrations.

  • Inoculation and Incubation: a. Add 50 µL of the prepared bacterial inoculum (from step 1d) to each well, bringing the final volume to 100 µL. b. Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only). c. Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[13]

  • Result Interpretation: a. Following incubation, visually inspect the plate for turbidity. b. The MIC is the lowest concentration of the antimicrobial agent in a well that shows no visible growth (i.e., the first clear well).[12]

MIC_Workflow Start Start: Fresh Bacterial Culture PrepInoculum Prepare 0.5 McFarland Standard Suspension Start->PrepInoculum DiluteInoculum Dilute to Final ~5x10^5 CFU/mL PrepInoculum->DiluteInoculum Inoculate Inoculate Plate with Bacterial Suspension DiluteInoculum->Inoculate PrepPlate Prepare Serial Dilutions of Compound in 96-Well Plate PrepPlate->Inoculate Incubate Incubate at 37°C for 18-24 hours Inoculate->Incubate Read Read Results: Identify Lowest Concentration with No Visible Growth Incubate->Read End Result: MIC Value Read->End

Caption: Workflow for the MIC determination assay.

While the MIC test identifies the concentration that inhibits growth, the MBC test determines the concentration required to kill the bacteria.[16] An agent is generally considered bactericidal if the MBC is no more than four times the MIC (MBC/MIC ratio ≤ 4).[17][18]

Experimental Protocol: MBC Assay

  • Subculturing from MIC Plate: a. Following the determination of the MIC, select the wells corresponding to the MIC value and at least two more concentrated dilutions (wells showing no visible growth).[16] b. Mix the contents of each selected well thoroughly. c. Using a calibrated loop or pipette, withdraw a 10-100 µL aliquot from each of these wells.

  • Plating and Incubation: a. Spread the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar). b. Incubate the plates at 35°C ± 2°C for 18-24 hours, or until growth is clearly visible on a control plate.

  • Result Interpretation: a. After incubation, count the number of viable colonies on each plate. b. The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[16][17]

Comparative Efficacy Data (Illustrative)

The following table presents hypothetical but plausible data from MIC and MBC assays to illustrate the potential antimicrobial profile of 2-(2-Cyanophenoxy)acetohydrazide against key bacterial pathogens.

Table 1: Comparative MIC and MBC Values (µg/mL)

OrganismStrain IDCompoundMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioInterpretation
Gram-Positive
Staphylococcus aureusATCC 292132-(2-Cyanophenoxy)acetohydrazide8162Bactericidal
Ampicillin0.250.52Bactericidal
Ciprofloxacin0.512Bactericidal
Tetracycline1>64>64Bacteriostatic
Bacillus subtilisATCC 66332-(2-Cyanophenoxy)acetohydrazide482Bactericidal
Ampicillin0.1250.252Bactericidal
Ciprofloxacin0.250.52Bactericidal
Tetracycline0.5>64>128Bacteriostatic
Gram-Negative
Escherichia coliATCC 259222-(2-Cyanophenoxy)acetohydrazide321284Bactericidal
Ampicillin8162Bactericidal
Ciprofloxacin0.0150.032Bactericidal
Tetracycline2>64>32Bacteriostatic
Pseudomonas aeruginosaATCC 278532-(2-Cyanophenoxy)acetohydrazide128>256>2Bacteriostatic
Ampicillin>256>256-Resistant
Ciprofloxacin0.524Bactericidal
Tetracycline16>256>16Bacteriostatic
Discussion and Interpretation

Based on the illustrative data in Table 1, 2-(2-Cyanophenoxy)acetohydrazide demonstrates a promising antimicrobial profile, particularly against Gram-positive bacteria.

  • Spectrum of Activity: The compound exhibits potent activity against S. aureus and B. subtilis, with MIC values in the single-digit µg/mL range. Its efficacy against the Gram-negative E. coli is moderate, while activity against the notoriously difficult-to-treat P. aeruginosa is limited, suggesting a spectrum of activity that is more targeted towards Gram-positive organisms. This selectivity is common for new chemical entities and can be advantageous in minimizing disruption to the host's native Gram-negative gut microbiota.

  • Bactericidal vs. Bacteriostatic Action: The calculated MBC/MIC ratios are ≤ 4 for S. aureus, B. subtilis, and E. coli, indicating a bactericidal mechanism of action against these organisms. This is a highly desirable trait, particularly for treating severe infections or in immunocompromised patients, where complete pathogen eradication is crucial.[17] For P. aeruginosa, the higher ratio suggests a primarily bacteriostatic effect at achievable concentrations.

  • Comparative Performance: While not as potent as Ciprofloxacin or Ampicillin against susceptible strains, the novel compound's efficacy, especially its bactericidal nature against Gram-positives, positions it as a candidate for further development. Its unique structure means it may not be susceptible to common resistance mechanisms that affect β-lactams or fluoroquinolones, a hypothesis that warrants further investigation.

Conclusion and Future Perspectives

This guide provides a foundational framework for the evaluation of 2-(2-Cyanophenoxy)acetohydrazide as a potential antimicrobial agent. The illustrative data suggests a compound with potent, bactericidal activity against clinically relevant Gram-positive bacteria.

The critical next steps in the research and development pipeline must include:

  • Mechanism of Action Studies: Elucidating the specific cellular target of the compound is paramount to understanding its activity and potential for resistance development.

  • Toxicity and Safety Profiling: Rigorous in vitro and in vivo toxicological studies are required to assess its safety for potential therapeutic use.

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of the parent compound can optimize potency, broaden the spectrum of activity, and improve pharmacokinetic properties.

  • Testing Against Resistant Strains: Evaluating the compound against a panel of multidrug-resistant (MDR) strains, such as Methicillin-resistant Staphylococcus aureus (MRSA), is essential to determine its utility in addressing the most urgent clinical challenges.

The journey from a promising hit compound to a clinically approved drug is long and arduous. However, by adhering to standardized, scientifically sound evaluation protocols, we can effectively identify and advance novel molecules like 2-(2-Cyanophenoxy)acetohydrazide in the global fight against antimicrobial resistance.

References

  • Mechanism of Action and Activity of Commonly Used Antibiotics.Intensive Care Medicine - Cambridge Core - Journals & Books Online.
  • Minimum Inhibitory Concentration (MIC) Test.Microbe Investigations.
  • Minimum Bactericidal Concentration (MBC) Test.Microchem Laboratory.
  • Antibiotic action and resistance: updated review of mechanisms, spread, influencing factors, and alternative approaches for combating resistance. National Institutes of Health. Available from: [Link]

  • Minimum Bactericidal Concentration (MBC) Assay.Creative Diagnostics.
  • Minimum bactericidal concentration.Grokipedia.
  • Antibiotic. Wikipedia. Available from: [Link]

  • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Available from: [Link]

  • Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Available from: [Link]

  • Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). National Institutes of Health. Available from: [Link]

  • Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. Available from: [Link]

  • Mechanisms of Antibacterial Drugs. Lumen Learning Microbiology. Available from: [Link]

  • How do antibiotics work?. Uppsala University. Available from: [Link]

  • Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute (CLSI). Available from: [Link]

  • M100 | Performance Standards for Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute (CLSI). Available from: [Link]

  • M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available from: [Link]

  • Antibacterial Susceptibility Test Interpretive Criteria. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. National Institutes of Health. Available from: [Link]

  • Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. National Institutes of Health. Available from: [Link]

  • Antimicrobial Activity of Some Steroidal Hydrazones. National Institutes of Health. Available from: [Link]

  • Antifungal Activity of Acylhydrazone Derivatives against Sporothrix spp. National Institutes of Health. Available from: [Link]

Sources

Validation

A Comparative Guide to the Bioactivity of 2-(2-Cyanophenoxy)acetohydrazide Derivatives: Bridging In Vitro Efficacy with In Vivo Potential

In the landscape of modern drug discovery, the journey from a promising molecule to a clinically effective therapeutic is both arduous and intricate. Among the myriad of scaffolds under investigation, hydrazide-hydrazone...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the journey from a promising molecule to a clinically effective therapeutic is both arduous and intricate. Among the myriad of scaffolds under investigation, hydrazide-hydrazone derivatives have emerged as a versatile class of compounds with a broad spectrum of biological activities. This guide provides a comprehensive comparison of the in vitro and in vivo bioactivity of a specific subset of these compounds: 2-(2-Cyanophenoxy)acetohydrazide derivatives. Our objective is to furnish researchers, scientists, and drug development professionals with a critical analysis of existing data, detailed experimental protocols, and a forward-looking perspective on the therapeutic promise of this chemical series.

The core structure, featuring a phenoxy acetohydrazide moiety, is a known pharmacophore associated with diverse biological actions, including anticancer, anti-inflammatory, and antimicrobial effects. The introduction of a cyano group at the ortho position of the phenoxy ring is a strategic chemical modification aimed at modulating the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets. This guide will dissect the reported bioactivities, elucidate the experimental rationale, and present a cohesive narrative on the current understanding and future directions for this promising class of compounds.

Unveiling In Vitro Bioactivity: A Spectrum of Cellular Effects

The initial exploration of any novel chemical entity rightfully begins in the controlled environment of the laboratory. In vitro assays provide a rapid and cost-effective means to assess the biological activity of a compound at the cellular and molecular level. For 2-(2-Cyanophenoxy)acetohydrazide derivatives and their close analogs, the primary focus of in vitro studies has been the evaluation of their cytotoxic effects against various cancer cell lines.

Anticancer Activity: A Primary Therapeutic Target

A significant body of research has been dedicated to synthesizing and evaluating the anticancer potential of hydrazide derivatives. These studies consistently demonstrate that subtle structural modifications can lead to profound differences in cytotoxic potency.

For instance, a study on novel 2-oxoindoline-based acetohydrazides revealed that certain derivatives exhibited notable cytotoxicity against human colon cancer (SW620), prostate cancer (PC-3), and lung cancer (NCI-H23) cell lines.[1][2] In some cases, the potency of these compounds surpassed that of the positive control, PAC-1, a known procaspase-3 activating compound.[1][2] This highlights the potential of the acetohydrazide scaffold as a backbone for the development of potent anticancer agents.

Similarly, research on other related hydrazone derivatives has shown significant inhibitory effects against a range of cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268).[3] The hydrazide-hydrazone moiety has been identified as a critical pharmacophore for these anticancer activities.[4]

The following table summarizes the in vitro anticancer activity of representative acetohydrazide and hydrazone derivatives, showcasing the range of potencies observed across different cancer cell lines.

Compound ClassCancer Cell LineIC50 (µM)Reference
2-oxoindoline-based acetohydrazidesSW620 (Colon)< 10[1][2]
2-oxoindoline-based acetohydrazidesPC-3 (Prostate)< 10[1][2]
2-oxoindoline-based acetohydrazidesNCI-H23 (Lung)< 10[1][2]
Quinoline hydrazide derivativesSH-SY5Y (Neuroblastoma)2.9 - 5.7[4]
Quinoline hydrazide derivativesKelly (Neuroblastoma)1.3 - 2.4[4]
Tetracaine hydrazide-hydrazonesColo-205 (Colon)20.5 - 50.0[5]
N-Acyl hydrazonesMCF-7 (Breast)7.52 - 25.41[6]
N-Acyl hydrazonesPC-3 (Prostate)10.19 - 57.33[6]

Table 1: In Vitro Anticancer Activity of Representative Hydrazide Derivatives

The causality behind these experimental observations often lies in the ability of these compounds to induce apoptosis (programmed cell death) and interfere with cell cycle progression in cancer cells. For example, the most potent 2-oxoindoline-based acetohydrazide was found to accumulate cancer cells in the S phase of the cell cycle and induce late cellular apoptosis.[2]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely accepted colorimetric method for assessing cell viability and, by extension, the cytotoxic potential of a compound.

Principle: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye, MTT, to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 2-(2-Cyanophenoxy)acetohydrazide derivatives and add them to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol, to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the formazan solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

MTT_Assay_Workflow A Seed Cancer Cells in 96-well Plate B Treat with 2-(2-Cyanophenoxy)acetohydrazide Derivatives A->B 24h incubation C Incubate for 48-72 hours B->C D Add MTT Reagent C->D E Incubate for 4 hours D->E F Solubilize Formazan Crystals E->F G Measure Absorbance at 570 nm F->G H Calculate IC50 Value G->H

Caption: Workflow of the MTT assay for in vitro cytotoxicity testing.

The Crucial Transition to In Vivo Bioactivity

While in vitro studies provide essential preliminary data, they do not fully recapitulate the complex physiological environment of a living organism. Therefore, in vivo studies are indispensable for evaluating the true therapeutic potential and safety profile of a drug candidate. For phenoxy acetohydrazide derivatives, in vivo data is less abundant but provides critical insights into their real-world applicability.

Anti-inflammatory and Analgesic Potential in Preclinical Models

Structurally related hydrazide and hydrazone derivatives have been evaluated for their anti-inflammatory and analgesic properties in animal models. A study utilizing a carrageenan-induced paw edema model in rats, a classic model of acute inflammation, demonstrated that certain pyrrole hydrazone derivatives exhibited significant, dose-dependent anti-inflammatory activity.[3][4] These compounds were able to reduce paw edema, indicating their potential to mitigate inflammatory responses in vivo.

Furthermore, in analgesic evaluations using formalin, tail flick, and paw withdrawal tests, some of these derivatives showed significant pain-relieving effects.[3][4] This suggests that the hydrazone scaffold may interact with targets involved in pain signaling pathways.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This widely used in vivo model is employed to screen for the anti-inflammatory activity of novel compounds.

Principle: The injection of carrageenan, a phlogistic agent, into the paw of a rat induces a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Step-by-Step Methodology:

  • Animal Acclimatization: Acclimate male Wistar rats to the laboratory conditions for at least one week.

  • Compound Administration: Administer the 2-(2-Cyanophenoxy)acetohydrazide derivatives (or vehicle control and a reference drug like diclofenac sodium) orally or intraperitoneally to different groups of rats.

  • Carrageenan Injection: After a specific period (e.g., 1 hour) to allow for drug absorption, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Paw_Edema_Workflow A Administer Test Compound to Rats B Inject Carrageenan into Paw A->B 1 hour post-administration C Measure Paw Volume at Intervals B->C Measure at 1, 2, 3, 4 hours D Calculate Percentage Inhibition of Edema C->D

Caption: Experimental workflow for the carrageenan-induced paw edema model.

In Vivo Anticancer Evaluation

Direct in vivo anticancer data for 2-(2-Cyanophenoxy)acetohydrazide derivatives is limited. However, a study on novel phenoxyacetamide derivatives, a closely related class, has demonstrated their efficacy in a preclinical cancer model.[5] In this study, a promising compound was shown to suppress tumor growth in an in vivo examination, as measured by tumor weight and volume.[5] This provides a strong rationale for investigating the in vivo anticancer potential of 2-(2-Cyanophenoxy)acetohydrazide derivatives.

In Vivo Toxicity Assessment

An essential aspect of in vivo evaluation is determining the toxicity of a compound. A study on hydrazide-hydrazones of 2,4-dihydroxybenzoic acid utilized the zebrafish embryo model (Danio rerio) to assess acute toxicity.[7][8] This model, recognized by the OECD, allows for the observation of lethal and non-lethal developmental abnormalities. The study found that the toxicity of the tested compounds against zebrafish embryos and larvae was low to moderate, suggesting a favorable preliminary safety profile.[7][8]

Bridging the Gap: Correlating In Vitro and In Vivo Findings

The ultimate goal of preclinical drug development is to identify compounds with a strong correlation between their in vitro potency and in vivo efficacy. While direct correlative data for 2-(2-Cyanophenoxy)acetohydrazide derivatives is still emerging, we can draw logical inferences from the available information on related compounds.

The potent in vitro anticancer activity observed for many hydrazide derivatives provides a solid foundation for expecting in vivo antitumor effects. The key challenge lies in the pharmacokinetic properties of these compounds – their absorption, distribution, metabolism, and excretion (ADME) profile. A compound that is highly active in a petri dish may not be effective in a living organism if it is poorly absorbed, rapidly metabolized, or does not reach the target tissue in sufficient concentrations.

The promising in vivo anti-inflammatory and analgesic data for related hydrazones suggest that this class of compounds can possess favorable ADME properties, allowing them to exert their biological effects systemically. This provides a degree of confidence that well-designed 2-(2-Cyanophenoxy)acetohydrazide derivatives could also exhibit good bioavailability and efficacy in animal models.

Future Perspectives and Conclusion

The exploration of 2-(2-Cyanophenoxy)acetohydrazide derivatives as potential therapeutic agents is a field ripe with opportunity. The existing in vitro data strongly supports their promise, particularly in the realm of oncology. The next critical step is to conduct comprehensive in vivo studies to validate these in vitro findings.

Future research should focus on:

  • Synthesis of a focused library of 2-(2-Cyanophenoxy)acetohydrazide derivatives with systematic structural modifications to establish clear structure-activity relationships (SAR).

  • Comprehensive in vitro screening against a broader panel of cancer cell lines and other relevant biological targets.

  • In-depth mechanistic studies to elucidate the precise molecular pathways through which these compounds exert their effects.

  • Thorough in vivo evaluation of the most promising candidates in relevant animal models of cancer and inflammation.

  • Detailed pharmacokinetic and toxicological profiling to assess the drug-like properties and safety of these compounds.

References

  • Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. (n.d.). National Institutes of Health. [Link]

  • Novel Synthesis of Hydrazide-Hydrazone Derivatives and Their Utilization in the Synthesis of Coumarin, Pyridine, Thiazole and Thiophene Derivatives with Antitumor Activity. (2011). MDPI. [Link]

  • Design, Synthesis, and Anticancer Evaluation of Novel Tetracaine Hydrazide-Hydrazones. (2023). ACS Publications. [Link]

  • Unraveling the Anticancer Activity of Newly Synthesized Acylhydrazones and Hydrazones: In Vitro and Computational Insights. (2023). Taylor & Francis Online. [Link]

  • Novel N-Acyl Hydrazone Compounds as Promising Anticancer Agents: Synthesis and Molecular Docking Studies. (2023). ACS Publications. [Link]

  • Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. (2022). National Institutes of Health. [Link]

  • Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. (2022). PubMed. [Link]

  • Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. (2023). National Institutes of Health. [Link]

  • Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models. (2024). National Institutes of Health. [Link]

  • Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models. (2024). PubMed. [Link]

  • In Vitro and In Vivo Effects of Synthesis Novel Phenoxyacetamide Derivatives as Potent Apoptotic Inducer against HepG2 Cells through PARP-1 Inhibition. (2024). MDPI. [Link]

  • Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. (2023). PubMed. [Link]

Sources

Comparative

A comparative study of green synthesis vs. conventional methods for hydrazides

An In-Depth Comparative Guide to the Synthesis of Hydrazides: Green Chemistry vs. Conventional Methodologies In the landscape of pharmaceutical and organic synthesis, hydrazides stand out as critical intermediates and po...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to the Synthesis of Hydrazides: Green Chemistry vs. Conventional Methodologies

In the landscape of pharmaceutical and organic synthesis, hydrazides stand out as critical intermediates and potent bioactive molecules. Their structural motif is a cornerstone in the development of pharmaceuticals, agrochemicals, and various heterocyclic compounds like 1,3,4-oxadiazoles and 1,2,4-triazoles.[1] The journey from a simple carboxylic acid to a functional hydrazide, however, is paved with diverse chemical pathways, each with its own set of advantages and drawbacks.

This guide provides a comprehensive comparison between the long-established conventional methods and the emergent, eco-conscious green synthesis routes for preparing hydrazides. We will delve into the mechanistic underpinnings, present detailed experimental protocols, and offer a data-driven analysis to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

The Old Guard: Conventional Synthesis of Hydrazides

For decades, the synthesis of hydrazides has been dominated by a reliable, albeit cumbersome, two-step process. This approach, while effective, is characteristic of a bygone era of chemical synthesis where yield often took precedence over efficiency and environmental impact.

The Predominant Pathway: Hydrazinolysis of Esters

The most widely employed conventional method involves the hydrazinolysis of carboxylic acid esters.[2] This is fundamentally a two-stage process:

  • Esterification: The parent carboxylic acid is first converted to its corresponding ester, typically a methyl or ethyl ester. This is an acid-catalyzed reaction, often requiring refluxing the carboxylic acid in an excess of alcohol (e.g., methanol or ethanol) with a strong acid catalyst like sulfuric acid (H₂SO₄) for several hours.

  • Hydrazinolysis: The isolated ester is then reacted with hydrazine hydrate (N₂H₄·H₂O), usually in an alcoholic solvent. This nucleophilic acyl substitution reaction involves the attack of the hydrazine on the ester's carbonyl carbon, displacing the alcohol to form the desired hydrazide. This step also typically requires prolonged heating under reflux.

The rationale behind this two-step approach is control. Carboxylic acids can react directly with hydrazine, but the reaction can be sluggish and may require harsh conditions. Converting the acid to a more reactive ester intermediate facilitates a cleaner reaction with hydrazine. However, this control comes at the cost of time, energy, and material efficiency.

Alternative Conventional Methods

Other classical approaches include the use of highly reactive acyl chlorides or anhydrides instead of carboxylic acids.[1] While these reactions are very rapid, the high reactivity of the starting materials makes it difficult to prevent the formation of the undesired diacylhydrazine byproduct, where two acyl groups attach to the same hydrazine molecule.

Drawbacks of Conventional Synthesis

The conventional pathway is fraught with inefficiencies that are increasingly misaligned with modern laboratory and industrial standards:

  • Long Reaction Times: The combined esterification and hydrazinolysis steps can take anywhere from 6 to 18 hours, or even longer for less reactive esters.[3]

  • High Energy Consumption: Both steps typically require prolonged heating under reflux, consuming significant amounts of energy.

  • Solvent Dependency: The heavy reliance on organic solvents like methanol and ethanol contributes to volatile organic compound (VOC) emissions and waste generation.

  • Safety and Environmental Concerns: Hydrazine hydrate is a toxic, corrosive, and potentially carcinogenic substance that requires careful handling and disposal.[4][5][6][7] Its use in large volumes under high heat increases occupational risks. The entire process generates considerable chemical waste, leading to a high E-factor (environmental factor), a key metric in green chemistry.[8]

The Green Revolution: Eco-Friendly Synthesis of Hydrazides

In response to the limitations of classical methods, the principles of green chemistry have catalyzed the development of innovative, efficient, and environmentally benign alternatives. These methods often telescope the multi-step conventional process into a single, rapid operation.

Microwave-Assisted Synthesis: A Paradigm Shift

Microwave-assisted organic synthesis (MAOS) has emerged as a leading green technique.[3] It utilizes microwave irradiation to heat the reaction mixture directly and efficiently, leading to dramatic accelerations in reaction rates.

In a typical microwave-assisted hydrazide synthesis, the carboxylic acid and hydrazine hydrate are mixed, often without any solvent, and irradiated in a dedicated microwave reactor for a few minutes.[9] This one-pot method completely bypasses the need for the esterification step.[10][11] The rapid, localized heating minimizes side reactions and significantly boosts yields.

Causality of Microwave Efficiency: The acceleration is due to a specific thermal effect of microwave radiation on polar molecules like hydrazine hydrate. This efficient and instantaneous superheating cannot be replicated by conventional heating methods, resulting in reaction rate enhancements that can be several orders of magnitude greater.[3]

Ultrasound-Assisted Synthesis (Sonochemistry)

Another powerful green technique is the use of ultrasonic irradiation. Sonochemistry utilizes the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid.[12] This collapse generates localized hot spots with extremely high temperatures and pressures, which dramatically enhance chemical reactivity.[12] Like microwave synthesis, ultrasound-promoted reactions are significantly faster and more productive than their conventional counterparts, often proceeding under milder conditions.[12][13]

Mechanochemical Synthesis (Grinding)

Perhaps the ultimate in solvent-free synthesis is the grinding technique. In this method, the solid carboxylic acid and liquid hydrazine hydrate are simply ground together in a mortar and pestle at room temperature.[14][15] The mechanical force initiates the chemical reaction, which often proceeds to completion within minutes, resulting in a solid mass of the hydrazide product.[14] This approach eliminates the need for both solvents and external heating, making it exceptionally eco-friendly and energy-efficient.[14][15]

Visualizing the Pathways: Conventional vs. Green Synthesis

The following diagrams illustrate the stark contrast between the traditional and modern approaches to hydrazide synthesis.

G cluster_0 Conventional Two-Step Synthesis Acid Carboxylic Acid (R-COOH) Ester Carboxylic Ester (R-COOR') Acid->Ester Esterification H₂SO₄, R'OH, Reflux (3-5+ hours) Hydrazide_C Hydrazide (R-CONHNH₂) Ester->Hydrazide_C Hydrazinolysis N₂H₄·H₂O, Reflux (3-5+ hours)

Caption: Conventional two-step synthesis of hydrazides.

G cluster_1 Green One-Pot Synthesis Acid_G Carboxylic Acid (R-COOH) Hydrazide_G Hydrazide (R-CONHNH₂) Acid_G->Hydrazide_G Microwave / Ultrasound / Grinding Solvent-Free (2-15 minutes) Reagents + N₂H₄·H₂O

Caption: Green one-pot synthesis of hydrazides.

Head-to-Head Comparison: A Data-Driven Analysis

The superiority of green methods over conventional synthesis is not merely qualitative. The quantitative data from various studies present a compelling case.

ParameterConventional Method (Ester Hydrazinolysis)Microwave-Assisted Method (One-Pot)Grinding Method
Reaction Time 6 - 9 hours[8]60 - 200 seconds3 - 5 minutes[14]
Number of Steps Two[9][11]One[3][9]One[1]
Solvent Use Required (e.g., Methanol, Ethanol)Often Solvent-Free[3]Solvent-Free[14]
Energy Input High (Prolonged Reflux)[8]Low (Short Irradiation)[8]Minimal (Mechanical Energy)
Typical Yield 59% - 77%82% - 96%[3]~90% or higher
E-Factor High (e.g., 4.5 kg waste/kg product)[8]Low (e.g., 0.3 kg waste/kg product)[8]Very Low
Atom Economy Lower (due to intermediate step)Higher (Direct Conversion)Higher (Direct Conversion)

Data compiled from multiple sources for representative reactions.[3][8][14]

Experimental Protocols: A Practical Guide

To provide actionable insights, here are detailed, step-by-step methodologies for both conventional and green synthesis routes.

Protocol 1: Conventional Two-Step Synthesis of Benzoic Hydrazide

Step A: Synthesis of Methyl Benzoate (Esterification)

  • Place benzoic acid (10.0 g) into a 250 mL round-bottom flask.

  • Add methanol (50 mL) and carefully add concentrated sulfuric acid (2 mL) as a catalyst.

  • Fit the flask with a reflux condenser and heat the mixture under reflux for 4 hours.

  • After cooling, transfer the mixture to a separatory funnel and wash with water (50 mL), followed by 5% sodium bicarbonate solution (50 mL), and finally with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the methanol under reduced pressure to yield methyl benzoate.

Step B: Synthesis of Benzoic Hydrazide (Hydrazinolysis)

  • Dissolve the obtained methyl benzoate (0.01 mol) in ethanol (20 mL) in a round-bottom flask.

  • Add hydrazine hydrate (0.011 mol) to the solution.

  • Heat the mixture under reflux for 3-5 hours, monitoring the reaction's progress using thin-layer chromatography (TLC).

  • Once the reaction is complete, distill off the ethanol under reduced pressure.

  • Cool the residue in an ice bath to induce crystallization.

  • Filter the solid product, wash with cold water, and recrystallize from ethanol to obtain pure benzoic hydrazide.

Protocol 2: Green Microwave-Assisted One-Pot Synthesis[1]

Safety Note: This procedure should be performed in a dedicated microwave reactor designed for chemical synthesis. Do not use a domestic microwave oven.

  • Place the carboxylic acid (0.01 mol) and hydrazine hydrate (0.012 mol) directly into a microwave-safe reaction vessel. No solvent is required.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture for 60-200 seconds at 900 Watts. The exact time will vary depending on the specific carboxylic acid used.

  • After irradiation, cool the vessel rapidly using a compressed air stream or by placing it in an ice bath.

  • The resulting solid product is then recrystallized from a minimal amount of methanol to yield the pure hydrazide.

Protocol 3: Green Grinding Synthesis[15]
  • Place the carboxylic acid (3.0 mmol) and 80% hydrazine hydrate (3.75 mmol) into a ceramic mortar.

  • Grind the mixture vigorously with a pestle for 3-5 minutes at room temperature.

  • Allow the reaction mixture to stand for approximately 10 minutes. During this time, it will typically set into a solid mass.

  • Confirm the completion of the reaction via TLC.

  • Scrape the solid mass from the mortar and recrystallize it from ethanol to obtain the pure hydrazide.

Conclusion and Future Outlook

The comparative analysis unequivocally demonstrates the advantages of green synthesis methodologies over conventional approaches for preparing hydrazides. Microwave, ultrasound, and grinding techniques offer dramatic improvements in efficiency, reducing reaction times from hours to minutes while simultaneously increasing yields and purity.[3][9][12] More importantly, they align with the core principles of sustainable science by minimizing energy consumption, eliminating the need for hazardous organic solvents, and reducing waste generation.[14]

While conventional methods laid the groundwork for understanding the synthesis of these vital compounds, their operational inefficiencies and environmental footprint are no longer tenable. For researchers and drug development professionals, adopting these green, one-pot procedures is not just a matter of convenience; it is a strategic imperative that enhances productivity, improves safety, and promotes environmental stewardship. The future of hydrazide synthesis is undeniably green, efficient, and solvent-free.

References

  • Mohamad, S. A., et al. (2022). Microwave-assisted Single-step Synthesis of Acid Hydrazides From Corresponding Acids Utilizing Newly Designed Apparatus. Journal of Applied Pharmaceutical Research, 10(1), 29-37.
  • Mohamad, S. A., Shantier, S. W., & Garelnabi, E. A. E. (2022). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Journal of Applied Pharmaceutical Research, 10(1), 29-37.
  • Aboul-Fadl, T., et al. (2011). Microwave-Assisted One-Step Synthesis of Fenamic Acid Hydrazides from the Corresponding Acids. Molecules, 16(10), 8555-8566. [Link]

  • Al-Ostath, A., et al. (2021). Ultrasound promoted green synthesis, anticancer evaluation, and molecular docking studies of hydrazines: a pilot trial. BMC Chemistry, 15(1), 69. [Link]

  • Żarowska, B., et al. (2020). Microwave-Assisted Synthesis, Lipophilicity and In Vitro Antimicrobial Activity of Hydrazide-Hydrazones of Phenylacetic Acid. Molecules, 25(21), 5200. [Link]

  • Sciencemadness.org Community. (n.d.). Safety precautions for hydrazine hydrate. Sciencemadness.org. [Link]

  • Mohamad, S. A., et al. (2022). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Scilit. [Link]

  • Anonymous. (n.d.). Development and assessment of green synthesis of hydrazides. Krishikosh. [Link]

  • Al-Azzawi, A. M., & Al-Razzak, A. A. (2022). Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology, 15(1), 382-390. [Link]

  • de la Torre, P., et al. (2023). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules, 28(15), 5786. [Link]

  • Stowe, T. W., et al. (2020). Synthesis of Acid Hydrazides from Carboxylic Acids in Continuous Flow. Organic Process Research & Development, 24(9), 1878-1883. [Link]

  • Kumar, A., Jakhar, A., & Makrandi, J. K. (2012). A HIGHLY EFFICIENT SOLVENT FREE SYNTHESIS OF HYDRAZIDES USING GRINDING TECHNIQUE. Rasayan Journal of Chemistry, 5(2), 222-224. [Link]

  • Al-Ostath, A., et al. (2021). Ultrasound promoted green synthesis, anticancer evaluation, and molecular docking studies of hydrazines: a pilot trial. National Institutes of Health (NIH). [Link]

  • ResearchGate Community. (n.d.). Methods for hydrazide synthesis. ResearchGate. [Link]

  • Nexchem Ltd. (n.d.). SAFETY DATA SHEET - Hydrazine Hydrate 55%. [Link]

  • Gomha, S. M., et al. (2022). Clean Grinding Technique: A Facile Synthesis and In Silico Antiviral Activity of Hydrazones, Pyrazoles, and Pyrazines Bearing Thiazole Moiety against SARS-CoV-2 Main Protease (Mpro). Molecules, 27(19), 6296. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). [Link]

  • Pisk, J., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry, 44(42), 18361-18373. [Link]

  • Shields, J. D., et al. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. Journal of the American Chemical Society, 142(44), 18955-18967. [Link]

  • Sharma, R., & Singh, P. (2022). Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones. Journal of Chemical Health Risks, 12(2), 241-248. [Link]

  • World Health Organization. (1987). Hydrazine (EHC 68, 1987). INCHEM. [Link]

  • Reddy, C. R., et al. (2013). Synthesis of amides directly from carboxylic acids and hydrazines. Organic & Biomolecular Chemistry, 11(22), 3644-3647. [Link]

  • Organic Chemistry Portal. (n.d.). Hydrazine synthesis by N-N coupling. [Link]

  • ResearchGate Community. (n.d.). A New Procedure for Preparation of Carboxylic Acid Hydrazides. ResearchGate. [Link]

  • Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. DTIC. [Link]

  • Gomha, S. M., et al. (2024). Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. Catalysts, 14(8), 489. [Link]

  • ResearchGate Community. (n.d.). Ultrasound-Assisted, Convenient and Widely Applicable 1,1'-Carbonyl-diimidazole-Mediated "One-Pot" Synthesis of Acyl/Sulfonyl Hydrazines. ResearchGate. [Link]

  • U.S. Environmental Protection Agency. (n.d.). Hydrazine. EPA.gov. [Link]

  • Al-Azzawi, A. M., & Al-Obaidi, A. S. (2023). GREEN SYNTHESIS OF NEW HYDRAZONE DERIVATIVES. MINAR International Journal of Applied Sciences and Technology, 4(7), 1-7. [Link]

  • Agency for Toxic Substances and Disease Registry. (n.d.). Hydrazines | Public Health Statement. ATSDR. [Link]

  • ResearchGate Community. (n.d.). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. ResearchGate. [Link]

  • Parveen, M., et al. (2009). Human health perspective of environmental exposure to hydrazines: A review. Journal of Environmental Science and Health, Part C, 27(3), 177-195. [Link]

  • Semantic Scholar. (n.d.). Development and Assessment of Green Synthesis of Hydrazides. [Link]

  • ResearchGate Community. (n.d.). (PDF) Development and Assessment of Green Synthesis of Hydrazides. ResearchGate. [Link]

Sources

Validation

A Comparative Evaluation of the Anti-Inflammatory Profile of 2-(2-Cyanophenoxy)acetohydrazide Versus Conventional NSAIDs: An In Vitro and In Vivo Guide

Abstract Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone for managing pain and inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes. However, their clinical utility is often hampered by sig...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone for managing pain and inflammation, primarily by inhibiting cyclooxygenase (COX) enzymes. However, their clinical utility is often hampered by significant side effects, particularly gastrointestinal toxicity, which is largely attributed to the non-selective inhibition of the COX-1 isoform and the presence of a free carboxylic acid moiety.[1] This has driven the search for novel anti-inflammatory agents with improved efficacy and safety profiles. Hydrazide-hydrazone derivatives have emerged as a promising class of compounds, exhibiting a wide range of biological activities, including anti-inflammatory effects.[2][3] This guide presents a comprehensive framework for evaluating the anti-inflammatory properties of a novel candidate, 2-(2-Cyanophenoxy)acetohydrazide, against well-established NSAIDs such as Diclofenac. We provide detailed, validated protocols for a suite of in vitro and in vivo assays, offer insights into the rationale behind experimental choices, and present a model for comparative data analysis. This document is intended for researchers, scientists, and drug development professionals dedicated to the discovery of next-generation anti-inflammatory therapeutics.

Introduction: The Rationale for Developing Novel Anti-Inflammatory Agents

Inflammation is a critical biological response to harmful stimuli like pathogens or damaged cells.[4] A key pathway in the inflammatory cascade involves the enzymatic conversion of arachidonic acid into prostaglandins (PGs) by cyclooxygenase (COX) enzymes.[5] Two primary isoforms exist: COX-1, which is constitutively expressed and plays a role in physiological functions like maintaining the gastrointestinal lining, and COX-2, which is typically undetectable in most tissues but is induced during inflammation.[6]

Conventional NSAIDs, such as Diclofenac and Ibuprofen, exert their therapeutic effects by inhibiting both COX isoforms.[5] However, the inhibition of COX-1 is linked to many of the undesirable side effects associated with these drugs.[7] This has led to the development of COX-2 selective inhibitors, though some have been associated with cardiovascular risks.[8][9]

The scientific impetus, therefore, is to identify novel chemical scaffolds that can offer potent anti-inflammatory activity, potentially through selective COX-2 inhibition or alternative mechanisms, while minimizing off-target effects. The compound 2-(2-Cyanophenoxy)acetohydrazide belongs to the hydrazide class, which has shown significant potential in this area.[10][11] This guide outlines a systematic approach to rigorously evaluate its anti-inflammatory profile in direct comparison to established NSAIDs.

Signaling Pathway: Prostaglandin Synthesis and NSAID Inhibition

The following diagram illustrates the central role of COX enzymes in the inflammatory pathway and the mechanism of action for most NSAIDs.

G cluster_membrane Cell Membrane cluster_cytosol Cytosol MembranePhospholipids Membrane Phospholipids PhospholipaseA2 Phospholipase A2 ArachidonicAcid Arachidonic Acid COX1 COX-1 (Constitutive) ArachidonicAcid->COX1 COX2 COX-2 (Inducible) ArachidonicAcid->COX2 Prostaglandins_Physiological Prostaglandins (Physiological Functions) COX1->Prostaglandins_Physiological GI Protection, Platelet Aggregation Prostaglandins_Inflammatory Prostaglandins (Inflammation, Pain) COX2->Prostaglandins_Inflammatory Pain, Fever, Inflammation NSAIDs Traditional NSAIDs / 2-(2-Cyanophenoxy)acetohydrazide NSAIDs->COX1 Inhibition NSAIDs->COX2 Inhibition PhospholipaseA2->ArachidonicAcid Catalyzes Stimuli Inflammatory Stimuli Stimuli->COX2 Induces Expression

Caption: Arachidonic acid metabolism via COX-1 and COX-2 pathways.

Comparative Methodologies: A Multi-Tiered Evaluation Strategy

A robust evaluation relies on a combination of in vitro and in vivo assays to build a comprehensive pharmacological profile. The in vitro assays provide mechanistic insights and potency, while the in vivo models confirm efficacy in a complex biological system.

Experimental Workflow for Anti-Inflammatory Screening

The diagram below outlines a logical workflow for screening and characterizing novel anti-inflammatory compounds.

G cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Confirmation start Start: Novel Compound (2-(2-Cyanophenoxy)acetohydrazide) protein_denaturation Assay 1: Inhibition of Protein Denaturation (General Activity Screen) start->protein_denaturation cox_inhibition Assay 2: COX-1/COX-2 Enzyme Inhibition (Mechanistic Insight & Selectivity) protein_denaturation->cox_inhibition If Active cytokine_assay Assay 3: LPS-Induced Cytokine Suppression (Cellular Activity) cox_inhibition->cytokine_assay paw_edema Assay 4: Carrageenan-Induced Paw Edema (Acute Inflammation Model) cytokine_assay->paw_edema Proceed if potent end Comprehensive Profile: Efficacy & Mechanism paw_edema->end

Caption: A sequential workflow for evaluating anti-inflammatory compounds.

Detailed Experimental Protocols

As a senior application scientist, it is crucial to not only follow protocols but to understand the causality behind each step. The following methods are described with this principle in mind.

In Vitro Assay: Inhibition of Protein Denaturation

Rationale: Protein denaturation is a well-documented cause of inflammation.[12] This assay serves as a rapid preliminary screen. The ability of a compound to prevent heat-induced denaturation of a protein like albumin is analogous to its ability to protect proteins in an inflammatory environment.[13] We use Bovine Serum Albumin (BSA) due to its structural similarity to human serum albumin and its ready availability.

Protocol:

  • Preparation of Solutions:

    • Prepare a 1% w/v solution of Bovine Serum Albumin (BSA) in phosphate-buffered saline (PBS), pH 6.4.

    • Dissolve 2-(2-Cyanophenoxy)acetohydrazide, Diclofenac sodium (positive control), and other reference NSAIDs in dimethyl sulfoxide (DMSO) to create 1 mg/mL stock solutions.

    • Prepare serial dilutions of the test and control compounds (e.g., 50, 100, 250, 500 µg/mL) using PBS.

  • Assay Procedure:

    • In a set of microcentrifuge tubes, add 1.0 mL of the 1% BSA solution.

    • Add 100 µL of a test or control compound dilution to the respective tubes.

    • For the negative control, add 100 µL of PBS instead of a compound.

    • Incubate the mixtures at 37°C for 20 minutes. This allows for compound-protein interaction.

    • Induce denaturation by heating the mixtures at 70°C in a water bath for 10 minutes.

    • After heating, cool the tubes immediately under running tap water.

  • Data Acquisition:

    • Measure the turbidity of each solution using a spectrophotometer at 660 nm. The degree of turbidity is directly proportional to the amount of denatured protein.

  • Calculation:

    • The percentage inhibition of denaturation is calculated using the formula: % Inhibition = [1 - (Absorbance of Test / Absorbance of Control)] * 100

    • Calculate the IC₅₀ value (the concentration required to inhibit 50% of protein denaturation) by plotting percentage inhibition against compound concentration.

In Vitro Assay: COX-1 and COX-2 Enzyme Inhibition

Rationale: This is the pivotal mechanistic assay for NSAIDs.[14] By testing against both purified COX-1 and COX-2 enzymes, we can determine not only the compound's potency but also its selectivity.[6] A compound with a significantly lower IC₅₀ for COX-2 compared to COX-1 is considered COX-2 selective, which is a desirable trait for minimizing gastrointestinal side effects.

Protocol: (Based on a fluorometric or LC-MS/MS detection method)[6]

  • Reagent Preparation:

    • Reconstitute purified human or ovine recombinant COX-1 and COX-2 enzymes in a suitable assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).

    • Prepare a solution of arachidonic acid (the substrate).

    • Prepare a detection solution containing a probe that reacts with the prostaglandin product (e.g., Prostaglandin E2 or PGH2) to generate a fluorescent or mass-spectrometry detectable signal.

  • Assay Procedure (96-well plate format):

    • To each well, add the assay buffer, co-factors (e.g., hematin, L-epinephrine), and the respective enzyme (COX-1 or COX-2).

    • Add the test compound (2-(2-Cyanophenoxy)acetohydrazide) or reference NSAIDs (e.g., Celecoxib for COX-2, SC-560 for COX-1) at various concentrations. Include a DMSO vehicle control.

    • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

    • Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.

    • Incubate at 37°C for a defined period (e.g., 10-15 minutes).

    • Stop the reaction by adding a quenching solution (e.g., a strong acid).

  • Data Acquisition:

    • Measure the signal (e.g., fluorescence or LC-MS/MS peak area) corresponding to the amount of prostaglandin produced.

  • Calculation:

    • Calculate the percentage of COX inhibition for each concentration relative to the vehicle control.

    • Determine the IC₅₀ values for both COX-1 and COX-2.

    • Calculate the Selectivity Index (SI) = IC₅₀ (COX-1) / IC₅₀ (COX-2). An SI > 1 indicates selectivity for COX-2.

In Vitro Assay: Lipopolysaccharide (LPS)-Induced Cytokine Production in RAW 264.7 Macrophages

Rationale: Beyond direct enzyme inhibition, it's vital to assess a compound's activity in a cellular context. Macrophages are key players in inflammation. When stimulated with LPS (a component of Gram-negative bacteria), they produce pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[15][16][17] This assay measures the ability of a compound to suppress this cellular inflammatory response.

Protocol:

  • Cell Culture:

    • Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and antibiotics until they reach ~80% confluency.

  • Cell Viability Assay (e.g., MTT):

    • First, determine the non-cytotoxic concentration range of the test compound. Plate cells in a 96-well plate, treat with various concentrations of the compound for 24 hours, and assess viability using an MTT assay.[15][18] Use only non-toxic concentrations for the main experiment.

  • LPS Stimulation:

    • Seed RAW 264.7 cells (e.g., 1x10⁶ cells/well in a 6-well plate) and allow them to adhere overnight.

    • Pre-treat the cells with different concentrations of 2-(2-Cyanophenoxy)acetohydrazide or a reference drug for 1-2 hours.

    • Stimulate the cells with LPS (e.g., 100 ng/mL) for 18-24 hours.[15] Include an unstimulated control group and an LPS-only group.

  • Cytokine Measurement:

    • Collect the cell culture supernatant.

    • Quantify the concentration of TNF-α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[18][19]

  • Data Analysis:

    • Compare the cytokine levels in the compound-treated groups to the LPS-only group to determine the percentage of inhibition.

In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

Rationale: This is the most widely used and reproducible model for evaluating acute inflammation.[20][21] The injection of carrageenan, a phlogistic agent, into a rat's paw induces a biphasic inflammatory response.[22] The first phase is mediated by histamine and serotonin, while the second, later phase (3-6 hours) is primarily mediated by prostaglandins, making it highly relevant for assessing the efficacy of COX inhibitors.[20][23]

Protocol:

  • Animal Acclimatization:

    • Use healthy Wistar rats (150-200g). Acclimatize them for at least one week under standard laboratory conditions.

  • Grouping and Dosing:

    • Divide the rats into groups (n=6 per group):

      • Group 1: Control (Vehicle only, e.g., 0.5% carboxymethyl cellulose).

      • Group 2: Positive Control (e.g., Diclofenac sodium, 10 mg/kg, oral).

      • Groups 3-5: Test Compound (2-(2-Cyanophenoxy)acetohydrazide at different doses, e.g., 10, 20, 40 mg/kg, oral).

    • Administer the respective treatments orally 1 hour before the carrageenan injection.

  • Induction of Edema:

    • Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.

    • Inject 0.1 mL of a 1% carrageenan solution (in saline) into the sub-plantar region of the right hind paw.[21][22]

  • Measurement of Paw Edema:

    • Measure the paw volume again at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[23]

  • Calculation:

    • Calculate the percentage increase in paw volume (edema) for each animal at each time point.

    • Calculate the percentage inhibition of edema for each treatment group compared to the control group, particularly at the 3-hour and 4-hour marks, using the formula: % Inhibition = [1 - (Edema in Treated Group / Edema in Control Group)] * 100

G cluster_timepoints Post-Injection Measurements start Animal Acclimatization (1 week) grouping Grouping & Oral Dosing (Vehicle, NSAID, Test Compound) start->grouping initial_measure Measure Initial Paw Volume (t=0 hr) grouping->initial_measure 1 hr post-dose injection Inject 0.1 mL 1% Carrageenan (Sub-plantar) initial_measure->injection t1 Measure Paw Volume (t=1 hr) injection->t1 t2 Measure Paw Volume (t=2 hr) t1->t2 t3 Measure Paw Volume (t=3 hr) t2->t3 t4 Measure Paw Volume (t=4 hr) t3->t4 analysis Calculate % Edema Inhibition vs. Vehicle Control t4->analysis end Determine In Vivo Efficacy analysis->end

Caption: Workflow for the Carrageenan-Induced Paw Edema model.

Data Presentation and Comparative Analysis

Clear and concise data presentation is essential for objective comparison. The following tables provide a template for summarizing potential experimental outcomes.

Table 1: Comparative In Vitro Anti-Inflammatory Activity
CompoundProtein Denaturation IC₅₀ (µg/mL)COX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)COX-2 Selectivity Index (SI)TNF-α Inhibition IC₅₀ (µM)
2-(2-Cyanophenoxy)acetohydrazide 185.5 ± 12.325.2 ± 2.11.8 ± 0.2 14.05.6 ± 0.7
Diclofenac Sodium 112.8 ± 9.51.5 ± 0.30.8 ± 0.11.888.2 ± 1.1
Celecoxib 250.1 ± 18.935.8 ± 3.50.05 ± 0.01 71615.4 ± 2.3

Data are presented as mean ± SD and are hypothetical for illustrative purposes.

Table 2: Comparative In Vivo Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)
Treatment Group (Dose)% Inhibition of Edema at 3 hr% Inhibition of Edema at 4 hr
Control (Vehicle) 0%0%
2-(2-Cyanophenoxy)acetohydrazide (20 mg/kg)45.6 ± 5.1%52.3 ± 4.8%
2-(2-Cyanophenoxy)acetohydrazide (40 mg/kg)62.1 ± 6.5%68.9 ± 5.9%
Diclofenac Sodium (10 mg/kg)70.5 ± 5.8%74.2 ± 6.2%

Data are presented as mean ± SD and are hypothetical for illustrative purposes.

Discussion and Future Directions

Based on the hypothetical data presented, 2-(2-Cyanophenoxy)acetohydrazide demonstrates a promising anti-inflammatory profile.

  • Mechanistic Insights: The in vitro data suggest a mechanism of action primarily through the inhibition of the COX-2 enzyme (Selectivity Index of 14.0). This is a highly desirable characteristic, implying a potentially lower risk of gastrointestinal side effects compared to a non-selective inhibitor like Diclofenac. Furthermore, its ability to suppress TNF-α production in macrophages indicates that its anti-inflammatory effects may involve multiple pathways, which warrants further investigation.

  • In Vivo Efficacy: The compound showed a dose-dependent reduction in paw edema, confirming its anti-inflammatory activity in a live animal model. While the effect at 40 mg/kg was comparable to 10 mg/kg of Diclofenac, further dose-response studies are needed to establish its maximal efficacy and therapeutic window.

  • Future Directions:

    • Gastrointestinal Safety: Conduct ulcerogenicity studies in rats to directly compare the gastric side effects of 2-(2-Cyanophenoxy)acetohydrazide against Diclofenac.

    • Pharmacokinetics: Determine the absorption, distribution, metabolism, and excretion (ADME) profile of the compound to understand its bioavailability and half-life.

    • Chronic Inflammation Models: Evaluate the compound in chronic inflammation models, such as adjuvant-induced arthritis, which more closely mimics human diseases like rheumatoid arthritis.[20]

    • Target Engagement: Investigate downstream signaling pathways affected by the compound, such as the NF-κB pathway, which is critical for the expression of inflammatory genes.[19]

Conclusion

This guide provides a structured, multi-faceted approach to evaluate the anti-inflammatory properties of the novel compound 2-(2-Cyanophenoxy)acetohydrazide against established NSAIDs. By integrating in vitro mechanistic assays with in vivo efficacy models, researchers can build a robust data package to support the compound's potential as a next-generation anti-inflammatory agent with an improved safety profile. The methodologies and rationale presented herein serve as a validated blueprint for advancing promising candidates from the bench to preclinical development.

References

  • Bishay, P., & Bhatt, H. (2022). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. MDPI. Available at: [Link]

  • Vu, K., & Liptak, M. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC. Available at: [Link]

  • Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Creative Biolabs. Available at: [Link]

  • Almasirad, A., et al. (2014). Synthesis and Analgesic Activity of Novel Hydrazide and Hydrazine Derivatives. Semantic Scholar. Available at: [Link]

  • Laufer, S., & Dannhardt, G. (2004). Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors. Springer. Available at: [Link]

  • Obach, R., & Domenech, J. (2001). In vitro based index of topical anti-inflammatory activity to compare a series of NSAIDS. ScienceDirect. Available at: [Link]

  • ResearchGate. (n.d.). In-vivo anti-inflammatory activity assay: (Carrageenan-Induced paw edema model). ResearchGate. Available at: [Link]

  • Eissa, M., et al. (2023). Pharmacological Evaluation of Novel Hydrazide and Hydrazone Derivatives: Anti-Inflammatory and Analgesic Potential in Preclinical Models. MDPI. Available at: [Link]

  • Almasirad, A., et al. (2014). Synthesis and analgesic activity of novel hydrazide and hydrazine derivatives. PubMed. Available at: [Link]

  • Amdekar, S., et al. (2012). Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats. PubMed Central. Available at: [Link]

  • Khan, H., et al. (2019). Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach. Frontiers in Pharmacology. Available at: [Link]

  • Li, Y., et al. (2019). 4'-Hydroxywogonin suppresses lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages and acute lung injury mice. PLOS ONE. Available at: [Link]

  • ResearchGate. (n.d.). Different Methods for Testing Potential Cyclooxygenase-1 and Cyclooxygenase-2 Inhibitors. ResearchGate. Available at: [Link]

  • Liu, J., et al. (2019). 5-Hydroxymethylfurfural Mitigates Lipopolysaccharide-Stimulated Inflammation via Suppression of MAPK, NF-κB and mTOR Activation in RAW 264.7 Cells. MDPI. Available at: [Link]

  • Ghasemzadeh, A., et al. (2016). Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway. PubMed Central. Available at: [Link]

  • Li, F., et al. (2014). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. PubMed Central. Available at: [Link]

  • Almasirad, A., et al. (2014). Synthesis and Analgesic Activity of Novel Hydrazide and Hydrazine Derivatives. PubMed Central. Available at: [Link]

  • Copeland, R. A. (2004). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Springer. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Analgesic Activity of Novel Hydrazide and Hydrazine Derivatives. ResearchGate. Available at: [Link]

  • Kim, M., et al. (2020). Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells. Journal of Korean Medicine. Available at: [Link]

  • El-Gazzar, M. G., et al. (2020). Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. PubMed Central. Available at: [Link]

  • Liyanage, T., et al. (2018). In Vitro Anti-Inflammatory Properties of Selected Green Leafy Vegetables. PubMed Central. Available at: [Link]

  • Hossain, M. S., et al. (2022). Design, Synthesis, and Anti-Inflammatory Activity of Some Coumarin Schiff Base Derivatives: In silico and in vitro Study. Taylor & Francis Online. Available at: [Link]

  • da Silva, J. R., et al. (2023). Anti-Inflammatory Activity of N'-(3-(1H-indol-3-yl)benzylidene)-2-cyanoacetohydrazide Derivative via sGC-NO/Cytokine Pathway. PubMed. Available at: [Link]

  • Sarveswaran, R., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. ResearchGate. Available at: [Link]

  • Al-Suhaimi, K. S., et al. (n.d.). Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of N-arylidene-2-(2-Phenoxyphenyl) Acetohydrazides as Anti-Inflammatory Agents. ResearchGate. Available at: [Link]

  • Science.gov. (n.d.). significant anti-inflammatory properties: Topics. Science.gov. Available at: [Link]

  • Alam, M. S., et al. (2023). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. PubMed Central. Available at: [Link]

  • Fun, H. K., et al. (2010). 2-(2-Chlorophenoxy)acetohydrazide. ResearchGate. Available at: [Link]

  • Rollas, S., & Küçükgüzel, S. G. (2007). A review on biological activities and chemical synthesis of hydrazide derivatives. PubMed. Available at: [Link]

  • Khan, K. M., et al. (2011). Synthesis and biological activity of hydrazide-hydrazones and their corresponding 3-Acetyl-2,5-disubstituted-2,3-dihydro-1,3,4-oxadiazoles. ResearchGate. Available at: [Link]

  • Lee, S., et al. (2020). Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. PubMed. Available at: [Link]

  • de Oliveira, M. R., et al. (2021). Benzophenone Derivatives Showed Dual Anti-Inflammatory and Antiproliferative Activities by Inhibiting COX Enzymes and Promote Cyclin E Downregulation. SciELO. Available at: [Link]

  • Google Patents. (n.d.). Azoxystrobin synthesis method. Google Patents.
  • ResearchGate. (n.d.). Mechanism of Action of Nonsteroidal Anti-Inflammatory Drugs. ResearchGate. Available at: [Link]

  • Vane, J. R., & Botting, R. M. (1998). Mechanism of action of anti-inflammatory drugs. PubMed. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. ResearchGate. Available at: [Link]

  • Stefańska, J., et al. (2023). Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 2-Hydroxybenzohydrazide. ResearchGate. Available at: [Link]

Sources

Comparative

A Comparative Analysis of the Antifungal Spectrums of 2-(2-Cyanophenoxy)acetohydrazide and Azoxystrobin

For Researchers, Scientists, and Drug Development Professionals In the continuous search for effective antifungal agents, both novel chemical entities and established commercial fungicides are subject to rigorous compara...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the continuous search for effective antifungal agents, both novel chemical entities and established commercial fungicides are subject to rigorous comparative evaluation. This guide provides a detailed comparison of the antifungal spectrum of the emerging compound 2-(2-Cyanophenoxy)acetohydrazide and the widely used strobilurin fungicide, azoxystrobin. Our analysis is grounded in available experimental data to offer a clear perspective on their respective fungicidal activities and potential applications.

Introduction to the Compounds

Azoxystrobin: The Established Broad-Spectrum Fungicide

Azoxystrobin is a well-established, broad-spectrum systemic fungicide belonging to the strobilurin class. First introduced in 1996, it has become a cornerstone in agriculture for the control of a wide array of fungal diseases across numerous crops. Its fungicidal activity extends across the major fungal phyla, including Ascomycota, Basidiomycota, Deuteromycota, and Oomycetes. Azoxystrobin is known for its systemic and translaminar properties, allowing it to be absorbed by the plant and transported to protect untreated areas.

2-(2-Cyanophenoxy)acetohydrazide: A Novel Antifungal Candidate

2-(2-Cyanophenoxy)acetohydrazide belongs to the hydrazide class of compounds, a group that has garnered significant interest for its diverse biological activities, including antifungal properties. While specific data for this exact compound is limited in publicly available literature, research on structurally similar acetohydrazide and hydrazone derivatives has demonstrated promising antifungal potential against various pathogenic fungi. These studies suggest that the hydrazide scaffold is a viable pharmacophore for the development of new antifungal agents.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference in the antifungal activity of these two compounds lies in their distinct mechanisms of action at the cellular level.

Azoxystrobin: Inhibition of Mitochondrial Respiration

Azoxystrobin's mode of action is well-characterized. It is a potent inhibitor of mitochondrial respiration in fungi. Specifically, it binds to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the mitochondrial electron transport chain. This binding blocks the transfer of electrons, thereby inhibiting the production of ATP, the essential energy currency of the cell. The disruption of energy production ultimately leads to the cessation of fungal growth and sporulation.

cluster_Mitochondrion Fungal Mitochondrion ETC Electron Transport Chain ComplexIII Complex III (Cytochrome bc1) ETC->ComplexIII Electron Flow ATP_Synthase ATP Synthase ComplexIII->ATP_Synthase Proton Gradient ATP ATP (Energy) ATP_Synthase->ATP Azoxystrobin Azoxystrobin Azoxystrobin->ComplexIII Binds to Qo site & Blocks Electron Transfer

Caption: Mechanism of action of Azoxystrobin.

2-(2-Cyanophenoxy)acetohydrazide and its Analogs: A More Diverse Approach

The mechanism of action for acetohydrazide derivatives is not as singular as that of azoxystrobin and can vary depending on the specific chemical structure. Research into this class of compounds suggests several potential targets. Some hydrazone derivatives have been found to inhibit the synthesis of ergosterol, a vital component of the fungal cell membrane, leading to membrane disruption and cell death. Other studies on hydrazide-containing compounds point towards the inhibition of succinate dehydrogenase (SDH), another key enzyme in the mitochondrial electron transport chain (Complex II), or laccase, an enzyme involved in pathogenesis. Some derivatives may also induce the accumulation of reactive oxygen species (ROS) and cause cell membrane damage. Without specific studies on 2-(2-Cyanophenoxy)acetohydrazide, its precise mechanism remains to be elucidated, but it likely involves disruption of key cellular processes distinct from the QoI pathway of azoxystrobin.

Comparative Antifungal Spectrum: A Data-Driven Overview

Table 1: Comparative Antifungal Activity (MIC/EC₅₀ in µg/mL)

Fungal Species2-(2-Cyanophenoxy)acetohydrazide & AnalogsAzoxystrobin
Rhizoctonia solani0.13 - 0.66 (Analogs)1.251
Botrytis cinereaGood activity (Analog)Low sensitivity reported
Fusarium oxysporumLess effective (Azoxystrobin)Variable, often requires higher concentrations
Magnaporthe oryzae1.85 (Analog)Data not readily available
Sclerotinia sclerotiorum2.28 (Analog)Data not readily available
Fusarium graminearum1.01 (Analog)Data not readily available
Phytophthora capsici1.85 (Analog)Data not readily available

Note: Data for 2-(2-Cyanophenoxy)acetohydrazide analogs are sourced from studies on structurally related hydrazide and hydrazone derivatives and may not be directly representative of the title compound. EC₅₀ values represent the concentration that inhibits 50% of growth.

From the available data, it is evident that azoxystrobin possesses a broad-spectrum activity against a wide range of fungal pathogens. However, resistance to azoxystrobin has been reported in some fungal populations, which can limit its efficacy.

Derivatives of acetohydrazide have shown significant, and in some cases, superior activity against specific pathogens when compared to commercial fungicides. For instance, certain nicotinohydrazide derivatives demonstrated outstanding inhibitory activity against Rhizoctonia solani, with an EC₅₀ value of 0.13 µg/mL, which is significantly lower than that reported for azoxystrobin against the same pathogen. Furthermore, some benzimidazole phenylhydrazone derivatives have shown potent activity against Rhizoctonia solani and Magnaporthe oryzae. This suggests that the hydrazide scaffold holds promise for developing fungicides with high efficacy, potentially including activity against pathogens that have developed resistance to existing fungicide classes.

Experimental Protocol: Broth Microdilution Antifungal Susceptibility Testing

To generate the comparative data presented above, a standardized methodology is crucial for ensuring the reproducibility and accuracy of the results. The Clinical and Laboratory Standards Institute (CLSI) provides guidelines for antifungal susceptibility testing, with the broth microdilution method being a widely accepted standard.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 2-(2-Cyanophenoxy)acetohydrazide and azoxystrobin against a panel of phytopathogenic fungi.

Materials:

  • 2-(2-Cyanophenoxy)acetohydrazide and Azoxystrobin (analytical grade)

  • Dimethyl sulfoxide (DMSO)

  • RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

  • Sterile 96-well flat-bottom microtiter plates

  • Fungal isolates (e.g., Botrytis cinerea, Fusarium oxysporum, Rhizoctonia solani)

  • Sterile distilled water

  • Spectrophotometer

  • Incubator

Step-by-Step Methodology:

  • Preparation of Stock Solutions:

    • Dissolve 2-(2-Cyanophenoxy)acetohydrazide and azoxystrobin in DMSO to prepare stock solutions of a high concentration (e.g., 10 mg/mL). The use of DMSO is necessary due to the low aqueous solubility of many organic compounds.

  • Preparation of Fungal Inoculum:

    • Culture the fungal isolates on a suitable agar medium (e.g., Potato Dextrose Agar) until sufficient sporulation is observed.

    • Harvest the fungal spores by flooding the agar surface with sterile saline and gently scraping.

    • Adjust the spore suspension to a concentration of approximately 1-5 x 10⁶ CFU/mL using a hemocytometer or by spectrophotometric methods. This standardized inoculum size is critical for reproducible results.

  • Preparation of Microtiter Plates:

    • Perform serial twofold dilutions of the compound stock solutions in RPMI-1640 medium directly in the 96-well plates to achieve a range of final concentrations.

    • Each plate should include a positive control (medium with fungal inoculum, no compound) and a negative control (medium only).

  • Inoculation and Incubation:

    • Inoculate each well (except the negative control) with the prepared fungal suspension. The final volume in each well should be 200 µL.

    • Incubate the plates at an appropriate temperature (typically 25-28°C) for a duration suitable for the growth of the specific fungus (usually 48-72 hours).

  • Determination of MIC:

    • After the incubation period, visually inspect the plates or use a microplate reader to measure the absorbance at a specific wavelength (e.g., 492 nm).

    • The MIC is defined as the lowest concentration of the antifungal agent that causes complete inhibition of visible growth as compared to the positive control.

start Start prep_stock Prepare Stock Solutions (in DMSO) start->prep_stock prep_inoculum Prepare Fungal Inoculum (Standardized CFU/mL) start->prep_inoculum serial_dilution Perform Serial Dilutions in 96-well plate prep_stock->serial_dilution inoculate Inoculate Wells with Fungal Suspension prep_inoculum->inoculate serial_dilution->inoculate incubate Incubate Plates (48-72h, 25-28°C) inoculate->incubate read_mic Determine MIC (Visual or Spectrophotometric) incubate->read_mic end End read_mic->end

Caption: Broth Microdilution Antifungal Susceptibility Testing Workflow.

Conclusion and Future Perspectives

Azoxystrobin remains a formidable broad-spectrum fungicide, valued for its systemic activity and wide range of controllable pathogens. Its well-defined mechanism of action, however, also presents a single target for the development of resistance.

The acetohydrazide class of compounds, represented here by 2-(2-Cyanophenoxy)acetohydrazide and its analogs, presents a promising area for the discovery of new antifungal agents. The available data on related structures indicate the potential for high efficacy against a range of phytopathogens, including some that may be less sensitive to existing fungicides. The diverse potential mechanisms of action within this chemical class could also offer new tools for resistance management.

To fully assess the potential of 2-(2-Cyanophenoxy)acetohydrazide as a viable fungicide, further research is imperative. This should include:

  • Comprehensive in vitro screening: Generation of MIC data for 2-(2-Cyanophenoxy)acetohydrazide against a broad and diverse panel of plant pathogenic fungi.

  • Mechanism of action studies: Elucidation of the specific cellular target(s) of this compound to understand its mode of fungicidal activity.

  • In vivo efficacy trials: Evaluation of its performance in controlling fungal diseases in greenhouse and field settings.

  • Toxicology and environmental impact assessment: Determination of its safety profile for non-target organisms and the environment.

The continued exploration of novel chemical scaffolds like that of 2-(2-Cyanophenoxy)acetohydrazide is essential for the development of the next generation of fungicides and for ensuring sustainable disease management in agriculture.

References

  • A series of benzimidazole phenylhydrazone derivatives (6a–6ai) were synthesized and characterized by 1H-NMR, ESI-MS, and elemental analysis. The structure of 6b was further confirmed by single crystal X-ray diffraction as (E)-configuration. All the compounds were screened for antifungal activity against Rhizoctonia solani and Magnaporthe oryzae employing a mycelium growth rate method. Compound 6f exhibited significant inhibitory activity against R. solani and M. oryzae with the EC50 values of 1.20 and 1.85 μ

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(2-Cyanophenoxy)acetohydrazide

For researchers engaged in the synthesis and application of novel chemical entities, the responsible management of laboratory waste is not merely a regulatory hurdle but a cornerstone of professional integrity and a crit...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers engaged in the synthesis and application of novel chemical entities, the responsible management of laboratory waste is not merely a regulatory hurdle but a cornerstone of professional integrity and a critical component of a robust safety culture. This guide provides an in-depth, procedural framework for the proper disposal of 2-(2-Cyanophenoxy)acetohydrazide, a compound whose structural motifs—a cyanophenoxy group and a hydrazide moiety—necessitate a cautious and informed approach to its end-of-life handling. By understanding the chemical causality behind these procedures, laboratory personnel can ensure both personal safety and environmental stewardship.

Hazard Profile and Essential Precautionary Measures
  • Hydrazide Moiety (-CONHNH₂): Hydrazide compounds are derivatives of hydrazine and should be handled with care.[1] Hydrazine itself is classified as a hazardous substance, and its derivatives may share similar toxicological profiles.[2] Prudent practice dictates handling these compounds as potential irritants and sensitizers. All handling of 2-(2-Cyanophenoxy)acetohydrazide and its waste should be conducted within a certified chemical fume hood.[1]

  • Cyanophenoxy Moiety (-OC₆H₄CN): The presence of a nitrile (cyano) group introduces significant toxicological concerns. Cyanide-containing compounds can be highly toxic.[3] A critical and non-negotiable safety protocol is the strict segregation of this waste from acidic materials. Contact with acid can lead to the generation of highly toxic hydrogen cyanide (HCN) gas.[3] Furthermore, many cyano-aromatic compounds are classified as toxic or very toxic to aquatic life, often with long-lasting effects.[4][5][6]

Required Personal Protective Equipment (PPE):

  • Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile rubber, minimum 0.4 mm thickness).[7]

  • Body Protection: A flame-resistant lab coat.

  • Respiratory Protection: Not typically required when handled within a functioning chemical fume hood. In the event of a large spill or ventilation failure, a self-contained breathing apparatus (SCBA) should be used.[8]

Waste Characterization and Regulatory Framework

Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste is deemed hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[9] Based on its functional groups, waste containing 2-(2-Cyanophenoxy)acetohydrazide should be managed as hazardous waste .

  • Toxicity: The cyanophenoxy group strongly suggests potential toxicity (Toxicity Characteristic, D003 for cyanides, if leachable) and ecotoxicity.

  • Reactivity: The hydrazide group suggests potential reactivity with oxidizing agents.

This classification mandates that it must never be disposed of down the drain or in regular trash.[9][10] Improper disposal can lead to severe environmental contamination, substantial fines, and potential legal penalties.[10]

Regulatory Requirement Guideline Reference
Generator Status Facilities generating >100 kg of hazardous waste per month require an EPA ID number.[11]
Waste Classification Waste must be characterized at the point of generation. Based on its structure, this compound is treated as toxic and potentially reactive.[9]
Satellite Accumulation Area (SAA) Waste must be stored at or near the point of generation in a designated SAA.[10][11]
Storage Limits A maximum of 55 gallons of hazardous waste (or 1 quart of acutely toxic P-listed waste) may be stored in an SAA.[10]
Container Labeling Containers must be clearly labeled with the words "Hazardous Waste" and a full description of the contents.[11]
Container Condition Containers must be compatible with the waste, in good condition, and kept securely closed.[9]
Step-by-Step Disposal Protocol: From Benchtop to Pickup

The following protocol provides a systematic approach to ensure the safe collection, storage, and disposal of 2-(2-Cyanophenoxy)acetohydrazide waste.

Step 1: Point-of-Generation Waste Collection

  • Rationale: Collecting waste at the source minimizes the risk of spills and accidental mixing.

  • Procedure:

    • Designate a specific, labeled waste container for 2-(2-Cyanophenoxy)acetohydrazide and any contaminated materials (e.g., pipette tips, weighing paper).

    • This initial collection container should be small, appropriate for the scale of your work, and kept within the chemical fume hood where the work is performed.

Step 2: Select the Appropriate Waste Container

  • Rationale: Container material must be chemically compatible to prevent leaks and degradation. The Occupational Safety and Health Administration (OSHA) mandates the use of appropriate containers.[9]

  • Procedure:

    • For solid waste, use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid.

    • For solutions (e.g., in organic solvents), use a chemically compatible HDPE or glass solvent waste container. Do not use metal containers.

    • Ensure the container is clean, dry, and free from damage.[9]

Step 3: Correctly Label the Waste Container

  • Rationale: Accurate labeling is a legal requirement and is critical for the safety of all personnel, including waste handlers.[11]

  • Procedure:

    • Affix a "Hazardous Waste" label to the container before adding any waste.

    • List all constituents by their full chemical names, including solvents. For example: "Waste 2-(2-Cyanophenoxy)acetohydrazide, Methanol, Dichloromethane."

    • Provide an estimated percentage or concentration for each component.

    • Include the name of the principal investigator and the laboratory location.

Step 4: Segregate and Store the Waste

  • Rationale: Improper segregation is a leading cause of laboratory accidents. The chemical nature of this compound demands strict segregation.

  • Procedure:

    • CRITICAL: Store the waste container in a designated Satellite Accumulation Area (SAA) that is physically separate from acids and strong oxidizing agents.[9] Use secondary containment (e.g., a plastic tub) to prevent the spread of potential leaks.

    • Keep the container lid securely fastened at all times, except when adding waste.[10]

    • Do not overfill the container. Leave at least 10% of the volume as headspace to allow for vapor expansion.

Step 5: Arrange for Disposal

  • Rationale: Hazardous waste must be removed from laboratories by trained professionals in a timely manner.

  • Procedure:

    • Once the container is full or the project is complete, contact your institution's Environmental Health and Safety (EH&S) department or the designated Chemical Hygiene Officer to schedule a waste pickup.

    • Do not transport the waste outside of your laboratory. Follow your institution-specific procedures for moving the container to a designated pickup location if required.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe disposal of 2-(2-Cyanophenoxy)acetohydrazide waste.

DisposalWorkflow cluster_prep Preparation & Collection cluster_storage Storage & Segregation cluster_disposal Final Disposition start Start: Waste Generated hazards Assess Hazards: - Cyanide Toxicity (No Acids!) - Hydrazide Reactivity (No Oxidizers!) start->hazards container Select Compatible Container (e.g., HDPE, Glass) hazards->container labeling Affix 'Hazardous Waste' Label List All Chemical Constituents container->labeling segregate CRITICAL: Segregate Waste Use Secondary Containment labeling->segregate store Store in Designated SAA Keep Container Closed segregate->store pickup Request Pickup from EH&S store->pickup end_node End: Proper Disposal pickup->end_node

Caption: Decision workflow for handling 2-(2-Cyanophenoxy)acetohydrazide waste.

Emergency Procedures: Spill Management

In the event of a spill, prioritize personal safety and containment.

  • Alert Personnel: Immediately alert others in the vicinity.

  • Evacuate: If the spill is large, volatile, or in a poorly ventilated area, evacuate the lab and contact EH&S or the emergency response line.

  • Manage Small Spills: For minor spills (<100 mL) inside a chemical fume hood:

    • Ensure your PPE is intact.

    • Contain the spill with an absorbent material from a chemical spill kit (e.g., vermiculite or sand).

    • Gently sweep the absorbed material into a designated waste container.

    • Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

    • Label the spill cleanup debris as hazardous waste.

By adhering to this comprehensive guide, laboratory professionals can manage the disposal of 2-(2-Cyanophenoxy)acetohydrazide with the highest standards of safety, responsibility, and regulatory compliance, reinforcing the trust and expertise that are the hallmarks of scientific excellence.

References

  • Daniels Health (2025).
  • Benchchem (n.d.). Navigating the Safe Disposal of TRH Hydrazide: A Procedural Guide.
  • University of Pennsylvania, EHRS (n.d.). Laboratory Chemical Waste Management Guidelines.
  • Medical Laboratory Observer (2018).
  • American Chemical Society (n.d.).
  • ASTM International (2021).
  • Agency for Toxic Substances and Disease Registry (1997). Toxicological Profile for Hydrazines. NCBI Bookshelf.
  • Genfarm (2020).
  • Albaugh LLC (2021).
  • DTIC (1980). Safety and Handling of Hydrazine.
  • DTIC (1968). Hydrazine Handling Manual.
  • Arxada (n.d.). Performance Chemicals Hydrazine.
  • GSP Crop Science Ltd (n.d.).
  • Cayman Chemical (2025).
  • Regulations.gov (2008). Response to EPA-EFED Data Evaluation Records (DERs)
  • Sigma-Aldrich (2024).
  • ADAMA (2021).
  • OC-Praktikum (n.d.).

Sources

Handling

A Comprehensive Guide to the Safe Handling of 2-(2-Cyanophenoxy)acetohydrazide

Our commitment is to empower you with the knowledge and procedures necessary to mitigate risks, ensuring that your focus remains on scientific advancement. The following protocols are designed to be a self-validating sys...

Author: BenchChem Technical Support Team. Date: January 2026

Our commitment is to empower you with the knowledge and procedures necessary to mitigate risks, ensuring that your focus remains on scientific advancement. The following protocols are designed to be a self-validating system, grounded in the principles of chemical causality and established safety science.

Hazard Profile and Risk Assessment: Understanding the Chemistry of Caution

2-(2-Cyanophenoxy)acetohydrazide incorporates two key functional groups that warrant a high degree of caution: the cyanophenoxy group and the acetohydrazide tail. While data for the specific compound is limited, an analysis of related structures provides a strong basis for a conservative risk assessment.

  • The Cyanophenoxy Moiety: Compounds containing the cyanophenoxy group, such as the pesticide Azoxystrobin, are known to be toxic if inhaled and exhibit high toxicity to aquatic life with long-lasting effects[1][2][3].

  • The Hydrazide Functional Group: Hydrazide compounds, as derivatives of hydrazine, are classified as hazardous substances. Hydrazine itself is a powerful reducing agent and can be corrosive[4][5].

Based on these structural alerts, it is prudent to treat 2-(2-Cyanophenoxy)acetohydrazide as a substance with the potential for:

  • Acute toxicity upon inhalation.

  • Serious eye irritation.

  • Skin sensitization upon repeated contact.

  • Significant environmental hazard, particularly to aquatic ecosystems.

A thorough risk assessment should be conducted before any handling of this compound, considering the quantities being used, the nature of the experimental procedures, and the potential for aerosol generation.

Personal Protective Equipment (PPE): Your Essential Barrier to Exposure

The selection and correct use of Personal Protective Equipment (PPE) is the most critical immediate step in mitigating exposure risks. The following table outlines the minimum required PPE for handling 2-(2-Cyanophenoxy)acetohydrazide.

Body Part Required PPE Rationale and Key Considerations
Hands Double-gloving with nitrile or other chemical-resistant gloves.[6]Provides robust protection against dermal absorption. The outer glove should be removed and disposed of immediately upon known or suspected contact. Change gloves frequently, at least every 30-60 minutes.[6]
Body A long-sleeved laboratory coat is mandatory. For larger quantities or tasks with a high splash risk, a chemical-resistant apron or suit is recommended.[7]Protects against accidental spills and contamination of personal clothing. Clothing should be loose-fitting to prevent tearing at the seams.[8]
Eyes/Face Chemical safety goggles are the minimum requirement. A full-face shield should be worn in conjunction with goggles when there is a significant risk of splashes.[6][8]Protects the eyes and face from splashes of the chemical, which may cause serious eye damage.[9]
Respiratory All handling of the solid compound or its solutions should be performed within a certified chemical fume hood. If there is a risk of inhaling dust or aerosols outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[10]The compound is presumed to be toxic if inhaled.[1] A fume hood provides the primary engineering control to prevent inhalation exposure.
Feet Closed-toe shoes are mandatory. For situations with a risk of significant spills, chemical-resistant boots or shoe covers should be worn.[8]Protects the feet from spills. Leather and other absorbent materials are not suitable as they can retain the chemical.[5]
PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for 2-(2-Cyanophenoxy)acetohydrazide.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and preventing accidental release.

Preparation and Weighing
  • Designate a Handling Area: All work with 2-(2-Cyanophenoxy)acetohydrazide should be conducted in a designated area within a certified chemical fume hood.

  • Assemble Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, solvents) and waste containers are inside the fume hood.

  • Don PPE: Put on all required PPE as outlined in the table above before approaching the designated handling area.

  • Weighing the Compound:

    • Carefully open the container with the solid compound inside the fume hood.

    • Use a dedicated spatula to transfer the desired amount to a tared weigh boat.

    • Avoid creating dust. If the compound is a fine powder, consider wetting it with a small amount of the reaction solvent to minimize aerosolization.

    • Close the primary container tightly immediately after weighing.

Dissolution and Reaction
  • Solvent Addition: Add the solvent to the vessel containing the weighed compound slowly to avoid splashing.

  • Perform the Reaction: Conduct all subsequent reaction steps within the fume hood. Ensure that any apparatus that may release vapors (e.g., reflux condensers) is properly vented.

  • Monitoring: Monitor the reaction from outside the fume hood sash as much as possible.

Post-Procedure and Decontamination
  • Clean Equipment: Decontaminate all non-disposable equipment that has come into contact with the compound. This can be done by rinsing with a suitable solvent, followed by washing with soap and water. All rinsate should be treated as hazardous waste.

  • Wipe Down Surfaces: Wipe down the interior surfaces of the fume hood with an appropriate solvent and then a cleaning solution to remove any residual contamination. The wipes used for this process are considered contaminated waste.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield/goggles, lab coat, inner gloves. Dispose of all disposable PPE as contaminated waste.

  • Hand Washing: Wash hands thoroughly with soap and water after removing all PPE[6].

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal is a critical component of the chemical lifecycle, protecting both personnel and the environment. All waste containing 2-(2-Cyanophenoxy)acetohydrazide must be treated as hazardous.

Waste Segregation
  • Solid Waste: Contaminated solid waste, including gloves, weigh boats, paper towels, and any unreacted compound, should be placed in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: All solutions containing the compound, as well as solvent rinses from cleaning glassware, should be collected in a dedicated, labeled hazardous waste container for halogenated or non-halogenated waste, as appropriate for the solvents used.

  • Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container.

Chemical Neutralization (for Spills and Bulk Disposal)

Hydrazide compounds can be neutralized through oxidation. This procedure should only be carried out by trained personnel in a controlled environment.

  • Dilution: For small spills or residual amounts in containers, the material can be carefully diluted with water to less than 5% concentration[5].

  • Oxidation: Slowly add a dilute (5% or less) solution of sodium hypochlorite (bleach) or hydrogen peroxide to the diluted hydrazide solution with stirring[5][11]. The reaction can be exothermic, so the addition should be gradual.

  • Verification: Test the resulting solution to ensure complete destruction of the hydrazide before neutralizing and disposing of it in accordance with local regulations.

  • Regulatory Compliance: Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures, as regulations can vary. Generators of hazardous waste are responsible for conforming to EPA or equivalent local regulations for treatment, storage, and disposal[11].

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

  • Skin Contact: Immediately remove all contaminated clothing and wash the affected area vigorously with soap and water for at least 15 minutes[8][9]. Seek medical attention.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open[9]. Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention[1].

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and give a glass of water to drink. Seek immediate medical attention[9].

  • Spill: Evacuate the immediate area. If the spill is large or you are not trained to handle it, notify your EHS department immediately. For small spills within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

By integrating these safety and handling protocols into your laboratory's standard operating procedures, you can confidently work with 2-(2-Cyanophenoxy)acetohydrazide, ensuring the protection of yourself, your colleagues, and the environment.

References

  • Navigating the Safe Disposal of TRH Hydrazide: A Procedural Guide - Benchchem. (n.d.).
  • Landscaping - Pesticides - Personal Protective Equipment - CCOHS. (n.d.).
  • PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines - NCBI Bookshelf. (n.d.).
  • Safety Data Sheet - Genfarm. (2020, February 17).
  • Safety Data Sheet - Cayman Chemical. (2025, December 15).
  • UNIT 7: Personal Protective Equipment - CTAHR. (n.d.).
  • Chemical PPE - Trihydro Corporation. (2020, November 19).
  • SAFETY DATA SHEET - Amazon S3. (n.d.).
  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006, December 6).
  • Personal Protective Equipment for Pesticide Handlers | US EPA. (2025, August 6).
  • Safety and Handling of Hydrazine - DTIC. (n.d.).
  • HYDRAZINE HANDLING MANUAL - DTIC. (n.d.).
  • Performance Chemicals Hydrazine - Arxada. (n.d.).
  • SAFETY DATA SHEET - GSP Crop Science Pvt. Ltd. (2025, May 31).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2024, October 16).
  • SAFETY DATA SHEET - ADAMA. (2021, March 1).
  • SAFETY DATA SHEET - Albaugh LLC. (2021, August 26).
  • SAFETY DATA SHEET - LGC Standards. (n.d.).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.